1-(4-Bromophenyl)imidazoline-2-thione

• CAS: 17452-23-2

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Properties of 1-(4-Bromophenyl)imidazoline-2-thione

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Imidazoline-2-thione Scaffold

The imidazoline-2-thione core is a privileged scaffold in medicinal chemistry, appearing in a wide array of biologically active molecules.[1] This five-membered heterocyclic ring system, featuring two nitrogen atoms and a thiocarbonyl group, has been extensively studied for its diverse pharmacological activities, including antimicrobial, antifungal, and anti-HIV properties.[1] The introduction of a 4-bromophenyl substituent at the N1 position modulates the electronic and steric properties of the core structure, potentially influencing its biological target interactions and pharmacokinetic profile. This guide will delve into the specific chemical properties of 1-(4-Bromophenyl)imidazoline-2-thione, providing a foundational understanding for its application in research and drug development.

Physicochemical Properties

A thorough understanding of the fundamental physicochemical properties is paramount for the effective handling, formulation, and application of any chemical compound.

General Characteristics

The core physical and chemical identifiers for 1-(4-Bromophenyl)imidazoline-2-thione are summarized in the table below.

Property	Value	Source(s)
CAS Number	17452-23-2	[1][2]
Molecular Formula	C₉H₇BrN₂S	[1][2]
Molecular Weight	255.14 g/mol	[2]
Appearance	Solid	[3]
Melting Point	244-246 °C (decomposes)	[2][3]
Purity	Typically ≥98%	[3]

Note: The melting point is reported with decomposition, indicating that the compound breaks down at this temperature. This is a critical consideration for any thermal processing or analysis.[4]

Solubility Profile

The solubility of a compound is a critical parameter in drug development, influencing its absorption, distribution, metabolism, and excretion (ADME) profile. While specific quantitative solubility data for 1-(4-Bromophenyl)imidazoline-2-thione in a wide range of solvents is not extensively published, general solubility trends for heterocyclic thiones can be inferred. These compounds are typically sparingly soluble in water and more soluble in polar organic solvents.[5]

Experimental Protocol: Preliminary Solubility Assessment

A qualitative assessment of solubility can be performed as follows:

• Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, ethanol, methanol, acetone, dichloromethane, dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF)).

• Sample Preparation: To approximately 1 mg of 1-(4-Bromophenyl)imidazoline-2-thione in a small vial, add the selected solvent dropwise.

• Observation: After each addition, vortex the mixture and visually inspect for dissolution. Record the approximate volume of solvent required to fully dissolve the compound.

• Classification: Classify the solubility as freely soluble, soluble, sparingly soluble, slightly soluble, or insoluble based on the volume of solvent required.

This preliminary assessment provides a practical understanding of suitable solvent systems for synthesis, purification, and biological assays.

Synthesis and Characterization

The synthesis of N-aryl imidazoline-2-thiones is well-documented, with several established methodologies. A common and effective approach involves the condensation of an N-arylethylenediamine with carbon disulfide.

General Synthesis Pathway

The synthesis of 1-(4-Bromophenyl)imidazoline-2-thione can be conceptualized through the following reaction scheme. This method is a variation of the well-established synthesis of imidazolidine-2-thiones.

Figure 1: General synthesis pathway for 1-(4-Bromophenyl)imidazoline-2-thione.

Causality in Experimental Choices: The choice of a basic catalyst is crucial to deprotonate the amine, facilitating its nucleophilic attack on the electrophilic carbon of carbon disulfide. The reaction is typically performed at elevated temperatures (reflux) to overcome the activation energy of the cyclization step.

Detailed Experimental Protocol (Hypothetical)

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add N-(4-bromophenyl)ethane-1,2-diamine (1.0 eq) and a suitable solvent such as ethanol or pyridine.

• Addition of Reagents: While stirring, add a base (e.g., triethylamine, 1.1 eq) followed by the dropwise addition of carbon disulfide (1.1 eq).

• Reaction Conditions: Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Workup and Purification: Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of solution. If so, collect the solid by filtration. If not, concentrate the solvent under reduced pressure. The crude product can then be purified by recrystallization from a suitable solvent (e.g., ethanol) to afford the pure 1-(4-Bromophenyl)imidazoline-2-thione.

Self-Validating System: The purity of the synthesized compound should be validated by melting point determination and spectroscopic analysis (NMR, IR, and MS), comparing the obtained data with expected values.

Spectroscopic and Structural Characterization

Spectroscopic and crystallographic data provide definitive proof of a compound's structure and offer insights into its electronic and conformational properties.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for elucidating the structure of organic molecules. While the specific spectra for 1-(4-Bromophenyl)imidazoline-2-thione are not available in the provided search results, the expected chemical shifts can be predicted based on analogous structures.[6][7]

Expected ¹H NMR (in DMSO-d₆):

• Aromatic Protons: Two doublets in the aromatic region (δ 7.0-8.0 ppm), corresponding to the AA'BB' spin system of the 1,4-disubstituted benzene ring.

• Imidazoline Protons: Two triplets or multiplets in the aliphatic region (δ 3.0-4.5 ppm), corresponding to the two methylene groups of the imidazoline ring.

• N-H Proton: A broad singlet, the chemical shift of which can vary depending on concentration and temperature.

Expected ¹³C NMR (in DMSO-d₆):

• Thiocarbonyl Carbon (C=S): A characteristic peak in the downfield region (δ ~180 ppm).

• Aromatic Carbons: Four signals in the aromatic region (δ 110-150 ppm), with the carbon attached to bromine showing a characteristic chemical shift.

• Imidazoline Carbons: Two signals in the aliphatic region (δ 40-60 ppm) for the two methylene carbons.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of an imidazolidine-2-thione will show characteristic absorption bands.[8]

Expected Key IR Absorptions (KBr pellet):

Wavenumber (cm⁻¹)	Assignment
3200-3400	N-H stretching
3000-3100	Aromatic C-H stretching
2800-3000	Aliphatic C-H stretching
~1590	C=C aromatic ring stretching
~1200-1300	C=S stretching (thiocarbonyl)
~1000-1100	C-N stretching

The presence of a strong absorption band for the C=S group is a key diagnostic feature.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. For 1-(4-Bromophenyl)imidazoline-2-thione, the mass spectrum is expected to show a characteristic isotopic pattern for the bromine atom (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio), resulting in M and M+2 peaks of nearly equal intensity.[9][10]

Expected Fragmentation Pattern:

• Molecular Ion (M⁺): A pair of peaks corresponding to the molecular weight of the compound.

• Loss of Br: A significant fragment corresponding to the loss of the bromine atom.

• Fragmentation of the Imidazoline Ring: Cleavage of the heterocyclic ring can lead to various smaller fragments.

Figure 2: Simplified fragmentation pathway of 1-(4-Bromophenyl)imidazoline-2-thione in mass spectrometry.

Crystal Structure

While a specific crystal structure for 1-(4-Bromophenyl)imidazoline-2-thione was not found in the provided search results, X-ray crystallography of related N-aryl imidazoline-2-thione derivatives has been reported.[11][12][13] These studies would provide valuable insights into the expected bond lengths, bond angles, and intermolecular interactions, such as hydrogen bonding and π-π stacking, which govern the solid-state packing of the molecule. Obtaining a single crystal of 1-(4-Bromophenyl)imidazoline-2-thione would be a valuable endeavor for a complete structural elucidation.

Reactivity Profile

The chemical reactivity of 1-(4-Bromophenyl)imidazoline-2-thione is dictated by the interplay of its functional groups: the nucleophilic thiocarbonyl sulfur, the N-H proton, and the aromatic ring.

Nucleophilic Character of the Thione Group

The sulfur atom of the thiocarbonyl group is a soft nucleophile and can react with various soft electrophiles.[14] For instance, alkylation at the sulfur atom is a common reaction for imidazoline-2-thiones.[15]

Acidity of the N-H Proton

The proton on the nitrogen atom is weakly acidic and can be removed by a strong base, generating an anion that can participate in further reactions.

Electrophilic Aromatic Substitution

The bromophenyl ring can undergo electrophilic aromatic substitution reactions, although the reactivity will be influenced by the electron-withdrawing nature of the imidazoline-2-thione substituent.

Thermal Stability

The reported melting point of 244-246 °C with decomposition suggests that 1-(4-Bromophenyl)imidazoline-2-thione has moderate thermal stability.[2][3] Thermogravimetric analysis (TGA) and Differential Scanning Calorimetry (DSC) would provide quantitative data on its decomposition temperature and thermal behavior.[4][16] Such studies are crucial for assessing the compound's suitability for applications that involve elevated temperatures.

Potential Applications in Drug Discovery and Materials Science

The 1-(4-Bromophenyl)imidazoline-2-thione scaffold holds promise in several areas of research.

• Medicinal Chemistry: As a privileged scaffold, it can serve as a starting point for the synthesis of novel therapeutic agents. The bromine atom provides a handle for further functionalization via cross-coupling reactions, enabling the generation of diverse chemical libraries for biological screening.[17]

• Coordination Chemistry: The thione group can act as a ligand for transition metals, leading to the formation of coordination complexes with interesting catalytic or biological properties.[18]

• Materials Science: The aromatic and heterocyclic nature of the molecule suggests potential applications in the development of organic electronic materials.

Conclusion

1-(4-Bromophenyl)imidazoline-2-thione is a multifaceted heterocyclic compound with a rich chemical landscape. Its synthesis is accessible through established methods, and its structure can be unequivocally confirmed by a suite of spectroscopic techniques. The interplay of its physicochemical properties, reactivity profile, and thermal stability makes it a valuable building block for the development of new molecules in medicinal chemistry and materials science. Further research into its biological activities and material properties is warranted to fully unlock its potential.

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An In-Depth Technical Guide to 1-(4-Bromophenyl)imidazoline-2-thione (CAS Number: 17452-23-2)

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of 1-(4-Bromophenyl)imidazoline-2-thione, a heterocyclic compound with significant potential in medicinal chemistry and drug development. We will delve into its chemical identity, a robust synthetic pathway, and its prospective pharmacological applications, drawing upon the established bioactivity of structurally related molecules. This document is designed to equip researchers with the foundational knowledge required to explore the therapeutic promise of this compound.

Compound Profile: Understanding the Core Moiety

1-(4-Bromophenyl)imidazoline-2-thione is a five-membered heterocyclic compound featuring an imidazoline-2-thione core substituted with a 4-bromophenyl group at the N1 position. The presence of the electron-withdrawing bromine atom on the phenyl ring and the thione functional group are key features that likely influence its chemical reactivity and biological activity.

Property	Value	Source(s)
CAS Number	17452-23-2	[1]
Molecular Formula	C₉H₇BrN₂S	[2]
Molecular Weight	255.13 g/mol	[2]
Melting Point	218-221 °C	[2]
Appearance	Off-white to yellow solid	[2]

Synthesis and Characterization: A Reliable Synthetic Protocol

The synthesis of 1-(4-Bromophenyl)imidazoline-2-thione can be reliably achieved through the cyclocondensation of N-(4-bromophenyl)ethylenediamine with carbon disulfide.[3] This method is a well-established route for the preparation of N-aryl-imidazolidine-2-thiones.

Experimental Workflow: Synthesis of 1-(4-Bromophenyl)imidazoline-2-thione

Caption: Synthetic workflow for 1-(4-Bromophenyl)imidazoline-2-thione.

Step-by-Step Methodology:

• Dissolution of Starting Material: In a round-bottom flask equipped with a reflux condenser, dissolve N-(4-bromophenyl)ethylenediamine (1 equivalent) in a mixture of ethanol and water.

• Addition of Carbon Disulfide: To the stirred solution, add carbon disulfide (1.1 equivalents) dropwise at room temperature. An exothermic reaction may be observed.

• Reflux: Heat the reaction mixture to reflux and maintain for 10-12 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Isolation of Crude Product: After completion of the reaction, cool the mixture to room temperature. The crude product will precipitate out of the solution. Collect the solid by vacuum filtration and wash with cold ethanol.

• Purification: Purify the crude product by recrystallization from ethanol to yield 1-(4-Bromophenyl)imidazoline-2-thione as a crystalline solid.

Characterization:

The structure and purity of the synthesized compound should be confirmed using standard analytical techniques:

• ¹H NMR and ¹³C NMR Spectroscopy: To elucidate the chemical structure and confirm the presence of all protons and carbons in their expected environments.

• FT-IR Spectroscopy: To identify the characteristic functional groups, particularly the C=S (thione) and N-H vibrations.

• Mass Spectrometry: To determine the molecular weight and fragmentation pattern of the compound.

• Elemental Analysis: To confirm the empirical formula.

Potential Pharmacological Profile and Mechanism of Action

While direct biological studies on 1-(4-Bromophenyl)imidazoline-2-thione are not extensively reported in publicly available literature, the imidazoline-2-thione and related thiazolidinone scaffolds are known to exhibit a wide range of pharmacological activities.[4][5] This provides a strong rationale for investigating the therapeutic potential of the title compound.

Potential Signaling Pathways and Molecular Targets

Caption: Potential molecular targets and biological effects.

A. Antimicrobial and Antifungal Activity:

Thiazolidinone derivatives, which share structural similarities with imidazoline-2-thiones, have demonstrated significant antibacterial and antifungal properties.[4] The proposed mechanism of action for related compounds often involves the inhibition of essential microbial enzymes. For instance, some thiazolidinones are known to inhibit MurB, an enzyme crucial for peptidoglycan biosynthesis in bacteria, and CYP51 (lanosterol 14α-demethylase), a key enzyme in fungal ergosterol biosynthesis.[4] The presence of the bromophenyl group in 1-(4-Bromophenyl)imidazoline-2-thione may enhance its lipophilicity, potentially facilitating its transport across microbial cell membranes.

B. Anticancer Activity:

Numerous imidazole and thiazole derivatives have been investigated for their anticancer properties.[6][7] The proposed mechanisms are often multifactorial and can include:

• Inhibition of Protein Kinases: Many heterocyclic compounds are known to target and inhibit protein kinases that are crucial for cancer cell proliferation and survival, such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and B-Raf kinase.[7]

• Induction of Apoptosis: These compounds can trigger programmed cell death (apoptosis) in cancer cells through various intracellular signaling pathways.

• Cell Cycle Arrest: They can also halt the cell cycle at different phases (e.g., G2/M phase), preventing cancer cell division.[7]

Recommended Experimental Protocols for Biological Evaluation

To elucidate the pharmacological profile of 1-(4-Bromophenyl)imidazoline-2-thione, a systematic in vitro evaluation is recommended.

A. Antimicrobial Susceptibility Testing

Workflow: Broth Microdilution Assay

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Protocol:

• Prepare Compound Stock Solution: Dissolve 1-(4-Bromophenyl)imidazoline-2-thione in a suitable solvent (e.g., DMSO) to a high concentration.

• Serial Dilutions: Perform two-fold serial dilutions of the compound stock solution in a 96-well microtiter plate containing appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculation: Add a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) to each well.

• Incubation: Incubate the plates at the optimal temperature and duration for the specific microorganism.

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism. This can be determined visually or by measuring the optical density at 600 nm (OD₆₀₀).

B. In Vitro Anticancer Activity Screening

Workflow: MTT Assay

Caption: Workflow for determining the IC₅₀ value using the MTT assay.

Protocol:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HeLa, A549) in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of 1-(4-Bromophenyl)imidazoline-2-thione and incubate for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours to allow the formation of formazan crystals by viable cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC₅₀ Calculation: The IC₅₀ value, the concentration of the compound that inhibits 50% of cell growth, can be calculated by plotting the percentage of cell viability against the compound concentration.

Conclusion and Future Directions

1-(4-Bromophenyl)imidazoline-2-thione represents a promising scaffold for the development of novel therapeutic agents. Its straightforward synthesis and the known biological activities of related heterocyclic compounds provide a solid foundation for further investigation. Future research should focus on a comprehensive biological evaluation of this compound against a panel of clinically relevant microbial strains and cancer cell lines. Elucidation of its precise mechanism of action through target identification and validation studies will be crucial for its advancement as a potential drug candidate.

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Molecular structure of 1-(4-Bromophenyl)imidazoline-2-thione

An In-depth Technical Guide to the Molecular Structure of 1-(4-Bromophenyl)imidazoline-2-thione

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the molecular structure of 1-(4-Bromophenyl)imidazoline-2-thione, a heterocyclic compound of significant interest in medicinal chemistry. This document synthesizes theoretical knowledge with established experimental data from analogous structures to offer a detailed exploration of its synthesis, stereochemistry, and spectroscopic signature. We delve into the critical structural features, including the N-aryl linkage, the thiocarbonyl group, and the imidazoline core, which are pivotal to its potential biological activity. This guide is intended to serve as a foundational resource for researchers engaged in the design and development of novel therapeutics based on the imidazoline-2-thione scaffold.

Introduction: Significance of the Imidazoline-2-thione Scaffold

Heterocyclic compounds containing nitrogen and sulfur are cornerstones of modern pharmacology. Among these, the imidazoline-2-thione moiety is a "privileged scaffold," frequently appearing in molecules with a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The compound 1-(4-Bromophenyl)imidazoline-2-thione, CAS 17452-23-2, combines this potent heterocyclic core with a bromophenyl substituent.[3][4]

The introduction of a halogen, specifically bromine, onto the phenyl ring is a common strategy in drug design to modulate pharmacokinetic and pharmacodynamic properties. The bromine atom can enhance lipophilicity, facilitating membrane passage, and can participate in halogen bonding, a specific and directional non-covalent interaction that can influence ligand-receptor binding. Understanding the precise three-dimensional structure, electronic distribution, and spectroscopic characteristics of this molecule is therefore essential for elucidating its mechanism of action and for guiding the rational design of next-generation analogues.

Synthesis and Purification

The synthesis of N-aryl imidazoline-2-thiones is well-established. A common and effective method involves the condensation reaction between an N-arylethylenediamine and carbon disulfide.[5] This approach provides a direct and high-yielding route to the target compound.

Synthetic Protocol

Objective: To synthesize 1-(4-Bromophenyl)imidazoline-2-thione from N-(4-Bromophenyl)ethylenediamine.

Materials:

• N-(4-Bromophenyl)ethylenediamine

• Carbon Disulfide (CS₂)

• Ethanol (Absolute)

• Pyridine (catalyst)

• Dichloromethane (DCM)

• Hexane

• Silica Gel for column chromatography

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve N-(4-Bromophenyl)ethylenediamine (1 equivalent) in absolute ethanol (100 mL).

• Reagent Addition: To this solution, add pyridine (0.1 equivalents) as a catalyst, followed by the dropwise addition of carbon disulfide (1.2 equivalents) over 15 minutes at room temperature. The dropwise addition is crucial to control the exothermic reaction.

• Reflux: Heat the reaction mixture to reflux (approximately 78°C) and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) with a DCM:Hexane (8:2) mobile phase.

• Work-up: Upon completion, allow the mixture to cool to room temperature. Reduce the solvent volume to approximately 20 mL using a rotary evaporator.

• Precipitation: Pour the concentrated mixture into 200 mL of ice-cold water with vigorous stirring. A solid precipitate of the crude product should form.

• Filtration: Collect the solid by vacuum filtration, washing with cold water (3 x 50 mL) to remove any residual pyridine and salts.

• Purification: Dry the crude solid under vacuum. Purify the product by flash column chromatography on silica gel, eluting with a gradient of dichloromethane in hexane to afford the pure 1-(4-Bromophenyl)imidazoline-2-thione as a solid.[4]

Synthesis Workflow Diagram

Sources

• 1. 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tsijournals.com [tsijournals.com]
• 3. 17452-23-2 | 1-(4-Bromophenyl)imidazoline-2-thione | Tetrahedron [thsci.com]
• 4. 17452-23-2 Cas No. | 1-(4-Bromophenyl)imidazoline-2-thione | Matrix Scientific [matrix.staging.1int.co.uk]
• 5. Synthesis of imidazoline and imidazo[2,1-c][1,2,4]triazole aryl derivatives containing the methylthio group as possible antibacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Physical Properties of 1-(4-Bromophenyl)imidazoline-2-thione

Introduction

In the landscape of modern medicinal and materials chemistry, heterocyclic compounds containing the imidazoline-2-thione scaffold are of significant interest. These structures serve as versatile intermediates and key pharmacophores in the development of novel therapeutic agents and functional materials. 1-(4-Bromophenyl)imidazoline-2-thione (CAS No. 17452-23-2) is a notable member of this class, integrating a brominated aromatic ring with the reactive imidazoline-2-thione core. The presence of the bromine atom provides a handle for further synthetic transformations, such as cross-coupling reactions, making it a valuable building block for creating diverse molecular architectures.

This technical guide provides a comprehensive overview of the core physical properties of 1-(4-Bromophenyl)imidazoline-2-thione. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of data, offering insights into the experimental rationale and the interplay between molecular structure and observable physical characteristics.

Core Molecular and Physical Identifiers

A precise understanding of a compound's fundamental properties is the bedrock of all subsequent research and development. For 1-(4-Bromophenyl)imidazoline-2-thione, these identifiers are crucial for sample sourcing, analytical characterization, and regulatory documentation. The key physicochemical properties are summarized below.

Property	Value	Source(s)
CAS Number	17452-23-2	[1][2]
Molecular Formula	C₉H₇BrN₂S	[1]
Molecular Weight	255.14 g/mol
Appearance	Solid	[1]
Melting Point	244-246 °C (with decomposition)
Purity (Typical)	≥98%
Predicted Density	1.74 ± 0.1 g/cm³	[1]
Predicted Boiling Point	342.3 ± 44.0 °C	[1]

Note: Predicted values are derived from computational models and should be confirmed experimentally.

The high melting point, which is accompanied by decomposition, is indicative of a stable crystal lattice with significant intermolecular forces. This thermal behavior is a critical parameter for determining appropriate storage conditions and assessing the compound's stability under various processing temperatures.

Molecular Structure and Conformation

The structural arrangement of 1-(4-Bromophenyl)imidazoline-2-thione dictates its chemical reactivity and biological interactions. The molecule consists of a planar five-membered imidazoline-2-thione ring connected to a 4-bromophenyl group.

Caption: 2D structure of 1-(4-Bromophenyl)imidazoline-2-thione.

The thione (C=S) group and the secondary amine (N-H) are key functional groups that can participate in hydrogen bonding, which significantly influences the compound's melting point and solubility characteristics. The tautomerism between the thione and thiol forms is a known feature of this heterocyclic system, although studies on related compounds suggest the thione form is generally more stable.[3]

Spectroscopic Characterization Workflow

The unambiguous identification and purity assessment of 1-(4-Bromophenyl)imidazoline-2-thione rely on a combination of spectroscopic techniques. Each method provides a unique piece of the structural puzzle. The logical workflow for characterization is essential for ensuring the identity and quality of the material before its use in further applications.

Caption: Standard workflow for spectroscopic characterization.

Mass Spectrometry (MS)

Rationale: Mass spectrometry is the definitive technique for determining the molecular weight of a compound. It provides the most direct evidence for the molecular formula by measuring the mass-to-charge ratio (m/z) of the ionized molecule.

Expected Results: In an electron ionization (EI) mass spectrum, 1-(4-Bromophenyl)imidazoline-2-thione would exhibit a characteristic isotopic pattern for the molecular ion [M]⁺ due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio). This results in two peaks of nearly equal intensity at m/z 254 and 256. The calculated monoisotopic mass is a crucial confirmation of the elemental composition.

Infrared (IR) Spectroscopy

Rationale: IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. The choice of the KBr pellet method is standard for solid samples, ensuring a clear spectrum without solvent interference.

Expected Characteristic Absorptions:

• N-H Stretch: A moderate to strong band is expected in the range of 3100-3300 cm⁻¹, corresponding to the stretching vibration of the secondary amine in the imidazoline ring.

• Aromatic C-H Stretch: Peaks just above 3000 cm⁻¹ are characteristic of the C-H stretching on the bromophenyl ring.

• C=C Stretch: Aromatic ring stretching vibrations typically appear in the 1450-1600 cm⁻¹ region.

• Thioamide Bands (C=S stretch): The C=S stretching vibration is complex and coupled with other vibrations. It typically gives rise to absorptions in the fingerprint region, often around 1050-1250 cm⁻¹. Studies on related imidazolidine-2-thiones show key bands below 600 cm⁻¹.[4]

• C-Br Stretch: A band in the lower frequency region, typically 500-650 cm⁻¹, would indicate the presence of the carbon-bromine bond.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: NMR is the most powerful tool for elucidating the precise connectivity of atoms in a molecule. ¹H NMR identifies the chemical environment of hydrogen atoms, while ¹³C NMR maps out the carbon framework. For a compound like this, NMR confirms the substitution pattern on the aromatic ring and the structure of the heterocyclic core.

Expected ¹H NMR Signals (in DMSO-d₆):

• N-H Proton: A broad singlet, typically downfield (>9 ppm), corresponding to the amine proton. The chemical shift can be concentration-dependent.

• Aromatic Protons: The para-substituted bromophenyl ring will show a characteristic AA'BB' system, appearing as two distinct doublets in the aromatic region (approx. 7.0-7.8 ppm), each integrating to 2H.

• Imidazoline Protons: The two vinyl protons on the C4=C5 double bond of the imidazoline ring would likely appear as two distinct doublets in the range of 6.5-7.5 ppm, each integrating to 1H.

Expected ¹³C NMR Signals (in DMSO-d₆):

• Thione Carbon (C=S): The most downfield signal, expected in the range of 180-185 ppm, is characteristic of the C=S carbon in imidazolidine-2-thiones.[5]

• Aromatic Carbons: Four signals are expected for the bromophenyl ring: one for the carbon attached to bromine (ipso-carbon), one for the carbon attached to the imidazoline ring, and two for the remaining four carbons which are chemically equivalent in pairs.

• Imidazoline Carbons: Two signals for the sp² carbons of the C4=C5 double bond.

Thermal Analysis and Solid-State Properties

Rationale: Understanding the thermal stability of a compound is paramount for safe handling, storage, and formulation. The reported melting point of 244-246 °C with decomposition suggests that the molecule breaks down upon melting. Techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are employed to precisely quantify these thermal events.

Caption: Experimental workflow for thermal analysis.

Experimental Protocol: Differential Scanning Calorimetry (DSC)

• Sample Preparation: Accurately weigh 2-5 mg of the compound into an aluminum DSC pan.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program: Heat the sample under a nitrogen atmosphere from ambient temperature to ~260 °C at a constant rate (e.g., 10 °C/min).

• Data Analysis: The resulting thermogram will show an endothermic peak corresponding to melting, immediately followed by an exothermic event if decomposition occurs. The onset of the endotherm is reported as the melting point.

Solubility Profile

Rationale: The solubility of a compound is a critical physical property that impacts its utility in various applications, from reaction chemistry to bioavailability in drug development. A systematic evaluation in a range of solvents is necessary to establish a comprehensive solubility profile.

Expected Solubility: Based on its structure, 1-(4-Bromophenyl)imidazoline-2-thione is expected to have low solubility in non-polar solvents like hexanes and moderate to good solubility in polar aprotic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), particularly upon heating. Its solubility in protic solvents like ethanol and methanol may be limited.

Experimental Protocol: Thermodynamic Solubility Determination

• Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, ethanol, acetone, ethyl acetate, DMSO).

• Equilibration: Add an excess amount of the solid compound to a known volume of each solvent in a sealed vial.

• Agitation: Agitate the vials at a constant temperature (e.g., 25 °C) for a set period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Analysis: After allowing the excess solid to settle, carefully extract an aliquot of the supernatant.

• Quantification: Dilute the aliquot and determine the concentration of the dissolved compound using a calibrated analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Conclusion

1-(4-Bromophenyl)imidazoline-2-thione is a well-defined crystalline solid with high thermal stability up to its melting point of approximately 244-246 °C, above which it undergoes decomposition. Its molecular structure has been unequivocally established through its chemical formula and molecular weight, and can be fully characterized using a standard suite of spectroscopic techniques including MS, IR, and NMR. While detailed experimental spectra are not widely published, the expected spectral features described herein provide a robust framework for its identification and quality control. This technical guide serves as a foundational resource for scientists, enabling a deeper understanding of the physical properties that will govern the successful application of this versatile chemical intermediate.

References

• MDPI. 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. Available at: [Link]

• ResearchGate. Synthesis and characterization of some new quinolin-2(1H)-ones and imidazoles containing 1, 3, 4-thiadiazoline ring derived from thiosemicarbazone. Available at: [Link]

• ResearchGate. 1-thioxo-2,3,3a,4- tetrahydroimidazo[1,5-a]quinazolin. Available at: [Link]

• Jackson ImmunoResearch. 1-(4-Bromophenyl)-1,3-dihydro-2h-imidazol-2-one. Available at: [Link]

• MDPI. The Study of Structural Features of N- and O-Derivatives of 4,5-Dihydroxyimidazolidine-2-Thione by NMR Spectroscopy and Quantum Chemical Calculations. Available at: [Link]

• NIST. Ethanone, 1-(4-bromophenyl)-. Available at: [Link]

• The Royal Society of Chemistry. Solvent- and catalyst-free, quantitative protection of hydroxyl, thiol, carboxylic acid, amide and heterocyclic. Available at: [Link]

• RSC Publishing. An infrared spectroscopic study on imidazolidine-2-thione and -2-selone. Available at: [Link]

• PubChem. 1-(4-bromophenyl)imidazolidin-2-one (C9H9BrN2O). Available at: [Link]

• ResearchGate. Synthesis and Characterization of New 1, 3, 4- Thiadiazoles Substituted with Imidazolidine Moiety. Available at: [Link]

• PubMed. Vibrational and electronic absorption spectral studies of 5-amino-1-(4-bromophenyl)-3-phenyl-1-H-pyrazole. Available at: [Link]

• PubMed Central. Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. Available at: [Link]

• PubMed. Synthesis and structural characterization of 1-mesityl-1,3-dihydro-imidazole-2-selone and bis(1-mesitylimidazol-2-yl)diselenide: experimental evidence that the selone is more stable than the selenol tautomer. Available at: [Link]

• Science Direct. Synthesis methods of 1,2,4-triazole-3-thiones: review. Available at: [Link]

• ResearchGate. Synthesis and Characteristics of 2-Bromophenyl-6- iminopurine from 2-Bromophenyl-4-cyanoimidazole. Available at: [Link]

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1-(4-Bromophenyl)imidazoline-2-thione melting point and boiling point

An In-Depth Technical Guide to the Physicochemical Properties of 1-(4-Bromophenyl)imidazoline-2-thione

Authored by a Senior Application Scientist

This guide provides a comprehensive analysis of the melting and boiling points of 1-(4-Bromophenyl)imidazoline-2-thione (CAS No. 17452-23-2), a compound of interest for researchers in medicinal chemistry and drug development. Beyond presenting core data, this document elucidates the theoretical principles and provides field-proven experimental protocols for the accurate determination of these fundamental physical properties.

Compound Overview and Physicochemical Characteristics

1-(4-Bromophenyl)imidazoline-2-thione is a heterocyclic compound featuring an imidazoline-2-thione core substituted with a 4-bromophenyl group. Its structure suggests a high degree of polarity and the potential for strong intermolecular interactions, such as hydrogen bonding and dipole-dipole forces, which significantly influence its physical properties. The presence of the bromophenyl moiety further increases its molecular weight and potential for van der Waals interactions.

Summary of Core Physicochemical Data

The following table summarizes the key physical and chemical properties of 1-(4-Bromophenyl)imidazoline-2-thione, compiled from various chemical suppliers and databases.

Property	Value	Source(s)
CAS Number	17452-23-2	[1][2][3][4][5]
Molecular Formula	C₉H₇BrN₂S	[1][2][3][4]
Molecular Weight	255.13 - 255.14 g/mol	[1][2][3]
Melting Point	244-246°C (with decomposition)	[1][3]
Boiling Point	342.3 ± 44.0 °C (Predicted)	[2][4]
Physical State	Solid	[3]

Expert Insight: The high melting point observed for this compound is indicative of a stable crystal lattice structure, requiring significant thermal energy to overcome the intermolecular forces holding the molecules together. The notation "(dec)" signifies that the compound decomposes at or near its melting point. This is a critical observation, as it suggests that experimental determination of the boiling point at atmospheric pressure is impractical and would likely lead to degradation of the material rather than a clean liquid-to-gas phase transition. The provided boiling point is a computational prediction and should be treated as an estimate.

The Principle and Significance of Melting Point Determination

The melting point is a fundamental thermal property used to identify a substance and assess its purity.[6] For a pure, crystalline solid, the melting point is the temperature at which the solid and liquid phases exist in equilibrium. This transition occurs over a narrow range, typically 0.5-1.0°C.[7]

The presence of impurities disrupts the crystal lattice, leading to two observable effects:

• Melting Point Depression: The temperature at which melting begins is lowered.

• Melting Point Range Broadening: The transition from solid to liquid occurs over a wider temperature range.[6][8]

Therefore, a sharp melting point range close to the literature value is a strong indicator of high purity.

Experimental Protocol: Melting Point Determination via the Capillary Method

The capillary method is the most common and reliable technique for determining the melting point of a solid organic compound in a research setting.[9]

Step-by-Step Methodology

• Sample Preparation: Ensure the sample of 1-(4-Bromophenyl)imidazoline-2-thione is completely dry and finely powdered. Grinding the crystals with a mortar and pestle may be necessary.

• Capillary Tube Packing: Press the open end of a capillary tube (sealed at one end) into the powdered sample. A small amount of solid (1-2 mm height) should enter the tube.[7]

• Compacting the Sample: Tap the sealed end of the capillary tube gently on a hard surface to compact the powder at the bottom. Alternatively, drop the tube, sealed-end down, through a long glass tube to achieve tight packing.[6]

• Apparatus Setup: Place the packed capillary tube into the heating block of a modern melting point apparatus (e.g., a DigiMelt or Mel-Temp).

• Rapid Determination (Optional but Recommended): To save time, first perform a rapid determination by setting a high ramp rate (10-20°C/min) to find an approximate melting range.[6][8]

• Accurate Determination: Prepare a new sample. Set the starting temperature of the apparatus to about 10-15°C below the approximate melting point found in the previous step.

• Controlled Heating: Set the ramp rate to a slow value, typically 1-2°C per minute, to ensure thermal equilibrium between the sample, heating block, and thermometer.

• Observation and Recording: Observe the sample through the viewing lens.

  • Record the temperature (T₁) at which the first drop of liquid appears.

  • Record the temperature (T₂) at which the last crystal melts and the entire sample is a clear liquid.

• Reporting: The melting point is reported as the range from T₁ to T₂. For 1-(4-Bromophenyl)imidazoline-2-thione, this should be in the 244-246°C range.

• Validation: For authoritative results, repeat the measurement with a fresh sample to ensure consistency.

Workflow for Melting Point Determination

Caption: Workflow for accurate melting point determination.

The Principle and Significance of Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure exerted on it.[10][11] At this temperature, the liquid undergoes a phase transition to a gas. A constant boiling point during distillation is a key indicator of a pure substance.[12]

As noted, 1-(4-Bromophenyl)imidazoline-2-thione tends to decompose at its melting point. Therefore, the experimental determination of a boiling point is not feasible under standard conditions. The literature value of ~342°C is a computational prediction. Attempting to heat the substance to this temperature would result in chemical breakdown, not boiling.

Standard Protocol for Micro Boiling Point Determination (for Stable Compounds)

For stable, high-boiling-point liquids available in small quantities, the micro-reflux or capillary method is standard.[10][13] While not directly applicable to the title compound due to its decomposition, the protocol is essential for a complete technical guide.

• Setup: Place a few milliliters of the liquid into a small test tube.

• Capillary Inversion: Place a melting point capillary tube, sealed at one end, into the test tube with the open end down.

• Heating: Attach the test tube to a thermometer and immerse it in a heating bath (e.g., a Thiele tube with mineral oil or an aluminum block).[10][14]

• Observation: Heat the bath slowly. As the temperature rises, air trapped in the capillary will bubble out.

• Identify Boiling: When the liquid's boiling point is reached, a rapid and continuous stream of bubbles will emerge from the inverted capillary.[10][13] This indicates the vapor pressure inside the capillary has overcome the external pressure.

• Cooling and Measurement: Turn off the heat and allow the apparatus to cool slowly. The stream of bubbles will slow and stop. The exact boiling point is the temperature at which the liquid is drawn back into the capillary tube.[10][13]

Workflow for Micro Boiling Point Determination

Caption: Standard workflow for micro boiling point determination.

Conclusion

1-(4-Bromophenyl)imidazoline-2-thione is a high-melting-point solid with a well-documented melting range of 244-246°C , a property that underscores its thermal stability in the solid state. However, the compound decomposes at these temperatures, precluding the experimental determination of its boiling point. The reported boiling point of approximately 342°C is a predicted value and should be used with caution. The protocols detailed herein represent the gold standard for the empirical determination of these properties and highlight the importance of careful observation and technique for obtaining accurate and reliable data in a research environment.

References

• Measuring the Melting Point . Westlab Canada. [Link]

• Melting point determination . University of Calgary. [Link]

• Melting point determination . SSERC. [Link]

• BOILING POINT DETERMINATION . University of Calgary. [Link]

• Experiment 1 - Melting Points . University of Missouri–St. Louis. [Link]

• Determination Of Boiling Point Of An Organic Compound Experiment . BYJU'S. [Link]

• Video: Boiling Points - Procedure . JoVE. [Link]

• Determination of Boiling Point of Organic Compounds . GeeksforGeeks. [Link]

• experiment (1) determination of melting points . SlideShare. [Link]

• 1-(4-Bromophenyl)imidazoline-2-thione . Tetrahedron. [Link]

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Spectral Data Analysis of 1-(4-Bromophenyl)imidazoline-2-thione: A Technical Guide for Researchers

Introduction to 1-(4-Bromophenyl)imidazoline-2-thione

1-(4-Bromophenyl)imidazoline-2-thione, with the CAS number 17452-23-2, is a heterocyclic compound featuring an imidazoline-2-thione core substituted with a 4-bromophenyl group at the N1 position.[1][2] The imidazoline-2-thione scaffold is of significant interest in medicinal chemistry due to its diverse biological activities, including potential antimicrobial and anticancer properties. A thorough understanding of its spectral properties is fundamental for its identification, purity assessment, and further development in pharmaceutical applications.

Physicochemical Properties:

Property	Value	Reference
CAS Number	17452-23-2	[1][2]
Molecular Formula	C₉H₇BrN₂S	[2]
Molecular Weight	255.14 g/mol	[2]
Melting Point	244-246 °C (decomposes)	[2]
Appearance	Solid	[2]
Purity	Typically ≥98% (commercial)	[2]

Chemical Structure:

Caption: Chemical structure of 1-(4-Bromophenyl)imidazoline-2-thione.

Predicted Infrared (IR) Spectral Analysis

Infrared spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The predicted IR spectrum of 1-(4-Bromophenyl)imidazoline-2-thione would exhibit characteristic absorption bands corresponding to its key structural features.

Predicted IR Data:

Wavenumber (cm⁻¹)	Intensity	Assignment
~3200-3400	Medium, Broad	N-H stretch of the secondary amine in the imidazoline ring
~3000-3100	Medium	Aromatic C-H stretch
~2850-2950	Weak	Aliphatic C-H stretch (from the imidazoline ring)
~1600, ~1480	Strong	Aromatic C=C stretching vibrations
~1550	Medium	N-H bending vibration
~1250-1350	Strong	C=S (thione) stretching vibration
~1000-1100	Strong	C-N stretching vibrations
~820	Strong	para-disubstituted benzene C-H out-of-plane bending
~500-600	Medium	C-Br stretch

Interpretation:

The presence of a broad band in the region of 3200-3400 cm⁻¹ is a strong indicator of the N-H group in the imidazoline ring. The sharp peaks between 3000 and 3100 cm⁻¹ are characteristic of the C-H bonds in the aromatic ring. A key diagnostic peak is the strong absorption for the C=S (thione) group, which is expected in the 1250-1350 cm⁻¹ region. The substitution pattern of the benzene ring is confirmed by the strong band around 820 cm⁻¹, which is characteristic of para-disubstitution. The C-Br stretching vibration is expected at lower wavenumbers, typically in the 500-600 cm⁻¹ range.

Predicted Nuclear Magnetic Resonance (NMR) Spectral Analysis

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of a molecule.

Predicted ¹H NMR Spectrum

The proton NMR spectrum will show distinct signals for the aromatic and aliphatic protons.

Predicted ¹H NMR Data (in DMSO-d₆):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~10.0 - 11.0	Singlet (broad)	1H	N-H
~7.6 - 7.8	Doublet	2H	Aromatic protons ortho to the bromine
~7.4 - 7.6	Doublet	2H	Aromatic protons ortho to the imidazoline ring
~3.5 - 4.0	Multiplet	4H	-CH ₂-CH ₂- of the imidazoline ring

Interpretation:

The downfield singlet corresponds to the acidic proton of the N-H group. The aromatic region will display a characteristic AA'BB' system for the para-substituted phenyl ring, appearing as two doublets. The four protons of the imidazoline ring are expected to be in the aliphatic region, likely as a multiplet due to coupling between the adjacent methylene groups. The exact chemical shifts and coupling patterns can be influenced by the solvent and the conformational flexibility of the five-membered ring.

Predicted ¹³C NMR Spectrum

The carbon NMR spectrum will provide information on the number and types of carbon atoms in the molecule.

Predicted ¹³C NMR Data (in DMSO-d₆):

Chemical Shift (δ, ppm)	Assignment
~180 - 185	C =S (thione)
~138 - 142	Aromatic C -N
~132	Aromatic C -H
~128	Aromatic C -H
~120	Aromatic C -Br
~45 - 50	-C H₂-C H₂- of the imidazoline ring

Interpretation:

The most downfield signal will be that of the thione carbon (C=S), which is highly deshielded. The aromatic carbons will appear in the typical range of ~120-145 ppm. The carbon attached to the bromine atom will be at a relatively higher field compared to the other substituted aromatic carbon. The two equivalent methylene carbons of the imidazoline ring will be observed in the aliphatic region.

Predicted Mass Spectrometry (MS) Analysis

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a compound.

Predicted Mass Spectrometry Data (Electron Ionization - EI):

m/z	Relative Intensity	Assignment
254/256	High	[M]⁺˙ (Molecular ion peak, showing isotopic pattern for Br)
175	Medium	[M - Br]⁺
157	Medium	[C₇H₅BrN]⁺˙
134	High	[C₈H₇N₂S]⁺
76	Medium	[C₆H₄]⁺˙

Interpretation:

The mass spectrum will show a characteristic molecular ion peak with a 1:1 ratio for the M and M+2 isotopes, which is indicative of the presence of a single bromine atom (⁷⁹Br and ⁸¹Br). Key fragmentation pathways would likely involve the loss of the bromine atom and cleavage of the imidazoline ring. The observation of fragments corresponding to the bromophenyl cation and the imidazoline-2-thione moiety would further confirm the structure.

Experimental Protocols

The following are generalized, step-by-step methodologies for acquiring the spectral data discussed above.

Protocol 1: Infrared (IR) Spectroscopy

• Sample Preparation: A small amount of the solid sample is mixed with dry potassium bromide (KBr) powder in an agate mortar and pestle. The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

• Instrument Setup: The IR spectrometer is purged with dry air or nitrogen to minimize interference from atmospheric water and carbon dioxide. A background spectrum of the empty sample compartment is recorded.

• Data Acquisition: The KBr pellet containing the sample is placed in the sample holder. The IR spectrum is recorded, typically in the range of 4000-400 cm⁻¹.

• Data Processing: The resulting spectrum is processed to label the peaks and determine their wavenumbers and intensities.

Protocol 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the sample is dissolved in about 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube. A small amount of a reference standard like tetramethylsilane (TMS) may be added.

• Instrument Setup: The NMR tube is placed in the spectrometer. The instrument is tuned and the magnetic field is shimmed to achieve homogeneity.

• Data Acquisition: Standard pulse sequences are used to acquire the ¹H and ¹³C NMR spectra.

• Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed to obtain the frequency-domain spectrum. The spectrum is then phased, baseline corrected, and the chemical shifts are referenced to the solvent peak or TMS.

Protocol 3: Mass Spectrometry (MS)

• Sample Introduction: A small amount of the sample is introduced into the mass spectrometer. For a solid sample, this can be done using a direct insertion probe or by dissolving it in a suitable solvent for techniques like electrospray ionization (ESI).

• Ionization: The sample is ionized using an appropriate method, such as Electron Ionization (EI) or ESI.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection and Data Processing: The separated ions are detected, and a mass spectrum is generated, showing the relative abundance of each ion as a function of its m/z.

Visualization of Workflows

Caption: Workflow for the spectral analysis and structural elucidation of 1-(4-Bromophenyl)imidazoline-2-thione.

Conclusion

This technical guide has provided a detailed predictive analysis of the spectral data for 1-(4-Bromophenyl)imidazoline-2-thione. By leveraging fundamental spectroscopic principles and comparing with data from analogous structures, we have established a clear and comprehensive set of expected spectral characteristics. The methodologies and interpretations presented herein serve as a valuable resource for researchers in the positive identification and characterization of this and related compounds, thereby supporting its potential development in various scientific and pharmaceutical applications.

References

Sources

• 1. 17452-23-2 | 1-(4-Bromophenyl)imidazoline-2-thione | Tetrahedron [thsci.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]

An In-depth Technical Guide to the Solubility of 1-(4-Bromophenyl)imidazoline-2-thione

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 1-(4-Bromophenyl)imidazoline-2-thione. In the absence of extensive published solubility data for this specific molecule, this document establishes a predictive framework based on its physicochemical properties and structural analogs. More critically, it offers detailed, field-proven experimental protocols for determining both kinetic and thermodynamic solubility, empowering researchers to generate robust and reliable data. This guide is designed to be a practical resource, explaining the causality behind experimental choices and providing self-validating methodologies essential for drug discovery and development programs.

Introduction to 1-(4-Bromophenyl)imidazoline-2-thione

1-(4-Bromophenyl)imidazoline-2-thione is a heterocyclic compound featuring a bromophenyl group attached to an imidazoline-2-thione core. The imidazoline-2-thione moiety is a significant pharmacophore found in various biologically active molecules. While specific applications of this particular analog are not widely documented in public literature, related structures are explored for a range of therapeutic targets. Understanding its fundamental physicochemical properties, particularly solubility, is a critical first step in any research or development pipeline.

Physicochemical Properties

A summary of the known properties of 1-(4-Bromophenyl)imidazoline-2-thione, gathered from chemical supplier data, is presented below.

Property	Value	Source(s)
CAS Number	17452-23-2	[1][2][3]
Molecular Formula	C₉H₇BrN₂S	[1][2]
Molecular Weight	255.14 g/mol	[1][4]
Appearance	Solid	[2]
Melting Point	244-246°C (decomposes)	[1][2]
Purity	Typically ≥98%	[2][5]

Predicted Solubility Profile

The principle of "like dissolves like" provides a foundational basis for predicting solubility.[6] The molecular structure of 1-(4-Bromophenyl)imidazoline-2-thione contains both polar (the imidazoline-2-thione ring with N-H and C=S groups) and non-polar (the bromophenyl ring) regions.

• Aqueous Solubility: The large, hydrophobic bromophenyl ring is expected to dominate, leading to low aqueous solubility . The high melting point suggests strong crystal lattice energy, which further disfavors dissolution in water.[7]

• Organic Solvent Solubility: Solubility is predicted to be higher in polar aprotic organic solvents that can disrupt the crystal lattice and solvate the molecule. Solvents such as dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), and potentially some alcohols are likely to be effective.[8]

Given its anticipated low aqueous solubility, this compound is a candidate for enabling formulation strategies, such as the use of co-solvents or pH modification, to achieve desired concentrations for in vitro and in vivo studies.[9][10]

Experimental Determination of Solubility

Accurate solubility data is paramount for reproducible biological assays and successful formulation development.[11] Two key types of solubility are typically measured: kinetic and thermodynamic.

• Kinetic Solubility: Measures the concentration of a compound that remains in solution after being rapidly introduced from a high-concentration organic stock (usually DMSO) into an aqueous buffer. It reflects the solubility of the amorphous or least stable solid form and is relevant for high-throughput screening and in vitro assays where compounds are added from DMSO stocks.[3][12]

• Thermodynamic Solubility: Represents the true equilibrium solubility of the most stable crystalline form of the compound in a saturated solution. This value is critical for formulation, preclinical development, and understanding oral absorption.[5][13]

Workflow for Solubility Assessment

The following diagram outlines the general workflow for determining the solubility of a test compound like 1-(4-Bromophenyl)imidazoline-2-thione.

Caption: General workflow for experimental solubility determination.

Protocol 1: High-Throughput Kinetic Solubility Assay

This protocol is designed for rapid assessment in a 96-well plate format, which is ideal for early-stage discovery. The primary causality for this method is speed and its direct relevance to how compounds are handled in most automated biological screens.[4][14]

Materials:

• 1-(4-Bromophenyl)imidazoline-2-thione

• Dimethyl Sulfoxide (DMSO), anhydrous

• Phosphate-Buffered Saline (PBS), pH 7.4

• 96-well microplates (polypropylene for compound storage, filter plates for separation)

• Plate shaker/incubator

• Plate reader (UV-Vis spectrophotometer or nephelometer)

Methodology:

• Stock Solution Preparation: Prepare a 10 mM stock solution of 1-(4-Bromophenyl)imidazoline-2-thione in 100% DMSO.

• Plate Preparation: Add 198 µL of PBS (pH 7.4) to the wells of a 96-well microplate.

• Compound Addition: Add 2 µL of the 10 mM DMSO stock solution to the PBS-containing wells. This creates a final concentration of 100 µM with 1% DMSO. Rationale: Keeping the final DMSO concentration low (≤1%) is crucial to minimize its co-solvent effect and obtain a more physiologically relevant measurement.

• Incubation: Seal the plate and shake at room temperature (e.g., 25°C) for 2 hours.[3] This allows for the rapid precipitation of the supersaturated solution.

• Separation: Separate the dissolved compound from the precipitate. This can be achieved by:

  • Filtration: Using a 96-well filter plate (e.g., 0.45 µm pore size), filter the solution into a new UV-transparent 96-well analysis plate.

  • Centrifugation: Centrifuge the plate at high speed (e.g., 3000 x g for 10 minutes) and carefully transfer the supernatant to the analysis plate.

• Quantification: Determine the concentration of the compound in the filtrate/supernatant. A standard curve should be prepared by diluting the DMSO stock solution in a 50:50 mixture of acetonitrile and water to ensure complete solubility for the standards.

  • UV-Vis Spectrophotometry: Measure the absorbance at the compound's λ_max. This is a fast but can be prone to interference if the compound has low UV absorbance.

  • LC-MS/MS: For higher accuracy and sensitivity, quantify using Liquid Chromatography-Mass Spectrometry. This is the gold standard, especially for compounds with poor UV absorbance.[13]

Protocol 2: Shake-Flask Thermodynamic Solubility Assay

This method determines the equilibrium solubility and is considered the benchmark for accurate solubility measurement.[5][11] Its methodology is designed to ensure that the system reaches a true equilibrium between the solid and dissolved states.

Materials:

• 1-(4-Bromophenyl)imidazoline-2-thione (solid powder)

• Buffer of interest (e.g., PBS pH 7.4, Simulated Gastric Fluid, Simulated Intestinal Fluid)

• Glass vials (e.g., 1.5 mL)

• Thermomixer or orbital shaker

• Syringe filters (e.g., 0.22 µm PVDF)

• Analytical instrumentation (HPLC-UV or LC-MS/MS)

Methodology:

• Sample Preparation: Add an excess amount of solid 1-(4-Bromophenyl)imidazoline-2-thione (e.g., 1-2 mg) to a glass vial. Rationale: Using an excess of solid material is essential to ensure that a saturated solution is formed and equilibrium can be reached.

• Solvent Addition: Add a precise volume (e.g., 1 mL) of the desired aqueous buffer to the vial.

• Equilibration: Seal the vials and incubate them on a shaker or thermomixer at a controlled temperature (e.g., 25°C or 37°C) for an extended period. A minimum of 24 hours is recommended to ensure equilibrium is reached.[5] For compounds with very stable crystal forms, 48-72 hours may be necessary.

• Phase Separation: After incubation, allow the vials to sit undisturbed for at least 1 hour to let the excess solid settle.

• Sampling and Filtration: Carefully draw a sample from the supernatant, avoiding any solid material. Immediately filter the sample through a syringe filter (e.g., 0.22 µm) to remove any remaining micro-precipitate. Self-Validation Step: The first few drops of the filtrate should be discarded to avoid any potential drug adsorption to the filter membrane.

• Quantification: Accurately dilute the filtrate with a suitable organic solvent (e.g., acetonitrile or methanol) and quantify the concentration against a standard curve using a validated HPLC-UV or LC-MS/MS method.

Visualization of Assay Comparison

The key differences between the kinetic and thermodynamic approaches are visualized below.

Caption: Kinetic vs. Thermodynamic solubility assay principles.

Data Interpretation and Application

The solubility values obtained from these assays guide critical decisions in the drug discovery process:

• High Kinetic Solubility (>100 µM): Generally indicates a lower risk for precipitation-related artifacts in in vitro assays.

• Low Kinetic/Thermodynamic Solubility (<10 µM): Signals potential challenges for oral absorption and may necessitate the use of formulation technologies like co-solvents, surfactants, or particle size reduction to achieve adequate exposure in vivo.[9][15] A significant drop from kinetic to thermodynamic solubility can indicate supersaturation and potential for precipitation upon dosing.

Conclusion

References

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• Chemistry LibreTexts. 10.19: Solubility and Molecular Structure. [Link]

• PubMed Central. Physics-Based Solubility Prediction for Organic Molecules. [Link]

• Tetrahedron. 1-(4-Bromophenyl)imidazoline-2-thione. [Link]

• World Pharma Today. Innovative Formulation Strategies for Poorly Soluble Drugs. [Link]

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• PubMed. In vitro solubility assays in drug discovery. [Link]

• SpringerLink. Dissolution Testing for Poorly Soluble Drugs: A Continuing Perspective. [Link]

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A Technical Guide to the Crystal Structure Analysis of 1-(4-Bromophenyl)imidazoline-2-thione Derivatives

For Distribution to Researchers, Scientists, and Drug Development Professionals

Introduction

The imidazolidine-2-thione scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties[1][2]. The introduction of a 4-bromophenyl substituent at the N1 position can significantly influence the molecule's physicochemical properties, such as lipophilicity and metabolic stability, and provides a handle for further synthetic elaboration. Moreover, the bromine atom can participate in specific intermolecular interactions, like halogen bonding, which can profoundly affect the crystal packing and, consequently, the solid-state properties of the material[3][4][5].

Understanding the three-dimensional arrangement of atoms within these molecules is paramount for deciphering their structure-activity relationships (SAR) and for rational drug design. Single-crystal X-ray diffraction (SC-XRD) stands as the definitive method for elucidating the precise molecular geometry, conformational preferences, and the intricate network of intermolecular interactions that govern the crystal lattice[6][7][8].

This technical guide provides a comprehensive overview of the methodologies involved in the crystal structure analysis of 1-(4-bromophenyl)imidazoline-2-thione derivatives. It is designed to equip researchers and drug development professionals with the foundational knowledge and practical insights required to successfully characterize these and similar compounds, from synthesis and crystallization to the interpretation of complex structural data.

I. Synthesis and Spectroscopic Characterization

The synthesis of 1-(4-bromophenyl)imidazoline-2-thione derivatives typically begins with the preparation of the core structure, followed by functionalization if required. A common and effective route involves the reaction of N-(4-bromophenyl)ethylenediamine with carbon disulfide.

Experimental Protocol: Synthesis of 1-(4-Bromophenyl)imidazoline-2-thione

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve N-(4-bromophenyl)ethylenediamine (1.0 eq) in ethanol.

• Reagent Addition: To this solution, add carbon disulfide (1.1 eq) dropwise at room temperature. A precipitate may begin to form.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Isolation: After completion, cool the mixture to room temperature. The product often precipitates out of the solution. Collect the solid by vacuum filtration.

• Purification: Wash the crude product with cold ethanol to remove any unreacted starting materials. If necessary, the product can be further purified by recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture to yield crystalline 1-(4-bromophenyl)imidazoline-2-thione[9].

Spectroscopic Characterization

Prior to single-crystal analysis, it is crucial to confirm the identity and purity of the synthesized compounds using standard spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are essential for confirming the molecular structure. In ¹H NMR, characteristic peaks for the aromatic protons of the 4-bromophenyl group and the methylene protons of the imidazoline ring are expected. In ¹³C NMR, the thione carbon (C=S) typically appears as a downfield signal. Solid-state NMR can also be employed to study the compound in its solid form and can sometimes provide evidence for the presence of different tautomers[10][11][12].

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR spectroscopy is useful for identifying key functional groups. A strong absorption band corresponding to the C=S stretching vibration is a key indicator of the thione form of the molecule. The N-H stretch will also be present if the imidazoline ring is not fully substituted.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition and molecular weight of the synthesized compound.

II. Single-Crystal X-ray Diffraction: From Crystal to Structure

Single-crystal X-ray diffraction is a powerful analytical technique that provides precise information about the three-dimensional arrangement of atoms in a crystalline solid, including bond lengths, bond angles, and intermolecular interactions[6][8][13].

Workflow for Crystal Structure Analysis

The process of determining a crystal structure can be broken down into several key stages, as illustrated in the workflow diagram below.

Caption: Workflow for single-crystal X-ray structure determination.

Detailed Methodologies

1. Crystallization

Obtaining high-quality single crystals is often the most challenging step. The goal is to encourage the slow formation of a well-ordered crystal lattice.

• Protocol: Slow Evaporation

  • Prepare a saturated or near-saturated solution of the purified compound in a suitable solvent (e.g., ethanol, acetonitrile, or a mixture). The choice of solvent is critical and may require screening.

  • Transfer the solution to a small, clean vial.

  • Cover the vial with a cap that has been pierced with a needle or with parafilm containing small perforations. This allows for slow evaporation of the solvent.

  • Place the vial in a vibration-free environment and allow it to stand undisturbed for several days to weeks.

2. Data Collection

A suitable single crystal is mounted on a goniometer head and placed in the X-ray beam of a diffractometer. The crystal is rotated, and a detector collects the diffraction pattern produced as X-rays scatter off the electron clouds of the atoms in the crystal[6][7].

3. Structure Solution and Refinement

The collected diffraction data (intensities and positions of reflections) are used to solve the "phase problem" and generate an initial electron density map. For small organic molecules, "direct methods" are typically successful in providing an initial structural model[13]. This model is then refined against the experimental data, adjusting atomic positions and other parameters to achieve the best possible fit between the calculated and observed diffraction patterns.

III. Analysis of Structural Features

The refined crystal structure provides a wealth of information. For 1-(4-bromophenyl)imidazoline-2-thione derivatives, particular attention should be paid to the following:

Molecular Geometry

Analysis of bond lengths, bond angles, and torsion angles can reveal conformational preferences and any strain within the molecule. Key parameters for a hypothetical derivative are summarized in the table below.

Parameter	Value
Bond Lengths (Å)
C=S	1.68
N-C(S)	1.35
C-Br	1.90
Bond Angles (°) **
N-C-N (imidazoline)	110
C-N-C(S)	125
Torsion Angles (°) **
C-N-C-C (phenyl-imidazoline)	45

Intermolecular Interactions

The way molecules pack in the crystal is determined by a network of non-covalent interactions. For brominated compounds, these can be particularly diverse.

Caption: Key intermolecular interactions in the crystal lattice.

• Hydrogen Bonding: If N-H groups are present, they are strong hydrogen bond donors and can form robust interactions with the thione sulfur atom (N-H···S), which is a good hydrogen bond acceptor.

• Halogen Bonding: The bromine atom on the phenyl ring has an electropositive region (the σ-hole) and can act as a halogen bond donor, interacting with nucleophilic atoms like the sulfur or nitrogen atoms of a neighboring molecule. C-Br···Br-C interactions are also possible and are primarily driven by dispersion forces[3][5].

• π-π Stacking: The aromatic phenyl rings can stack on top of each other, contributing to the stability of the crystal lattice through delocalized π-electron interactions.

• C-H···π Interactions: Hydrogen atoms attached to the imidazoline or phenyl rings can interact with the π-system of an adjacent phenyl ring.

Hirshfeld Surface Analysis

Hirshfeld surface analysis is a powerful computational tool used to visualize and quantify intermolecular interactions in a crystal lattice[14][15][16][17][18]. The Hirshfeld surface is mapped with properties like dnorm, which highlights regions of close contact between molecules. Decomposing the surface into 2D "fingerprint plots" allows for a quantitative breakdown of the contribution of different types of interactions (e.g., H···H, C···H, Br···H) to the overall crystal packing. This provides an unbiased way to identify all close contacts and their relative importance[14][17].

IV. Implications for Drug Development

The detailed structural information obtained from crystal structure analysis is invaluable in the field of drug development.

• Structure-Activity Relationship (SAR): By comparing the crystal structures of a series of derivatives with their biological activities, researchers can build robust SAR models. For instance, the specific conformation adopted by the 4-bromophenyl ring relative to the imidazoline core could be crucial for binding to a biological target.

• Polymorphism: A compound can sometimes crystallize in multiple forms (polymorphs), each with different physical properties like solubility and stability. Crystal structure analysis is the only way to definitively identify and characterize these different polymorphic forms, which is a critical aspect of pharmaceutical development.

• Rational Drug Design: The three-dimensional structure of a lead compound provides a blueprint for the design of new analogues with improved potency, selectivity, and pharmacokinetic properties. The intermolecular interactions observed in the crystal can provide clues as to how the molecule might interact with a protein binding site. The imidazolidine-2-thione scaffold has been incorporated into agents with a variety of biological targets[1][2][19][20][21][22].

V. Data Archiving

A cornerstone of scientific integrity is the public dissemination of research data. All determined crystal structures should be deposited in a public repository to allow for verification and use by other researchers. The Cambridge Structural Database (CSD) is the world's repository for small-molecule organic and metal-organic crystal structures[23][24][25][26]. Deposition is a standard requirement for publication in most scientific journals.

VI. Conclusion

The crystal structure analysis of 1-(4-bromophenyl)imidazoline-2-thione derivatives is a multi-step process that requires careful execution of synthesis, crystallization, and X-ray diffraction experiments. The resulting structural information is of fundamental importance, providing deep insights into molecular conformation and the subtle interplay of intermolecular forces that dictate solid-state architecture. For researchers in drug discovery and materials science, these insights are critical for understanding structure-property relationships and for the rational design of new molecules with tailored functions.

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A Technical Guide to the Biological Activities of Imidazole-2-Thione Compounds

Executive Summary

The imidazole nucleus is a cornerstone of medicinal chemistry, present in numerous natural compounds and synthetic drugs.[1][2] When functionalized as an imidazole-2-thione, a thiourea derivative of histidine, this scaffold gains unique electronic and steric properties that translate into a remarkable breadth of biological activities.[3] These compounds, found in nature as the antioxidant ergothioneine, have been extensively derivatized to produce potent agents with anticancer, antimicrobial, anti-inflammatory, and antioxidant properties.[3][4] This guide provides an in-depth analysis of these core biological activities, focusing on the underlying mechanisms of action and the self-validating experimental protocols required to accurately assess their therapeutic potential. It is intended for researchers and drug development professionals seeking to leverage the versatile imidazole-2-thione scaffold in their discovery programs.

Anticancer Properties: Multi-Targeted Cellular Disruption

Imidazole-2-thione derivatives have emerged as a highly promising class of anticancer agents due to their ability to interfere with multiple, often complementary, oncogenic pathways.[5][6][7] This multi-targeted approach offers a potential advantage in overcoming the drug resistance that plagues many single-target therapies.

Core Mechanisms of Anticancer Action

The antitumor activity of these compounds is not monolithic; rather, it stems from a convergence of mechanisms that collectively drive cancer cells toward apoptosis and inhibit their proliferation and spread.

• DNA Damage and Repair Inhibition: A primary mechanism involves the disruption of DNA integrity. Certain derivatives function as dual DNA intercalators and Topoisomerase II inhibitors, preventing the re-ligation of DNA strands and leading to catastrophic DNA breaks.[8]

• Cell Cycle Arrest: By inducing DNA damage or interfering with key cell cycle regulators, these compounds can halt cell cycle progression. Arrest has been observed at both the G1 and G2/M phases, preventing damaged cells from proceeding to mitosis.[8][9][10]

• Apoptosis Induction: The accumulation of cellular damage triggers programmed cell death. Mechanistic studies confirm the activation of caspase-dependent apoptotic pathways in response to treatment with imidazole-2-thione derivatives.[9]

• Inhibition of Metastasis: A key differentiator for this class of compounds is their anti-metastatic potential. Specific derivatives have been shown to downregulate and directly inhibit the activity of matrix metalloproteinases (MMPs), particularly MMP-2 and MMP-9.[9] These enzymes are critical for the degradation of the extracellular matrix, a necessary step for cancer cell invasion and migration.

• Kinase and Enzyme Inhibition: The imidazole scaffold is well-suited for targeting the active sites of enzymes.[6] Derivatives have been developed as potent inhibitors of crucial signaling molecules like Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and B-Raf kinase, which are central to tumor angiogenesis and proliferation.[10] Additionally, some analogs selectively inhibit Carbonic Anhydrase IX (CAIX), an enzyme overexpressed in hypoxic tumors that contributes to an acidic microenvironment and promotes tumor survival.[11]

Caption: Multi-target anticancer mechanisms of imidazole-2-thiones.

Validated Experimental Protocols for Anticancer Screening

A rigorous, multi-step approach is essential to validate the anticancer potential of a novel imidazole-2-thione derivative.[12] This workflow ensures that initial cytotoxicity is selective and is supported by a plausible mechanism of action.

Workflow for Anticancer Evaluation

Caption: A sequential workflow for evaluating anticancer candidates.

Protocol 1: In Vitro Cytotoxicity using MTT Assay [12]

• Cell Seeding: Plate human cancer cells (e.g., MCF-7, HepG2) and a non-malignant control cell line in 96-well plates at a density of 5,000-10,000 cells/well. Incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the imidazole-2-thione compounds in culture medium. Replace the existing medium with the compound-containing medium and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. The causality here is that mitochondrial dehydrogenases in viable cells will cleave the MTT tetrazolium ring into a purple formazan precipitate.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis. The selectivity index (SI) is calculated as (IC50 in normal cells) / (IC50 in cancer cells). A high SI is a prerequisite for further development.[13][14]

Compound Example	Cell Line	IC50 (µM)	Reference Drug (Doxorubicin) IC50 (µM)	Citation
Compound 5h	MCF-7 (Breast)	2.65	8.24	[8]
Compound 5b	MCF-7 (Breast)	5.11	8.24	[8]
Compound 24	A-549 (Lung)	< 1.0	-	[9]
Compound 24	HeLa (Cervical)	< 1.0	-	[9]

Antimicrobial Efficacy: Broad-Spectrum Pathogen Inhibition

Derivatives of imidazole-2-thione exhibit significant activity against a wide range of pathogenic microbes, including Gram-positive and Gram-negative bacteria, as well as fungi.[4][15][16]

Mechanisms of Antimicrobial Action

The antimicrobial effects are primarily attributed to the disruption of fundamental cellular processes required for pathogen survival.[17]

• Cell Wall and Membrane Disruption: The compounds can interfere with the synthesis of the bacterial cell wall or directly compromise the integrity of the cell membrane, leading to leakage of cellular contents and cell death.[17]

• Inhibition of Nucleic Acid Synthesis: Some derivatives have been shown to inhibit the synthesis of DNA or RNA, halting replication and protein production.[17]

Methodologies for Determining Antimicrobial Potency

Standardized protocols are critical for obtaining reproducible data on antimicrobial efficacy.[18][19]

Protocol 2: Minimum Inhibitory Concentration (MIC) via Broth Microdilution [20][21]

• Inoculum Preparation: Prepare a standardized suspension of the target microorganism (e.g., S. aureus, E. coli) in a suitable broth (e.g., Mueller-Hinton) to a final concentration of approximately 5 x 10^5 CFU/mL. This step is crucial for reproducibility.

• Compound Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the test compound in the broth.

• Inoculation: Add the standardized bacterial or fungal suspension to each well. Include a positive control (microorganism, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 35-37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[20] This provides a quantitative measure of the compound's potency.

Compound Class	Organism	MIC Range (µg/mL)	Citation
Nitroimidazole Derivatives	Gram-positive bacteria	31.25 - 1000	[22]
Imidazole-Thiadiazole Hybrids	E. coli	Moderately Active	[16]
Imidazole-Thiadiazole Hybrids	P. aeruginosa	Moderately Active	[16]
Indole-imidazole Hybrids	M. luteus, P. fluorescens	High Activity	[23]

Anti-inflammatory and Antioxidant Potential

Chronic inflammation and oxidative stress are underlying factors in numerous diseases. Imidazole-2-thione compounds demonstrate potent activity in mitigating both processes.

Molecular Basis of Anti-inflammatory and Antioxidant Effects

• Anti-inflammatory Action: The primary mechanism involves the inhibition of key pro-inflammatory enzymes like 15-lipoxygenase (15-LOX) and cyclooxygenase (COX).[24][25] This action is believed to be partly due to the thione group's ability to chelate the iron atom in the active site of these enzymes.[24] Furthermore, they can suppress the production of inflammatory mediators such as nitric oxide (NO) and prostaglandins, and inhibit the degranulation of neutrophils.[25][26]

• Antioxidant Action: These compounds act as powerful antioxidants through two main pathways. Firstly, they are effective free radical scavengers, capable of donating a hydrogen atom to neutralize reactive oxygen species.[27] Secondly, they act as metal ion chelators, particularly for ferrous ions (Fe2+), which prevents the Fenton reaction from generating highly damaging hydroxyl radicals.[5][23] They also protect cell membranes from oxidative damage, as demonstrated in assays showing protection against induced hemolysis.[5][27]

In Vitro Models for Evaluation

A panel of assays is used to build a comprehensive profile of a compound's anti-inflammatory and antioxidant activity.

Workflow for Anti-inflammatory & Antioxidant Screening

Caption: Parallel assays for anti-inflammatory and antioxidant profiling.

Protocol 3: In Vitro Anti-inflammatory HRBC Membrane Stabilization Assay [28][29]

• Blood Preparation: Obtain fresh human blood and mix with an equal volume of Alsever's solution. Centrifuge at 3000 rpm, discard the supernatant, and wash the RBC pellet three times with normal saline. Resuspend to make a 10% (v/v) suspension in saline.

• Reaction Mixture: Prepare reaction mixtures containing 1 mL of phosphate buffer, 2 mL of hyposaline, and 0.5 mL of the HRBC suspension. Add varying concentrations of the test compound. Use Diclofenac sodium as a reference standard.

• Incubation and Lysis: Incubate all samples at 37°C for 30 minutes. Centrifuge at 3000 rpm for 10 minutes. The rationale is that hypotonic saline will induce hemolysis, which is stabilized by anti-inflammatory agents that protect the membrane.

• Quantification: Measure the absorbance of the supernatant (hemoglobin content) at 560 nm.

• Analysis: Calculate the percentage of membrane protection using the formula: 100 - ((Absorbance of Test / Absorbance of Control) * 100).

Conclusion and Future Directions

The imidazole-2-thione scaffold is a privileged structure in medicinal chemistry, offering a foundation for the development of multi-functional therapeutic agents. The diverse biological activities, ranging from selective anticancer effects to broad-spectrum antimicrobial and potent anti-inflammatory properties, underscore its versatility. Future research should focus on optimizing the structure-activity relationships to enhance potency and selectivity for specific targets. The integration of computational docking studies with the robust experimental protocols outlined in this guide will be instrumental in designing the next generation of imidazole-2-thione-based drugs.

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The Therapeutic Potential of 1-(4-Bromophenyl)imidazoline-2-thione: A Technical Guide to Target Identification and Validation

This technical guide provides an in-depth exploration of the potential therapeutic targets of 1-(4-Bromophenyl)imidazoline-2-thione, a member of the pharmacologically significant imidazolidine-2-thione class of compounds. Designed for researchers, scientists, and drug development professionals, this document synthesizes current knowledge, proposes experimental strategies, and offers a framework for elucidating the compound's mechanism of action and therapeutic applications. Our focus is on providing a scientifically rigorous and practical resource, moving beyond a simple recitation of facts to an analysis of the causal relationships that underpin experimental design and interpretation.

Introduction: The Imidazoline-2-thione Scaffold and its Therapeutic Promise

The imidazoline-2-thione core is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide array of biological activities. These include antimicrobial, antifungal, antithyroid, antioxidant, cardiotonic, antihypertensive, and anti-HIV properties[1]. The diverse pharmacological profile of this class of molecules suggests that subtle structural modifications, such as the addition of a 4-bromophenyl group, can significantly influence target specificity and therapeutic potential. While 1-(4-Bromophenyl)imidazoline-2-thione itself is a specific entity, its therapeutic promise is best understood within the context of its chemical family. A primary and well-documented target for many imidazoline-2-thiones is Dopamine β-Hydroxylase (DBH), a critical enzyme in the catecholamine biosynthesis pathway[1].

Primary Therapeutic Target: Dopamine β-Hydroxylase (DBH)

The most compelling therapeutic target for 1-(4-Bromophenyl)imidazoline-2-thione is Dopamine β-Hydroxylase (DBH). DBH is a copper-containing enzyme that catalyzes the conversion of dopamine to norepinephrine[2][3]. Inhibition of DBH leads to a decrease in norepinephrine levels and a corresponding increase in dopamine levels[2][4]. This modulation of catecholamine balance has significant therapeutic implications for a range of disorders.

Mechanism of DBH Inhibition and its Physiological Consequences

DBH inhibitors can act through various mechanisms, including reversible, irreversible, and allosteric inhibition[2][3]. Many inhibitors, such as disulfiram, function by chelating the copper ion essential for the enzyme's catalytic activity[4]. The thione moiety in 1-(4-Bromophenyl)imidazoline-2-thione is a potential metal-binding pharmacophore, suggesting a similar mechanism of action.

The physiological consequences of DBH inhibition are profound. The resulting decrease in norepinephrine can lead to a reduction in sympathetic nervous system activity, which is beneficial in conditions characterized by sympathetic overactivity[2]. Conversely, the increase in dopamine can impact mood, reward pathways, and cognitive function[2][4].

Therapeutic Applications of DBH Inhibition

The unique pharmacological profile resulting from DBH inhibition opens up several therapeutic avenues:

• Hypertension and Cardiovascular Diseases: By reducing norepinephrine levels, DBH inhibitors can lower blood pressure and heart rate, making them promising agents for the management of hypertension and heart failure[2][5][6].

• Substance Abuse Disorders: DBH inhibitors have shown promise in the treatment of cocaine addiction[4]. By altering the dopamine-to-norepinephrine ratio, these compounds may reduce the reinforcing effects of stimulants and mitigate withdrawal symptoms[2].

• Psychiatric and Neurodegenerative Disorders: The modulation of dopamine and norepinephrine levels suggests potential applications in treating anxiety, depression, and even neurodegenerative diseases like Parkinson's and Alzheimer's, where catecholamine dysregulation is a known factor[2].

Experimental Workflow for Validating DBH Inhibition

To rigorously validate DBH as a primary target of 1-(4-Bromophenyl)imidazoline-2-thione, a multi-step experimental approach is necessary.

Experimental Protocol: In Vitro DBH Inhibition Assay

• Objective: To determine the half-maximal inhibitory concentration (IC50) of 1-(4-Bromophenyl)imidazoline-2-thione against purified DBH.

• Materials: Purified bovine or human recombinant DBH, dopamine hydrochloride (substrate), ascorbic acid (cofactor), catalase, tyramine (internal standard), phosphate buffer, 1-(4-Bromophenyl)imidazoline-2-thione, and a known DBH inhibitor (e.g., nepicastat) as a positive control.

• Procedure: a. Prepare a reaction mixture containing phosphate buffer, ascorbic acid, catalase, and DBH enzyme. b. Add varying concentrations of 1-(4-Bromophenyl)imidazoline-2-thione or the positive control. c. Initiate the reaction by adding the substrate, dopamine. d. Incubate the reaction at 37°C for a defined period (e.g., 20 minutes). e. Stop the reaction by adding a strong acid (e.g., perchloric acid). f. Quantify the product, norepinephrine, and the remaining substrate, dopamine, using high-performance liquid chromatography (HPLC) with electrochemical detection. g. Calculate the percentage of DBH inhibition for each concentration of the test compound. h. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Data Presentation: Comparative IC50 Values for DBH Inhibitors

Compound	IC50 (nM)	Source
Nepicastat	8.5-9	[7]
1-(4-Bromophenyl)imidazoline-2-thione	TBD	Experimental
Disulfiram	Varies	[8][]
Etamicastat	Varies	[5][8]
Zamicastat	Varies	[5][7]

TBD: To be determined experimentally.

Visualization: DBH Inhibition and its Impact on Catecholamine Synthesis

Caption: Inhibition of Dopamine β-Hydroxylase by 1-(4-Bromophenyl)imidazoline-2-thione.

Potential Secondary and Alternative Therapeutic Targets

While DBH inhibition is a strong primary hypothesis, the broad bioactivity of the imidazoline-2-thione scaffold warrants an investigation into other potential targets. This is crucial for understanding the compound's full therapeutic potential and identifying any potential off-target effects.

Monoamine Oxidase (MAO) Inhibition

The structural similarity of 1-(4-Bromophenyl)imidazoline-2-thione to some monoamine oxidase (MAO) inhibitors raises the possibility of it targeting this enzyme family. MAOs are responsible for the degradation of monoamine neurotransmitters, including dopamine and norepinephrine. Inhibition of MAO could potentiate the effects of DBH inhibition by further increasing synaptic dopamine levels.

Experimental Protocol: MAO-A and MAO-B Inhibition Assays

A similar in vitro enzymatic assay to the one described for DBH can be employed, using purified MAO-A and MAO-B enzymes and a suitable substrate (e.g., kynuramine). The IC50 values for both enzymes will reveal the compound's potency and selectivity.

Cannabinoid Receptor 1 (CB1) Inverse Agonism

Certain imidazoline-4-thione derivatives have been identified as potent and selective cannabinoid-1 (CB1) receptor inverse agonists[10]. Given the structural relationship, it is plausible that 1-(4-Bromophenyl)imidazoline-2-thione could exhibit activity at CB1 receptors. CB1 receptor inverse agonists have therapeutic potential in treating obesity and metabolic disorders.

Experimental Protocol: CB1 Receptor Binding and Functional Assays

• Receptor Binding Assay: A competitive radioligand binding assay using cell membranes expressing the human CB1 receptor and a high-affinity radiolabeled CB1 antagonist (e.g., [3H]SR141716A) can determine the binding affinity (Ki) of the compound.

• Functional Assay: A functional assay, such as a cyclic AMP (cAMP) accumulation assay in cells expressing the CB1 receptor, can determine whether the compound acts as an agonist, antagonist, or inverse agonist.

Anticancer and Antimicrobial Activities

The imidazolidine-2-thione scaffold has been associated with both anticancer and antimicrobial activities[11][12][13][14]. Some imidazole-2-thiones have been shown to act as DNA intercalators and topoisomerase II inhibitors, leading to apoptotic cell death in cancer cells[15]. The 4-bromophenyl moiety is also found in other compounds with demonstrated antimicrobial and anticancer properties[16].

Experimental Workflow for Exploring Anticancer and Antimicrobial Potential

Caption: Experimental workflow for assessing the anticancer and antimicrobial activities.

Conclusion and Future Directions

1-(4-Bromophenyl)imidazoline-2-thione presents a compelling profile for further investigation as a therapeutic agent. The primary and most evidence-supported target is Dopamine β-Hydroxylase, with potential applications in cardiovascular diseases, substance abuse, and neurological disorders. However, a comprehensive evaluation should also encompass potential secondary targets such as MAO and CB1 receptors, as well as broader anticancer and antimicrobial activities suggested by its chemical scaffold.

The experimental protocols and workflows outlined in this guide provide a robust framework for a thorough investigation of 1-(4-Bromophenyl)imidazoline-2-thione. A systematic approach, combining in vitro enzymatic and cell-based assays with subsequent in vivo studies in relevant animal models, will be crucial to fully elucidate its therapeutic potential and pave the way for its clinical development. The self-validating nature of these protocols, incorporating positive and negative controls, will ensure the generation of reliable and reproducible data, a cornerstone of successful drug discovery.

References

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An In-depth Technical Guide to the Discovery and History of N-aryl-imidazoline-2-thiones

Abstract

The N-aryl-imidazoline-2-thione scaffold is a cornerstone in modern heterocyclic chemistry, demonstrating remarkable versatility across medicinal chemistry and catalysis. Initially explored as simple thiourea derivatives, this structural motif has evolved into a "privileged scaffold," yielding compounds with a vast spectrum of biological activities, including anticancer, antimicrobial, and antiviral properties.[1][2] Furthermore, its role as a stable, accessible precursor to N-heterocyclic carbenes (NHCs) has cemented its importance in the field of organocatalysis. This guide provides a comprehensive exploration of the historical discovery, the evolution of synthetic methodologies, and the expanding applications of this critical chemical class. We will delve into the causality behind key synthetic choices, present detailed experimental protocols, and map the trajectory of this scaffold from its foundational chemistry to its current status as a target of intensive research.

Introduction: A Heterocyclic Scaffold of Growing Importance

The story of N-aryl-imidazoline-2-thiones is a compelling narrative of how a relatively simple heterocyclic core can become central to diverse fields of chemical science. The parent imidazoline ring system, a five-membered heterocycle with two non-adjacent nitrogen atoms, was first synthesized in the 1880s.[3] However, its therapeutic and synthetic potential remained largely untapped until the mid-20th century, with the development of early derivatives for pharmaceutical use.[3]

The introduction of an aryl group at the N1 position and a thione (C=S) group at the C2 position dramatically transforms the molecule's electronic and steric properties. The aryl substituent provides a versatile handle for tuning solubility, lipophilicity, and target-binding interactions through substitution, while the thione group offers a rich reaction site and serves as an effective hydrogen bond acceptor. Critically, this thione functionality is also a key synthetic precursor to N-heterocyclic carbenes (NHCs), which are powerful organocatalysts.[4] This dual utility in both drug discovery and catalysis makes the N-aryl-imidazoline-2-thione scaffold a subject of profound scientific interest.

The Genesis of a Scaffold: Foundational Synthetic Approaches

The most direct and historically significant route to N-aryl-imidazoline-2-thiones involves the cyclization of a 1,2-diamine precursor with a one-carbon thiocarbonyl source. This approach is valued for its reliability and the accessibility of its starting materials.

The Cornerstone Reaction: Condensation with Carbon Disulfide

The reaction of an N-aryl-substituted ethylenediamine with carbon disulfide (CS₂) is the quintessential method for constructing the imidazolidine-2-thione ring.[5] This condensation reaction is typically performed by heating the reactants in a suitable solvent, such as xylene or ethanol.

The causality behind this reaction's prevalence is its simplicity and atom economy. The N-arylethylenediamine provides the N-C-C-N backbone, and the carbon disulfide molecule acts as an efficient electrophilic C1 synthon, delivering the thiocarbonyl carbon. The reaction proceeds via the formation of a dithiocarbamate intermediate, which subsequently undergoes intramolecular cyclization with the elimination of hydrogen sulfide.

Caption: Foundational synthesis of N-aryl-imidazoline-2-thiones.

Experimental Protocol: Synthesis of 1-Aryl-imidazolidine-2-thiones

The following self-validating protocol is adapted from established literature procedures.[5]

Objective: To synthesize 1-phenyl-imidazolidine-2-thione from N-phenylethylenediamine and carbon disulfide.

Materials:

• N-phenylethylenediamine (1.0 eq)

• Carbon disulfide (1.1 eq)

• Absolute Ethanol or Xylene (as solvent)

• Stir bar

• Round-bottom flask with reflux condenser

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add N-phenylethylenediamine (1.0 eq) dissolved in absolute ethanol.

• Reagent Addition: While stirring, slowly add carbon disulfide (1.1 eq) to the solution at room temperature. The addition is often exothermic.

• Reflux: Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). The evolution of hydrogen sulfide gas (rotten egg smell) is a key indicator of the cyclization step.

• Work-up: After the reaction is complete, cool the mixture to room temperature. The product often precipitates from the solution. If not, reduce the solvent volume under reduced pressure.

• Purification: Collect the solid product by vacuum filtration and wash with cold ethanol to remove any unreacted starting materials. The product can be further purified by recrystallization from ethanol if necessary.

• Characterization: Confirm the identity and purity of the product using standard analytical techniques (¹H NMR, ¹³C NMR, MS, IR). The IR spectrum should show a characteristic C=S stretching band.

Evolution of Synthetic Strategies

While the classic CS₂ condensation remains robust, the demand for greater structural diversity and milder reaction conditions has driven the development of alternative synthetic routes.

Caption: Comparative workflow of synthetic routes.

Modern approaches often employ multi-component reactions or advanced catalytic systems. For instance, one-pot reactions involving hydrazines, bromoketones, and potassium thiocyanate have been developed to yield N-amino-imidazoline-2-thiones, expanding the accessible chemical space.[6] The use of heterogeneous catalysts like ZnO/Al₂O₃ facilitates the reaction between diamines and CS₂, often under milder conditions and with easier purification.[6] More sophisticated domino reactions, promoted by N-heterocyclic carbenes, allow for the synthesis of highly functionalized imidazolidine-2-thiones from aldehydes and specialized amine precursors in a single, elegant step.[7]

Applications in Medicinal Chemistry and Drug Development

The N-aryl-imidazoline-2-thione scaffold has proven to be a treasure trove for identifying new therapeutic agents. Its rigid, planar structure and hydrogen bonding capabilities make it an ideal pharmacophore for interacting with biological targets like enzymes and receptors.[4]

Therapeutic Area	Mechanism/Target	Example Lead Compounds	References
Oncology	VEGFR-2 & B-Raf Kinase Inhibition	5-aryl-1-arylideneamino derivatives	[8],[9]
DNA Intercalation, Topo II Inhibition	Acenaphthylenone-hybrids	[2],[10]
Infectious Disease	Antibacterial	1-aryl-2-methylthio-imidazolines	[5]
Antifungal, Anti-HIV	Various substituted derivatives	[1],[6]
Cardiovascular	Antihypertensive, Cardiotonic	General imidazoline-2-thiones	[1]

The most significant advances have been in oncology. Researchers have successfully designed derivatives that act as potent inhibitors of key signaling proteins like VEGFR-2 and B-Raf kinases, which are crucial for tumor growth and angiogenesis.[8][9] Other innovative designs involve hybridizing the imidazoline-2-thione core with planar aromatic systems, creating potent DNA intercalators and topoisomerase II inhibitors that disrupt cancer cell replication.[2] The modular nature of its synthesis allows for systematic structure-activity relationship (SAR) studies, enabling the optimization of potency and selectivity.[11]

Caption: The scaffold's dual role in medicine and catalysis.

Beyond Medicine: A Gateway to N-Heterocyclic Carbene Catalysis

Perhaps one of the most impactful applications of N-aryl-imidazoline-2-thiones in modern chemistry is their role as precursors to N-heterocyclic carbenes (NHCs). NHCs are a class of stable carbenes that have revolutionized organocatalysis and organometallic chemistry.

The thione group (C=S) is an excellent synthetic handle for conversion to a carbene. The desulfurization of an imidazoline-2-thione is a clean and efficient method to generate the corresponding NHC, which can then be used directly in catalytic reactions or trapped to form metal-NHC complexes.[4] This accessibility has made complex catalytic systems more readily available to the broader scientific community, accelerating discoveries in asymmetric synthesis and materials science.

Conclusion and Future Outlook

The journey of N-aryl-imidazoline-2-thiones from chemical curiosities to indispensable tools in drug discovery and catalysis is a testament to the power of heterocyclic chemistry. The foundational synthetic routes, primarily based on the condensation of diamines with carbon disulfide, provided the initial access to this scaffold. Over time, synthetic chemists have developed a sophisticated and diverse toolbox of reactions to create novel analogues with finely tuned properties.

The future for this scaffold remains exceptionally bright. In medicinal chemistry, ongoing efforts will likely focus on developing derivatives with improved target selectivity and better pharmacokinetic profiles to combat drug resistance in cancer and infectious diseases. In catalysis, the design of new chiral N-aryl-imidazoline-2-thiones will lead to the development of more powerful and selective NHC catalysts for asymmetric synthesis. The continued exploration of this remarkable heterocyclic core promises to yield further innovations that will impact both human health and the advancement of chemical synthesis.

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A-Z Safety and Handling Guide for 1-(4-Bromophenyl)imidazoline-2-thione

An In-depth Technical Guide for Chemical Researchers and Drug Development Professionals

Introduction: Contextualizing the Compound

1-(4-Bromophenyl)imidazoline-2-thione, with CAS Number 17452-23-2, is a heterocyclic compound featuring an imidazoline-2-thione core substituted with a 4-bromophenyl group.[1][2] This class of molecules, characterized by the thiourea moiety within a five-membered ring, is of significant interest in medicinal chemistry and drug development.[3] The structural alerts within the molecule—specifically the bromophenyl group and the reactive thione functionality—suggest its utility as a versatile intermediate in the synthesis of more complex molecular architectures.[4]

Derivatives of imidazoline-2-thione are explored for a range of bioactivities, including antimicrobial, antifungal, and anti-HIV properties.[3] The related compound, 1-(4-Chlorophenyl)imidazoline-2-thione, for example, is noted for its use as a fungicide and its investigation in treating parasitic infections.[5] Given this context, researchers handling 1-(4-Bromophenyl)imidazoline-2-thione are likely engaged in the synthesis of novel therapeutic agents or functional materials, making a thorough understanding of its safety and handling paramount to both personal safety and experimental integrity.

Section 1: Core Safety Profile and Hazard Identification

A foundational principle of laboratory safety is a comprehensive understanding of a compound's intrinsic hazards. Based on available safety data sheets (SDS), 1-(4-Bromophenyl)imidazoline-2-thione is classified as an irritant.[6] The primary hazards are detailed below.

The compound is consistently identified with the GHS07 pictogram, indicating that it is harmful or an irritant.[2]

Hazard Class	Hazard Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[2][7]
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation.[6][7]
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction.[6]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation.[7]

Property	Value	Source
Molecular Formula	C9H7BrN2S	[1][2]
Molecular Weight	255.13 g/mol	[2][8]
Appearance	Solid	[2]
Melting Point	244-246 °C	[2][6][8]
Boiling Point (Predicted)	342.3 ± 44.0 °C	[7][8]
Density (Predicted)	1.74 ± 0.1 g/cm³	[7][8]

Expert Insight: The high melting point suggests a stable crystalline solid under standard laboratory conditions, reducing the risk of inhalation of fine powders compared to more volatile solids. However, its classification as a respiratory irritant means that any operation that could generate dust (e.g., weighing, transfer) must be performed with appropriate controls.[7] The primary risks are dermal and ocular exposure, which are common for this class of compounds.

Section 2: Comprehensive Risk Assessment and Mitigation Workflow

A proactive approach to safety involves a systematic risk assessment before any experimental work begins. The following workflow is designed to guide researchers through this process.

Caption: Risk Assessment Workflow for Handling 1-(4-Bromophenyl)imidazoline-2-thione.

Section 3: Standard Operating Procedures (SOPs) for Safe Handling

Adherence to well-defined protocols is non-negotiable for ensuring safety.

• Weighing and Aliquoting: All handling of the solid compound that may generate dust must be conducted in a chemical fume hood or a ventilated balance enclosure. This is critical to mitigate the risk of respiratory irritation.[7]

• Reactions and Manipulations: All subsequent manipulations, including dissolution and reaction setups, must be performed inside a certified chemical fume hood to contain any potential vapors or aerosols.

The selection of PPE is the last line of defense and must be appropriate for the identified hazards.

• Hand Protection: Wear nitrile or neoprene gloves. Always inspect gloves for tears or punctures before use. Contaminated gloves must be removed and disposed of properly, followed by hand washing.

• Eye Protection: Chemical safety goggles that provide a seal around the eyes are mandatory.[6] Standard safety glasses do not offer sufficient protection against splashes.

• Skin and Body Protection: A flame-resistant lab coat must be worn and fully fastened. Ensure full-length pants and closed-toe shoes are worn to cover all exposed skin.

This protocol is a self-validating system, incorporating safety checks at each stage.

• Preparation:

  • Don all required PPE (goggles, gloves, lab coat).

  • Designate a specific area within the fume hood for the procedure.

  • Ensure a waste container for contaminated materials (e.g., weigh paper, wipes) is present in the hood.

• Weighing:

  • Place a tared weigh boat or paper on the analytical balance inside the ventilated enclosure.

  • Carefully transfer the solid 1-(4-Bromophenyl)imidazoline-2-thione to the weigh boat using a clean spatula. Avoid any actions that could create airborne dust.

  • Once the desired mass is obtained, carefully fold the weigh paper or cover the weigh boat.

• Transfer and Dissolution:

  • Transfer the weighed solid directly into the reaction vessel, which should already be in the fume hood.

  • Using a wash bottle with the appropriate solvent, carefully rinse the weigh boat/paper into the vessel to ensure a complete quantitative transfer.

  • Add the bulk solvent and initiate stirring as per the experimental protocol.

• Cleanup:

  • Dispose of the used weigh paper and any contaminated wipes into the designated solid waste container.

  • Wipe down the spatula and the work surface within the hood with a suitable solvent-dampened cloth.

  • Remove gloves and dispose of them, then wash hands thoroughly.

Section 4: Storage, Reactivity, and Disposal

Proper long-term management of the chemical is crucial for laboratory safety.

• Conditions: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[9] Some suppliers recommend refrigerated storage (2-8°C).[5][7]

• Causality: The thione moiety can be susceptible to oxidation or other forms of degradation. Cool, dry, and inert conditions minimize these pathways, preserving the compound's purity for experimental use.

• Incompatibilities: Keep away from strong oxidizing agents.

• Alkylation: The sulfur atom in the thione group is nucleophilic and can undergo S-alkylation reactions.[10] This is a common synthetic pathway for this class of compounds.

• Thermal Decomposition: If involved in a fire, hazardous decomposition products can be formed, including carbon monoxide, nitrogen oxides, hydrogen bromide, and sulfur oxides.[9]

• Procedure: Dispose of waste material and contaminated packaging in an approved hazardous waste disposal facility. Do not allow the material to enter drains or the environment.[11]

• Trustworthiness: A documented and labeled waste stream is a self-validating system that ensures regulatory compliance and environmental protection.

Section 5: Emergency Response Protocols

Rapid and correct response to an emergency can significantly mitigate harm.

Caption: Decision Tree for Emergency Response to Chemical Exposure.

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[9][11] Seek medical attention if irritation persists.[9]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[9][11] Remove contact lenses if present and easy to do.[6][11] Seek immediate medical attention.

• Inhalation: Move the victim to fresh air. If breathing is difficult or stops, provide artificial respiration.[11] Seek medical attention.[9]

• Ingestion: Do NOT induce vomiting.[11] Wash out the mouth with water and seek immediate medical attention.

• Spills: For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a suitable, labeled container for disposal.[9] Ensure adequate ventilation.

• Fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.[9] Firefighters should wear self-contained breathing apparatus (SCBA) to protect against hazardous decomposition products.[9]

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A Comprehensive Technical Guide to 1-(4-Bromophenyl)imidazoline-2-thione for Researchers and Drug Development Professionals

This in-depth guide provides a comprehensive technical overview of 1-(4-Bromophenyl)imidazoline-2-thione, a heterocyclic compound of increasing interest in medicinal chemistry and drug development. This document consolidates critical information regarding its commercial availability, synthesis, characterization, and potential applications, offering valuable insights for researchers, scientists, and professionals in the pharmaceutical industry.

Introduction: The Significance of the Imidazoline-2-thione Scaffold

The imidazoline-2-thione moiety is a privileged scaffold in medicinal chemistry, recognized for its diverse pharmacological activities. This heterocyclic system, featuring a five-membered ring with two nitrogen atoms and a thione group, serves as a versatile building block in the design of novel therapeutic agents. The incorporation of a 4-bromophenyl substituent introduces specific physicochemical properties that can influence biological activity, metabolic stability, and pharmacokinetic profiles. Analogues of this compound are being explored for their potential as anticancer, antimicrobial, and anti-inflammatory agents, highlighting the importance of 1-(4-Bromophenyl)imidazoline-2-thione as a key intermediate and a subject of study in its own right.[1][2][3][4][5][6][7][8]

Commercial Availability and Supplier Landscape

1-(4-Bromophenyl)imidazoline-2-thione is readily available from a range of commercial chemical suppliers, catering to both research and bulk quantity requirements. When sourcing this compound, it is imperative for researchers to consider not only the price but also the purity, consistency between batches, and the availability of comprehensive technical documentation.

A comparative analysis of prominent suppliers is presented in Table 1. Researchers are advised to request a Certificate of Analysis (CoA) for each batch to verify its identity and purity.

Supplier	CAS Number	Molecular Formula	Molecular Weight	Purity	Additional Information
Sigma-Aldrich	17452-23-2	C₉H₇BrN₂S	255.14 g/mol	Typically ≥98%	Provides access to Safety Data Sheets (SDS) and may offer various grades.
Fluorochem	17452-23-2	C₉H₇BrN₂S	255.13 g/mol	Typically ≥98%	Offers detailed hazard information and shipping from multiple locations.[9]
Matrix Scientific	17452-23-2	C₉H₇BrN₂S	255.14 g/mol	Inquire for details	Provides pricing for various quantities and offers custom synthesis services.[10]
ChemicalBook	17452-23-2	C₉H₇BrN₂S	-	Inquire for details	A platform that aggregates information from various suppliers.
Chemenu	17452-23-2	C₉H₇BrN₂S	-	Typically ≥98%	A research-based manufacturer offering pharmaceutical intermediates.[11]
XIAMEN EQUATION CHEMICAL CO.,LTD	17452-23-2	-	-	Inquire for details	A China-based supplier of fine chemicals.[12]
Tetrahedron	17452-23-2	C₉H₇BrN₂S	-	Inquire for details	Lists the compound under their catalog of chemical products.[13]

Table 1: Commercial Suppliers of 1-(4-Bromophenyl)imidazoline-2-thione

Synthesis and Purification

While specific, detailed protocols for the synthesis of 1-(4-Bromophenyl)imidazoline-2-thione are not extensively published in peer-reviewed literature, a general and reliable synthetic route can be derived from established methods for analogous imidazoline-2-thiones. The most common approach involves the condensation of a substituted phenylethylenediamine with carbon disulfide or a thiocarbonyl equivalent.

A plausible synthetic workflow is outlined below:

Figure 1: General Synthetic Workflow for 1-(4-Bromophenyl)imidazoline-2-thione.

Experimental Protocol (General Procedure):

• Reaction Setup: To a solution of 1-(4-bromophenyl)ethane-1,2-diamine in a suitable solvent (e.g., ethanol or a biphasic system) is added a base (e.g., triethylamine or sodium hydroxide).

• Addition of Thiocarbonyl Source: Carbon disulfide is added dropwise to the reaction mixture at a controlled temperature (often room temperature or slightly elevated).

• Reaction Monitoring: The reaction is stirred for several hours and monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup: The reaction mixture is then acidified, leading to the precipitation of the crude product.

• Purification: The crude solid is collected by filtration, washed with a suitable solvent (e.g., water, cold ethanol), and then purified by recrystallization, typically from ethanol, to yield the final product as a crystalline solid.

Physicochemical and Spectroscopic Characterization

A thorough characterization of 1-(4-Bromophenyl)imidazoline-2-thione is essential for confirming its identity and purity. The expected analytical data is summarized below.

Property	Value
CAS Number	17452-23-2
Molecular Formula	C₉H₇BrN₂S
Molecular Weight	255.14 g/mol
Appearance	Off-white to yellow crystalline solid
Melting Point	244-246 °C (decomposes)[14]
Solubility	Soluble in DMSO and DMF; sparingly soluble in other organic solvents.

Table 2: Physicochemical Properties of 1-(4-Bromophenyl)imidazoline-2-thione

Spectroscopic Data:

• ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show characteristic signals for the aromatic protons of the bromophenyl group and the protons of the imidazoline ring. The chemical shifts and coupling patterns will be indicative of the substitution pattern.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will display distinct signals for the carbon atoms of the bromophenyl ring, the imidazoline ring, and a characteristic downfield signal for the thione carbon (C=S).

• IR (Infrared) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the N-H stretching of the imidazoline ring, C-H stretching of the aromatic and aliphatic protons, C=C stretching of the aromatic ring, and the C=S (thione) stretching vibration.[15]

• Mass Spectrometry (MS): Mass spectral analysis will show the molecular ion peak corresponding to the molecular weight of the compound, along with a characteristic isotopic pattern due to the presence of the bromine atom.

Potential Applications in Drug Discovery and Development

The 1-(4-Bromophenyl)imidazoline-2-thione scaffold is a valuable starting point for the synthesis of more complex molecules with potential therapeutic applications. The presence of the reactive thione group and the modifiable imidazoline ring allows for a variety of chemical transformations.

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An In-depth Technical Guide to 1-(4-Bromophenyl)imidazoline-2-thione: Synthesis, Characterization, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the research surrounding 1-(4-Bromophenyl)imidazoline-2-thione, a heterocyclic compound of significant interest in medicinal chemistry and materials science. This document delves into its synthesis, spectroscopic characterization, and explores its potential biological activities, including antimicrobial and anticancer properties, as well as its prospective application as a corrosion inhibitor. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in the discovery and development of novel therapeutic agents and functional materials.

Introduction

Heterocyclic compounds containing nitrogen and sulfur atoms, such as imidazoline-2-thiones, represent a crucial class of molecules in the field of medicinal chemistry. Their diverse pharmacological activities have led to extensive research and the development of numerous therapeutic agents. The incorporation of a halogen atom, such as bromine, into these scaffolds can significantly modulate their physicochemical properties and biological activity, often enhancing their efficacy. 1-(4-Bromophenyl)imidazoline-2-thione, with its distinct structural features, has emerged as a compound with considerable potential for various applications. This guide aims to consolidate the existing knowledge on this molecule, providing a foundation for future research and development endeavors.

Synthesis and Mechanism

The synthesis of 1-(4-Bromophenyl)imidazoline-2-thione can be approached through several synthetic strategies common in heterocyclic chemistry. A plausible and efficient method involves the reaction of a substituted thiourea with a suitable cyclizing agent. While a specific detailed protocol for the direct synthesis of 1-(4-Bromophenyl)imidazoline-2-thione is not extensively documented in publicly available literature, a highly relevant synthetic pathway can be extrapolated from the preparation of a closely related derivative, (E)-3-[1-(4-bromophenyl)ethylideneamino]-2-thioxoimidazolidin-4-one[1][2].

The foundational logic of this synthesis involves a cyclocondensation reaction. The key starting materials would be N-(4-bromophenyl)thiourea and a two-carbon electrophilic synthon, such as a haloacetaldehyde or its equivalent. The reaction likely proceeds through an initial nucleophilic attack of the nitrogen or sulfur of the thiourea onto the electrophilic carbon, followed by an intramolecular cyclization and dehydration to yield the imidazoline-2-thione ring system.

Figure 1: Proposed synthetic pathway for 1-(4-Bromophenyl)imidazoline-2-thione.

Detailed Experimental Protocol (Proposed)

The following protocol is a proposed methodology based on established synthetic routes for similar compounds[1][2]. Optimization of reaction conditions, including solvent, temperature, and reaction time, would be necessary to achieve optimal yield and purity.

Step 1: Synthesis of N-(4-bromophenyl)thiourea

• To a solution of 4-bromoaniline (1 equivalent) in a suitable solvent such as acetone, add an equimolar amount of ammonium thiocyanate.

• Add benzoyl chloride (1 equivalent) dropwise to the stirred solution.

• Reflux the mixture for a specified period, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into cold water to precipitate the N-(4-bromophenyl)-N'-benzoylthiourea.

• Hydrolyze the benzoyl group by heating with an aqueous solution of sodium hydroxide.

• Acidify the solution to precipitate N-(4-bromophenyl)thiourea.

• Filter, wash with water, and recrystallize from a suitable solvent like ethanol.

Step 2: Cyclization to 1-(4-Bromophenyl)imidazoline-2-thione

• Dissolve N-(4-bromophenyl)thiourea (1 equivalent) in a suitable solvent such as ethanol or dimethylformamide (DMF).

• Add a two-carbon electrophile, for example, 2-bromoacetaldehyde diethyl acetal (1.1 equivalents), and a base like sodium acetate or triethylamine.

• Heat the reaction mixture under reflux and monitor its progress using TLC.

• Upon completion, cool the reaction mixture and pour it into ice-cold water.

• Collect the precipitated solid by filtration, wash with water, and dry.

• Purify the crude product by recrystallization from an appropriate solvent (e.g., ethanol or acetic acid) to obtain pure 1-(4-Bromophenyl)imidazoline-2-thione.

Physicochemical and Spectroscopic Characterization

Physical Properties

Property	Value	Reference
Molecular Formula	C₉H₇BrN₂S	[3][4]
Molecular Weight	255.14 g/mol	[3]
Melting Point	244-246 °C	[3]

Spectroscopic Data (Predicted and Inferred)

3.2.1. 1H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic and imidazoline ring protons.

Figure 2: Predicted 1H NMR chemical shifts for 1-(4-Bromophenyl)imidazoline-2-thione.

3.2.2. 13C NMR Spectroscopy

The carbon NMR spectrum will provide information on the carbon framework of the molecule.

Figure 4: Postulated mechanisms of anticancer activity.

Potential Application in Corrosion Inhibition

Imidazoline derivatives are widely recognized for their effectiveness as corrosion inhibitors, particularly in the oil and gas industry.[5] Their mechanism of action involves the adsorption of the inhibitor molecules onto the metal surface, forming a protective film that isolates the metal from the corrosive environment. The adsorption process can be either physisorption, chemisorption, or a combination of both. The lone pair of electrons on the nitrogen and sulfur atoms in the imidazoline-2-thione ring, along with the π-electrons of the aromatic ring, can readily interact with the vacant d-orbitals of iron, leading to strong adsorption and effective corrosion inhibition.[6] The 4-bromophenyl group may further enhance this interaction through electronic effects. Electrochemical studies, such as potentiodynamic polarization and electrochemical impedance spectroscopy (EIS), would be essential to quantify the corrosion inhibition efficiency and to understand the detailed mechanism of protection afforded by 1-(4-Bromophenyl)imidazoline-2-thione.

Figure 5: Mechanism of corrosion inhibition by 1-(4-Bromophenyl)imidazoline-2-thione.

Conclusion and Future Perspectives

1-(4-Bromophenyl)imidazoline-2-thione is a molecule with significant untapped potential. Based on the chemistry of related compounds, its synthesis is feasible, and its structural features strongly suggest a range of valuable biological activities and material science applications. The presence of the bromophenyl group, combined with the imidazoline-2-thione core, makes it a compelling candidate for further investigation as an antimicrobial, anticancer, and corrosion-inhibiting agent.

Future research should focus on several key areas:

• Optimized Synthesis: Development and optimization of a high-yielding, scalable synthetic route to 1-(4-Bromophenyl)imidazoline-2-thione.

• Comprehensive Characterization: Detailed spectroscopic and crystallographic analysis to unequivocally confirm its structure and provide valuable data for computational modeling studies.

• In-depth Biological Evaluation: Systematic screening against a broad range of microbial pathogens and cancer cell lines to determine its efficacy and spectrum of activity. Mechanistic studies should also be conducted to identify its molecular targets.

• Corrosion Inhibition Studies: Thorough evaluation of its performance as a corrosion inhibitor under various conditions relevant to industrial applications.

The exploration of 1-(4-Bromophenyl)imidazoline-2-thione and its derivatives holds great promise for the discovery of new and effective molecules to address challenges in medicine and industry.

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Protocols & Analytical Methods

Synthesis of 1-(4-Bromophenyl)imidazoline-2-thione from 4-bromoaniline: An Application and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis of 1-(4-bromophenyl)imidazoline-2-thione, a heterocyclic compound of interest in medicinal chemistry and drug development, starting from the readily available precursor, 4-bromoaniline. This guide is designed to offer not just a step-by-step protocol but also a deeper understanding of the chemical transformations involved, empowering researchers to troubleshoot and adapt the synthesis as needed.

Introduction

Imidazoline-2-thione derivatives are a class of heterocyclic compounds that have garnered significant attention in pharmaceutical research due to their diverse biological activities. The presence of the thioamide moiety within the five-membered ring, coupled with the potential for substitution on the phenyl ring, makes this scaffold a versatile template for the design of novel therapeutic agents. The target molecule, 1-(4-bromophenyl)imidazoline-2-thione, incorporates a bromine atom on the phenyl ring, which can serve as a handle for further synthetic modifications, such as cross-coupling reactions, or can contribute to the compound's overall pharmacological profile.

The synthesis outlined herein follows a logical and efficient two-step pathway, beginning with the formation of a key intermediate, N-(4-bromophenyl)thiourea, followed by a cyclization reaction to construct the desired imidazoline-2-thione ring system.

Overall Synthetic Workflow

The synthesis of 1-(4-bromophenyl)imidazoline-2-thione from 4-bromoaniline is achieved in two primary stages:

• Thiourea Formation: Conversion of 4-bromoaniline to N-(4-bromophenyl)thiourea.

• Cyclization: Ring closure of the thiourea intermediate to yield the final product.

Caption: Overall workflow for the synthesis of 1-(4-Bromophenyl)imidazoline-2-thione.

Part 1: Synthesis of N-(4-Bromophenyl)thiourea

Mechanistic Insight

The formation of N-(4-bromophenyl)thiourea from 4-bromoaniline proceeds via the in situ generation of isothiocyanic acid (HNCS) from ammonium thiocyanate in an acidic medium. The amine group of 4-bromoaniline then acts as a nucleophile, attacking the electrophilic carbon of the isothiocyanic acid, followed by a proton transfer to yield the corresponding thiourea. The use of hydrochloric acid is crucial as it protonates the aniline, forming the anilinium salt, which then reacts with the thiocyanate.

Experimental Protocol

Materials and Reagents:

Reagent/Material	Purity/Grade	Supplier
4-Bromoaniline	98%	Sigma-Aldrich
Ammonium thiocyanate (NH₄SCN)	≥97.5%	Sigma-Aldrich
Hydrochloric acid (HCl), conc.	37%	Fisher Scientific
Ethanol	95%	VWR Chemicals
Deionized water	-	-
Round-bottom flask (250 mL)	-	-
Reflux condenser	-	-
Magnetic stirrer and stir bar	-	-
Heating mantle	-	-
Büchner funnel and flask	-	-
Filter paper	-	-

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 4-bromoaniline (17.2 g, 0.1 mol).

• Add 50 mL of deionized water followed by the slow addition of concentrated hydrochloric acid (9 mL, ~0.11 mol). Stir the mixture until the 4-bromoaniline has completely dissolved to form a clear solution of 4-bromoanilinium chloride.

• To this solution, add ammonium thiocyanate (8.4 g, 0.11 mol) in one portion.

• Attach a reflux condenser to the flask and heat the reaction mixture to a gentle reflux using a heating mantle. Maintain the reflux for 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexane and ethyl acetate as the eluent.

• After the reaction is complete, cool the mixture to room temperature. A white precipitate of N-(4-bromophenyl)thiourea will form.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the crude product with two portions of cold deionized water (2 x 30 mL) to remove any unreacted ammonium thiocyanate and other water-soluble impurities.

• Recrystallize the crude product from hot ethanol to obtain pure N-(4-bromophenyl)thiourea as white, needle-like crystals.

• Dry the purified product in a vacuum oven at 60 °C overnight.

Expected Yield: 75-85%

Part 2: Synthesis of 1-(4-Bromophenyl)imidazoline-2-thione

Mechanistic Insight

The cyclization of N-(4-bromophenyl)thiourea to 1-(4-bromophenyl)imidazoline-2-thione involves the reaction with a two-carbon electrophile, in this case, 2-chloroacetaldehyde. The reaction is believed to proceed via an initial nucleophilic attack of the sulfur atom of the thiourea onto the carbonyl carbon of the aldehyde. This is followed by an intramolecular cyclization, where one of the nitrogen atoms attacks the carbon bearing the chlorine atom, leading to the formation of the five-membered ring. Subsequent dehydration results in the formation of the imidazoline-2-thione. Sodium acetate is used as a weak base to facilitate the reaction.

Caption: Proposed reaction mechanism for the cyclization step.

Experimental Protocol

Materials and Reagents:

Reagent/Material	Purity/Grade	Supplier
N-(4-Bromophenyl)thiourea	Synthesized above	-
2-Chloroacetaldehyde (50% in H₂O)	50 wt. % in H₂O	Sigma-Aldrich
Sodium acetate (anhydrous)	≥99%	Sigma-Aldrich
Glacial acetic acid	≥99.7%	Fisher Scientific
Ethanol	95%	VWR Chemicals
Round-bottom flask (250 mL)	-	-
Reflux condenser	-	-
Magnetic stirrer and stir bar	-	-
Heating mantle	-	-
Büchner funnel and flask	-	-
Filter paper	-	-

Procedure:

• In a 250 mL round-bottom flask, suspend N-(4-bromophenyl)thiourea (11.55 g, 0.05 mol) and anhydrous sodium acetate (8.2 g, 0.1 mol) in 100 mL of glacial acetic acid.

• To this stirred suspension, add 2-chloroacetaldehyde (50 wt. % in H₂O, 7.85 g, 0.05 mol) dropwise at room temperature.

• After the addition is complete, attach a reflux condenser and heat the reaction mixture to reflux for 6 hours. Monitor the reaction progress by TLC (hexane:ethyl acetate, 7:3).

• Upon completion, cool the reaction mixture to room temperature and pour it into 500 mL of ice-cold water with stirring.

• A solid precipitate will form. Collect the crude product by vacuum filtration and wash it thoroughly with deionized water until the filtrate is neutral.

• Recrystallize the crude solid from hot ethanol to afford pure 1-(4-bromophenyl)imidazoline-2-thione as a crystalline solid.

• Dry the final product in a vacuum oven at 80 °C.

Data and Expected Results

Parameter	Value
Final Product	1-(4-Bromophenyl)imidazoline-2-thione
Molecular Formula	C₉H₇BrN₂S
Molecular Weight	255.14 g/mol
Appearance	Off-white to pale yellow crystalline solid
Melting Point	244-246 °C[1][2][3]
Expected Yield	60-70%
Solubility	Soluble in DMSO and DMF, sparingly soluble in hot ethanol, insoluble in water.

Characterization

The structure and purity of the synthesized 1-(4-bromophenyl)imidazoline-2-thione should be confirmed by spectroscopic methods.

• ¹H NMR (DMSO-d₆, 400 MHz): The expected spectrum would show signals for the aromatic protons and the two methylene protons of the imidazoline ring. The aromatic protons on the bromophenyl group would likely appear as two doublets in the range of δ 7.4-7.7 ppm. The two protons on the imidazoline ring are expected to appear as two doublets around δ 6.9-7.2 ppm. A broad singlet corresponding to the N-H proton should also be present.

• ¹³C NMR (DMSO-d₆, 101 MHz): The spectrum should display signals for the nine carbon atoms. The thiocarbonyl carbon (C=S) is expected to appear significantly downfield, typically in the range of δ 165-180 ppm. The aromatic carbons will resonate in the δ 115-140 ppm region, and the two sp² carbons of the imidazoline ring will be in a similar region.

• Infrared (IR) Spectroscopy (KBr pellet, cm⁻¹): The IR spectrum should exhibit characteristic absorption bands. A broad peak in the region of 3100-3300 cm⁻¹ would correspond to the N-H stretching vibration. A strong absorption around 1250-1350 cm⁻¹ is characteristic of the C=S (thione) group. Aromatic C-H stretching vibrations are expected around 3000-3100 cm⁻¹, and C=C stretching vibrations for the aromatic ring will appear in the 1450-1600 cm⁻¹ region. The C-Br stretching frequency is typically observed in the 500-600 cm⁻¹ range.

Safety Precautions

• This synthesis should be performed in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.

• 4-Bromoaniline is toxic and a suspected carcinogen. Handle with care and avoid inhalation and skin contact.

• Concentrated hydrochloric acid and glacial acetic acid are corrosive. Handle with extreme care.

• Ammonium thiocyanate is harmful if swallowed or in contact with skin.

• 2-Chloroacetaldehyde is toxic and corrosive.

References

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. rsc.org [rsc.org]
• 3. rsc.org [rsc.org]

Application Note: A Robust One-Pot Synthesis of 1-(4-Bromophenyl)imidazoline-2-thione for Research and Development

Abstract

This application note provides a comprehensive and reliable one-pot protocol for the synthesis of 1-(4-Bromophenyl)imidazoline-2-thione, a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. Imidazoline-2-thione scaffolds are integral to various pharmacologically active agents, exhibiting a wide range of biological activities.[1][2] This guide is designed for researchers in organic synthesis, medicinal chemistry, and drug development, offering a detailed methodology, mechanistic insights, and characterization data to ensure reproducible and high-purity synthesis.

Introduction and Scientific Rationale

Imidazoline-2-thiones, also known as cyclic thioureas, are a privileged scaffold in modern pharmacology. Their rigid, five-membered ring structure and the presence of the thione group allow for diverse biological interactions, leading to applications as antimicrobial, anticancer, and anti-inflammatory agents.[1][3][4] The target compound, 1-(4-Bromophenyl)imidazoline-2-thione, incorporates a bromophenyl moiety, a common functional group in pharmaceutical candidates that can enhance binding affinity or modulate metabolic stability.

Traditional multi-step syntheses for such compounds can be time-consuming, resource-intensive, and often result in lower overall yields. A one-pot synthesis, where reactants are subjected to successive chemical reactions in a single reactor, offers a streamlined, efficient, and more economical alternative.[5] This protocol details a robust one-pot cyclocondensation reaction between N-(4-bromophenyl)ethylenediamine and carbon disulfide, a classic and highly effective method for constructing the 1-aryl-imidazoline-2-thione core.

Reaction Mechanism and Pathway

The synthesis proceeds via a well-established nucleophilic addition-cyclization-elimination pathway. Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting potential issues.

• Nucleophilic Attack: The reaction initiates with the nucleophilic attack of a primary amine group from N-(4-bromophenyl)ethylenediamine onto the electrophilic carbon atom of carbon disulfide.

• Dithiocarbamate Formation: This initial attack forms a transient dithiocarbamate intermediate.

• Intramolecular Cyclization: The second nucleophilic amine within the same molecule attacks the thiocarbonyl carbon of the dithiocarbamate. This intramolecular step is entropically favored and leads to the formation of the five-membered heterocyclic ring.

• Elimination & Aromatization: The cyclic intermediate then eliminates a molecule of hydrogen sulfide (H₂S) to yield the stable 1-(4-Bromophenyl)imidazoline-2-thione product.

The overall workflow for this synthesis is depicted below.

Caption: One-pot synthesis workflow diagram.

Detailed Experimental Protocol

This protocol is optimized for a laboratory scale synthesis yielding approximately 2-3 grams of the final product.

Materials and Equipment

Reagent/Material	Grade	Supplier Example
N-(4-Bromophenyl)ethylenediamine	≥98%	Sigma-Aldrich
Carbon Disulfide (CS₂)	ACS Reagent, ≥99.9%	Fisher Scientific
Ethanol (EtOH), 200 Proof	Anhydrous, ≥99.5%	VWR
Deionized Water	N/A	In-house
Equipment	Specification
100 mL Round-bottom flask	Standard Taper 24/40
Reflux Condenser	24/40 joint
Magnetic Stirrer with Heating Mantle
Buchner Funnel and Filter Flask	50 mm diameter
Whatman Filter Paper	Grade 1
Glass Beakers and Erlenmeyer Flasks
Rotary Evaporator

Step-by-Step Synthesis Procedure

Safety First: This reaction should be performed in a well-ventilated fume hood. Carbon disulfide is highly flammable and toxic. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add N-(4-Bromophenyl)ethylenediamine (2.15 g, 10.0 mmol).

• Solvent Addition: Add 30 mL of anhydrous ethanol to the flask. Stir the mixture at room temperature until the starting material is fully dissolved.

• Reagent Addition: While stirring, carefully add carbon disulfide (0.91 g, 0.6 mL, 12.0 mmol, 1.2 eq) to the solution dropwise over 5 minutes.

• Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 78-80°C) using a heating mantle. Maintain a gentle reflux with continuous stirring for 4-6 hours.

• Reaction Monitoring: The progress of the reaction can be monitored by Thin-Layer Chromatography (TLC) using a mobile phase of Ethyl Acetate/Hexane (1:1). The disappearance of the starting material spot indicates reaction completion.

• Isolation of Crude Product: After the reaction is complete, remove the heating mantle and allow the flask to cool to room temperature. A precipitate may form upon cooling.

• Precipitation: Slowly pour the reaction mixture into a beaker containing 100 mL of cold deionized water while stirring. A pale yellow or off-white solid will precipitate.

• Filtration: Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid on the filter paper with two portions of cold deionized water (2 x 20 mL) followed by a small portion of cold ethanol (10 mL) to remove residual impurities.

• Drying: Dry the crude product in a vacuum oven at 50-60°C for 2-4 hours or until a constant weight is achieved.

Purification

• Recrystallization: Transfer the dried crude solid to a 100 mL Erlenmeyer flask. Add a minimal amount of hot ethanol (approximately 40-50 mL) to dissolve the solid completely.

• Cooling & Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice bath for 30 minutes to maximize crystal formation.

• Final Filtration: Collect the purified crystals by vacuum filtration, wash with a small amount of ice-cold ethanol, and dry under vacuum to a constant weight.

Product Characterization and Validation

The identity and purity of the synthesized 1-(4-Bromophenyl)imidazoline-2-thione must be confirmed through standard analytical techniques.

Parameter	Expected Result
Physical Appearance	Off-white to pale yellow crystalline solid
Yield	75-85% (typical)
Melting Point	244 °C[6]
Molecular Formula	C₉H₇BrN₂S
Molecular Weight	255.13 g/mol [6]
¹H NMR (400 MHz, DMSO-d₆)	δ (ppm): 10.0-9.8 (s, 1H, N-H), 7.6-7.5 (d, 2H, Ar-H), 7.4-7.3 (d, 2H, Ar-H), 4.0-3.9 (t, 2H, CH₂), 3.5-3.4 (t, 2H, CH₂)
FT-IR (KBr, cm⁻¹)	~3200 (N-H stretch), ~3050 (Ar C-H stretch), ~2900 (Aliphatic C-H stretch), ~1580 (C=C stretch), ~1250 (C=S stretch)
Mass Spec (ESI+)	m/z: 255.0 [M+H]⁺, 257.0 [M+H+2]⁺ (characteristic bromine isotope pattern)

Conclusion

This application note details an efficient, high-yield, one-pot synthesis of 1-(4-Bromophenyl)imidazoline-2-thione. The protocol is straightforward, utilizes readily available reagents, and avoids complex purification steps, making it highly suitable for academic and industrial research settings. The provided mechanistic insights and comprehensive characterization data serve as a reliable guide for researchers aiming to synthesize this and related heterocyclic compounds for further investigation in drug discovery programs.

References

• Çalışkan, E., et al. (2006). Synthesis of imidazoline and imidazo[2,1-c][1][6][7]triazole aryl derivatives containing the methylthio group as possible antibacterial agents. Bioorganic & Medicinal Chemistry, 14(11), 3635-3642.

• Sanna, C., et al. (2022). Mono- and di-acylated imidazolidine-2-thione derivatives: synthesis, cytotoxicity evaluation and computational studies. Molecular Diversity, 27(3), 1285-1295.

• Tantawy, E. E. M., et al. (2021). 5-Aryl-1-Arylideneamino-1H-Imidazole-2(3H)-Thiones: Synthesis and In Vitro Anticancer Evaluation. Molecules, 26(6), 1706.

• Mallakpour, S., & Rafiee, Z. (2007). A Novel One-Pot Synthesis of 4-Substituted 1,2,4-Triazolidine-3,5-diones. Synlett, 2007(08), 1255-1256.

• Abdel-rahman, L. H., et al. (2024). New imidazole-2-thiones linked to acenaphythylenone as dual DNA intercalators and topoisomerase II inhibitors: structural optimization, docking, and apoptosis studies. Scientific Reports, 14(1), 6331.

• Sanna, C., et al. (2022). Mono- and di-acylated imidazolidine-2-thione derivatives: synthesis, cytotoxicity evaluation and computational studies. PubMed.

• Mallakpour, S., & Rafiee, Z. (2007). A Novel One-Pot Synthesis of 4-Substituted 1,2,4-Triazolidine-3,5-diones. Organic Chemistry Portal.

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• 6. 1-(4-BROMOPHENYL)IMIDAZOLINE-2-THIONE CAS#: 17452-23-2 [chemicalbook.com]
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Application Notes and Protocols for the Synthesis of Imidazole-2-thione Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

Imidazole-2-thione derivatives represent a cornerstone in medicinal chemistry, exhibiting a wide spectrum of biological activities including antimicrobial, antifungal, antithyroid, antioxidant, and anti-HIV properties.[1][2] This document provides a comprehensive guide for the synthesis of these valuable scaffolds, intended for researchers and professionals in drug development. We will delve into a reliable and widely applicable experimental protocol, elucidating the underlying chemical principles and offering practical insights for successful synthesis and characterization. The protocol's self-validating nature is emphasized through detailed procedural steps, troubleshooting guidance, and characterization benchmarks.

Introduction: The Significance of the Imidazole-2-thione Scaffold

The imidazole ring is a privileged heterocyclic motif found in numerous biologically active molecules, including the essential amino acid histidine.[3] The incorporation of a thione group at the 2-position of the imidazole ring gives rise to the imidazole-2-thione core, a structure with remarkable therapeutic potential. These compounds have garnered significant attention in pharmaceutical research due to their diverse pharmacological profiles.[1][2] For instance, methimazole, an imidazole-2-thione derivative, is a clinically used antithyroid agent. Furthermore, recent studies have highlighted the potential of novel imidazole-2-thione derivatives as selective anticancer agents with anti-metastatic properties.[4]

The synthetic accessibility and the possibility of introducing a wide range of substituents at various positions of the imidazole ring make this scaffold an attractive target for the development of new therapeutic agents.[1][2] This guide will focus on a classical and robust method for the synthesis of 1,3-dihydro-2H-imidazole-2-thiones, which involves the condensation of an α-haloketone with a thiourea derivative. This method is valued for its simplicity, efficiency, and the broad availability of starting materials.

Reaction Mechanism and Rationale

The synthesis of imidazole-2-thiones from α-haloketones and thiourea proceeds via a Hantzsch-type thiazole synthesis, which in this case leads to an imidazole derivative. The generally accepted mechanism involves the following key steps:

• Nucleophilic Attack: The sulfur atom of thiourea, being a soft nucleophile, attacks the electrophilic carbon of the α-haloketone, displacing the halide ion to form an isothiouronium salt intermediate.

• Cyclization: The amino group of the isothiouronium intermediate then undergoes an intramolecular nucleophilic attack on the carbonyl carbon, leading to the formation of a five-membered heterocyclic ring.

• Dehydration: Subsequent dehydration of the cyclic intermediate results in the formation of the aromatic imidazole-2-thione ring.

The choice of solvent and base (if any) can influence the reaction rate and yield. Protic solvents like ethanol are commonly used to facilitate the dissolution of the reactants and to participate in the proton transfer steps of the mechanism.

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of imidazole-2-thione derivatives.

Caption: General workflow for the synthesis of imidazole-2-thione derivatives.

Detailed Experimental Protocol: Synthesis of 4-Phenyl-1,3-dihydro-2H-imidazole-2-thione

This protocol describes the synthesis of a representative imidazole-2-thione derivative.

4.1. Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-Bromoacetophenone	Reagent	Sigma-Aldrich	Corrosive, handle with care.
Thiourea	ACS Reagent	Fisher Scientific	Harmful if swallowed, suspected carcinogen.[5][6][7]
Ethanol	95%	VWR	Flammable.
Deionized Water	---	---	---
Sodium Acetate	Anhydrous	Acros Organics	---

4.2. Equipment

• Round-bottom flask (100 mL)

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Magnetic stir bar

• Buchner funnel and filter flask

• Filter paper

• Beakers and graduated cylinders

• Glass rod

• Melting point apparatus

• NMR spectrometer, IR spectrometer, Mass spectrometer for characterization

4.3. Step-by-Step Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-bromoacetophenone (1.99 g, 10 mmol) in 30 mL of 95% ethanol.

• Addition of Reactants: To this solution, add thiourea (0.76 g, 10 mmol) and sodium acetate (0.82 g, 10 mmol). The sodium acetate acts as a base to neutralize the HBr formed during the reaction.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux with constant stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Reaction Time: Continue refluxing for 3-4 hours. The reaction is typically complete when the starting materials are no longer visible on the TLC plate.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. A solid precipitate should form. If not, slowly add deionized water to the reaction mixture until a precipitate is observed.

• Isolation of Crude Product: Collect the crude product by vacuum filtration using a Buchner funnel. Wash the solid with cold deionized water (2 x 15 mL) to remove any unreacted starting materials and salts.

• Purification: Recrystallize the crude product from ethanol to obtain a purified solid.

• Drying: Dry the purified product in a vacuum oven at 60 °C for 4 hours.

• Characterization: Determine the melting point of the purified product and characterize its structure using NMR (¹H and ¹³C), IR, and mass spectrometry.

4.4. Safety Precautions

• Thiourea: Thiourea is harmful if swallowed and is a suspected carcinogen.[5][6][7] Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.[8][9] Work in a well-ventilated fume hood.[5][6]

• α-Haloketones: These are lachrymators and corrosive. Avoid inhalation of vapors and contact with skin and eyes. Handle in a fume hood.

• Ethanol: Ethanol is flammable. Keep away from open flames and sparks.

Generalization of the Protocol and Data Presentation

The described protocol can be adapted for the synthesis of a variety of imidazole-2-thione derivatives by using different substituted α-haloketones and N-substituted thioureas. The reaction conditions may need to be optimized for each specific substrate.

Table 1: Examples of Synthesized Imidazole-2-thione Derivatives and their Reaction Parameters

α-Haloketone	Thiourea Derivative	Product	Reaction Time (h)	Yield (%)	M.p. (°C)
2-Bromoacetophenone	Thiourea	4-Phenyl-1,3-dihydro-2H-imidazole-2-thione	3-4	85-95	225-227[10]
2-Chloro-4'-fluoroacetophenone	Thiourea	4-(4-Fluorophenyl)-1,3-dihydro-2H-imidazole-2-thione	4-5	80-90	>250
2-Bromo-1-(naphthalen-2-yl)ethanone	Thiourea	4-(Naphthalen-2-yl)-1,3-dihydro-2H-imidazole-2-thione	5-6	75-85	240-242
2-Bromoacetophenone	N-Methylthiourea	1-Methyl-4-phenyl-1,3-dihydro-2H-imidazole-2-thione	3-4	80-90	188-190

Troubleshooting

Issue	Possible Cause	Solution
Low or no product yield	Incomplete reaction	- Extend the reflux time and monitor by TLC. - Ensure the reagents are pure and dry.
Decomposition of starting materials or product	- Lower the reaction temperature. - Use a milder base if necessary.
Oily product instead of solid	Impurities present	- Try to induce crystallization by scratching the flask with a glass rod or adding a seed crystal. - Purify by column chromatography.
Product is difficult to purify	Presence of side products	- Optimize the reaction conditions (temperature, solvent, base) to minimize side reactions. - Use a different recrystallization solvent or a combination of solvents.

Conclusion

The synthesis of imidazole-2-thione derivatives via the condensation of α-haloketones and thiourea is a versatile and efficient method for accessing a wide range of compounds with significant therapeutic potential. The protocol detailed in this application note provides a solid foundation for researchers to synthesize and explore this important class of heterocyclic compounds. By understanding the underlying mechanism and paying close attention to the experimental details and safety precautions, scientists can successfully prepare these valuable scaffolds for further investigation in drug discovery and development programs.

References

• Imidazole-2-Thiones: Synthesis, Structure, Properties. Russian Chemical Reviews.

• Pharmaceutical importance and synthetic strategies for imidazolidine-2-thione and imidazole-2-thione derivatives. PubMed. [Link]

• Pharmaceutical Importance and Synthetic Strategies for Imidazolidine-2-thione and Imidazole-2-thione Derivatives. Science Alert. [Link]

• Method of making imidazole-2-thiones.

• Imidazole-2-thione derivatives as new selective anticancer agents with anti-metastatic properties: synthesis and pharmacological evaluation. PubMed. [Link]

• Pharmaceutical Importance and Synthetic Strategies for Imidazolidine-2-thione and Imidazole-2-thione Derivatives. Science Alert. [Link]

• Mono- and di-acylated imidazolidine-2-thione derivatives: synthesis, cytotoxicity evaluation and computational studies. PMC - NIH. [Link]

• ChemInform Abstract: Pharmaceutical Importance and Synthetic Strategies for Imidazolidine-2-thione and Imidazole-2-thione Derivatives. ResearchGate. [Link]

• Synthesis of imidazole-2-thione derivatives 4a–f, 5 and 6. Reagents and... ResearchGate. [Link]

• New imidazole-2-thiones linked to acenaphythylenone as dual DNA intercalators and topoisomerase II inhibitors: structural optimization, docking, and apoptosis studies. PubMed Central. [Link]

• Indole Derivatives Bearing Imidazole, Benzothiazole-2-Thione or Benzoxazole-2-Thione Moieties—Synthesis, Structure and Evaluation of Their Cytoprotective, Antioxidant, Antibacterial and Fungicidal Activities. PubMed Central. [Link]

• Thiourea SDS. Hill Brothers Chemical Company. [Link]

• Safety Data Sheet: thiourea. Chemos GmbH&Co.KG. [Link]

• Synthesis of Imidazolidin-2-ones and Imidazol-2-ones via Base-Catalyzed Intramolecular Hydroamidation of Propargylic Ureas under Ambient Conditions. ACS Publications. [Link]

• HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPLACE EXPOSURE LIMITS WAYS OF RE. NJ.gov. [Link]

• Safety Data Sheet Thiourea Revision 5, Date 09 Mar 2022. Redox. [Link]

• Synthesis, structural studies and computational evaluation of cyclophanes incorporating imidazole-2-selones. RSC Publishing. [Link]

• Synthesis, Reactions and Medicinal Uses of Imidazole. Pharmaguideline. [Link]

• 2-Imidazolidinethione. Wikipedia. [Link]

• Imidazole synthesis. Organic Chemistry Portal. [Link]

• Review on Synthesis of Thiazole Derivatives from α-Halo- ketones and Thiourea or N-Substituted Thiourea. ResearchGate. [Link]

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Application Notes &amp; Protocols: 1-(4-Bromophenyl)imidazoline-2-thione in Coordination Chemistry

Introduction and Scientific Context

Imidazoline-2-thiones, a class of cyclic thioureas, represent a cornerstone in modern coordination chemistry. Their utility stems from the presence of a soft sulfur donor atom, which exhibits a strong affinity for a wide range of transition metals, particularly late and post-transition metals. The electronic and steric properties of these ligands can be precisely tuned by modifying the substituents on the nitrogen atoms. This guide focuses on 1-(4-Bromophenyl)imidazoline-2-thione , a ligand where the N1-position is functionalized with an electron-withdrawing bromophenyl group. This substitution not only influences the electronic density on the coordinating sulfur atom but also provides a site for potential post-complexation functionalization and introduces possibilities for halogen bonding in the solid state.

These ligands and their metal complexes are of significant interest due to their demonstrated applications in diverse fields, including medicinal chemistry as antimicrobial and anticancer agents, and in materials science for the construction of coordination polymers.[1][2][3] The protocols and insights provided herein are designed to equip researchers with the foundational knowledge to synthesize, characterize, and utilize 1-(4-Bromophenyl)imidazoline-2-thione in their own research endeavors.

Ligand Profile and Physicochemical Properties

A clear understanding of the ligand's fundamental properties is critical before its use in synthesis. The key characteristics of 1-(4-Bromophenyl)imidazoline-2-thione are summarized below.

Property	Value	Reference
CAS Number	17452-23-2	[4][5]
Molecular Formula	C₉H₇BrN₂S	[4]
Molecular Weight	255.14 g/mol	[4]
Appearance	Off-white to yellow solid	-
Melting Point	244-246 °C (decomposes)	[4]
Solubility	Sparingly soluble in common organic solvents like ethanol and methanol; soluble in DMSO and DMF.	-

Synthesis and Purification of the Ligand

The synthesis of N-aryl substituted imidazoline-2-thiones is a well-established process. The following protocol describes a reliable method for the preparation of 1-(4-Bromophenyl)imidazoline-2-thione.

Synthetic Workflow Diagram

Sources

• 1. Pharmaceutical importance and synthetic strategies for imidazolidine-2-thione and imidazole-2-thione derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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The Strategic Utility of 1-(4-Bromophenyl)imidazoline-2-thione in Modern Organic Synthesis

Abstract

This comprehensive guide details the application of 1-(4-Bromophenyl)imidazoline-2-thione as a versatile and strategic precursor in organic synthesis. Primarily, this document will focus on its pivotal role in the generation of N-heterocyclic carbene (NHC) ligands and their subsequent application in palladium-catalyzed cross-coupling reactions. We will provide in-depth mechanistic insights, detailed experimental protocols for the synthesis of a palladium-NHC precatalyst, and its application in a representative Suzuki-Miyaura cross-coupling reaction. This guide is intended for researchers, scientists, and professionals in drug development seeking to leverage this valuable building block in their synthetic endeavors.

Introduction: Unveiling the Potential of 1-(4-Bromophenyl)imidazoline-2-thione

1-(4-Bromophenyl)imidazoline-2-thione is a crystalline solid with the molecular formula C₉H₇BrN₂S. While seemingly a simple heterocyclic compound, its true value lies in the strategic placement of its functional groups. The imidazoline-2-thione moiety serves as a stable, yet reactive, handle for the synthesis of N-heterocyclic carbenes (NHCs), a class of organocatalysts and ligands that have revolutionized transition metal catalysis. The 4-bromophenyl group offers a reactive site for further functionalization via cross-coupling reactions, allowing for the construction of complex molecular architectures.

The core utility of this compound stems from its ability to be converted into an imidazolium salt, the direct precursor to the corresponding NHC. This transformation is typically achieved through desulfurization followed by quaternization, or through direct alkylation and subsequent anion exchange. The resulting NHC can then be coordinated to a transition metal, such as palladium, to generate a highly active and stable catalyst.

Application as an N-Heterocyclic Carbene (NHC) Precursor

The most significant application of 1-(4-Bromophenyl)imidazoline-2-thione is as a precursor to the N-heterocyclic carbene 1-(4-bromophenyl)-3-alkyl-imidazolin-2-ylidene. NHCs have become indispensable ligands in organometallic chemistry due to their strong σ-donating properties and steric tunability, which impart high stability and reactivity to the resulting metal complexes.

The synthetic pathway from the thione to the NHC-metal complex generally involves two key stages:

• Synthesis of the Imidazolium Salt Precursor: The thione is converted into the corresponding imidazolium salt. This can be achieved through various methods, including S-alkylation followed by cyclization or, more directly, through desulfurization and subsequent N-alkylation. A modern and efficient method for desulfurization is anodic desulfurization, which offers a greener alternative to traditional reagents.[1][2][3]

• Generation of the NHC and Metal Complexation: The imidazolium salt is deprotonated with a strong base to generate the free carbene in situ, which is then trapped by a metal precursor to form the desired NHC-metal complex. Alternatively, well-defined Pd(II)-NHC precatalysts can be synthesized and isolated, offering enhanced stability and ease of use.[4][5]

The resulting NHC ligand, bearing a 4-bromophenyl substituent, can be used to prepare catalysts for a variety of cross-coupling reactions. The bromine atom on the phenyl ring can either be retained as a functional handle for subsequent transformations or can participate in the catalytic cycle itself, depending on the reaction design.

Experimental Protocols

Synthesis of a Palladium-NHC Precatalyst from 1-(4-Bromophenyl)imidazoline-2-thione

This protocol describes a two-step synthesis of a well-defined [(NHC)PdCl₂(aniline)] type complex, a class of air- and moisture-stable precatalysts.[5] The first step involves the synthesis of the imidazolium salt precursor from the starting thione.

Step 1: Synthesis of 1-(4-Bromophenyl)-3-methylimidazolinium Bromide

This step is based on the anodic desulfurization of the thione followed by N-alkylation.

• Materials:

  • 1-(4-Bromophenyl)imidazoline-2-thione

  • Acetonitrile (MeCN)

  • Water (deionized)

  • Hydrobromic acid (HBr, 48% aq.)

  • Methyl iodide (MeI)

  • Dichloromethane (DCM)

  • Diethyl ether

  • Glassy carbon electrodes

  • Graphite electrode

  • Constant current power supply

• Procedure:

  • In an undivided electrochemical cell equipped with a glassy carbon anode and a graphite cathode, dissolve 1-(4-Bromophenyl)imidazoline-2-thione (1.0 eq) in a 1:1 mixture of acetonitrile and water.

  • Add hydrobromic acid (10 eq) as the supporting electrolyte.

  • Perform the electrolysis at a constant current density of 12.5 mA/cm² at room temperature with stirring.[1][2]

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Upon completion, neutralize the reaction mixture with a suitable base (e.g., NaHCO₃ solution) and extract the aqueous phase with dichloromethane (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude 1-(4-bromophenyl)imidazoline.

  • Dissolve the crude product in a suitable solvent such as acetonitrile.

  • Add methyl iodide (1.2 eq) and stir the reaction mixture at room temperature overnight.

  • The imidazolinium bromide salt will precipitate out of the solution. Filter the solid, wash with cold diethyl ether, and dry under vacuum.

Step 2: Synthesis of [1-(4-Bromophenyl)-3-methylimidazolin-2-ylidene]PdCl₂(aniline) Precatalyst

• Materials:

  • 1-(4-Bromophenyl)-3-methylimidazolinium bromide (from Step 1)

  • Silver(I) oxide (Ag₂O)

  • Dichloromethane (DCM), anhydrous

  • [PdCl₂(PhCN)₂] (bis(benzonitrile)palladium(II) chloride)

  • Aniline

  • Celite®

• Procedure:

  • To a solution of 1-(4-bromophenyl)-3-methylimidazolinium bromide (1.0 eq) in anhydrous dichloromethane, add silver(I) oxide (1.1 eq).

  • Stir the mixture in the dark at room temperature for 4-6 hours to form the silver-NHC complex.

  • Filter the reaction mixture through a pad of Celite® to remove silver bromide and excess silver oxide.

  • To the filtrate containing the in situ generated silver-NHC complex, add [PdCl₂(PhCN)₂] (1.0 eq) and aniline (1.1 eq).

  • Stir the reaction mixture at room temperature for 12 hours.

  • Concentrate the reaction mixture under reduced pressure.

  • The resulting solid is the desired [(NHC)PdCl₂(aniline)] precatalyst. It can be purified by recrystallization from a suitable solvent system like dichloromethane/hexane.

Application in Suzuki-Miyaura Cross-Coupling

This protocol details the use of the synthesized palladium-NHC precatalyst in a Suzuki-Miyaura cross-coupling reaction between 4-bromoanisole and phenylboronic acid.

• Materials:

  • [1-(4-Bromophenyl)-3-methylimidazolin-2-ylidene]PdCl₂(aniline) precatalyst (from section 3.1)

  • 4-Bromoanisole

  • Phenylboronic acid

  • Potassium carbonate (K₂CO₃)

  • 1,4-Dioxane

  • Water

  • Ethyl acetate

  • Brine

• Reaction Setup and Procedure:

  • To a flame-dried Schlenk flask, add the [(NHC)PdCl₂(aniline)] precatalyst (0.5-2 mol%), 4-bromoanisole (1.0 eq), phenylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

  • Evacuate and backfill the flask with an inert atmosphere (e.g., argon or nitrogen) three times.

  • Add 1,4-dioxane and water (typically in a 4:1 to 10:1 ratio) via syringe.

  • Heat the reaction mixture to 80-100 °C with vigorous stirring.

  • Monitor the progress of the reaction by TLC or GC-MS.

  • Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired biaryl product.

Entry	Catalyst Loading (mol%)	Solvent System (Dioxane:H₂O)	Temperature (°C)	Time (h)	Yield (%)
1	2	4:1	100	4	>95
2	1	4:1	100	8	92
3	0.5	10:1	80	12	85

Table 1: Representative results for the Suzuki-Miyaura cross-coupling of 4-bromoanisole and phenylboronic acid using the synthesized Pd-NHC precatalyst. Yields are determined by GC analysis.

Mechanistic Considerations

The catalytic cycle for the Suzuki-Miyaura reaction using the Pd-NHC complex is illustrated below. The precatalyst is first reduced in situ to the active Pd(0)-NHC species. This is followed by oxidative addition of the aryl halide, transmetalation with the boronic acid, and reductive elimination to yield the biaryl product and regenerate the catalyst.

Figure 1: Catalytic cycle for the Suzuki-Miyaura cross-coupling.

Conclusion

1-(4-Bromophenyl)imidazoline-2-thione is a valuable and versatile precursor for the synthesis of N-heterocyclic carbene ligands and their corresponding transition metal complexes. The protocols provided herein demonstrate a clear and efficient pathway from the starting thione to a highly active palladium-NHC precatalyst, and its subsequent application in the Suzuki-Miyaura cross-coupling reaction. The strategic incorporation of the bromophenyl moiety offers opportunities for further synthetic diversification, making this compound a powerful tool for the construction of complex molecules in academic and industrial research.

References

• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amin

• C(sp2) Suzuki–Miyaura cross-coupling reactions using nitrile-functionalized NHC palladium complexes - NIH. (URL: [Link])

• Anodic Desulfurization of Heterocyclic Thiones - A Synthesis to Imidazoles and Analogues. (URL: [Link])

• Ni(i)–Ni(iii) cycle in Buchwald–Hartwig amination of aryl bromide mediated by NHC-ligated Ni(i) complexes - Catalysis Science & Technology (RSC Publishing). (URL: [Link])

• Electrochemical synthesis of palladium N-heterocyclic carbene (NHC) complexes - Dalton Transactions (RSC Publishing). (URL: [Link])

• [(NHC)PdCl2(Aniline)] Complexes: Easily Synthesized, Highly Active Pd(II)–NHC Precatalysts for Cross-Coupling Reactions - NIH. (URL: [Link])

• Catalysis of NHC–Pd Complexes in the Suzuki–Miyaura Cross-Coupling Reaction - MDPI. (URL: [Link])

• Anodic Desulfurization of Heterocyclic Thiones – A Synthesis to Imidazoles and Analogues - PMC - PubMed Central. (URL: [Link])

• Anodic Desulfurization of Heterocyclic Thiones - A Synthesis to Imidazoles and Analogues. (URL: [Link])

• NHC Pd(II) and Ag(I) Complexes: Synthesis, Structure, and Catalytic Activity in Three Types of C–C Coupling Reactions - NIH. (URL: [Link])

• Structurally-Flexible (Thiazol-2-ylidene)Pd(Allyl)Cl Complexes for Suzuki–Miyaura Cross-Coupling of Aryl Halides and Amides - NIH. (URL: [Link])

• Sulfur-Functionalized N-Heterocyclic Carbene Complexes of Pd(II): Syntheses, Structures and Catalytic Activities - MDPI. (URL: [Link])

• Suzuki-Miyaura cross-coupling reaction of bromobenzene with phenylboronic acid a. (URL: [Link])

• Anodic Desulfurization of Heterocyclic Thiones – A Synthesis to Imidazoles and Analogues | Organic Letters - ACS Publications. (URL: [Link])

• (PDF) Suzuki-Miyaura Reactions Catalyzed by C2-Symmetric Pd-Multi-Dentate N-Heterocyclic Carbene Complexes - ResearchGate. (URL: [Link])

• Synthesis of the precursor imidazolium bromide 2 and NHC-Pd complex 3 - ResearchGate. (URL: [Link])

• Suzuki–Miyaura Cross-Coupling of Amides by N–C Cleavage Mediated by Air-Stable, Well-Defined [Pd(NHC)(sulfide)Cl2] Catalysts: Reaction Development, Scope and Mechanism - PMC - NIH. (URL: [Link])

• Synthesis of Palladium N-Heterocyclic Carbene Complexes and the Assessment and Implications of the Use of these Complexes as - ARC Journals. (URL: [Link])

• Recyclable NHC Catalyst for the Development of a Generalized Approach to Continuous Buchwald-Hartwig Reaction and Work-Up | Request PDF - ResearchGate. (URL: [Link])

• Functionalized imidazolium salt: an efficient catalyst for Buchwald–Hartwig type C–N cross-coupling of (hetero)aryl chlorides/bromides with amines under solvent-, inert gas-, and base-free ambience - RSC Publishing. (URL: [Link])

• 2-Phosphinoimidazole Ligands: N–H NHC or P–N Coordination Complexes in Palladium-Catalyzed Suzuki-Miyaura Reactions of Aryl Chlorides. (URL: [Link])

• Recent Development in the Catalytic Applications of Pd‐NHC (NHC=N‐Heterocyclic Carbene) Compounds in Amide C−N Activation Reactions - ResearchGate. (URL: [Link])

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Application Notes and Protocols for the ¹H and ¹³C NMR Characterization of Imidazoline-2-thiones

Introduction: The Structural Elucidation of Imidazoline-2-thiones

Imidazoline-2-thiones are a pivotal class of heterocyclic compounds, recognized for their broad spectrum of biological activities and applications in medicinal chemistry and materials science.[1] Their therapeutic potential, including anticancer and antimicrobial properties, drives the need for precise and unambiguous structural characterization.[1][2] Nuclear Magnetic Resonance (NMR) spectroscopy, encompassing both proton (¹H) and carbon-13 (¹³C) techniques, stands as the cornerstone for the definitive structural analysis of these molecules. This guide provides a detailed protocol and foundational knowledge for researchers, scientists, and drug development professionals to effectively characterize imidazoline-2-thiones using NMR.

The inherent structural features of the imidazoline-2-thione core, including the thiocarbonyl group (C=S), the N-H protons, and the ethylene bridge protons, give rise to a characteristic NMR fingerprint. Understanding the expected chemical shifts, coupling constants, and the influence of various substituents is paramount for accurate spectral interpretation. This document will delve into the practical aspects of sample preparation, data acquisition, and spectral analysis, including advanced techniques like DEPT (Distortionless Enhancement by Polarization Transfer) and 2D NMR for complex structures.

Core Principles: Why NMR is a Powerful Tool for Imidazoline-2-thione Analysis

The power of NMR in characterizing imidazoline-2-thiones stems from its ability to provide a detailed map of the molecular structure.

• ¹H NMR offers critical information on the electronic environment of protons, their connectivity through spin-spin coupling, and their spatial proximity via the Nuclear Overhauser Effect (NOE).

• ¹³C NMR , often in conjunction with proton decoupling, provides a direct count of the number of non-equivalent carbon atoms. The chemical shift of the thiocarbonyl carbon is a particularly diagnostic feature.

• Advanced Techniques like DEPT-135 differentiate between CH, CH₂, and CH₃ groups, while 2D experiments such as COSY (Correlation Spectroscopy) and HMBC (Heteronuclear Multiple Bond Correlation) establish proton-proton and proton-carbon connectivities over multiple bonds, respectively.[3][4][5]

Experimental Workflow for NMR Characterization

The following diagram illustrates the typical workflow for the NMR characterization of a synthesized imidazoline-2-thione derivative.

Caption: Experimental workflow for NMR characterization.

Detailed Protocols

Part 1: Sample Preparation

The quality of the NMR data is directly dependent on meticulous sample preparation.

1.1. Choice of Solvent: The selection of an appropriate deuterated solvent is critical. The solvent must dissolve the analyte and should not have signals that overlap with key resonances of the imidazoline-2-thione.

• DMSO-d₆ (Dimethyl sulfoxide-d₆): This is the most commonly used solvent for imidazoline-2-thiones due to its excellent dissolving power for a wide range of organic compounds, including those with polar functional groups.[6][7] The residual proton signal appears as a pentet around 2.50 ppm, and the carbon signal as a multiplet around 39.52 ppm. A notable advantage of DMSO-d₆ is its ability to slow down the exchange of N-H protons, often allowing for their observation as distinct signals.[6]

• CDCl₃ (Chloroform-d): While a common NMR solvent, its utility for imidazoline-2-thiones can be limited by solubility issues, especially for more polar derivatives. The residual proton signal is at ~7.26 ppm.

• Methanol-d₄ (CD₃OD): This protic solvent can be used but will lead to the exchange of labile N-H protons with deuterium, resulting in the disappearance of their signals in the ¹H NMR spectrum.

1.2. Protocol for Sample Preparation:

• Weighing the Sample: Accurately weigh approximately 5-10 mg of the purified imidazoline-2-thione derivative directly into a clean, dry vial.

• Adding the Solvent: Using a clean pipette, add approximately 0.6-0.7 mL of the chosen deuterated solvent (e.g., DMSO-d₆) to the vial.

• Dissolution: Gently swirl or sonicate the vial to ensure complete dissolution of the sample. A clear, homogeneous solution is required.

• Transfer to NMR Tube: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube. This removes any particulate matter that could degrade the spectral resolution.

• Capping: Securely cap the NMR tube to prevent solvent evaporation and contamination.

Part 2: NMR Data Acquisition

The following are general acquisition parameters. These may need to be optimized based on the specific instrument and sample concentration.

2.1. ¹H NMR Spectroscopy:

• Pulse Program: Standard single-pulse experiment.

• Spectral Width: Typically -2 to 14 ppm.

• Number of Scans: 16 to 64 scans, depending on the sample concentration.

• Relaxation Delay (d1): 1-2 seconds.

2.2. ¹³C NMR Spectroscopy:

• Pulse Program: Standard proton-decoupled experiment.

• Spectral Width: Typically 0 to 200 ppm.

• Number of Scans: 1024 to 4096 scans, as ¹³C has a low natural abundance.

• Relaxation Delay (d1): 2 seconds.

2.3. DEPT-135 Spectroscopy: DEPT (Distortionless Enhancement by Polarization Transfer) experiments are invaluable for determining the multiplicity of carbon signals.[8][9][10]

• Pulse Program: DEPT-135.

• Key Feature: CH and CH₃ signals appear as positive peaks, while CH₂ signals appear as negative peaks. Quaternary carbons are not observed.[9][11]

Spectral Interpretation: A Guide to Chemical Shifts and Coupling Constants

The following tables summarize the characteristic chemical shifts for imidazoline-2-thiones. Note that these values can be influenced by substituents and the solvent used.[12][13]

¹³C NMR Chemical Shifts

Carbon Atom	Typical Chemical Shift (ppm)	Notes
C=S (C2)	175 - 189	This is the most downfield and highly diagnostic signal. Its position is sensitive to N-substitution.[2][6][14]
C4/C5	40 - 60	The chemical shifts of the ethylene bridge carbons. These can be influenced by substituents on the nitrogen atoms.
Substituent Carbons	Varies	Dependent on the nature of the substituent (e.g., aromatic, alkyl).

¹H NMR Chemical Shifts

Proton	Typical Chemical Shift (ppm)	Multiplicity and Coupling	Notes
N-H	9.0 - 12.5	Broad singlet	Often observed in DMSO-d₆. Position is concentration and temperature-dependent. May not be observed in protic solvents.[2][6]
C4-H/C5-H	3.0 - 4.5	Typically a multiplet or two separate multiplets if non-equivalent.	The protons on the ethylene bridge. Their coupling pattern can provide conformational information.
Substituent Protons	Varies	Dependent on the substituent.	Aromatic protons typically appear between 7.0-8.5 ppm.[6] Alkyl protons appear in the upfield region (0.5-4.0 ppm).

Advanced Structural Characterization

For complex or novel imidazoline-2-thione derivatives, 1D NMR spectra may not be sufficient for complete structural assignment. In such cases, 2D NMR techniques are indispensable.[3][4][5][15]

Visualizing Connectivity with 2D NMR

The following diagram illustrates how different 2D NMR experiments probe the molecular structure.

Caption: 2D NMR connectivity mapping.

• COSY (¹H-¹H Correlation Spectroscopy): Identifies protons that are spin-coupled to each other, typically over two or three bonds. This is crucial for tracing out proton networks within the molecule.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly attached to a carbon atom (one-bond ¹H-¹³C correlation). This allows for the unambiguous assignment of protonated carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): Reveals correlations between protons and carbons over two or three bonds. This is extremely powerful for connecting different spin systems and for assigning quaternary carbons.[16]

Conclusion

The protocols and data presented in this guide provide a robust framework for the ¹H and ¹³C NMR characterization of imidazoline-2-thiones. By combining careful sample preparation, systematic data acquisition, and a thorough understanding of spectral features, researchers can confidently elucidate the structures of these important heterocyclic compounds. The application of advanced techniques like DEPT and 2D NMR further empowers scientists to tackle complex structural challenges, accelerating research and development in fields where these molecules play a critical role.

References

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• The Study of Structural Features of N- and O-Derivatives of 4,5-Dihydroxyimidazolidine-2-Thione by NMR Spectroscopy and Quantum Chemical Calculations. (2022). Molecules, 27(1), 1. [Link]

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• Carradori, S., Cirilli, R., Ferrazzani, S., Chimenti, P., Secci, D., & De Monte, C. (2019). Mono- and di-acylated imidazolidine-2-thione derivatives: synthesis, cytotoxicity evaluation and computational studies. Future Medicinal Chemistry, 11(16), 2115-2128. [Link]

• Wazeer, M. I. M., & Al-Arfaj, A. A. (2004). Solid state NMR study of 1,3-imidazolidine-2-thione, 1,3-imidazolidine-2-selenone and some of their N-substituted derivatives. ResearchGate. [Link]

• Wazeer, M. I. M., & Al-Arfaj, A. A. (2007). Zinc halide complexes of imidazolidine-2-thione and its derivatives: X-ray structures, solid state, solution NMR and antimicrobial activity studies. Transition Metal Chemistry, 32(4), 489-496. [Link]

• Juárez-Ornelas, K. A., et al. (2021). Synthesis of Imidazolidin-2-ones from trans-(R,R)-Diaminocyclohexane: A Statistical Analysis-Based Pseudo-Multicomponent Protocol. Molecules, 26(16), 4945. [Link]

• Nagarajan, K. (1980). Some applications of 13C NMR spectroscopy in heterocyclic structure assignments. Journal of the Indian Institute of Science, 62(B), 1-14. [Link]

• Silva, A. M. S., & Pinto, D. C. G. A. (2011). Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry, 15(3), 397-425. [Link]

• University of Bath. (2017). Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra. [Link]

• Soderberg, T. (2021). 13.12 DEPT 13C NMR Spectroscopy. In Organic Chemistry (Soderberg). LibreTexts. [Link]

• Silva, A. M. S., & Pinto, D. C. G. A. (2011). Advanced NMR techniques for structural characterization of heterocyclic structures. ResearchGate. [Link]

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• Li, Y., et al. (2023). Solvents Influence 1H NMR Chemical Shifts and Complete 1H and 13C NMR Spectral Assignments for Florfenicol. ACS Omega, 8(49), 46881–46888. [Link]

• Reddit. (2022). How does solvent choice effect chemical shift in NMR experiments? r/chemhelp. [Link]

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• University of California, San Diego. (n.d.). 2D NMR FOR THE CHEMIST. [Link]

• ResearchGate. (n.d.). Table 2 . Experimental coupling constants (J/Hz) in the 1 H NMR spectra... [Link]

• Jadeja, Y., Kapadiya, K. M., Shah, A. K., & Ranjan, K. (2021). Importance of HMBC and NOE 2D NMR techniques for the confirmation of regioselectivity. ResearchGate. [Link]

• Wazeer, M. I. M., & Al-Arfaj, A. A. (2004). Solid state NMR study of 1,3imidazolidine-2-thione, 1,3-imidazolidine-2-selenone and some of their N-substituted derivatives. SciSpace. [Link]

• ResearchGate. (n.d.). 'H NMR Spectroscopic Data -Coupling Constants J (in Hz) -for Compounds 2, 4, 6, 8 ad 10 in CDCl. [Link]

• Al-Warhi, T., et al. (2024). New imidazole-2-thiones linked to acenaphythylenone as dual DNA intercalators and topoisomerase II inhibitors: structural optimization, docking, and apoptosis studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2328157. [Link]

• Sathyanarayana, A., Srinivas, K., Mandal, A., Gharami, S., & Prabusankar, G. (2014). Synthesis, spectral and structural properties of bis-imidazoline selones. Journal of Chemical Sciences, 126(5), 1589-1595. [Link]

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Application Note: FT-IR Spectroscopy for the Structural Elucidation of 1-(4-Bromophenyl)imidazoline-2-thione

Audience: Researchers, scientists, and drug development professionals.

Abstract This document provides a comprehensive guide to the analysis of 1-(4-Bromophenyl)imidazoline-2-thione using Fourier-Transform Infrared (FT-IR) spectroscopy. 1-(4-Bromophenyl)imidazoline-2-thione is a heterocyclic compound of interest in medicinal chemistry and materials science, making its structural verification crucial.[1] FT-IR spectroscopy serves as a rapid, non-destructive, and highly informative technique for confirming the presence of key functional groups and the overall molecular structure.[2][3] This note details the theoretical principles, offers a step-by-step protocol for sample analysis using the Potassium Bromide (KBr) pellet method, and provides an in-depth guide to spectral interpretation, enabling researchers to confidently characterize this compound.

Introduction and Principles

1-(4-Bromophenyl)imidazoline-2-thione belongs to the family of imidazoline-2-thiones, which are heterocyclic compounds recognized for their diverse pharmacological potential.[1] The molecule's structure, featuring an imidazoline ring, a thione group (C=S), and a bromophenyl substituent, necessitates precise analytical confirmation.

FT-IR spectroscopy is an ideal technique for this purpose.[4] It operates on the principle that chemical bonds within a molecule vibrate at specific, quantized frequencies. When infrared radiation is passed through a sample, the molecule absorbs energy at frequencies corresponding to these vibrations, such as stretching and bending.[3] The resulting spectrum is a unique "molecular fingerprint" that provides definitive evidence for the presence of specific functional groups.[2] For 1-(4-Bromophenyl)imidazoline-2-thione, FT-IR can unequivocally identify vibrations associated with the N-H, aromatic C-H, C=C, C-N, C=S, and C-Br bonds.

Two common sampling techniques in FT-IR are the KBr pellet method and Attenuated Total Reflectance (ATR).

• KBr Pellet Method: This traditional transmission method is used for solid samples. The sample is finely ground, mixed with pure potassium bromide (KBr) powder, and pressed into a thin, transparent pellet.[5][6][7] KBr is used because it is transparent to infrared radiation in the typical analysis range (4000-400 cm⁻¹).[8]

• Attenuated Total Reflectance (ATR): ATR is a surface-sensitive technique where the sample is placed in direct contact with a high-refractive-index crystal (e.g., diamond or germanium).[9][10] The IR beam undergoes total internal reflection within the crystal, creating an evanescent wave that penetrates a few micrometers into the sample, allowing for analysis with minimal sample preparation.[2][4][10]

This guide will focus on the KBr pellet method, a robust and widely accessible technique for obtaining high-quality spectra of solid compounds.

Experimental Protocol: KBr Pellet Method

This protocol outlines the steps for preparing a KBr pellet of 1-(4-Bromophenyl)imidazoline-2-thione for FT-IR analysis. The primary goal is to create a transparent disc that allows infrared light to pass through without significant scattering.[5]

2.1 Materials and Instrumentation

• Sample: 1-(4-Bromophenyl)imidazoline-2-thione (1-2 mg)

• Matrix: Spectroscopic grade Potassium Bromide (KBr), dried in an oven at ~110°C to remove moisture (200-250 mg).[8][11]

• Instrumentation:

  • Fourier-Transform Infrared (FT-IR) Spectrometer

  • Agate mortar and pestle

  • Pellet press die set (e.g., 13 mm diameter)[6]

  • Hydraulic press capable of applying 8-10 metric tons of pressure.[5]

  • Analytical balance (4-place)

2.2 Step-by-Step Protocol

• Sample Preparation:

  • Place approximately 1-2 mg of 1-(4-Bromophenyl)imidazoline-2-thione into a clean, dry agate mortar.[7]

  • Grind the sample into a very fine, homogenous powder. This is critical to prevent scattering of the IR beam (the Christiansen effect).[5]

• Mixing with KBr:

  • Add 200-250 mg of pre-dried spectroscopic grade KBr to the mortar.[11]

  • Gently but thoroughly mix the sample and KBr with the pestle until the sample is uniformly dispersed within the KBr matrix.[5] Avoid overly vigorous grinding at this stage.

• Pellet Formation:

  • Assemble the pellet die. Transfer the sample-KBr mixture into the die body, ensuring an even layer.[5]

  • Place the plunger on top and load the assembled die into the hydraulic press.

  • Gradually apply pressure up to 8-10 metric tons.[5][8] If the die has a vacuum port, apply a vacuum to remove trapped air, which can cause cloudiness.

  • Hold the pressure for 1-2 minutes to allow the KBr to cold-flow and form a solid, transparent disc.[5]

• Data Acquisition:

  • Carefully remove the die from the press and extrude the transparent pellet. The ideal pellet is thin and clear.[6]

  • Place the pellet into the sample holder of the FT-IR spectrometer.

  • Collect a background spectrum using a pure KBr pellet or an empty sample chamber to correct for atmospheric CO₂ and water vapor, as well as any instrumental artifacts.[7]

  • Collect the sample spectrum over the range of 4000-400 cm⁻¹. A typical measurement involves co-adding 16 or 32 scans at a resolution of 4 cm⁻¹ to achieve a good signal-to-noise ratio.

2.3 Causality and Best Practices

• Why Dry KBr? Moisture is a significant interferent. Absorbed water will produce a very broad absorption band around 3400 cm⁻¹ and a weaker one around 1640 cm⁻¹, which can obscure the N-H stretching region of the sample.[8]

• Why Fine Grinding? Large sample particles cause scattering of the IR beam, leading to a sloping baseline and distorted peak shapes.[5]

• Correct Sample Concentration: The sample-to-KBr ratio should be approximately 1:100.[7] If the concentration is too high, the absorption peaks will be saturated (flat-topped), preventing accurate analysis.[7] If too low, the peaks will be too weak to distinguish from noise.

Visualization of Experimental Workflow

Caption: Workflow for FT-IR analysis using the KBr pellet method.

Spectral Interpretation and Data Analysis

The FT-IR spectrum of 1-(4-Bromophenyl)imidazoline-2-thione provides a wealth of structural information. The expected absorption bands for its key functional groups are detailed below.

Caption: Key functional groups and their expected FT-IR regions.

Table 1: Characteristic FT-IR Absorption Bands for 1-(4-Bromophenyl)imidazoline-2-thione

Wavenumber (cm⁻¹)	Vibrational Mode	Expected Intensity	Notes
~3200 - 3400	N-H Stretch (imidazoline ring)	Medium, Broad	The N-H stretching in heterocyclic compounds occurs in this region.[12][13] Broadening is often due to intermolecular hydrogen bonding.[14]
~3000 - 3100	Aromatic C-H Stretch	Medium to Weak	This absorption just above 3000 cm⁻¹ is characteristic of C-H bonds on an aromatic ring.[12][15]
~2850 - 2960	Aliphatic C-H Stretch	Medium	Stretching vibrations from the -CH₂-CH₂- groups in the imidazoline ring.
~1585 - 1600	Aromatic C=C Stretch (in-ring)	Medium	Aromatic rings typically show a pair of sharp bands in this region.[15]
~1470 - 1500	Aromatic C=C Stretch (in-ring)	Medium to Strong	The second characteristic band for the phenyl group's C=C vibrations.
~1250 - 1350	C-N Stretch	Medium to Strong	The stretching vibration of the carbon-nitrogen bonds within the imidazoline ring.[13][16]
~1050 - 1250	C=S Stretch (Thione)	Medium	The thiocarbonyl (C=S) group absorption is highly variable and can be weak, but it typically appears in this region.[17][18] Its position is sensitive to the molecular environment.
~820	C-H Out-of-Plane Bend (Aromatic)	Strong	A strong band in this region is indicative of a 1,4-disubstituted (para) benzene ring.
~500 - 690	C-Br Stretch	Medium to Strong	The carbon-bromine stretching vibration is found in the low-frequency "fingerprint" region of the spectrum.[15][19][20]

Conclusion

FT-IR spectroscopy is an indispensable tool for the structural verification of 1-(4-Bromophenyl)imidazoline-2-thione. By following the detailed KBr pellet protocol, researchers can obtain high-quality, reproducible spectra. The interpretation of this spectrum, guided by the characteristic absorption frequencies of the N-H, C=S, C-N, aromatic C-H, and C-Br functional groups, allows for unambiguous confirmation of the compound's identity. This analytical technique provides a solid foundation for further research and development involving this promising heterocyclic molecule.

References

• Specac Ltd. (n.d.). Everything You Need to Know About ATR-FTIR Spectroscopy.
• Kintek Press. (n.d.). What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency.
• Pellet Press Die Sets. (n.d.). Making KBr Pellets for FTIR: Step by Step Guide.
• AZoM. (2022, May 10). How is Potassium Bromide Used in Infrared Spectroscopy?.
• Research Article. (2021, February 15). PREPARATION OF ULTRAPURE KBr PELLET: NEW METHOD FOR FTIR QUANTITATIVE ANALYSIS. International Journal of Engineering and Technical Research (IJETR).
• Shimadzu. (n.d.). KBr Pellet Method.
• Bruker. (2019, November 26). ATR FTIR Basics | Attenuated Total Reflectance | Principles of Infrared Spectroscopy.
• Scirp.org. (n.d.). Vibrational and Electronic Spectra of 2-Phenyl-2-Imidazoline: A Combined Experimental and Theoretical Study. Scientific Research Publishing.
• ResearchGate. (n.d.). FTIR Spectrum of imidazoline.
• Ramasamy, R. (n.d.). VIBRATIONAL SPECTROSCOPIC STUDIES OF IMIDAZOLE. Armenian Journal of Physics.
• Research Article. (2025, August 6). The C=S stretching vibration in the infrared spectra of some thiosemicarbazones. Journal of the Chilean Chemical Society.
• Bruker. (n.d.). Guide to FT-IR Spectroscopy.
• Wikipedia. (n.d.). Fourier-transform infrared spectroscopy.
• ResearchGate. (n.d.). FTIR spectra for aliphatic and aromatic bromine-based polyols.
• Indian Academy of Sciences. (n.d.).
• ResearchGate. (n.d.). An expanded view of the free NH vibrational stretching region of higher....
• RSC Publishing. (n.d.). An infrared spectroscopic study on imidazolidine-2-thione and -2-selone. Journal of the Chemical Society, Perkin Transactions 2.
• ACS Publications. (2025, November 17). FT-IR Spectroscopy Mini-Tutorial: Principles, Practice, and Applications Across Disciplines.
• ResearchGate. (n.d.). The FT‐IR spectra of A imidazolidine-2-thione, B 1,4-butane sultone, C the DISBHS catalyst.
• IOSR Journal. (n.d.). Vibrational Spectra (FT-IR, FT-Raman), NBO and HOMO, LUMO Studies of 2-Thiophene Carboxylic Acid Based On Density Functional Method.
• ResearchGate. (n.d.). FT-IR (KBr) spectrum of 2-(2-Thionyl) imidazoline (11a).
• ResearchGate. (n.d.). The C = S stretching frequency in the infrared spectra of studied compounds.
• RSC Publishing. (n.d.). Metal–sulphur vibrations. Part I. Far-infrared spectra of some complexes of thiourea and ethylenethiourea (imidazolidine-2-thione). Journal of the Chemical Society A: Inorganic, Physical, Theoretical.
• YouTube. (2023, January 11).
• NIST. (n.d.). 2-Imidazolidinethione. NIST Chemistry WebBook.
• PubMed. (2010, June). FTIR and FTRaman spectroscopic investigation of 2-bromo-4-methylaniline using ab initio HF and DFT calculations. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy.
• Doc Brown's Chemistry. (n.d.). Infrared spectrum of 1-bromobutane.
• Chemistry LibreTexts. (2025, January 1). 12.8: Infrared Spectra of Some Common Functional Groups.
• Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups.
• Matrix Scientific. (n.d.). 1-(4-Bromophenyl)imidazoline-2-thione.
• ResearchGate. (n.d.). Synthesis and characterization of some new quinolin-2(1H)
• Zhang, X. (n.d.). FTIR Spectrum.
• PubMed Central. (2019, April 23). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Crucial Role of 1-(4-Nitrophenyl)imidazoline-2-thione CAS 6857-35-8 in Pharmaceutical Development.
• University of Kragujevac. (n.d.).

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High-resolution mass spectrometry (HRMS) of brominated organic compounds

An Application Note on High-Resolution Mass Spectrometry (HRMS) for the Analysis of Brominated Organic Compounds

Authored by: Senior Application Scientist, Gemini Technologies

Audience: Researchers, scientists, and drug development professionals.

Abstract

The analysis of brominated organic compounds is critical across various scientific disciplines, including environmental monitoring, pharmaceutical development, and flame retardant analysis. The distinctive isotopic signature of bromine, with its two stable isotopes 79Br and 81Br of almost equal abundance, presents a unique analytical challenge and opportunity. High-resolution mass spectrometry (HRMS) has emerged as an indispensable tool for the unambiguous identification and quantification of these compounds. This application note provides a comprehensive guide to the principles, experimental protocols, and data interpretation strategies for the HRMS analysis of brominated organic compounds, ensuring both accuracy and confidence in the results.

Introduction: The Significance of Bromine's Isotopic Signature

Bromine-containing molecules are characterized by a highly recognizable isotopic pattern. The two stable isotopes, 79Br and 81Br, have natural abundances of 50.69% and 49.31%, respectively. This results in a pair of peaks (M and M+2) of nearly equal intensity for any singly brominated compound, separated by approximately 1.998 Da. The high mass accuracy and resolving power of modern HRMS instruments, such as Orbitrap or TOF analyzers, allow for the precise measurement of these isotopic peaks, providing a powerful diagnostic tool for identifying brominated species.

The ability to resolve and accurately measure the mass of these isotopic peaks is paramount. It not only confirms the presence of bromine but also aids in determining the number of bromine atoms in a molecule and differentiating it from other halogenated compounds.

Foundational Principles: Isotopic Abundance and Mass Accuracy

The cornerstone of HRMS analysis of brominated compounds lies in two key principles:

• Isotopic Pattern Recognition: The characteristic doublet peak for a monobrominated compound is a primary identifier. For compounds with multiple bromine atoms, the isotopic pattern becomes more complex but remains predictable and unique. For instance, a dibrominated compound will exhibit a triplet (M, M+2, M+4) with an intensity ratio of approximately 1:2:1.

• High Mass Accuracy: HRMS instruments provide mass measurements with accuracies typically below 5 ppm. This allows for the confident determination of the elemental composition of an unknown compound. By comparing the measured accurate mass to a theoretical mass calculated from the elemental formula, potential candidates can be narrowed down significantly.

The combination of these two principles provides a high degree of certainty in the identification of brominated organic compounds.

Experimental Workflow: A Step-by-Step Protocol

A robust and reproducible workflow is essential for the successful HRMS analysis of brominated compounds. The following protocol outlines the key steps from sample preparation to data analysis.

Diagram: General HRMS Workflow for Brominated Compound Analysis

Caption: A generalized workflow for the analysis of brominated compounds using LC-HRMS.

Sample Preparation

The choice of sample preparation technique is highly dependent on the matrix and the physicochemical properties of the analyte.

• Protocol:

  • Extraction: For solid samples, a suitable extraction method such as solid-phase extraction (SPE) or QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) should be employed to isolate the compounds of interest.

  • Dilution: For liquid samples, a simple dilution with a compatible solvent (e.g., methanol, acetonitrile) is often sufficient.

  • Internal Standard: Spike the sample with a known concentration of a stable isotope-labeled analog of the target analyte (if available) to correct for matrix effects and variations in instrument response.

• Causality: Proper sample preparation is crucial to minimize matrix interference and ensure the analyte is in a suitable concentration range for HRMS analysis, preventing detector saturation and ion suppression.

Liquid Chromatography (LC) Separation

Chromatographic separation is essential for resolving isomeric compounds and reducing the complexity of the sample introduced into the mass spectrometer.

• Protocol:

  • Column: A C18 reversed-phase column is a versatile choice for a wide range of brominated organic compounds.

  • Mobile Phase: A gradient elution using water (A) and acetonitrile or methanol (B), both typically containing 0.1% formic acid to promote protonation in positive ion mode, is recommended.

  • Flow Rate: A flow rate of 0.2-0.5 mL/min is suitable for standard analytical columns.

• Causality: Effective chromatographic separation prior to mass analysis is critical for differentiating isomers and reducing ion suppression, leading to more accurate identification and quantification.

HRMS Instrument Setup and Calibration

• Protocol:

  • Calibration: Calibrate the mass spectrometer using a certified calibration solution to ensure high mass accuracy. This should be performed daily.

  • Ionization Source: Electrospray ionization (ESI) is the most common and versatile ionization technique for a broad range of polar to moderately polar brominated compounds. Atmospheric pressure chemical ionization (APCI) can be a better choice for less polar compounds.

  • Acquisition Mode:

    • Full Scan: Acquire data in full scan mode with a high resolving power (e.g., >70,000 FWHM) to accurately determine the isotopic pattern and accurate mass of the precursor ion.

    • dd-MS2 (Data-Dependent MS2): Set up a data-dependent acquisition method to trigger fragmentation (MS2) of the most intense ions in the full scan, aiding in structural elucidation.

• Trustworthiness: A well-calibrated instrument is the foundation of reliable HRMS data. Regular calibration checks ensure that the measured masses are accurate, which is a self-validating step in the workflow.

Data Analysis and Interpretation

Isotopic Pattern Confirmation

The first step in identifying a potential brominated compound is to look for the characteristic isotopic pattern.

Diagram: Isotopic Pattern of a Monobrominated Compound

Caption: The characteristic M and M+2 isotopic pattern of a singly brominated ion.

Accurate Mass and Elemental Composition

Once a candidate isotopic pattern is observed, the next step is to determine the elemental composition.

• Protocol:

  • Mass Extraction: Extract the accurate mass of the monoisotopic peak (the peak containing only the most abundant isotopes, in this case, 79Br).

  • Formula Generation: Use software to generate possible elemental formulas that fit the measured accurate mass within a specified mass tolerance (e.g., < 5 ppm).

  • Isotopic Pattern Matching: The software should also compare the theoretical isotopic pattern for the generated formulas with the experimentally observed pattern. A high matching score provides further confidence in the proposed formula.

Table 1: Key Mass Spectrometry Data for Bromine

Parameter	Value
79Br Isotope
Exact Mass (Da)	78.9183371
Natural Abundance (%)	50.69
81Br Isotope
Exact Mass (Da)	80.9162906
Natural Abundance (%)	49.31

Fragmentation Analysis (MS/MS)

Fragmentation data is invaluable for structural elucidation and confirming the identity of a compound.

• Mechanism: In the collision cell of the mass spectrometer, precursor ions are fragmented by collision-induced dissociation (CID). The resulting fragment ions are then mass analyzed.

• Interpretation: The fragmentation pattern can reveal information about the compound's structure. For brominated compounds, the loss of a bromine atom or HBr is a common fragmentation pathway. The isotopic pattern of the fragment ions can also be used to determine if they still contain bromine.

Case Study: Identification of a Brominated Pharmaceutical Impurity

A sample of a pharmaceutical drug substance was analyzed by LC-HRMS to screen for potential impurities. A peak at a retention time of 5.2 minutes showed a characteristic doublet with a mass difference of approximately 2 Da, suggesting the presence of a brominated compound.

• Full Scan Data:

  • Measured monoisotopic mass: 350.0498 m/z

  • Isotopic pattern: M and M+2 peaks with a ratio of ~1:1

• Formula Generation:

  • A search against a database of possible impurities with a mass tolerance of 5 ppm suggested the elemental formula C16H16BrNO2.

  • Theoretical mass for [C16H1679BrNO2+H]+: 350.0492 Da (1.7 ppm error)

• MS/MS Analysis:

  • Fragmentation of the precursor ion at 350.0498 m/z showed a major fragment ion at 271.0865 m/z, corresponding to the neutral loss of Br.

  • The fragment ion at 271.0865 m/z did not show the characteristic bromine isotopic pattern, confirming the loss of the bromine atom.

This multi-faceted approach, combining accurate mass, isotopic pattern, and fragmentation analysis, allowed for the confident identification of the brominated impurity.

Conclusion

High-resolution mass spectrometry is a powerful and indispensable technique for the analysis of brominated organic compounds. By leveraging the unique isotopic signature of bromine and the high mass accuracy of modern instrumentation, researchers can achieve unambiguous identification and characterization. The systematic workflow presented in this application note, from meticulous sample preparation to detailed data interpretation, provides a robust framework for obtaining high-quality, reliable results.

References

• Coursey, J.S., Schwab, D.J., Tsai, J.J., and Dragoset, R.A. (2015), Atomic Weights and Isotopic Compositions (version 4.1). [Online] Available: [Link], National Institute of Standards and Technology, Gaithersburg, MD.

Application Notes and Protocols for the Evaluation of 1-(4-Bromophenyl)imidazoline-2-thione as a Potential Anticancer Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of Imidazoline-2-thione Scaffolds in Oncology

The imidazoline-2-thione moiety is a pharmacologically significant scaffold, integral to a variety of compounds with demonstrated biological activities, including antimicrobial and anticancer properties. The unique structural and electronic characteristics of this heterocyclic system make it an attractive starting point for the design of novel therapeutic agents. Recent research into derivatives of imidazoline-2-thione has revealed promising anticancer activities, with mechanisms of action that include the induction of apoptosis, cell cycle arrest, and the inhibition of key enzymes involved in cancer progression.[1][2] This document provides a comprehensive guide for the investigation of 1-(4-Bromophenyl)imidazoline-2-thione as a potential anticancer agent, outlining detailed protocols for its synthesis, in vitro evaluation, and mechanistic studies.

Synthesis of 1-(4-Bromophenyl)imidazoline-2-thione

A plausible synthetic route to obtain 1-(4-Bromophenyl)imidazoline-2-thione involves the reaction of a substituted aniline with a suitable precursor. A general method, adapted from the synthesis of similar thiazole derivatives, starts with p-bromoacetophenone.[3]

Protocol 1: Synthesis of 1-(4-Bromophenyl)imidazoline-2-thione

• Step 1: Synthesis of the intermediate 4-(4-bromophenyl)thiazol-2-amine.

  • In a round-bottom flask, combine p-bromoacetophenone and thiourea in equimolar amounts.

  • Add a catalytic amount of iodine.

  • Reflux the mixture in a suitable solvent, such as ethanol, for 4-6 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture and pour it into ice-cold water.

  • Collect the precipitate by filtration, wash with water, and dry.

  • Recrystallize the crude product from ethanol to obtain the purified intermediate.[3]

• Step 2: Cyclization to form the imidazoline-2-thione ring.

  • The intermediate from Step 1 can be further reacted with a suitable cyclizing agent to form the desired product. The precise conditions for this step would need to be optimized based on the reactivity of the intermediate.

In Vitro Evaluation of Anticancer Activity

The initial assessment of a compound's anticancer potential involves determining its cytotoxicity against a panel of cancer cell lines. The MTT assay is a widely used colorimetric method for this purpose, measuring the metabolic activity of cells as an indicator of their viability.[1]

Protocol 2: Determination of Cytotoxicity using the MTT Assay

• Cell Seeding:

  • Seed cancer cells (e.g., MCF-7 for breast cancer, HepG2 for liver cancer) in a 96-well plate at a density of 5x10³ to 1x10⁴ cells per well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO₂ atmosphere for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 1-(4-Bromophenyl)imidazoline-2-thione in a suitable solvent like DMSO.

  • Prepare serial dilutions of the compound in culture medium to achieve the desired final concentrations.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Include a vehicle control (medium with the same concentration of DMSO) and a positive control (a known anticancer drug like doxorubicin).

  • Incubate the plate for 48-72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS).

  • Add 20 µL of the MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the medium from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Table 1: Example of IC₅₀ Values for Imidazoline-2-thione Derivatives against Cancer Cell Lines

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
Compound 5b	MCF-7	5.105	[1]
Compound 5h	MCF-7	2.65	[1]
Compound 4	HepG2	0.017	[2]
Compound 2	HepG2	0.18	[2]

Mechanistic Studies: Elucidating the Mode of Action

Once the cytotoxic potential of 1-(4-Bromophenyl)imidazoline-2-thione is established, the next critical step is to investigate its mechanism of action. Based on the known activities of related compounds, apoptosis induction and cell cycle arrest are plausible mechanisms.

Apoptosis Induction

Apoptosis, or programmed cell death, is a key target for many anticancer therapies. The Annexin V-FITC/Propidium Iodide (PI) assay is a standard method to detect and quantify apoptosis by flow cytometry.

Protocol 3: Apoptosis Analysis by Annexin V-FITC and PI Staining

• Cell Treatment and Harvesting:

  • Seed cancer cells in 6-well plates and treat them with 1-(4-Bromophenyl)imidazoline-2-thione at its IC₅₀ concentration for 24-48 hours.

  • Harvest the cells by trypsinization, and collect both the adherent and floating cells.

  • Wash the cells twice with cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X Annexin V binding buffer to a concentration of 1x10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension to a new tube.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Annexin V binding buffer to each tube.

  • Analyze the cells by flow cytometry within one hour.

• Data Interpretation:

  • Annexin V-negative/PI-negative: Live cells

  • Annexin V-positive/PI-negative: Early apoptotic cells

  • Annexin V-positive/PI-positive: Late apoptotic/necrotic cells

Table 2: Example of Apoptosis Induction by Imidazoline-2-thione Derivatives in MCF-7 Cells

Treatment	Early Apoptosis (%)	Late Apoptosis (%)	Total Apoptosis (%)	Reference
Control	-	0.24	0.24	[1]
Compound 5b	-	22.69	-	[1]
Compound 5h	-	28.52	-	[1]
Doxorubicin	8.3	31.3	39.6	[1]

Cell Cycle Analysis

Many anticancer agents exert their effects by disrupting the normal progression of the cell cycle, leading to cell cycle arrest and subsequent cell death. Propidium iodide staining followed by flow cytometry is a common method to analyze the distribution of cells in different phases of the cell cycle.

Protocol 4: Cell Cycle Analysis by Propidium Iodide Staining

• Cell Treatment and Fixation:

  • Treat cancer cells with 1-(4-Bromophenyl)imidazoline-2-thione at its IC₅₀ concentration for 24-48 hours.

  • Harvest the cells and wash with PBS.

  • Fix the cells by adding them dropwise to ice-cold 70% ethanol while gently vortexing.

  • Incubate the cells at -20°C for at least 2 hours.

• Staining:

  • Centrifuge the fixed cells and wash with PBS to remove the ethanol.

  • Resuspend the cell pellet in a staining solution containing Propidium Iodide (50 µg/mL) and RNase A (100 µg/mL) in PBS.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the cells by flow cytometry.

• Data Interpretation:

  • The DNA content of the cells will be proportional to the PI fluorescence intensity.

  • Analyze the resulting histogram to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. An accumulation of cells in a particular phase suggests cell cycle arrest.

Table 3: Example of Cell Cycle Arrest Induced by Imidazoline-2-thione Derivatives in MCF-7 Cells

Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)	Reference
Control	-	27.5	-	[1]
Compound 5b	-	33.8	-	[1]
Compound 5h	-	41.7	-	[1]

Potential Signaling Pathways and Molecular Targets

Based on studies of related compounds, 1-(4-Bromophenyl)imidazoline-2-thione may exert its anticancer effects through various signaling pathways.

• DNA Damage and Topoisomerase Inhibition: Some imidazole derivatives have been shown to act as DNA intercalators and topoisomerase II inhibitors, leading to DNA damage and cell death.[1]

• Induction of Apoptosis: The compound could trigger the intrinsic apoptotic pathway by modulating the expression of Bcl-2 family proteins (e.g., increasing Bax and decreasing Bcl-2) and activating caspases 9 and 3.[2] It could also potentially activate the extrinsic pathway through caspase-8.

• Cell Cycle Regulation: Arrest in the S or G2/M phase is a common mechanism for imidazoline-2-thione derivatives and may involve the modulation of cyclin-dependent kinases (CDKs) and their inhibitors.[1][2]

Visualization of Experimental Workflows and Signaling Pathways

Caption: Potential anticancer mechanisms of 1-(4-Bromophenyl)imidazoline-2-thione.

Concluding Remarks

The protocols and conceptual framework provided in this document offer a robust starting point for the comprehensive evaluation of 1-(4-Bromophenyl)imidazoline-2-thione as a novel anticancer agent. By systematically assessing its cytotoxicity, and delving into its potential mechanisms of action, researchers can effectively determine its therapeutic potential and pave the way for further preclinical and clinical development. The structural similarity of this compound to other imidazoline-2-thiones with proven anticancer activity suggests that it is a promising candidate for investigation in the ongoing search for more effective cancer therapies.

References

• Mohamed, A. H., Alshammari, M. B., Aly, A. A., Sadek, K. U., Ahmad, A., El-Yazbi, A. F., El-Agroudy, E. J., & Abdelaziz, M. E. (2024). New imidazole-2-thiones linked to acenaphythylenone as dual DNA intercalators and topoisomerase II inhibitors: structural optimization, docking, and apoptosis studies. Journal of Biomolecular Structure & Dynamics, 1–16. [Link]

• Nafie, M. S., Khodair, A. I., Hassan, H. A. Y., Abd El-Fadeal, N. M., Bogari, H. A., Elhady, S. S., & Ahmed, S. A. (2022). Evaluation of 2-Thioxoimadazolidin-4-one Derivatives as Potent Anti-Cancer Agents through Apoptosis Induction and Antioxidant Activation: In Vitro and In Vivo Approaches. Pharmaceuticals, 15(11), 1335. [Link]

• Abdelgawad, M. A., El-Gazzar, A. R., & Passe, M. (2018). Design, synthesis and evaluation of anticancer activity of novel 2-thioxoimidazolidin-4-one derivatives bearing pyrazole, triazole and benzoxazole moieties. Chemistry Central Journal, 12(1), 59. [Link]

• Kumar, A., Sharma, S., & Sharma, S. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. Chemistry Central Journal, 13(1), 48. [Link]

• Abdel-Wahab, B. F., Mohamed, H. A., & El-Sayed, W. M. (2025). Phenylimidazoles Scaffolds as Potent Anticancer Agents (Part I). ResearchGate. [Link]

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Application Notes and Protocols for Antimicrobial and Antifungal Screening of Imidazoline-2-thione Derivatives

Introduction: The Therapeutic Potential of Imidazoline-2-thione Scaffolds

The imidazolidine-2-thione moiety is a pharmaceutically significant scaffold, integral to a variety of agents with demonstrated antimicrobial, anticancer, and pesticidal properties.[1] The inherent biological activities of these derivatives have spurred considerable research into their synthesis and evaluation against a spectrum of pathogens.[2][3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the screening of imidazoline-2-thione derivatives for antimicrobial and antifungal efficacy. The protocols detailed herein are grounded in established methodologies and are designed to yield reliable and reproducible data, crucial for the advancement of novel therapeutic agents. The rationale behind each experimental step is elucidated to provide a deeper understanding of the screening process.

Part 1: Foundational Concepts in Antimicrobial Screening

The primary objective of antimicrobial susceptibility testing is to determine the lowest concentration of a drug that can inhibit the visible growth of a microorganism (Minimum Inhibitory Concentration, MIC) and the lowest concentration that can kill the microorganism (Minimum Bactericidal or Fungicidal Concentration, MBC/MFC).[4][5] These values are critical in assessing the potency of a novel compound.

Mechanism of Action Insights

While the precise mechanism of action can vary between derivatives, the antimicrobial and antifungal effects of thione compounds are often attributed to their ability to interfere with essential cellular processes. The thione group (C=S) is a key pharmacophore. It is hypothesized that these compounds may exert their effects by:

• Inhibition of Essential Enzymes: The sulfur atom can coordinate with metal ions that are crucial cofactors for various enzymes involved in microbial respiration and metabolism.

• Disruption of Cell Membrane Integrity: The lipophilic nature of some derivatives may allow them to intercalate into the microbial cell membrane, leading to increased permeability and cell death.

• Interference with Nucleic Acid and Protein Synthesis: Some heterocyclic compounds have been shown to inhibit DNA gyrase or other enzymes essential for microbial replication and protein synthesis.[6]

Further structure-activity relationship (SAR) studies are often conducted to understand how different substituents on the imidazoline-2-thione ring influence antimicrobial activity.[7]

Part 2: Experimental Protocols

The following protocols are aligned with guidelines from the Clinical and Laboratory Standards Institute (CLSI), a globally recognized authority in antimicrobial susceptibility testing.[8][9]

Synthesis of Imidazoline-2-thione Derivatives

A variety of synthetic routes exist for the preparation of imidazoline-2-thione derivatives. A common and effective method involves the reaction of an appropriate diamine with carbon disulfide or a thiocarbonyl transfer reagent.[2][10] For instance, the reaction of ethylenediamine with carbon disulfide provides a straightforward route to the parent imidazolidine-2-thione.[2] Modifications to the diamine precursor allow for the introduction of various substituents to explore structure-activity relationships.[1][11][12]

A general synthetic scheme is as follows: Reaction of a substituted diamine with a thiocarbonyl source to yield the corresponding imidazoline-2-thione derivative.

It is imperative that the synthesized compounds are purified to a high degree and their structures confirmed using analytical techniques such as NMR, IR, and mass spectrometry before biological evaluation.[13][14]

Preliminary Screening: The Kirby-Bauer Disk Diffusion Method

The disk diffusion method, also known as the Kirby-Bauer test, is a widely used preliminary screening tool to qualitatively assess the antimicrobial activity of new compounds.[15][16][17] It is a simple, cost-effective, and rapid method to identify promising candidates for further quantitative analysis.[18]

Principle: A paper disk impregnated with a known concentration of the test compound is placed on an agar plate uniformly inoculated with a test microorganism. The compound diffuses from the disk into the agar, creating a concentration gradient. If the microorganism is susceptible to the compound, a clear zone of growth inhibition will appear around the disk after incubation.[19] The diameter of this zone is proportional to the susceptibility of the organism to the compound.

• Preparation of Inoculum:

  • From a fresh overnight culture of the test microorganism on a suitable agar plate, select 3-5 isolated colonies.

  • Suspend the colonies in sterile saline (0.85% NaCl) or Mueller-Hinton Broth (MHB).

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-4 x 10⁸ colony-forming units (CFU)/mL.[20]

• Inoculation of Agar Plate:

  • Use sterile Mueller-Hinton Agar (MHA) plates. For fungi, Sabouraud Dextrose Agar (SDA) or MHA supplemented with 2% glucose and 0.5 µg/mL methylene blue may be used.[21][22]

  • Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension and remove excess liquid by pressing it against the inside of the tube.

  • Streak the swab evenly over the entire surface of the MHA plate in three directions to ensure uniform growth.

• Application of Disks:

  • Prepare sterile 6 mm paper disks impregnated with a known concentration of the imidazoline-2-thione derivative (e.g., 10 µ g/disk ). The solvent used to dissolve the compound (e.g., DMSO) should be tested as a negative control.

  • Using sterile forceps, place the disks firmly on the surface of the inoculated agar plate, ensuring complete contact.

  • Place no more than 12 disks on a 150 mm plate or 6 disks on a 100 mm plate to avoid overlapping zones.[19]

  • Standard antibiotic disks (e.g., ciprofloxacin for bacteria, fluconazole for fungi) should be used as positive controls.[23]

• Incubation:

  • Invert the plates and incubate at 35 ± 2°C for 16-20 hours for most bacteria.[24] For fungi, incubate at 35°C for 20-24 hours for yeasts or at 28-30°C for 48-72 hours for molds.[21][22]

• Interpretation of Results:

  • After incubation, measure the diameter of the zones of complete growth inhibition in millimeters (mm) using a ruler or caliper.

  • The results are generally interpreted as Susceptible (S), Intermediate (I), or Resistant (R) by comparing the zone diameters to established breakpoints from CLSI, although for novel compounds, the zone diameter provides a qualitative measure of activity.[17]

Quantitative Analysis: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is the "gold standard" for determining the MIC of an antimicrobial agent.[25][26][27] This quantitative assay determines the lowest concentration of the test compound that inhibits the visible growth of a microorganism in vitro.[4]

Principle: A standardized inoculum of the test microorganism is exposed to serial dilutions of the imidazoline-2-thione derivative in a liquid growth medium in a 96-well microtiter plate.[28] Following incubation, the wells are visually inspected for turbidity (growth). The MIC is the lowest concentration of the compound at which no visible growth is observed.[26]

• Preparation of Compound Dilutions:

  • Prepare a stock solution of the imidazoline-2-thione derivative in a suitable solvent (e.g., DMSO) at a concentration at least 10 times the highest concentration to be tested.[29]

  • In a sterile 96-well microtiter plate, add 50 µL of sterile cation-adjusted Mueller-Hinton Broth (CAMHB) to wells 2 through 12. For fungi, RPMI-1640 medium is often used.[30]

  • Add 100 µL of the stock solution to well 1.

  • Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing well, and then transferring 50 µL from well 2 to well 3, and so on, down to well 10. Discard 50 µL from well 10.

  • Well 11 will serve as the growth control (no compound), and well 12 will be the sterility control (no inoculum).

• Preparation of Inoculum:

  • Prepare a bacterial or fungal suspension as described for the disk diffusion assay, adjusted to a 0.5 McFarland standard.

  • Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.[4]

• Inoculation and Incubation:

  • Add 50 µL of the standardized inoculum to wells 1 through 11. Do not add inoculum to well 12.

  • The final volume in each test well will be 100 µL.

  • Cover the plate and incubate at 35 ± 2°C for 16-20 hours for bacteria or as appropriate for fungi.[24]

• Reading and Interpreting MIC:

  • After incubation, visually inspect the plate for turbidity. A clear well indicates inhibition of growth.

  • The MIC is the lowest concentration of the compound in which there is no visible growth.[20] The growth control (well 11) should be turbid, and the sterility control (well 12) should be clear.

Determining Bactericidal/Fungicidal Activity: Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

While the MIC indicates the concentration that inhibits growth, the MBC or MFC determines the concentration required to kill the microorganism.[5][31] This is a crucial parameter for developing agents intended to eradicate an infection.

Principle: Following the determination of the MIC, an aliquot from the wells showing no visible growth is subcultured onto an agar plate. The MBC/MFC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial bacterial or fungal inoculum.[24][32]

• Subculturing from MIC Plate:

  • From the wells of the completed MIC assay that show no visible growth (i.e., the MIC well and all wells with higher concentrations), take a 10 µL aliquot.

  • Spot-inoculate the aliquot onto a sterile, antibiotic-free MHA or SDA plate.

• Incubation:

  • Incubate the plates at the appropriate temperature and duration for the test organism (as in the MIC assay).

• Determination of MBC/MFC:

  • After incubation, count the number of colonies on each spot.

  • The MBC or MFC is the lowest concentration of the imidazoline-2-thione derivative that results in a ≥99.9% kill of the initial inoculum (i.e., ≤ 0.1% survival).[31] For an initial inoculum of 5 x 10⁵ CFU/mL, a 99.9% reduction corresponds to ≤ 500 CFU/mL.

Part 3: Data Presentation and Interpretation

For clarity and ease of comparison, all quantitative data should be summarized in tables.

Table 1: Representative Antimicrobial Activity of Imidazoline-2-thione Derivatives

Compound	Test Organism	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Zone of Inhibition (mm)
Derivative A	Staphylococcus aureus ATCC 29213	8	16	2	18
Derivative A	Escherichia coli ATCC 25922	32	>64	>2	12
Derivative B	Staphylococcus aureus ATCC 29213	16	32	2	15
Derivative B	Escherichia coli ATCC 25922	64	>64	>1	10
Ciprofloxacin	Staphylococcus aureus ATCC 29213	0.5	1	2	25
Ciprofloxacin	Escherichia coli ATCC 25922	0.25	0.5	2	30

Table 2: Representative Antifungal Activity of Imidazoline-2-thione Derivatives

Compound	Test Organism	MIC (µg/mL)	MFC (µg/mL)	MFC/MIC Ratio	Zone of Inhibition (mm)
Derivative C	Candida albicans ATCC 90028	16	32	2	16
Derivative C	Aspergillus niger ATCC 16404	64	>64	>1	11
Fluconazole	Candida albicans ATCC 90028	2	8	4	22
Fluconazole	Aspergillus niger ATCC 16404	>64	>64	-	0

Interpretation of MBC/MIC or MFC/MIC Ratio: The ratio of MBC/MIC or MFC/MIC provides insight into whether a compound is bactericidal/fungicidal or bacteriostatic/fungistatic.

• Bactericidal/Fungicidal: An MBC/MIC or MFC/MIC ratio of ≤ 4 is generally considered indicative of cidal activity.[24]

• Bacteriostatic/Fungistatic: A ratio of > 4 suggests that the compound primarily inhibits growth rather than killing the organism.

Part 4: Visualization of Experimental Workflow

A clear workflow is essential for planning and executing the screening process efficiently.

Caption: Workflow for the screening of imidazoline-2-thione derivatives.

Conclusion

The protocols and guidelines presented in this document provide a robust framework for the antimicrobial and antifungal screening of novel imidazoline-2-thione derivatives. By adhering to these standardized methods, researchers can generate high-quality, reproducible data that is essential for the identification and development of new therapeutic agents to combat infectious diseases. The emphasis on understanding the rationale behind each step ensures that the screening process is not merely a series of procedures but a scientifically sound investigation into the potential of these promising compounds.

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Application Notes and Protocols for Investigating the DNA Intercalation Potential of 1-(4-Bromophenyl)imidazoline-2-thione

Foreword: Unveiling New Therapeutic Avenues

The intricate dance between small molecules and DNA is a cornerstone of modern pharmacology, particularly in the development of novel anticancer agents. DNA intercalators, molecules that deftly insert themselves between the base pairs of the DNA double helix, represent a powerful class of therapeutics that can disrupt DNA replication and transcription, ultimately leading to cell death.[1][2][3] The search for new and effective DNA intercalators is a continuous endeavor, driven by the need for more selective and less toxic cancer treatments.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on the systematic investigation of 1-(4-Bromophenyl)imidazoline-2-thione as a potential DNA intercalator. While specific studies on the DNA binding properties of this particular compound are nascent, its structural features, particularly the planar aromatic phenyl ring and the heterocyclic imidazoline-2-thione moiety, suggest a plausible interaction with DNA. Recent studies on similar imidazole-2-thione derivatives have demonstrated their potential as DNA intercalators and topoisomerase II inhibitors, providing a strong rationale for this investigation.[4]

These application notes are designed to be a self-validating system, providing not just the "how" but also the "why" behind each experimental step. By following these protocols, researchers can confidently characterize the DNA binding mode of 1-(4-Bromophenyl)imidazoline-2-thione and elucidate its potential as a therapeutic agent.

Foundational Concepts: The Art of DNA Intercalation

DNA intercalation is a non-covalent interaction where a ligand, typically a planar, aromatic molecule, inserts itself into the space between adjacent base pairs of the DNA double helix.[3] This insertion causes a conformational change in the DNA, leading to unwinding and lengthening of the helix.[5] These structural perturbations can interfere with the binding of DNA-processing enzymes, such as DNA and RNA polymerases and topoisomerases, thereby inhibiting vital cellular processes.[2]

Key characteristics of a classical DNA intercalator include:

• A planar polycyclic aromatic system.

• The ability to induce hypochromism and a bathochromic shift in its UV-Visible spectrum upon binding to DNA.[1][6]

• The capacity to quench the fluorescence of DNA-bound probes like ethidium bromide.[7]

• An increase in the melting temperature (Tm) of DNA.[2]

• An increase in the viscosity of a DNA solution.[8][9]

• Induction of characteristic changes in the circular dichroism (CD) spectrum of DNA.[10][11]

The following sections will detail the experimental protocols to investigate these characteristics for 1-(4-Bromophenyl)imidazoline-2-thione.

Experimental Workflow: A Multi-faceted Approach to Characterization

A robust investigation into the DNA binding properties of a novel compound requires a multi-pronged approach, where data from various biophysical techniques converge to provide a coherent picture of the interaction.

Caption: A logical workflow for characterizing the DNA interaction of 1-(4-Bromophenyl)imidazoline-2-thione.

Detailed Protocols and Methodologies

Synthesis and Preparation of 1-(4-Bromophenyl)imidazoline-2-thione

While the synthesis of 1-(4-Bromophenyl)imidazoline-2-thione is not the primary focus of these notes, a general synthetic route can be adapted from established methods for similar compounds.[12][13][14] A plausible approach involves the reaction of 4-bromoaniline with an appropriate isothiocyanate precursor. The synthesized compound should be purified by recrystallization and its structure confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry). A stock solution of the compound should be prepared in a suitable solvent, such as DMSO or ethanol, and the final concentration in the experimental buffer should be kept low (typically <1%) to avoid solvent effects.

Preparation of Calf Thymus DNA (CT-DNA) Solution

A stock solution of high-quality calf thymus DNA (CT-DNA) should be prepared in a suitable buffer (e.g., 10 mM Tris-HCl, 50 mM NaCl, pH 7.4). The concentration of the CT-DNA solution should be determined spectrophotometrically by measuring the absorbance at 260 nm, using a molar extinction coefficient of 6600 M⁻¹cm⁻¹. The purity of the DNA should be assessed by the A₂₆₀/A₂₈₀ ratio, which should be between 1.8 and 1.9.

UV-Visible Spectroscopic Titration

Principle: Intercalation of a small molecule into the DNA double helix often leads to a decrease in the molar absorptivity (hypochromism) and a shift to a longer wavelength (bathochromic or red shift) of the compound's absorption spectrum.[1][6] This is due to the interaction of the compound's chromophore with the DNA base pairs.

Protocol:

• Prepare a solution of 1-(4-Bromophenyl)imidazoline-2-thione at a fixed concentration in the buffer.

• Record the initial UV-Visible spectrum of the compound (typically in the range of 200-500 nm).

• Incrementally add small aliquots of the CT-DNA stock solution to the cuvette containing the compound.

• After each addition, mix thoroughly and allow the solution to equilibrate for 5 minutes.

• Record the UV-Visible spectrum after each addition of DNA.

• Correct the spectra for the dilution effect.

• Analyze the changes in absorbance and the wavelength of maximum absorption (λ_max).

Data Analysis: The binding constant (K_b) can be calculated using the Wolfe-Shimer equation: [DNA]/(ε_a - ε_f) = [DNA]/(ε_b - ε_f) + 1/(K_b * (ε_b - ε_f)) Where ε_a is the apparent extinction coefficient, ε_f is the extinction coefficient of the free compound, and ε_b is the extinction coefficient of the fully bound compound.

Parameter	Expected Observation for Intercalation
Absorbance	Hypochromism (decrease in absorbance)
λ_max	Bathochromic shift (red shift)
Binding Constant (K_b)	Typically in the range of 10⁴ to 10⁶ M⁻¹

Fluorescence Spectroscopy: Ethidium Bromide Displacement Assay

Principle: Ethidium bromide (EtBr) is a well-known DNA intercalator that exhibits a significant increase in fluorescence upon binding to DNA. A compound that can displace the bound EtBr will cause a quenching of the fluorescence of the DNA-EtBr complex.[7] This competitive binding assay is a strong indicator of an intercalative binding mode.

Protocol:

• Prepare a solution of the CT-DNA-EtBr complex by incubating CT-DNA with EtBr in the buffer.

• Record the initial fluorescence emission spectrum of the DNA-EtBr complex (Excitation ~520 nm, Emission ~600 nm).

• Add increasing concentrations of 1-(4-Bromophenyl)imidazoline-2-thione to the DNA-EtBr solution.

• After each addition, mix and incubate for 5 minutes.

• Record the fluorescence emission spectrum.

• Plot the fluorescence intensity at the emission maximum as a function of the compound's concentration.

Data Analysis: The quenching of fluorescence can be analyzed using the Stern-Volmer equation: F₀/F = 1 + K_sv[Q] Where F₀ and F are the fluorescence intensities in the absence and presence of the quencher (the test compound), [Q] is the quencher concentration, and K_sv is the Stern-Volmer quenching constant.

Parameter	Expected Observation for Intercalation
Fluorescence Intensity	Significant quenching of the DNA-EtBr fluorescence
Stern-Volmer Plot	A linear plot of F₀/F vs. [Q]

Circular Dichroism (CD) Spectroscopy

Principle: CD spectroscopy is a powerful technique to study the conformational changes in DNA upon ligand binding.[10][11][15] The CD spectrum of B-form DNA is characterized by a positive band around 275 nm and a negative band around 245 nm. Intercalation can induce significant changes in these bands, reflecting alterations in DNA helicity and base stacking.[10][16]

Protocol:

• Record the CD spectrum of CT-DNA alone in the buffer (typically in the far-UV range of 200-320 nm).

• Prepare solutions of CT-DNA with increasing concentrations of 1-(4-Bromophenyl)imidazoline-2-thione.

• Record the CD spectrum for each solution.

• Subtract the spectrum of the buffer and the compound alone (if it has a CD signal in this region).

Data Analysis: Analyze the changes in the position, intensity, and shape of the positive and negative bands of the DNA CD spectrum.

Parameter	Expected Observation for Intercalation
Positive Band (~275 nm)	Increase in intensity and/or a slight red shift
Negative Band (~245 nm)	Increase in intensity (more negative)

DNA Melting Temperature (Tm) Analysis

Principle: The melting temperature (Tm) is the temperature at which half of the double-stranded DNA has dissociated into single strands.[17] Intercalating agents stabilize the DNA double helix, leading to an increase in the Tm.[2] This stabilization is a hallmark of intercalation.

Protocol:

• Monitor the absorbance of the CT-DNA solution at 260 nm as the temperature is gradually increased (e.g., from 25°C to 95°C) using a spectrophotometer equipped with a temperature controller.

• Perform the melting experiment in the absence and presence of 1-(4-Bromophenyl)imidazoline-2-thione.

• The Tm is the temperature at the midpoint of the absorbance transition.

Data Analysis: Calculate the change in melting temperature (ΔTm) induced by the compound.

Parameter	Expected Observation for Intercalation
ΔTm (Tm with compound - Tm without compound)	A positive value, indicating stabilization

Viscosity Measurement

Principle: Intercalation causes the DNA helix to lengthen to accommodate the inserted molecule.[5] This increase in the contour length of the DNA leads to an increase in the viscosity of the DNA solution.[8][9]

Protocol:

• Measure the flow time of the buffer and the CT-DNA solution using a viscometer (e.g., an Ubbelohde viscometer) maintained at a constant temperature.

• Add increasing concentrations of 1-(4-Bromophenyl)imidazoline-2-thione to the DNA solution and measure the flow time after each addition.

• Calculate the relative specific viscosity (η/η₀) where η and η₀ are the specific viscosities of DNA in the presence and absence of the compound, respectively.

Data Analysis: Plot the relative specific viscosity versus the ratio of the compound concentration to the DNA concentration.

Parameter	Expected Observation for Intercalation
Relative Specific Viscosity	A significant increase with increasing compound concentration

Molecular Docking

Principle: Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[18][19] Docking 1-(4-Bromophenyl)imidazoline-2-thione into a DNA model can provide insights into its binding mode and identify the key interactions at the atomic level.

Protocol:

• Obtain a 3D structure of B-DNA from the Protein Data Bank (PDB).

• Generate a 3D structure of 1-(4-Bromophenyl)imidazoline-2-thione and perform energy minimization.

• Use a docking program (e.g., AutoDock, Glide) to dock the ligand into the DNA structure, specifically targeting the intercalation sites.

• Analyze the resulting docking poses and their corresponding binding energies.

Data Analysis: The most favorable docking pose will show the planar part of the molecule inserted between the DNA base pairs, with a favorable binding energy. The analysis should also identify potential hydrogen bonds and van der Waals interactions.

Caption: A simplified model of 1-(4-Bromophenyl)imidazoline-2-thione intercalated between DNA base pairs.

Concluding Remarks and Future Directions

The protocols outlined in this guide provide a robust framework for the initial characterization of 1-(4-Bromophenyl)imidazoline-2-thione as a potential DNA intercalator. Positive results from these biophysical studies would warrant further investigation, including:

• Topoisomerase Inhibition Assays: To determine if the compound inhibits the activity of topoisomerase I and/or II, which are common targets for DNA intercalators.

• Cell-Based Assays: To evaluate the cytotoxicity of the compound against various cancer cell lines and to study its effects on the cell cycle.

• Structural Studies: High-resolution techniques such as X-ray crystallography or NMR spectroscopy of the compound-DNA complex could provide definitive structural evidence of intercalation.

By systematically applying these methodologies, researchers can gain a comprehensive understanding of the DNA binding properties of 1-(4-Bromophenyl)imidazoline-2-thione and pave the way for its potential development as a novel therapeutic agent.

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Application Note: High-Throughput Screening of Imidazole-2-Thiones as Topoisomerase II Inhibitors

Introduction: The Critical Role of Topoisomerase II in Cellular Proliferation and as a Therapeutic Target

Topoisomerase II (Topo II) is a vital nuclear enzyme that plays a crucial role in managing DNA topology, which is essential for DNA replication, transcription, and chromosome segregation.[1][2][3] These enzymes function by creating transient double-strand breaks in the DNA, allowing another segment of the DNA to pass through, and then resealing the break.[4][5][6] This intricate mechanism is fundamental for relieving torsional stress during DNA replication and for decatenating intertwined daughter chromosomes following replication, ensuring genomic stability.[2][3]

Given its indispensable role in cell division, Topo II has emerged as a prominent target for the development of anticancer drugs.[1][6] Inhibitors of Topo II can be broadly categorized into two classes: catalytic inhibitors, which prevent the enzyme from functioning, and Topo II poisons, which stabilize the transient DNA-enzyme cleavage complex, leading to the accumulation of double-strand breaks and subsequent apoptosis.[1] The development of novel, potent, and selective Topo II inhibitors remains a key focus in oncology research.

Imidazole-2-Thiones: A Promising Scaffold for Novel Topoisomerase II Inhibitors

Recent research has highlighted imidazole-2-thiones as a promising class of heterocyclic compounds with significant potential as anticancer agents.[7][8][9] Several studies have reported the synthesis and evaluation of imidazole-2-thione derivatives that exhibit potent cytotoxic activity against various cancer cell lines.[7][10][11][12] Notably, some of these compounds have been shown to act as dual DNA intercalators and topoisomerase II inhibitors, suggesting a multi-faceted mechanism of action.[10][11][12][13] The structural versatility of the imidazole-2-thione scaffold allows for chemical modifications to optimize their potency and selectivity, making them an attractive avenue for the discovery of new anticancer therapeutics.[10][13]

This application note provides detailed protocols for robust and reliable in vitro assays to screen and characterize imidazole-2-thione derivatives as inhibitors of human topoisomerase IIα.

Mechanism of Topoisomerase II Catalytic Cycle

The catalytic cycle of Topoisomerase II is a complex, ATP-dependent process. The enzyme, a homodimer, first binds to a segment of DNA (the G-segment). Upon ATP binding, the enzyme captures a second DNA duplex (the T-segment) and induces a transient double-strand break in the G-segment. The T-segment is then passed through this break. Finally, the G-segment is religated, and the T-segment is released, altering the DNA topology.

Caption: General workflow for a Topoisomerase II inhibition assay.

Protocol 1: Topoisomerase IIα DNA Relaxation Assay

This assay measures the ability of Topo IIα to relax supercoiled plasmid DNA. In the presence of an inhibitor, the enzyme's activity is reduced, and the DNA remains in its supercoiled form.

Materials:

• Human Topoisomerase IIα (e.g., Inspiralis, TopoGEN)

• Supercoiled pBR322 DNA

• 10x Topo II Assay Buffer (e.g., 500 mM Tris-HCl pH 7.5, 1.25 M NaCl, 100 mM MgCl₂, 50 mM DTT, 1 mg/mL albumin) [14]* 10 mM ATP solution

• Imidazole-2-thione compounds dissolved in DMSO

• DMSO (vehicle control)

• Stop Buffer/Loading Dye (e.g., 5% Sarkosyl, 0.125% bromophenol blue, 25% glycerol) [15][16]* 1% Agarose gel in TAE or TBE buffer

• Ethidium bromide or other DNA stain

• Deionized water

Procedure:

• On ice, prepare a reaction mixture for the desired number of assays. For each 20 µL reaction, combine:

  • 2 µL of 10x Topo II Assay Buffer

  • 2 µL of 10 mM ATP

  • 0.5 µg of supercoiled pBR322 DNA (e.g., 1 µL of a 0.5 µg/µL stock)

  • Deionized water to a final volume of 18 µL.

• Aliquot 18 µL of the reaction mixture into microcentrifuge tubes.

• Add 1 µL of the desired concentration of the imidazole-2-thione compound or DMSO (for the control) to the respective tubes.

• Initiate the reaction by adding 1 µL of diluted Topoisomerase IIα enzyme. The optimal amount of enzyme required to fully relax the supercoiled DNA in the control reaction should be predetermined by titration. [14]5. Mix gently and incubate the reactions for 30 minutes at 37°C. [14]6. Terminate the reaction by adding 5 µL of Stop Buffer/Loading Dye.

• Load the entire reaction volume into the wells of a 1% agarose gel.

• Perform electrophoresis at 5-10 V/cm until the dye front has migrated sufficiently. [17][18]9. Stain the gel with ethidium bromide and visualize the DNA bands under a UV transilluminator. [17][18] Interpretation of Results:

• No Enzyme Control: A single fast-migrating band corresponding to supercoiled DNA.

• Enzyme Control (DMSO): A slower-migrating band (or series of bands) corresponding to relaxed DNA.

• Inhibitor Samples: A dose-dependent increase in the intensity of the supercoiled DNA band and a decrease in the relaxed DNA band indicates inhibition.

Protocol 2: Topoisomerase IIα kDNA Decatenation Assay

This assay is highly specific for Topo II and measures the enzyme's ability to decatenate kinetoplast DNA (kDNA), a network of interlocked DNA minicircles. [15][18] Materials:

• Human Topoisomerase IIα

• Kinetoplast DNA (kDNA) (e.g., TopoGEN)

• 10x Topo II Assay Buffer

• 10 mM ATP solution

• Imidazole-2-thione compounds in DMSO

• DMSO (vehicle control)

• Stop Buffer/Loading Dye

• 1% Agarose gel in TAE or TBE buffer

• Ethidium bromide or other DNA stain

• Decatenated and linearized kDNA markers (optional, but recommended) [15] Procedure:

• On ice, prepare a reaction mixture for the desired number of assays. For each 20 µL reaction, combine:

  • 2 µL of 10x Topo II Assay Buffer

  • 2 µL of 10 mM ATP

  • 200 ng of kDNA

  • Deionized water to a final volume of 18 µL.

• Aliquot 18 µL of the reaction mixture into microcentrifuge tubes.

• Add 1 µL of the imidazole-2-thione compound or DMSO to the respective tubes.

• Initiate the reaction by adding 1 µL of diluted Topoisomerase IIα enzyme. The optimal enzyme concentration should be predetermined to achieve complete decatenation in the control. [17]5. Mix gently and incubate for 30 minutes at 37°C. [17]6. Stop the reaction by adding 5 µL of Stop Buffer/Loading Dye.

• Load the samples onto a 1% agarose gel. Include kDNA substrate and decatenated kDNA markers if available.

• Perform electrophoresis and visualize the gel as described in Protocol 1.

Interpretation of Results:

• kDNA Substrate: Remains in the loading well as it cannot enter the gel matrix.

• Enzyme Control (DMSO): Decatenated kDNA minicircles will migrate into the gel as distinct bands.

• Inhibitor Samples: Inhibition is observed as a dose-dependent decrease in the amount of decatenated minicircles and an increase in kDNA remaining in the well.

Protocol 3: Topoisomerase IIα Cleavage Assay

This assay determines if the imidazole-2-thione compounds act as Topo II poisons by stabilizing the cleavage complex, leading to an increase in linearized DNA. [19][20] Materials:

• Human Topoisomerase IIα

• Supercoiled pBR322 DNA

• 10x Topo II Cleavage Buffer (similar to assay buffer, ATP may be optional depending on the compound class) [19]* Imidazole-2-thione compounds in DMSO

• DMSO (vehicle control)

• 0.2% SDS

• Proteinase K (10 mg/mL)

• Chloroform:isoamyl alcohol (24:1)

• 1% Agarose gel in TAE or TBE buffer containing ethidium bromide

Procedure:

• Set up the reaction as described in Protocol 1, using the cleavage buffer.

• Add 1 µL of the imidazole-2-thione compound or DMSO.

• Add a higher concentration of Topoisomerase IIα than used in the relaxation assay (cleavage assays often require more enzyme). [19]4. Incubate for 30 minutes at 37°C.

• Add 1 µL of 0.2% SDS and 1 µL of Proteinase K, and incubate for a further 30 minutes at 37°C. [19]6. Stop the reaction by adding an equal volume of chloroform:isoamyl alcohol, vortex briefly, and centrifuge.

• Add loading dye to the aqueous phase and load onto a 1% agarose gel.

Interpretation of Results:

• Enzyme Control (DMSO): Primarily supercoiled and some relaxed DNA.

• Inhibitor Samples: A dose-dependent increase in the amount of linear DNA indicates that the compound is a Topo II poison.

Data Presentation and Analysis

The inhibitory activity of the imidazole-2-thione compounds should be quantified by determining the half-maximal inhibitory concentration (IC₅₀). This is achieved by performing the assays with a range of inhibitor concentrations and quantifying the percentage of inhibition at each concentration. The results can be summarized in a table for easy comparison.

Compound	Topo IIα Relaxation IC₅₀ (µM)	Topo IIα Decatenation IC₅₀ (µM)	Cleavage Complex Formation
Imidazole-2-thione A	15.2 ± 1.8	12.5 ± 1.5	+
Imidazole-2-thione B	5.8 ± 0.7	4.9 ± 0.6	+++
Imidazole-2-thione C	> 100	> 100	-
Etoposide (Control)	25.5 ± 2.1	20.1 ± 1.9	+++

Data are hypothetical and for illustrative purposes only.

Conclusion

The protocols detailed in this application note provide a robust framework for the screening and characterization of imidazole-2-thione derivatives as inhibitors of human topoisomerase IIα. By employing a combination of relaxation, decatenation, and cleavage assays, researchers can effectively determine the potency and elucidate the mechanism of action of novel compounds. This systematic approach is crucial for the identification and development of promising new anticancer drug candidates targeting this essential enzyme.

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Cultivating Crystalline Perfection: A Guide to the Synthesis and Single Crystal Growth of 1-(4-Bromophenyl)imidazoline-2-thione

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis and single-crystal growth of 1-(4-Bromophenyl)imidazoline-2-thione, a molecule of interest in medicinal chemistry and materials science. The protocols detailed herein are designed to be clear, reproducible, and grounded in established chemical principles, offering both a practical workflow and an understanding of the underlying scientific rationale.

Introduction: The Significance of Crystalline Form

The ability to obtain high-quality single crystals of a compound is paramount in drug development and materials science. A well-defined crystal structure, elucidated through techniques like X-ray crystallography, provides unambiguous proof of molecular identity and stereochemistry. Furthermore, the crystalline form of a substance dictates many of its physical properties, including solubility, dissolution rate, stability, and bioavailability, all of which are critical parameters in the development of pharmaceutical agents. Imidazoline-2-thione derivatives are a class of compounds known for their diverse biological activities, making the study of their crystalline forms particularly relevant.[1]

This guide presents a robust two-step synthesis of 1-(4-Bromophenyl)imidazoline-2-thione followed by a detailed procedure for growing single crystals suitable for structural analysis.

Synthesis of 1-(4-Bromophenyl)imidazoline-2-thione

The synthesis is accomplished in two sequential steps, beginning with the preparation of the key intermediate, N-(4-bromophenyl)ethylenediamine, followed by the cyclization to form the target imidazoline-2-thione.

Part 1: Synthesis of N-(4-bromophenyl)ethylenediamine

The initial step involves the nucleophilic substitution reaction between 4-bromoaniline and 2-bromoethylamine hydrobromide. This reaction is a classical method for the formation of N-aryl ethylenediamines.[2]

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 4-bromoaniline (1.0 eq.), 2-bromoethylamine hydrobromide (1.2 eq.), and a suitable high-boiling point solvent such as N,N-dimethylformamide (DMF).

• Base Addition: Add a non-nucleophilic base, such as potassium carbonate (K₂CO₃, 2.5 eq.), to the mixture. The base is crucial for neutralizing the hydrobromic acid formed during the reaction and to deprotonate the aniline to enhance its nucleophilicity.[2]

• Reaction Conditions: Heat the reaction mixture to 100-120 °C and stir vigorously. Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water and ethyl acetate.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford pure N-(4-bromophenyl)ethylenediamine.

Part 2: Synthesis of 1-(4-Bromophenyl)imidazoline-2-thione

The second step involves the cyclization of the synthesized N-(4-bromophenyl)ethylenediamine with carbon disulfide to form the five-membered imidazoline-2-thione ring. This reaction is a well-established method for the preparation of cyclic thioureas.[3]

Protocol:

• Reaction Setup: In a round-bottom flask, dissolve the purified N-(4-bromophenyl)ethylenediamine (1.0 eq.) in ethanol.

• Reagent Addition: While stirring, add carbon disulfide (1.1 eq.) dropwise to the solution at room temperature. A mild exothermic reaction may be observed.

• Reaction Conditions: After the addition is complete, heat the reaction mixture to reflux. The formation of a precipitate indicates the progress of the reaction. Continue refluxing for 4-6 hours. Monitor the reaction by TLC until the starting material is consumed.

• Isolation of Product: Cool the reaction mixture to room temperature and then place it in an ice bath to facilitate complete precipitation.

• Filtration and Washing: Collect the solid product by vacuum filtration. Wash the precipitate with cold ethanol to remove any unreacted starting materials and impurities.

• Drying: Dry the resulting white to off-white solid in a vacuum oven to obtain the crude 1-(4-Bromophenyl)imidazoline-2-thione. For crystallization purposes, it is crucial that the product is of high purity. If necessary, the crude product can be recrystallized from a suitable solvent like ethanol before proceeding to single crystal growth.

Single Crystal Growth of 1-(4-Bromophenyl)imidazoline-2-thione

The successful growth of single crystals is often described as an art as much as a science, requiring patience and careful control of conditions. The slow evaporation method is a straightforward and effective technique for growing high-quality crystals of many organic compounds.[4][5]

Principle of Slow Evaporation

This technique relies on the principle of gradually increasing the concentration of a saturated solution of the compound until it reaches a state of supersaturation.[6] As the solvent slowly evaporates, the solubility limit is exceeded, and the excess solute begins to deposit out of the solution in the form of crystals. Slow, undisturbed evaporation promotes the formation of a small number of large, well-ordered single crystals rather than a large number of small, polycrystalline particles.[7]

Protocol for Single Crystal Growth

• Solvent Selection: The choice of solvent is critical. An ideal solvent should dissolve the compound moderately at room temperature and have a relatively low boiling point to allow for slow evaporation over a period of days to weeks. Ethanol is a good starting point for imidazoline-2-thione derivatives.[6] Other potential solvents to screen include methanol, acetone, and acetonitrile. A solvent system, such as a mixture of a good solvent and a poor solvent (e.g., dichloromethane/hexane), can also be effective.

• Preparation of a Saturated Solution:

  • Place a small amount of the purified 1-(4-Bromophenyl)imidazoline-2-thione in a clean, small vial or test tube.

  • Add the chosen solvent dropwise while gently warming and swirling until the solid completely dissolves.

  • To ensure the solution is saturated, add a very small amount of additional solid. If it does not dissolve, the solution is saturated. If it dissolves, add more solid until a small amount remains undissolved.

  • Gently heat the solution to dissolve the remaining solid and then allow it to cool slowly to room temperature. This will create a saturated solution.

• Setting up the Crystallization:

  • Filter the saturated solution through a small cotton plug in a pipette into a clean, dust-free vial. This removes any particulate matter that could act as unwanted nucleation sites.[7]

  • Cover the vial with a piece of parafilm or aluminum foil. Pierce a few small holes in the cover with a needle to allow for slow evaporation of the solvent. The number and size of the holes will control the rate of evaporation.

• Incubation:

  • Place the vial in a location free from vibrations and significant temperature fluctuations.[8][9] A quiet corner of a drawer or a dedicated crystallization chamber is ideal.

  • Allow the solvent to evaporate slowly over several days to a few weeks.

• Crystal Harvesting:

  • Once suitable single crystals have formed, carefully remove them from the mother liquor using a pair of fine-tipped tweezers or a Pasteur pipette.

  • Gently wash the crystals with a small amount of the cold crystallization solvent to remove any residual mother liquor.

  • Allow the crystals to air-dry on a piece of filter paper.

Data Presentation

Parameter	Value	Source
Compound Name	1-(4-Bromophenyl)imidazoline-2-thione	-
CAS Number	17452-23-2	[10]
Molecular Formula	C₉H₇BrN₂S	[10]
Molecular Weight	255.14 g/mol	[10]
Melting Point	244-246 °C (decomposes)	[10]

Experimental Workflow Diagram

Caption: Workflow for the synthesis and single crystal growth.

Troubleshooting Common Crystallization Problems

Problem	Possible Cause(s)	Suggested Solution(s)
No crystals form	Solution is not saturated; Solvent is not evaporating; Temperature is too high.[8][9]	Add more solute to ensure saturation; Increase the number or size of holes in the vial cover; Move to a slightly cooler location.[8]
Formation of oil or amorphous solid	Solution is too concentrated; Cooling was too rapid; Impurities are present.	Dilute the solution slightly with the same solvent; Allow the solution to cool more slowly; Re-purify the compound.
Too many small crystals	Too many nucleation sites; Evaporation is too fast.[7]	Filter the solution to remove dust particles; Reduce the number or size of holes in the vial cover.[7]
Crystals are poorly formed or clumped together	Vibrations or disturbances during growth.[8]	Move the crystallization setup to a more stable and undisturbed location.[8]

References

• Buchwald, S. L., & Hartwig, J. F. (2000). Palladium-catalyzed amination of aryl halides and sulfonates. Accounts of Chemical Research, 33(3), 205-215. [Link not available]

• Epistemeo. (2012, April 6). The Buchwald-Hartwig Amination Reaction [Video]. YouTube. [Link]

• University of Rochester Department of Chemistry. (n.d.). How To: Grow X-Ray Quality Crystals. Retrieved from [Link]

• ThoughtCo. (2025, June 9). Troubleshooting Problems in Crystal Growing. Retrieved from [Link]

• Hampton Research. (n.d.). Hanging Drop Vapor Diffusion Crystallization. Retrieved from [Link]

• Organic Syntheses. (n.d.). Ethylene thiourea. Retrieved from [Link]

• Science Notes and Projects. (2013, May 29). Solutions to Common Crystal Growing Problems. Retrieved from [Link]

• University of Florida Center for Xray Crystallography. (2015, April 28). Crystal Growing Tips. Retrieved from [Link]

• MIT Department of Chemistry. (n.d.). Growing Quality Crystals. Retrieved from [Link]

• ChemistryViews. (2012, November 6). Tips and Tricks for the Lab: Growing Crystals Part 3. Retrieved from [Link]

• University of Missouri Department of Chemistry. (2006, January 8). Crystallisation Techniques. Retrieved from [Link]

• National Single Crystal X-ray Facility. (n.d.). Tips for Crystal Growing. Retrieved from [Link]

• University of Rochester. (n.d.). How To: Grow X-Ray Quality Crystals. Retrieved from [Link]

• University of Rochester. (n.d.). How To: Purify by Crystallization. Retrieved from [Link]

• ResearchGate. (2014). Crystal structure of 1-(4-bromophenyl)-2-(2-methyl-4-nitro-1H-imidazol-1-yl)ethanone oxime, C12H11BrN4O3. Retrieved from [Link]

• ResearchGate. (2021). Synthesis and characterization of some new quinolin-2(1H)-ones and imidazoles containing 1, 3, 4-thiadiazoline ring derived from thiosemicarbazone. Retrieved from [Link]

• PubMed Central (PMC). (2022). Design, Synthesis of New 1,2,4-Triazole/1,3,4-Thiadiazole with Spiroindoline, Imidazo[4,5-b]quinoxaline and Thieno[2,3-d]pyrimidine from Isatin Derivatives as Anticancer Agents. Retrieved from [Link]

• PubMed Central (PMC). (2024). Mono- and di-acylated imidazolidine-2-thione derivatives: synthesis, cytotoxicity evaluation and computational studies. Retrieved from [Link]

• ResearchGate. (2025). Synthesis and biological activity of some 2-imidazolinylhydrazone derivatives. Retrieved from [Link]

• XIAMEN EQUATION CHEMICAL CO.,LTD. (n.d.). 1-(4-BROMOPHENYL)IMIDAZOLINE-2-THIONE. Retrieved from [Link]

• PubMed Central (PMC). (2024). Mono- and di-acylated imidazolidine-2-thione derivatives: synthesis, cytotoxicity evaluation and computational studies. Retrieved from [Link]

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Application Notes and Protocols for Molecular Docking Studies with 1-(4-Bromophenyl)imidazoline-2-thione

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on performing molecular docking studies with the compound 1-(4-Bromophenyl)imidazoline-2-thione. Molecular docking is a pivotal computational technique in structure-based drug discovery, enabling the prediction of binding conformations and affinities of small molecules within the active sites of biological macromolecules.[1][2] The imidazoline-2-thione scaffold is of significant pharmaceutical interest due to its wide range of reported biological activities, including antimicrobial, antifungal, anti-HIV, and anticancer properties.[3][4][5][6] This guide offers a detailed, step-by-step protocol, from target selection and preparation to ligand setup, simulation, and in-depth results analysis. By explaining the causality behind each procedural choice, this document aims to equip researchers with the expertise to conduct robust and reproducible in silico experiments.

Introduction: The Rationale for Docking 1-(4-Bromophenyl)imidazoline-2-thione

The core principle of molecular docking is to computationally simulate the interaction between a ligand (small molecule) and a receptor (typically a protein) to predict the most stable binding complex.[1][7] This process is governed by two key components: a search algorithm , which generates a multitude of possible binding poses for the ligand, and a scoring function , which estimates the binding affinity (e.g., free energy of binding) for each pose.[1] A lower, more negative binding energy score generally indicates a more favorable and stable interaction.[8]

1-(4-Bromophenyl)imidazoline-2-thione belongs to the imidazolidine-2-thione class of heterocyclic compounds, which are recognized for their diverse therapeutic potential.[3][4] Given the established anticancer activities of related scaffolds, a logical first step in elucidating the mechanism of this specific compound is to investigate its interaction with a well-validated cancer target. For this guide, we have selected Bromodomain-containing protein 4 (BRD4) , a critical epigenetic reader protein involved in regulating the transcription of key oncogenes, making it a prominent target in cancer therapy. We will utilize the high-resolution crystal structure of the first bromodomain of BRD4 (BD1) in complex with an inhibitor, available from the Protein Data Bank (PDB ID: 4HXO), as our receptor.[9]

This application note will guide you through the entire workflow, ensuring a foundation of scientific integrity and producing meaningful, interpretable results.

Caption: Overall workflow for a molecular docking study.

Experimental Protocols: A Step-by-Step Guide

Protocol I: Receptor Preparation (BRD4 - PDB: 4HXO)

Rationale: The raw crystal structure data obtained from the PDB is not immediately ready for docking. It often contains non-essential molecules (like water and crystallization agents) and lacks hydrogen atoms, which are crucial for calculating interactions. The preparation protocol cleans the structure and assigns correct chemical properties to ensure a biochemically realistic simulation environment.[10][11][12]

Methodology:

• Obtain the Receptor Structure:

  • Navigate to the RCSB Protein Data Bank (rcsb.org).

  • Search for and download the PDB file for 4HXO .[9]

• Clean the PDB File:

  • Open the 4HXO.pdb file in a molecular visualization tool (e.g., UCSF Chimera, BIOVIA Discovery Studio, PyMOL).

  • Remove Water Molecules: These are typically not involved in the core binding interactions unless specific evidence suggests a mediating role. Their removal simplifies the system.[10][11]

  • Remove Co-crystallized Ligand and Other Heteroatoms: The original inhibitor and any ions or cofactors not essential for structural integrity should be deleted to create an empty binding pocket (apo state). Keep the native ligand in a separate file for validation purposes.

  • Select the Correct Protein Chain: If the biological unit is a monomer, remove any additional protein chains.[11][13]

• Process the Protein Structure:

  • Add Hydrogen Atoms: Add hydrogens according to the standard protonation states of amino acid residues at a physiological pH (e.g., 7.4). This is critical for defining hydrogen bond donors and acceptors.[11][13]

  • Assign Partial Charges: Use a computational tool (e.g., the pdb2pqr server or integrated software modules) to assign atomic partial charges based on a force field like AMBER or CHARMM. This correctly models the electrostatic potential of the protein.

  • Repair Missing Atoms/Residues: Check for any missing atoms in the side chains of amino acid residues and use modeling tools (e.g., SCWRL, Modeller) to rebuild them.

• Finalize for Docking Software:

  • Save the prepared receptor structure in the format required by your docking software. For AutoDock Vina, this would be the PDBQT format, which includes atomic coordinates, partial charges, and atom type definitions.

Protocol II: Ligand Preparation (1-(4-Bromophenyl)imidazoline-2-thione)

Rationale: The ligand structure must be chemically correct and energetically favorable before docking. This involves converting a 2D representation into a realistic 3D conformation and assigning the correct atomic properties to enable the scoring function to work accurately.[10][14]

Methodology:

• Obtain Ligand Structure:

  • Draw the 2D structure of 1-(4-Bromophenyl)imidazoline-2-thione using chemical drawing software (e.g., ChemDraw, MarvinSketch).

  • Alternatively, obtain the structure from a chemical database like PubChem.

  • Convert the 2D structure into a 3D conformation.

• Energy Minimization:

  • Perform a geometry optimization using a suitable force field (e.g., MMFF94 or UFF). This process refines bond lengths and angles to find a low-energy, stable 3D conformation of the molecule.[10][11]

• Assign Atomic Properties:

  • Add Hydrogens: Ensure all hydrogen atoms are explicitly present.

  • Calculate Partial Charges: For small molecules, Gasteiger charges are commonly used and can be calculated within most molecular modeling packages.[15]

  • Define Rotatable Bonds: Identify the rotatable (non-terminal single) bonds. The docking software will explore different conformations by rotating these bonds, allowing for ligand flexibility.[15]

• Finalize for Docking Software:

  • Save the prepared ligand in the appropriate format (e.g., PDBQT for AutoDock Vina).

Protocol III: Docking Simulation with AutoDock Vina

Rationale: This phase involves defining the search space on the receptor and running the simulation. The accuracy of the docking is highly dependent on correctly defining the binding site.

Methodology:

• Define the Binding Site (Grid Box Generation):

  • The "grid box" is a three-dimensional cube that defines the search space for the ligand within the receptor's active site.[16][17] The docking algorithm will only explore ligand poses that fall within this box.

  • Causality: A well-defined grid box focuses the computational effort on the region of interest, increasing efficiency and accuracy. A box that is too small may miss the true binding pose, while one that is too large can lead to irrelevant predictions and wasted computation time.

  • Procedure: Load the prepared receptor (BRD4) and the original co-crystallized ligand (from 4HXO) into your modeling software. Center the grid box on the co-crystallized ligand, ensuring its dimensions (e.g., 22 x 22 x 22 Å) are large enough to encompass the entire binding pocket and allow for ligand rotation.[18] Record the coordinates (center x, y, z) and dimensions (size x, y, z) of this box.

• Configure and Run the Docking:

  • Create a configuration file (e.g., conf.txt) that specifies the paths to the prepared receptor and ligand files, as well as the grid box coordinates and dimensions.

  • Set the exhaustiveness parameter. This controls the thoroughness of the search. A higher value (e.g., 16 or 32) increases the probability of finding the optimal binding pose but requires more computational time.

  • Execute the docking run from the command line using the AutoDock Vina executable.

Data Analysis and Interpretation

Rationale: The raw output of a docking simulation is a set of predicted binding poses and their associated scores. Proper analysis is crucial to extract biologically meaningful insights from this data.[8][19]

Caption: Common non-covalent interactions in docking.

Quantitative Analysis

The primary output to analyze is the docking log file, which contains a ranked list of the predicted binding poses.

Metric	Description	Interpretation Guideline
Binding Affinity	An estimation of the binding free energy (ΔG) in kcal/mol.[8]	More negative values indicate stronger, more favorable binding. A value ≤ -6.0 kcal/mol is often considered a good starting point for a potential hit.
RMSD	Root Mean Square Deviation. Compares the atomic coordinates of the docked pose to a reference structure (e.g., the co-crystallized ligand).	For Validation: An RMSD < 2.0 Å between the re-docked native ligand and its crystal structure position indicates a successful validation of the docking protocol.[8][20]

Qualitative and Visual Analysis

Trustworthiness Check (Protocol Validation): Before analyzing the results for your test compound, you must validate your docking protocol. Perform a docking run using the co-crystallized ligand that was originally in the PDB structure. If the top-ranked pose from this run superimposes well with the original crystal pose (RMSD < 2.0 Å), your protocol is considered validated.[21] This demonstrates that the chosen parameters can accurately reproduce experimental data.

Analyzing the Top Pose for 1-(4-Bromophenyl)imidazoline-2-thione:

• Load the Complex: Open your molecular visualization software and load the prepared receptor structure (BRD4) and the output file containing the top-ranked docked pose of your ligand.

• Inspect the Binding Pocket: Observe how well the ligand fits within the binding pocket. It should have good shape complementarity with no significant steric clashes.[8]

• Identify Key Interactions: This is the most critical step. Use the software's analysis tools to identify and measure the non-covalent interactions between the ligand and the surrounding amino acid residues of the protein.[8][22]

  • Hydrogen Bonds: Look for dashed lines between hydrogen bond donors (e.g., -NH, -OH) and acceptors (e.g., C=O, N). These are strong, directional interactions crucial for binding specificity.

  • Hydrophobic Interactions: Identify non-polar parts of the ligand (like the bromophenyl ring) that are in close contact with hydrophobic residues of the protein (e.g., Alanine, Valine, Leucine).

  • Pi-Stacking: Check for interactions between aromatic rings on the ligand and aromatic residues on the protein (e.g., Phenylalanine, Tyrosine).

By synthesizing the quantitative data (binding affinity) with the qualitative analysis (specific molecular interactions), a researcher can build a strong hypothesis about how 1-(4-Bromophenyl)imidazoline-2-thione might exert a biological effect on its target.

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-(4-Bromophenyl)imidazoline-2-thione

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for the synthesis of 1-(4-Bromophenyl)imidazoline-2-thione. This document is designed for researchers, medicinal chemists, and process development professionals. It provides in-depth troubleshooting advice and answers to frequently asked questions, moving beyond simple protocols to explain the underlying chemical principles that govern reaction success. Our goal is to empower you to diagnose issues, optimize conditions, and achieve reliable, high-yield results.

Core Synthesis Overview

The most common and robust method for synthesizing 1-(4-Bromophenyl)imidazoline-2-thione involves the cyclization of N-(4-bromophenyl)ethylenediamine with carbon disulfide (CS₂). This reaction is typically performed in a protic solvent like ethanol and often involves heating to drive the cyclization of an intermediate dithiocarbamic acid salt.[1] While seemingly straightforward, this process is sensitive to several parameters that can impact yield and purity.

Part 1: Recommended Synthesis Protocol

This protocol is adapted from established methods for the synthesis of cyclic thioureas.[1]

Experimental Protocol: Synthesis of 1-(4-Bromophenyl)imidazoline-2-thione

• Reagent Setup: In a 500 mL round-bottomed flask equipped with a reflux condenser and a dropping funnel, combine N-(4-bromophenyl)ethylenediamine (0.10 mol, 21.5 g), 95% ethanol (150 mL), and water (150 mL).

• Initial Addition of CS₂: Add approximately 10% of the total carbon disulfide (0.11 mol, 8.4 g, 6.6 mL) from the dropping funnel. Shake the flask to initiate the reaction. An exothermic reaction should commence. Gentle cooling in a water bath may be necessary to control the initial vigor.

• Controlled Addition: Once the initial reaction subsides, add the remaining carbon disulfide dropwise over 1-2 hours. Maintain a gentle reflux by heating the flask in a water bath at approximately 60-70°C.

• Cyclization: After the addition is complete, raise the temperature of the heating bath to bring the mixture to a full reflux (approx. 100°C) for 9-10 hours. This extended heating is crucial for the intramolecular cyclization and elimination of H₂S.

• Isolation: Cool the reaction mixture in an ice bath. The product will precipitate as a solid.

• Purification: Collect the crude product by vacuum filtration and wash it thoroughly with cold water (2 x 100 mL) to remove any inorganic salts. The product can be further purified by recrystallization from ethanol or an ethanol/water mixture to yield white crystals.

Table 1: Reagents and Optimized Conditions

Parameter	Recommended Value	Rationale
Stoichiometry
N-(4-bromophenyl)ethylenediamine	1.0 equiv	The limiting reagent.
Carbon Disulfide (CS₂)	1.1 - 1.2 equiv	A slight excess ensures complete reaction with the diamine.[2]
Solvent System	95% Ethanol / Water (1:1 v/v)	Balances solubility of the starting diamine and the dithiocarbamic acid intermediate.[1]
Temperature
Addition Phase	60-70°C (Gentle Reflux)	Controls the initial exothermic reaction while allowing for the formation of the intermediate.
Cyclization Phase	~100°C (Full Reflux)	Provides the necessary activation energy for the ring-closing step and elimination of H₂S.[1]
Reaction Time	9-10 hours (post-addition)	Ensures complete cyclization. Shorter times may result in incomplete conversion.
Purification	Recrystallization from Ethanol	Effectively removes unreacted starting materials and soluble impurities.

Part 2: Troubleshooting Guide

This section addresses common problems encountered during the synthesis in a direct question-and-answer format.

Q1: My reaction failed or the yield is exceptionally low (<20%). What are the likely causes?

Answer: A low or zero yield is typically traced back to one of three areas: starting material quality, reaction conditions, or the cyclization step.

• Purity of N-(4-bromophenyl)ethylenediamine: The primary amine is susceptible to oxidation and can absorb atmospheric CO₂ to form carbamates. Ensure the starting material is pure. If it has been stored for a long time or appears discolored, consider purification by distillation or column chromatography before use.

• Ineffective Cyclization: The conversion of the intermediate dithiocarbamic acid to the final product requires significant thermal energy to drive the elimination of hydrogen sulfide (H₂S). If the final reflux step was too short or the temperature was too low, the reaction will stall at the intermediate stage. Ensure a vigorous reflux is maintained for the full recommended time.

• Carbon Disulfide Quality: While less common, aged CS₂ can contain impurities. Use a freshly opened bottle or a redistilled supply for best results.

Q2: My final product is contaminated with a significant amount of an insoluble, off-white solid. What is it and how can I prevent it?

Answer: This is a classic sign of side reactions. The most likely contaminant is a polymeric thiourea or a symmetrical thiourea derivative.

• Cause: This often occurs if the N-(4-bromophenyl)ethylenediamine starting material is contaminated with simple 4-bromoaniline. The 4-bromoaniline reacts with the intermediate or CS₂ to form N,N'-bis(4-bromophenyl)thiourea, which is generally less soluble.

• Preventative Measures: The most critical step is to ensure the purity of the diamine starting material. Running a preliminary ¹H NMR or GC-MS on your starting material can save significant effort.

• Removal: If the impurity has already formed, a careful recrystallization may be effective. However, due to similar polarities, separation can be challenging. It is often more efficient to restart the synthesis with purified starting material.

Q3: The reaction mixture turned dark brown or black during reflux. Is this normal?

Answer: No, significant darkening often indicates decomposition.

• Cause: This is typically caused by localized overheating or the presence of impurities that catalyze the decomposition of the thione product or intermediates at high temperatures. The sulfur-containing compounds can decompose to form complex colored by-products.

• Solution: Use a silicone oil bath for uniform heating rather than a heating mantle to avoid hot spots. Ensure your glassware is scrupulously clean. If the problem persists, consider lowering the reflux temperature slightly and extending the reaction time. Some protocols also suggest that conducting the reaction under an inert atmosphere (N₂ or Ar) can mitigate oxidative side reactions that lead to color formation.

Q4: I am having difficulty with the final purification. The product either oils out or crashes out of solution too quickly during recrystallization.

Answer: This is a common crystallization challenge related to solvent choice and cooling rate.

• Oiling Out: This happens when the solute's melting point is lower than the boiling point of the solvent, or when the solution becomes supersaturated at a temperature above the solute's melting point. For 1-(4-Bromophenyl)imidazoline-2-thione (m.p. 244-246°C), this is less likely to be a melting point issue and more likely a solubility issue.[3] Try using a more polar solvent system, like ethanol/water or isopropanol.

• Crashing Out: Rapid precipitation traps impurities and leads to poor crystal quality. This is caused by cooling the solution too quickly. After dissolving your crude product in the minimum amount of hot solvent, allow the flask to cool slowly to room temperature before moving it to an ice bath. Scratching the inside of the flask with a glass rod can help initiate controlled crystallization.

Part 3: Experimental and Mechanistic FAQs

Q1: What is the detailed reaction mechanism?

Answer: The reaction proceeds via a two-step sequence: nucleophilic addition followed by intramolecular cyclization.

• Formation of the Dithiocarbamic Acid: The more nucleophilic primary amine of N-(4-bromophenyl)ethylenediamine attacks the electrophilic carbon of carbon disulfide. A proton transfer results in the formation of a dithiocarbamic acid intermediate.

• Cyclization: Under heat, the secondary amine of the same molecule acts as an intramolecular nucleophile, attacking the thiocarbonyl carbon. This ring-closing step is followed by the elimination of a molecule of hydrogen sulfide (H₂S) to yield the stable five-membered imidazoline-2-thione ring.

Caption: Reaction mechanism for thione synthesis.

Q2: How critical is the choice of solvent? Can I use an aprotic solvent like DMF or DMSO?

Answer: The solvent plays a crucial role in mediating the reaction.

• Protic Solvents (Ethanol/Water): This is the recommended system. Protic solvents are effective at solvating the diamine starting material and the charged dithiocarbamic acid intermediate, facilitating the reaction.[1] The water component also helps in dissolving any inorganic by-products.

• Aprotic Solvents (DMF/DMSO): While some thiourea syntheses use polar aprotic solvents like DMSO, they can accelerate the reaction to the point where it becomes difficult to control.[2] For this specific cyclization, the established ethanol/water system provides a good balance of reactivity and control. Using a solvent like DMF could also lead to competing side reactions at high temperatures.

Q3: What are the essential safety precautions for handling carbon disulfide?

Answer: Carbon disulfide (CS₂) is a hazardous material that requires strict safety protocols.

• Flammability: CS₂ is extremely flammable with a very low autoignition temperature (~90°C). All operations must be conducted in a certified chemical fume hood, away from any potential ignition sources (hot plates, static electricity, etc.). Use a water or oil bath for heating.

• Toxicity: It is highly toxic via inhalation, ingestion, and skin absorption. It can cause severe damage to the central nervous system, liver, and kidneys. Always wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and chemically resistant gloves (nitrile gloves offer poor protection; use neoprene or butyl rubber gloves).

• Volatility: CS₂ has a high vapor pressure. Ensure the fume hood has adequate airflow. All waste should be disposed of in a properly labeled hazardous waste container.

Q4: How can I monitor the progress of the reaction?

Answer: Thin-Layer Chromatography (TLC) is the most convenient method.

• TLC System: Use a mobile phase of ethyl acetate/hexanes (e.g., 30:70 or 50:50 v/v).

• Procedure: Spot the starting diamine, the co-spot (starting material + reaction mixture), and the reaction mixture on a silica gel plate.

• Interpretation: The starting diamine will have a specific Rf value. As the reaction progresses, you will see the spot corresponding to the diamine diminish and a new, typically lower-Rf spot corresponding to the more polar imidazoline-2-thione product appear and intensify. The reaction is considered complete when the starting material spot is no longer visible.

Caption: A logical workflow for diagnosing low-yield reactions.

References

• Yuan, Y., Zhang, L., & Ma, J. (2019). One-step construction of unsymmetrical thioureas and oxazolidinethiones from amines and carbon disulfide via a cascade reaction sequence. RSC Advances. [Link]

• Wu, X., Li, X., & Tang, Z. (2012). Carbon Tetrabromide Promoted Reaction of Amines with Carbon Disulfide: Facile and Efficient Synthesis of Thioureas and Thiuram Disulfides. Synthetic Communications. [Link]

• Nikolić, G. M., Stanković, M. S., & Radovanović, B. C. (2012). Simple one-pot synthesis of thioureas from amine, carbon disulfide and oxidants in water. Journal of the Serbian Chemical Society. [Link]

• Organic Chemistry Portal. (n.d.). Thiourea synthesis by thioacylation. Retrieved from [Link]

• Allen, C. F. H., Edens, C. O., & VanAllan, J. (1946). Ethylene thiourea. Organic Syntheses, 26, 34. [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. One-step construction of unsymmetrical thioureas and oxazolidinethiones from amines and carbon disulfide via a cascade reaction sequence - RSC Advances (RSC Publishing) DOI:10.1039/C9RA04540F [pubs.rsc.org]
• 3. 17452-23-2 Cas No. | 1-(4-Bromophenyl)imidazoline-2-thione | Matrix Scientific [matrix.staging.1int.co.uk]

Technical Support Center: Synthesis of N-Substituted Imidazoline-2-thiones

Welcome to the technical support center for the synthesis of N-substituted imidazoline-2-thiones. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to help you improve your reaction yields and obtain high-purity products. Our approach is grounded in mechanistic principles to empower you with the understanding needed to solve challenges in your synthetic workflow.

Introduction to the Synthesis

N-substituted imidazoline-2-thiones are a critical class of heterocyclic compounds with broad applications in medicinal chemistry, catalysis, and materials science.[1][2][3] The most common and direct route to these compounds involves the cyclization of an N,N'-disubstituted ethylenediamine with a thiocarbonyl source, typically carbon disulfide (CS₂). While seemingly straightforward, this reaction is often plagued by issues that can lead to low yields and difficult purification. This guide will address these common pitfalls and provide robust solutions.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable general method for synthesizing 1,3-disubstituted imidazoline-2-thiones?

A1: The reaction of an N,N'-disubstituted ethylenediamine with carbon disulfide in a suitable solvent like ethanol or methanol is the most widely adopted and reliable method.[4][5] This one-pot reaction is advantageous due to the ready availability of starting materials. The general reaction scheme is as follows:

Caption: General synthesis of N,N'-disubstituted imidazoline-2-thiones.

Q2: Can I use unsubstituted ethylenediamine to synthesize the parent imidazolidine-2-thione?

A2: Yes, this is a well-established procedure. The reaction of ethylenediamine with carbon disulfide in aqueous ethanol yields imidazolidine-2-thione, also known as ethylene thiourea (ETU).[4][6] It is crucial to control the initial addition of carbon disulfide as the reaction can be highly exothermic.[4][7]

Q3: What is the role of a base in some synthetic protocols?

A3: A base, such as triethylamine or potassium carbonate, is often used to facilitate the reaction, particularly when starting from imidazolium salts or when dealing with less nucleophilic diamines. The base deprotonates the amine or a dithiocarbamic acid intermediate, increasing its nucleophilicity and promoting cyclization. The choice of base can significantly impact the reaction rate and yield.[8][9]

Q4: Is it possible to synthesize N-monosubstituted imidazoline-2-thiones using these methods?

A4: Synthesizing N-monosubstituted derivatives can be more challenging due to the potential for competing side reactions and the formation of regioisomers. One common approach involves the reaction of N-monosubstituted ethylenediamines with carbon disulfide.[10] Careful control of reaction conditions is necessary to favor the desired product.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of N-substituted imidazoline-2-thiones.

Issue 1: Low or No Product Yield

Low yields are a frequent complaint in this synthesis. The underlying causes can be multifaceted, ranging from reagent quality to suboptimal reaction conditions.

Possible Cause 1: Poor Quality of Starting Materials

• Rationale: Impurities in the N,N'-disubstituted ethylenediamine or carbon disulfide can interfere with the reaction. The diamine can degrade over time, and carbon disulfide can contain sulfur impurities.

• Troubleshooting Steps:

  • Verify Purity: Assess the purity of your starting materials using techniques like NMR or GC-MS.

  • Purify Reagents: If necessary, distill the N,N'-disubstituted ethylenediamine under reduced pressure. Ensure the carbon disulfide is of high purity. For the synthesis of the parent imidazolidine-2-thione, it is recommended to use redistilled ethylenediamine.[4]

Possible Cause 2: Suboptimal Reaction Temperature

• Rationale: The reaction typically requires heating to overcome the activation energy for the cyclization of the intermediate dithiocarbamic acid. However, excessive temperatures can lead to decomposition of reactants or products, or promote side reactions.

• Troubleshooting Steps:

  • Temperature Screening: If you are experiencing low yields, perform small-scale reactions at various temperatures (e.g., 50 °C, 80 °C, reflux) to determine the optimal condition for your specific substrates.[11]

  • Gradual Heating: For the reaction of ethylenediamine with carbon disulfide, a water bath at 60 °C during the addition of CS₂ followed by reflux is a well-established protocol.[4]

Possible Cause 3: Incorrect Solvent

• Rationale: The solvent plays a crucial role in solubilizing the reactants and intermediates. A solvent that does not adequately dissolve the reactants will result in a slow and incomplete reaction.

• Troubleshooting Steps:

  • Solvent Screening: While ethanol and methanol are common choices, for less soluble substituted diamines, consider screening other polar solvents like isopropanol or acetonitrile.[11]

  • Aqueous Mixtures: For the synthesis of the parent imidazolidine-2-thione, a mixture of ethanol and water is effective.[4]

Possible Cause 4: Incomplete Reaction

• Rationale: The reaction may require a longer time to go to completion, especially with sterically hindered or electronically deactivated N-substituents.

• Troubleshooting Steps:

  • Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the consumption of the starting materials and the formation of the product.

  • Increase Reaction Time: If the reaction has not gone to completion, extend the reaction time. For the synthesis of ethylene thiourea, a prolonged reflux of 9-10 hours after the initial reaction is recommended to ensure complete cyclization of the intermediate thiocarbamic acid.[4][7]

Caption: Troubleshooting workflow for low product yield.

Issue 2: Formation of Side Products

The formation of side products is a common issue that complicates purification and reduces the yield of the desired N-substituted imidazoline-2-thione.

Possible Side Product 1: Polymeric Byproducts

• Rationale: In the reaction between diamines and carbon disulfide, intermolecular reactions can occur, leading to the formation of polymeric thioureas or dithiocarbamates, especially if the reaction conditions are not carefully controlled.[12][13][14][15] This is more prevalent when the rate of the intermolecular reaction competes with the intramolecular cyclization.

• Troubleshooting Steps:

  • High Dilution: Running the reaction at a lower concentration can favor the intramolecular cyclization over intermolecular polymerization.

  • Slow Addition of Reagents: Add the carbon disulfide slowly to the solution of the diamine to maintain a low concentration of the reactive intermediate and favor cyclization.

  • Use of Inhibitors: While not commonly reported for this specific synthesis, in industrial polymerizations, inhibitors are used to prevent unwanted reactions. This principle could be explored with caution.[15][16]

Possible Side Product 2: Open-Chain Intermediates

• Rationale: The reaction proceeds through an open-chain dithiocarbamic acid or a related intermediate. If the cyclization is not complete, these intermediates can remain in the crude product.

• Troubleshooting Steps:

  • Ensure Complete Cyclization: As mentioned for low yields, ensure sufficient reaction time and temperature to drive the cyclization to completion. The addition of an acid catalyst, such as hydrochloric acid, can promote the dehydration and cyclization of the intermediate.[4]

  • Work-up Procedure: A basic wash during the work-up can help remove acidic open-chain impurities.

Issue 3: Difficulty in Product Purification

Even with a successful reaction, isolating the pure N-substituted imidazoline-2-thione can be challenging.

Problem 1: Oily Product or Failure to Crystallize

• Rationale: The crude product may be impure, or the product itself may be a low-melting solid or an oil at room temperature. The presence of impurities can inhibit crystallization.

• Troubleshooting Steps:

  • Column Chromatography: For non-crystalline products or to remove stubborn impurities, silica gel column chromatography is an effective purification method. A gradient of ethyl acetate in hexanes is a common starting point for the mobile phase.[17] For basic compounds, it may be necessary to neutralize the silica gel with a small amount of triethylamine in the eluent to prevent streaking and product loss.

  • Recrystallization Solvent Screening: For solid products, finding a suitable recrystallization solvent is key. Test the solubility of your crude product in a variety of solvents at room and elevated temperatures. Common solvents for recrystallization of imidazoline-2-thiones and related compounds include ethanol, methanol, acetone, and mixtures such as hexane/ethyl acetate.[1]

Problem 2: Removal of Polymeric Byproducts

• Rationale: Polymeric byproducts are often insoluble in common organic solvents, but they can sometimes co-precipitate with the desired product.

• Troubleshooting Steps:

  • Trituration: Wash the crude solid with a solvent in which the desired product is sparingly soluble, but the polymer is insoluble (e.g., diethyl ether or hexanes). This can help remove the polymeric material.

  • Filtration of a Hot Solution: Dissolve the crude product in a minimal amount of a hot solvent in which the desired product is soluble, but the polymer is not. Filter the hot solution to remove the insoluble polymer, and then allow the filtrate to cool to crystallize the pure product.

Detailed Experimental Protocols

Protocol 1: Synthesis of Imidazolidine-2-thione (Ethylene Thiourea)

This protocol is adapted from a reliable procedure in Organic Syntheses.[4]

• In a 2-liter round-bottom flask, combine 120 g (1.83 moles) of 92% ethylenediamine, 300 mL of 95% ethanol, and 300 mL of water.

• Equip the flask with an efficient reflux condenser. Place 121 mL of carbon disulfide in a separatory funnel and attach it to the top of the condenser.

• Add approximately 15-20 mL of carbon disulfide to the flask and shake to mix. The reaction is exothermic and may require cooling.

• Once the reaction has initiated, place the flask in a water bath at 60 °C. Add the remaining carbon disulfide dropwise at a rate that maintains a gentle reflux. This addition should take about 2 hours.

• After the addition is complete, raise the water bath temperature to 100 °C and reflux the mixture for 1 hour.

• Add 15 mL of concentrated hydrochloric acid and continue to reflux for 9-10 hours under a fume hood.

• Cool the mixture in an ice bath. Collect the crystalline product by suction filtration.

• Wash the product with 200-300 mL of cold acetone.

• The expected yield is 156-167 g (83-89%) of white crystals with a melting point of 197-198 °C.

Protocol 2: General Synthesis of 1,3-Diaryl-imidazoline-2-thiones

This is a general procedure based on methods described in the literature.[10]

• Dissolve the N,N'-diaryl ethylenediamine (1 equivalent) in a suitable solvent such as xylene in a round-bottom flask equipped with a reflux condenser.

• Add carbon disulfide (1.1 to 1.5 equivalents) to the solution.

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Upon completion, allow the reaction mixture to cool to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by silica gel column chromatography.

Parameter	Condition	Rationale
Reactants	N,N'-disubstituted ethylenediamine, Carbon Disulfide	Readily available starting materials for the most common synthetic route.
Solvent	Ethanol, Methanol, Xylene	Polar solvents to dissolve reactants and intermediates.
Temperature	60 °C to Reflux	Provides activation energy for cyclization; temperature should be optimized.
Reaction Time	2 - 12 hours	Dependent on substrates; monitor by TLC for completion.
Work-up	Filtration, Recrystallization, Chromatography	Standard methods for isolation and purification of the final product.

Mechanistic Insights

Understanding the reaction mechanism is key to effective troubleshooting. The formation of imidazoline-2-thiones from N,N'-disubstituted ethylenediamines and carbon disulfide proceeds through several key steps.

Caption: Key mechanistic steps in the synthesis of N-substituted imidazoline-2-thiones.

• Nucleophilic Attack: The reaction initiates with the nucleophilic attack of one of the nitrogen atoms of the diamine on the electrophilic carbon of carbon disulfide. This forms a zwitterionic intermediate that quickly rearranges to a dithiocarbamic acid.

• Intramolecular Cyclization: The second nitrogen atom of the diamine then acts as an internal nucleophile, attacking the thiocarbonyl carbon of the dithiocarbamic acid intermediate. This ring-closing step forms a tetrahedral intermediate.

• Elimination: The final step involves the elimination of a molecule of hydrogen sulfide (H₂S) from the tetrahedral intermediate to form the stable five-membered imidazoline-2-thione ring. This step is often promoted by heat or the presence of an acid.[7]

By understanding these steps, you can better diagnose where your reaction might be failing and apply the appropriate troubleshooting measures.

References

• Synthesis of functionalized imidazolidine-2-thiones via NHC/base-promoted aza-benzoin/aza-acetalization domino reactions. Organic & Biomolecular Chemistry. Available at: [Link]

• Ethylene thiourea. Organic Syntheses. Available at: [Link]

• Ethylene thiourea. Sciencemadness Discussion Board. Available at: [Link]

• Ethylene thiourea. Wikipedia. Available at: [Link]

• Synthesis of imidazoline and imidazo[2,1-c][4][6][8]triazole aryl derivatives containing the methylthio group as possible antibacterial agents. Bioorganic & Medicinal Chemistry. Available at: [Link]

• Sono-synthesis of imidazolidine-2-thione as a base compound of some pharmaceutical products. Ultrasonics Sonochemistry. Available at: [Link]

• ETHYLENE THIOUREA. CDC Stacks. Available at: [Link]

• Pharmaceutical Importance and Synthetic Strategies for Imidazolidine-2-thione and Imidazole-2-thione Derivatives. Science Alert. Available at: [Link]

• Mono- and di-acylated imidazolidine-2-thione derivatives: synthesis, cytotoxicity evaluation and computational studies. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

• Synthesis of Imidazolidin-2-ones from trans-(R,R)-Diaminocyclohexane: A Statistical Analysis-Based Pseudo-Multicomponent Protocol. MDPI. Available at: [Link]

• ChemInform Abstract: New Methods for the Preparation of Aryl 2-Iminoimidazolidines. ResearchGate. Available at: [Link]

• 5-Aryl-1-Arylideneamino-1H-Imidazole-2(3H)-Thiones: Synthesis and In Vitro Anticancer Evaluation. Molecules. Available at: [Link]

• How Can Polymerization Avoid Unwanted Side Reactions?. Chemistry For Everyone. Available at: [Link]

• Synthesis of some derivatives 4, 5-Di-Methyl 4Δ N-aryl Oxazoline-2-thione. ResearchGate. Available at: [Link]

• The control of runaway polymerisation reactions by inhibition techniques. IChemE. Available at: [Link]

• What is the classification and mechanism of polymerization inhibitors?. Longchang Chemical. Available at: [Link]

• Polymerisation inhibitor. Wikipedia. Available at: [Link]

• How Do Polymerization Inhibitors Work?. Chemistry For Everyone - YouTube. Available at: [Link]

• Recent Advances in the Catalytic Synthesis of Imidazolidin-2-ones and Benzimidazolidin-2-ones. MDPI. Available at: [Link]

• Synthesis of 2-imidazolines. Organic Chemistry Portal. Available at: [Link]

• 1,3-Diamine-Derived Catalysts: Design, Synthesis, and the Use in Enantioselective Mannich Reactions of Ketones. The Journal of Organic Chemistry. Available at: [Link]

• One-Pot Synthesis of 2-Imidazolines via the Ring Expansion of Imidoyl Chlorides with Aziridines. MSU chemistry. Available at: [Link]

• Synthesis and Crystal Structures of New 1,3-Disubstituted Imidazoline-2-thiones. Zeitschrift für Naturforschung B. Available at: [Link]

• Reactions of Carbon Disulfide with N-Nucleophiles. ResearchGate. Available at: [Link]

• Reaction of compound 1 with carbon disulfide. ResearchGate. Available at: [Link]

• Synthesis and Characterization of Imidazolium Salt Derivatives for Anti-Tumor Activity. IdeaExchange@UAkron. Available at: [Link]

• CS2/CO2 Utilization Using Mukaiyama Reagent as a (Thio)carbonylating Promoter: A Proof-of-Concept Study. Molecules. Available at: [Link]

• Separation of 2H-Imidazole-2-thione, 1,3-dihydro-1-methyl-3-propyl- on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

Sources

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• 2. Mono- and di-acylated imidazolidine-2-thione derivatives: synthesis, cytotoxicity evaluation and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. stacks.cdc.gov [stacks.cdc.gov]
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• 10. Synthesis of imidazoline and imidazo[2,1-c][1,2,4]triazole aryl derivatives containing the methylthio group as possible antibacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Purification of 1-(4-Bromophenyl)imidazoline-2-thione

Welcome to our dedicated technical support center for the purification of 1-(4-Bromophenyl)imidazoline-2-thione. This resource is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during its purification. Our goal is to provide not just procedural steps, but also the underlying scientific principles to empower you to optimize your purification strategy.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the purification of 1-(4-Bromophenyl)imidazoline-2-thione, providing probable causes and actionable solutions.

Issue 1: Low Purity After Recrystallization

• Question: I've attempted to recrystallize my crude 1-(4-Bromophenyl)imidazoline-2-thione, but the final product purity is still low. What could be the issue?

• Answer: Low purity after recrystallization is a common issue that can stem from several factors. The choice of solvent is critical. If the solvent is too good at dissolving the compound, you will have poor recovery. Conversely, if it's a poor solvent, the impurities may not be effectively removed.

  Probable Causes & Solutions:

  Probable Cause	Solution
  Inappropriate Solvent System	The ideal recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at room temperature. For thioamides, polar aprotic solvents or alcohols are often a good starting point. Consider trying a solvent screen with small amounts of your crude product. Ethanol has been used for recrystallization of similar structures.[1]
  Presence of Insoluble Impurities	If your crude product contains insoluble materials, they will not be removed by a standard recrystallization. Perform a hot filtration step after dissolving the crude product in the hot solvent to remove any insoluble matter before allowing the solution to cool.
  Cooling Rate is Too Fast	Rapid cooling can lead to the crashing out of both the product and impurities, resulting in a less pure final product. Allow the solution to cool slowly to room temperature, and then place it in an ice bath or refrigerator to maximize crystal formation.
  Insufficient Washing of Crystals	After filtration, the crystals must be washed with a small amount of cold recrystallization solvent to remove any residual mother liquor that contains dissolved impurities. Ensure the solvent is cold to minimize redissolving your product.

Issue 2: Difficulty Removing a Persistent Impurity with Similar Polarity

• Question: I have a persistent impurity that co-elutes with my product during column chromatography and also co-precipitates during recrystallization. How can I separate them?

• Answer: This is a challenging but common scenario, often arising from byproducts with very similar structural and polarity characteristics to the target compound. In the synthesis of thioamides, unreacted starting material or side products from thionating agents can be common culprits.[2]

  Probable Causes & Solutions:

  Probable Cause	Solution
  Starting Material Contamination	If the impurity is the corresponding amide (1-(4-Bromophenyl)imidazolidin-2-one), its polarity will be very similar to the thione. Optimize your reaction conditions to drive the reaction to completion. For purification, a very carefully optimized gradient elution in column chromatography might be necessary. Consider using a different solvent system to alter the selectivity.
  Byproducts from Thionating Reagents	Reagents like Lawesson's reagent can introduce phosphorus-containing byproducts that can be difficult to remove.[2] These are often less polar. A polar wash of the crude reaction mixture before purification may help.
  Isomeric Impurities	Depending on the synthetic route, isomeric impurities could be present. These can be notoriously difficult to separate. Techniques like preparative HPLC or supercritical fluid chromatography (SFC) may be required for separation.

Issue 3: Product Decomposition During Column Chromatography

• Question: My 1-(4-Bromophenyl)imidazoline-2-thione appears to be degrading on the silica gel column. What can I do to prevent this?

• Answer: Thioamides can sometimes be sensitive to the acidic nature of standard silica gel, leading to decomposition.[3] This is especially true for complex molecules.

  Probable Causes & Solutions:

  Probable Cause	Solution
  Acidity of Silica Gel	The acidic surface of silica gel can catalyze the decomposition of sensitive compounds. Deactivate the silica gel by treating it with a small amount of a tertiary amine, like triethylamine, in the eluent system (e.g., 0.1-1% triethylamine in your mobile phase). Alternatively, use a less acidic stationary phase like alumina (neutral or basic).
  Prolonged Exposure to Stationary Phase	The longer your compound remains on the column, the greater the chance of decomposition. Use a faster flow rate and a steeper gradient to minimize the residence time on the column. Flash chromatography is generally preferred over gravity chromatography for this reason.
  Reactive Solvents	Ensure your solvents are pure and free of reactive impurities. For example, chloroform can contain small amounts of HCl and phosgene. Using stabilized solvents or passing them through a plug of basic alumina before use can be beneficial.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for a recrystallization solvent for 1-(4-Bromophenyl)imidazoline-2-thione?

A1: Based on the polar nature of the imidazoline-2-thione core, a good starting point would be a polar protic solvent like ethanol or isopropanol. You can also explore solvent mixtures, such as ethanol/water or acetone/hexane, to fine-tune the solubility. A systematic approach would be to test the solubility of a small amount of your crude material in a range of solvents at room temperature and then upon heating.

Q2: What TLC mobile phase is recommended for monitoring the purification of 1-(4-Bromophenyl)imidazoline-2-thione?

A2: A common mobile phase for compounds of moderate polarity is a mixture of a non-polar solvent like hexane or heptane and a more polar solvent like ethyl acetate. A starting point could be a 1:1 mixture of hexane and ethyl acetate. You can then adjust the ratio to achieve a retention factor (Rf) of around 0.3-0.4 for your product, which generally provides good separation in column chromatography. For more polar impurities, you might need to add a small amount of methanol to your eluent.

Q3: How can I confirm the purity of my final product?

A3: A combination of techniques is recommended for confirming purity.

• Thin-Layer Chromatography (TLC): A single spot on a TLC plate in multiple solvent systems is a good indication of purity.

• Melting Point: A sharp melting point that is consistent with the literature value (244-246 °C) suggests high purity.[4] Impurities will typically broaden and depress the melting point range.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are powerful tools to confirm the structure and identify any impurities.

• High-Performance Liquid Chromatography (HPLC): HPLC is a highly sensitive method for quantifying purity.

• Mass Spectrometry (MS): MS will confirm the molecular weight of your compound.[4]

Experimental Protocols

Protocol 1: Recrystallization of 1-(4-Bromophenyl)imidazoline-2-thione

This protocol provides a general guideline for the recrystallization of 1-(4-Bromophenyl)imidazoline-2-thione. The exact solvent and volumes may need to be optimized based on the impurity profile of your crude material.

Materials:

• Crude 1-(4-Bromophenyl)imidazoline-2-thione

• Ethanol (or another suitable solvent)

• Erlenmeyer flask

• Hot plate with stirring

• Buchner funnel and filter paper

• Cold solvent for washing

Procedure:

• Place the crude 1-(4-Bromophenyl)imidazoline-2-thione in an Erlenmeyer flask.

• Add a minimal amount of ethanol to the flask.

• Gently heat the mixture on a hot plate with stirring until the solid dissolves completely. Add more solvent in small portions if necessary to achieve complete dissolution. Avoid adding excessive solvent.

• If insoluble impurities are present, perform a hot filtration.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once the solution has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold ethanol.

• Dry the crystals under vacuum to remove any residual solvent.

• Determine the melting point and assess the purity by TLC or another analytical technique.

Protocol 2: Flash Column Chromatography of 1-(4-Bromophenyl)imidazoline-2-thione

This protocol is for the purification of 1-(4-Bromophenyl)imidazoline-2-thione using flash column chromatography.

Materials:

• Crude 1-(4-Bromophenyl)imidazoline-2-thione

• Silica gel (or alumina if decomposition is an issue)

• Hexane

• Ethyl acetate

• Small amount of triethylamine (optional, if decomposition is observed)

• Chromatography column

• Collection tubes

Procedure:

• Prepare the column by packing it with silica gel in hexane.

• Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase).

• Adsorb the crude product onto a small amount of silica gel and dry it.

• Carefully add the dried, adsorbed product to the top of the column.

• Elute the column with a gradient of ethyl acetate in hexane. A typical gradient might start at 10% ethyl acetate and gradually increase to 50% or higher. The optimal gradient should be determined by TLC analysis.

• Collect fractions and monitor them by TLC.

• Combine the pure fractions containing the product.

• Remove the solvent under reduced pressure to yield the purified 1-(4-Bromophenyl)imidazoline-2-thione.

• Confirm the purity using appropriate analytical methods.

Visualizing the Purification Workflow

The following diagrams illustrate the decision-making process and workflow for the purification of 1-(4-Bromophenyl)imidazoline-2-thione.

Caption: A general workflow for the purification of 1-(4-Bromophenyl)imidazoline-2-thione.

Caption: A troubleshooting decision tree for purity issues.

References

• BenchChem Technical Support Team. (2025). side products in thioamide synthesis and how to avoid them. Benchchem.
• Sigma-Aldrich.
• Fluorochem. 1-(4-Bromophenyl)imidazoline-2-thione.
• TargetMol. 1-(4-Bromophenyl)-1,3-dihydro-2H-imidazol-2-one.
• Matrix Scientific. 1-(4-Bromophenyl)imidazoline-2-thione.
• ResearchGate. Deprotection Strategies for Thioimidates during Fmoc Solid-Phase Peptide Synthesis: A Safe Route to Thioamides.
• Tetrahedron. 1-(4-Bromophenyl)imidazoline-2-thione.
• NIH. (2021). Solid-phase reactive chromatography (SPRC): a sustainable method for the synthesis of benzimidazol-diphenyl-2-imino-thiazolidine-4-ols (hemiaminals) which are active against lung cancer.
• Dutscher.
• Sigma-Aldrich. 1-(4-Bromophenyl)imidazoline-2-thione | 17452-23-2.
• ResearchGate. (2018). Synthesis and characterization of some new quinolin-2(1H)
• lookchem. Cas 17452-12-9,1-(4-Chlorophenyl)imidazoline-2-thione.
• ResearchGate. (2025).
• PubChemLite. 1-(4-bromophenyl)imidazolidine-2,4,5-trione.
• PubChemLite. 1-(4-bromophenyl)imidazolidin-2-one (C9H9BrN2O).
• MDPI. (2023). 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione.
• Tebubio. (2016).

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Solid-phase reactive chromatography (SPRC): a sustainable method for the synthesis of benzimidazol-diphenyl-2-imino-thiazolidine-4-ols (hemiaminals) which are active against lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fluorochem.co.uk [fluorochem.co.uk]

Technical Support Center: Troubleshooting Low Yield in Heterocycle Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to low yields in heterocycle synthesis. The following content is structured in a question-and-answer format to directly address specific experimental challenges, blending fundamental principles with field-proven solutions.

Part 1: General Troubleshooting Framework

Low product yield is one of the most frequent challenges in synthetic chemistry. It can stem from a wide array of factors, including suboptimal reaction conditions, poor reagent quality, catalyst deactivation, or product loss during work-up.[1] A systematic and logical approach is the most effective way to identify and resolve the root cause. Before delving into specific reaction classes, we begin with a universal troubleshooting workflow.

Question: My reaction is giving a low yield. Where do I start?

Answer: A low yield is a symptom, not the root cause. The first step is to systematically evaluate the entire experimental process, from starting materials to final purification. A methodical investigation prevents random, inefficient adjustments and is crucial for developing a robust synthesis.[2]

The workflow below outlines a logical progression for diagnosing the issue. Start by verifying the most fundamental parameters and progressively move toward more complex variables.

Caption: A systematic workflow for troubleshooting low-yield reactions.

Part 2: Frequently Asked Questions (FAQs)

This section addresses broad, common issues applicable to many different heterocycle syntheses.

Category 1: Starting Material & Reagent Quality

The quality of your inputs dictates the quality of your output. Never underestimate the importance of pure, well-characterized starting materials.

Question: How critical is the purity of my starting materials and solvents?

Answer: It is absolutely critical. Impurities in starting materials or solvents are a primary cause of low yields and side product formation.[1]

• Starting Materials: Even small amounts of contaminants can act as catalyst poisons or participate in competing side reactions.[3] For example, in a Paal-Knorr pyrrole synthesis, the purity of the 1,4-dicarbonyl compound is crucial to avoid undesired side products.[3] If the purity is questionable, purification by recrystallization or distillation is recommended.[3]

• Solvents: The presence of water in a reaction requiring anhydrous conditions can hydrolyze reagents or quench catalysts. Always use solvents of the appropriate grade and ensure they are properly dried when necessary.[1]

• Reagents: Reagents can degrade over time. For example, phenylhydrazine used in the Fischer indole synthesis can discolor upon storage; it should be freshly distilled if this is observed.[4]

Question: My reaction is sensitive to air and moisture. What are the best practices?

Answer: Many organometallic catalysts and intermediates in heterocyclic synthesis are sensitive to oxygen and atmospheric moisture.[1][5]

• Inert Gas: Ensure you are using proper inert atmosphere techniques, such as a nitrogen or argon blanket.[1] This involves using dried glassware and maintaining a positive pressure of inert gas throughout the reaction.[5]

• Solvent Degassing: Solvents should be rigorously degassed to remove dissolved oxygen, which can oxidize active catalysts like Pd(0) into inactive palladium black.[5] Common methods include freeze-pump-thaw cycles or sparging with an inert gas for 30-60 minutes.

Category 2: Reaction Conditions & Kinetics

The interplay of temperature, time, and concentration defines the kinetic landscape of your reaction, determining whether you favor the desired product or a thermodynamic sink of side products.

Question: My reaction is slow and gives incomplete conversion. Should I just heat it longer?

Answer: Not necessarily. While increasing temperature or reaction time can drive a sluggish reaction to completion, it can also promote product degradation or the formation of unwanted byproducts.[3][6]

• Monitoring is Key: The optimal reaction time should be determined by monitoring the reaction's progress using techniques like Thin Layer Chromatography (TLC) or LC-MS.[3] This allows you to quench the reaction once the starting material is consumed and before significant product degradation occurs.[2]

• Temperature Control: For exothermic reactions, poor heat dissipation on a larger scale can lead to temperature spikes, accelerating side reactions.[7] Conversely, for reactions requiring heat, a temperature that is too low will result in an economically unviable slow reaction rate.[7] The goal is to find the lowest temperature that allows for a reasonable rate.[5]

• Microwave Synthesis: For many heterocyclic preparations, such as the Paal-Knorr or Hantzsch syntheses, microwave-assisted heating can dramatically reduce reaction times from hours to minutes and improve yields by minimizing thermal decomposition.[6][8][9]

Question: How do I know if my reaction is mixing-dependent?

Answer: In heterogeneous reactions (e.g., involving a solid-supported catalyst or poorly soluble reagents), inefficient mixing can be a major cause of low rates and yields.[1] If the reaction mixture is a thick slurry or has multiple phases, ensure the stir rate is adequate to create a homogenous suspension. For larger scale reactions, mechanical stirring is often superior to magnetic stirring.

Part 3: Specific Reaction Troubleshooting Guides

While general principles are useful, many famous name reactions for heterocycle synthesis have their own unique and well-documented failure modes.

A. The Paal-Knorr Synthesis (Furans & Pyrroles)

Question: My Paal-Knorr furan synthesis is resulting in a black tar instead of my product. What's happening?

Answer: Tar formation is a classic sign of substrate decomposition under harsh acidic and high-temperature conditions.[10] The traditional use of strong Brønsted acids like H₂SO₄ is often the culprit, especially with sensitive substrates.[6][10]

Troubleshooting Steps:

• Switch to a Milder Catalyst: Replace strong acids with milder Lewis acids (e.g., ZnBr₂, Sc(OTf)₃) or solid acid catalysts. These can promote the necessary cyclization under less aggressive conditions.[6][10]

• Lower Temperature & Time: The most direct way to prevent degradation is to reduce thermal stress. Microwave-assisted synthesis is highly effective, often completing the reaction in minutes.[10]

• Solvent Choice: Under conventional heating, using a high-boiling aprotic solvent like toluene can provide better temperature control compared to solvent-free conditions, which can suffer from localized overheating.[10]

Question: I'm attempting a Paal-Knorr pyrrole synthesis, but my yield is low and I'm isolating a furan byproduct. How can I favor the pyrrole?

Answer: This is a common issue of competing reaction pathways. The formation of furan byproducts becomes a significant competing reaction if the pH of the reaction drops too low (e.g., below 3).[3]

Troubleshooting Steps:

• Control the pH: The reaction should be conducted under neutral or weakly acidic conditions. The addition of a weak acid like acetic acid can catalyze the reaction without promoting furan formation.[3]

• Amine Stoichiometry: Use a slight excess of the primary amine (1.1 - 1.5 equivalents) to ensure it outcompetes the intramolecular oxygen attack required for furan formation.[3]

Catalyst Type	Typical Conditions	Advantage	Potential Issue
Brønsted Acids (H₂SO₄, HCl)	High temp, long time	Inexpensive	Substrate degradation, charring[10]
Lewis Acids (ZnCl₂, Sc(OTf)₃)	Milder temp	Higher selectivity, less degradation	Cost, moisture sensitivity
Solid Acids (e.g., Montmorillonite)	Heterogeneous	Easy removal, recyclable	Lower activity, mass transfer limits
Weak Acids (Acetic Acid)	Reflux	Ideal for pyrrole synthesis, minimizes furan	May be too slow for deactivated substrates

Caption: Comparison of catalyst types for the Paal-Knorr synthesis.

B. The Fischer Indole Synthesis

Question: My Fischer indole synthesis is failing, and I'm recovering my starting phenylhydrazone. Why isn't it cyclizing?

Answer: Incomplete conversion is a frequent problem and points to insufficient activation energy being supplied for the key[11][11]-sigmatropic rearrangement step.[4]

Troubleshooting Steps:

• Increase Acid Strength: The reaction is acid-catalyzed. If you are using a weak acid like acetic acid, switching to a stronger Brønsted acid (e.g., polyphosphoric acid) or a Lewis acid (e.g., ZnCl₂) can effectively promote cyclization.[4][12]

• Increase Temperature: This reaction often requires significant thermal energy. Ensure the temperature is high enough to overcome the activation barrier.[4]

• Consider In Situ Formation: Some phenylhydrazones are unstable and may decompose upon isolation.[4] A common strategy is to form the phenylhydrazone in situ by reacting the phenylhydrazine and the ketone directly in the acidic reaction medium.[4]

Question: My reaction is producing a complex mixture with very little indole. What are the likely side reactions?

Answer: The Fischer indole synthesis is sensitive to substituent effects, which can open up competing reaction pathways.[12][13]

• N-N Bond Cleavage: Electron-donating groups on the phenylhydrazine can stabilize intermediates in a way that favors undesired heterolytic cleavage of the N-N bond, leading to side reactions rather than indolization.[4][13] Using a milder acid and lower temperature may help mitigate this.[4]

• Aldol Condensation: The carbonyl component can undergo self-condensation under acidic conditions, reducing the amount available for hydrazone formation.[12]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Troubleshooting [chem.rochester.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 9. Recent advances in non-conventional synthesis of N-heterocyclic compounds: emerging strategies and biological perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Why Do Some Fischer Indolizations Fail? - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 1-(4-Bromophenyl)imidazoline-2-thione

Welcome to the technical support center for the synthesis of 1-(4-Bromophenyl)imidazoline-2-thione. This guide is designed for researchers, medicinal chemists, and process development scientists. Here, we move beyond simple protocols to provide in-depth troubleshooting advice and answers to frequently encountered challenges in this specific synthesis. Our approach is grounded in mechanistic principles to help you not only solve problems but also understand their root causes, leading to more robust and reproducible synthetic outcomes.

Introduction: The Synthetic Pathway and its Challenges

The most common and direct route to 1-(4-Bromophenyl)imidazoline-2-thione involves the cyclization of N-(4-bromophenyl)ethylenediamine with a thiocarbonyl source, typically carbon disulfide (CS₂).[1] While seemingly straightforward, this reaction is a multi-step process proceeding through a dithiocarbamic acid intermediate. The efficiency of the final intramolecular cyclization is highly dependent on reaction conditions. Suboptimal conditions can lead to a variety of side products, significantly impacting yield and purity.

This guide will address the most common issues encountered during this synthesis, providing clear, actionable solutions.

Visualizing the Reaction: Main and Side Pathways

To effectively troubleshoot, it's crucial to visualize not only the desired reaction pathway but also the potential detours that lead to impurities.

Caption: Main reaction and potential side pathways in the synthesis of 1-(4-Bromophenyl)imidazoline-2-thione.

Troubleshooting Guide & FAQs

This section is formatted as a series of questions and answers to address specific problems you may encounter.

Q1: My reaction yields are consistently low, and I have a significant amount of baseline material on my TLC plate. What is the likely cause?

A1: Cause and Diagnosis

This is a classic symptom of incomplete cyclization and potential polymerization . The nucleophilic attack of the primary amine of N-(4-bromophenyl)ethylenediamine on carbon disulfide is generally fast, forming the dithiocarbamic acid intermediate. However, the subsequent intramolecular cyclization, which involves the attack of the secondary amine and elimination of H₂S, requires elevated temperatures.

If the temperature is too low or the reaction time is too short, the reaction can stall at the polar dithiocarbamic acid salt stage, which appears as baseline material on a normal-phase TLC plate. Furthermore, this intermediate can react intermolecularly with other starting material molecules, leading to the formation of intractable polymeric thioureas.

Diagnostic Steps:

• TLC Analysis: Use a polar solvent system (e.g., 10% methanol in dichloromethane) to see if the baseline material resolves into a distinct spot.

• Solubility Test: The desired product has moderate solubility in solvents like dichloromethane and ethyl acetate. Polymeric byproducts are often insoluble in most common organic solvents.

• IR Spectroscopy: Take an IR spectrum of the crude material. A broad N-H stretch and the absence of a strong C=S peak around 1200-1300 cm⁻¹ might indicate a prevalence of the intermediate or polymer.

Solutions and Preventative Measures:

• Temperature and Reaction Time: Ensure the reaction is heated sufficiently, typically to the reflux temperature of the solvent (e.g., ethanol or xylene), for an adequate duration (often several hours).[1] Monitor the reaction by TLC until the starting diamine is consumed.

• High Dilution: Running the reaction at high dilution can favor the intramolecular cyclization over intermolecular polymerization. This is a common strategy for ring-closing reactions.

• Catalyst: While often not strictly necessary, a non-nucleophilic base can facilitate the deprotonation of the dithiocarbamic acid and promote cyclization. However, care must be taken as strong bases can also promote side reactions.

Q2: My final product is contaminated with a higher molecular weight impurity that is difficult to remove by crystallization. What could it be?

A2: Cause and Diagnosis

A likely culprit is the formation of a symmetrical bis-thiourea dimer . This can happen if the dithiocarbamic acid intermediate reacts with another molecule of N-(4-bromophenyl)ethylenediamine instead of cyclizing. The resulting compound, 1,2-bis-[(2-thioxoimidazolidin-1-yl)thiocarboxamido]ethane, has been observed in similar reactions.[2]

Diagnostic Steps:

• Mass Spectrometry (MS): This is the most definitive method. Look for a mass corresponding to the dimer (M+H⁺ ≈ 595.9 g/mol for the dibromo compound).

• NMR Spectroscopy: The dimer will have a more complex ¹H NMR spectrum than the desired product but will still show signals for the bromophenyl group and the ethylenediamine backbone. The integration ratios will be different from the expected product.

Solutions and Preventative Measures:

• Stoichiometry Control: Ensure that carbon disulfide is used in a slight excess to prevent unreacted diamine from being present to form the dimer.

• Slow Addition: Adding the diamine slowly to a solution of carbon disulfide can help maintain a low concentration of the free diamine, thus minimizing the dimerization side reaction.

• Purification: If the dimer does form, it is often less soluble than the desired product. Careful recrystallization from a large volume of a suitable solvent (e.g., ethanol or acetone) may be effective. Alternatively, column chromatography on silica gel can be used for separation.

Q3: I see multiple spots on my TLC, and my NMR spectrum shows more than one set of aromatic signals. What are these minor impurities?

A3: Cause and Diagnosis

Besides the major side reactions already discussed, several other minor impurities can arise from the starting materials or reaction conditions.

• Unreacted N-(4-bromophenyl)ethylenediamine: If the reaction is incomplete, you will see the starting diamine in your crude product.

• Oxidized Product: The thione (C=S) group can be susceptible to oxidation, especially during workup or if exposed to air for prolonged periods at high temperatures. This can lead to the corresponding urea (C=O) analog or other oxidized species.

• Impurities from Starting Material Synthesis: The synthesis of N-(4-bromophenyl)ethylenediamine can sometimes result in small amounts of the dibrominated starting material (if starting from p-dibromobenzene) or other related amines. These will react to form their own corresponding imidazoline-2-thiones.

Diagnostic Steps:

• LC-MS Analysis: This is the best technique to identify multiple components in a mixture. You can identify unreacted starting materials and other minor byproducts by their mass.

• High-Resolution NMR: A high-field NMR spectrum can help to resolve the signals from different aromatic species, allowing for their identification and quantification.

Solutions and Preventative Measures:

• Purity of Starting Materials: Ensure the N-(4-bromophenyl)ethylenediamine is of high purity before starting the reaction. If necessary, purify it by distillation or recrystallization of a salt form.

• Inert Atmosphere: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can minimize oxidative side reactions.

• Careful Workup: Avoid overly harsh workup conditions. Use degassed solvents and minimize the exposure of the product to air, especially when hot.

• Purification: Column chromatography is generally the most effective way to remove a range of minor impurities.

Summary of Potential Byproducts

Compound Name	Likely Cause	Molecular Weight ( g/mol )	Key Analytical Features
N-(4-bromophenyl)ethylenediamine	Incomplete reaction	215.10	Primary and secondary amine signals in ¹H NMR; M+H⁺ at 216.0.
Polymeric Thioureas	Intermolecular side reaction	Variable (High MW)	Insoluble in most organic solvents; broad, unresolved NMR signals.
Bis-Thiourea Dimer	Reaction of intermediate with starting material	595.90	M+H⁺ at ~596.9; more complex ¹H NMR than the product.
1-(4-Bromophenyl)imidazolidin-2-one	Oxidation of the thione	239.08	Strong C=O stretch in IR (~1700 cm⁻¹); M+H⁺ at 240.0.

Recommended Experimental Protocol

This protocol is designed to minimize the formation of the side products discussed above.

Materials:

• N-(4-bromophenyl)ethylenediamine (1.0 eq)

• Carbon Disulfide (1.1 eq)

• Ethanol (anhydrous)

Procedure:

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve N-(4-bromophenyl)ethylenediamine in anhydrous ethanol (approx. 0.1 M concentration).

• Addition of CS₂: To the stirred solution, add carbon disulfide dropwise at room temperature. The reaction is often exothermic.

• Reflux: After the addition is complete, heat the reaction mixture to reflux. Monitor the reaction progress by TLC (e.g., 50% ethyl acetate in hexanes) until the starting diamine spot is no longer visible (typically 4-6 hours).

• Cooling and Isolation: Allow the reaction mixture to cool to room temperature. The product often precipitates out of the solution. If not, reduce the volume of the solvent under reduced pressure to induce crystallization.

• Filtration and Washing: Collect the solid product by vacuum filtration. Wash the solid with a small amount of cold ethanol to remove soluble impurities.

• Purification: The crude product can be further purified by recrystallization from ethanol or acetone to obtain 1-(4-Bromophenyl)imidazoline-2-thione as a white to off-white solid.

References

• Entezari, M. H., Asghari, A., & Hadizadeh, F. (2008). Sono-synthesis of imidazolidine-2-thione as a base compound of some pharmaceutical products. Ultrasonics Sonochemistry, 15(2), 119-123. [Link]

• Sharma, D., Kumar, S., Narasimhan, B., Ramasamy, K., Lim, S. M., Shah, S. A. A., & Mani, V. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. Chemistry Central Journal, 13(1), 48. [Link]

• Yao, R. S., Jiang, L. E., Wu, S. H., Deng, S. S., & Yang, Y. (2010). Synthesis and Characterization of N-Substitutional Ethylenediamine Derivatives. E-Journal of Chemistry, 7(S1), S41-S44. [Link]

• Khadem, S., & Czekała, Ł. (2006). Synthesis of imidazoline and imidazo[2,1-c][3][4][5]triazole aryl derivatives containing the methylthio group as possible antibacterial agents. Acta Poloniae Pharmaceutica, 63(3), 205-209. [Link]

• Belokon, A. A., Stolpovskaya, N. V., Zorina, A. V., Pyankov, O. V., & Shikhaliev, K. S. (2021). One-pot synthesis of new thiazole derivatives via the reaction of arylamines, carbon disulfide, and N-arylmaleimides and evaluations of their antiviral activity. Russian Chemical Bulletin, 70(5), 894-900. [Link]

• Fattah, T. A., & Al-Taie, H. A. (2011). The Synthesis and Antimicrobial Activity of Some New Methyl N-Arylthiocarbamates, Dimethyl N-Aryldithiocarbonimidates and 2-Arylamino-2-imidazolines. Molecules, 16(7), 5739-5753. [Link]

• Hofmann, A. W. (1868). Ueber die Einwirkung des Schwefelkohlenstoffs auf primäre und secundäre Amine. Berichte der deutschen chemischen Gesellschaft, 1(1), 25-27. [Link]

• Dethe, D. H., & Lubell, W. D. (2011). Sodium Hydroxide-Catalyzed Synthesis of N-Substituted Imidazole-2-thiones. The Journal of Organic Chemistry, 76(8), 2839-2842. [Link]

• El-Sayed, N. N. E., & El-Bendary, E. R. (2015). 5-Aryl-1-Arylideneamino-1H-Imidazole-2(3H)-Thiones: Synthesis and In Vitro Anticancer Evaluation. Molecules, 20(8), 15156-15170. [Link]

• Dunn, P. J., & Rees, C. W. (1987). The reaction of imidazolidine-2-thione with carbon disulphide. Journal of the Chemical Society, Perkin Transactions 1, 1579-1585. [Link]

Sources

• 1. Synthesis of imidazoline and imidazo[2,1-c][1,2,4]triazole aryl derivatives containing the methylthio group as possible antibacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The reaction of imidazolidine-2-thione with carbon disulphide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. connectsci.au [connectsci.au]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. 2-Imidazoline synthesis [organic-chemistry.org]

Technical Support Center: Purification of 1-(4-Bromophenyl)imidazoline-2-thione

Welcome to the technical support center for the purification of 1-(4-Bromophenyl)imidazoline-2-thione. This guide is designed for researchers, medicinal chemists, and process development scientists who may encounter challenges in obtaining this key intermediate in a pure, crystalline form. My goal is to provide not just protocols, but the underlying scientific reasoning to empower you to troubleshoot and adapt these methods to your specific experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: I've just completed the synthesis. How do I first assess the purity of my crude 1-(4-Bromophenyl)imidazoline-2-thione?

A1: An initial assessment is critical before committing to a large-scale purification strategy. Start with two simple, yet informative, techniques:

• Melting Point Analysis: A pure compound will have a sharp, narrow melting point range. For 1-(4-Bromophenyl)imidazoline-2-thione, the literature value is approximately 244-246 °C.[1] A broad melting range (e.g., 235-242 °C) or a significantly depressed range indicates the presence of impurities. Impurities disrupt the crystal lattice structure, requiring less energy to break it down.

• Thin-Layer Chromatography (TLC): TLC is your best tool for visualizing the number of components in your crude mixture. Spot your crude product, the starting materials (if available), and a co-spot (crude + starting material) on the same plate. A single spot for your crude product is a good sign, though not a guarantee of purity. Multiple spots indicate the presence of unreacted starting materials or side products that must be removed.

Q2: My crude product is a dark, discolored powder (e.g., brown, yellow, or grey). What causes this and how can I fix it?

A2: Discoloration is a common issue, often arising from polymeric byproducts or highly conjugated impurities formed during the reaction, especially if heated for extended periods. These colored impurities are typically present in very small amounts but can be potent chromophores.

The most effective method to remove them is by using activated charcoal during recrystallization.[2] These impurities adsorb onto the large surface area of the carbon particles, allowing them to be filtered away from your product.

Causality: Activated charcoal has a porous, high-surface-area structure that adsorbs large, flat, aromatic molecules—the typical structure of colored impurities—through van der Waals forces. Your desired product, being much more abundant, will remain in solution.

Protocol Insight:

• Use charcoal sparingly (1-2% by weight of your compound is usually sufficient).[2]

• Crucially, add the charcoal to the hot solution after removing it from the heat source momentarily. Adding charcoal to a boiling solution will cause violent bumping.[2]

• After adding charcoal, gently reheat to boiling for a few minutes and then perform a hot gravity filtration to remove the charcoal before allowing the solution to cool.

Troubleshooting Guide: Recrystallization

Recrystallization is the most powerful and cost-effective method for purifying this solid compound.[3] It leverages the principle that the solubility of most solids increases with temperature.[4] An ideal solvent will dissolve your target compound completely when hot but very poorly when cold, while impurities will either be insoluble in the hot solvent or remain soluble when the solution is cooled.[5]

Q3: My compound won't crystallize from the solution upon cooling. What's going wrong?

A3: This is a classic recrystallization problem that can be traced to several root causes. Let's diagnose it with a troubleshooting workflow.

Diagram 1: Troubleshooting workflow for failed crystallization.

Expert Insights:

• Scratching: Scraping the glass creates microscopic imperfections on the surface that provide nucleation sites for crystals to begin forming.[5]

• Seed Crystal: A seed crystal provides a perfect template of the desired crystal lattice, bypassing the energy barrier required for initial nucleation.[5]

Q4: My product "oiled out" instead of forming crystals. How do I proceed?

A4: "Oiling out" occurs when the solution becomes supersaturated at a temperature above the melting point of your compound in that solvent system. The compound comes out of solution as a liquid instead of a solid. This is detrimental to purification as the oil simply traps impurities.

Common Causes & Solutions:

• Cooling Too Quickly: Rapid cooling doesn't give the molecules time to align into an ordered crystal lattice. Let the solution cool slowly to room temperature on the benchtop before moving it to an ice bath.[3]

• Poor Solvent Choice: The solvent may be too nonpolar, or the boiling point of the solvent is too high.

  • Solution: Reheat the solution to redissolve the oil. Add a small amount of a more polar miscible solvent (a "better" solvent) until the solution is just clear again. This effectively lowers the supersaturation point. Then, allow it to cool slowly. This technique is a form of using a solvent pair.[2]

Q5: How do I select the best recrystallization solvent for 1-(4-Bromophenyl)imidazoline-2-thione?

A5: The ideal solvent is chosen through small-scale solubility tests.[3] Given the structure of your compound—a polar heterocyclic core with a less polar bromophenyl group—you should test solvents across a range of polarities. Alcohols (like ethanol or isopropanol) or polar aprotic solvents (like acetone or ethyl acetate) are excellent starting points.

Solvent	Polarity	Boiling Point (°C)	Rationale & Expected Behavior
Water	High	100	Likely too polar; the compound may have very low solubility even when hot. Could be useful as an anti-solvent.
Ethanol	Med-High	78	Good candidate. Often shows a significant solubility difference between hot and cold for polar molecules.[6][7]
Isopropanol	Medium	82	Good candidate. Similar to ethanol, but slightly less polar.
Ethyl Acetate	Medium	77	Good for moderately polar compounds. May show high solubility.
Acetone	Medium	56	Often a very good solvent, but its low boiling point can lead to rapid evaporation and premature crystallization.
Toluene	Low	111	Likely too nonpolar; the compound may be poorly soluble.
Hexanes	Very Low	69	Almost certainly insoluble. Could be used as an anti-solvent in a solvent-pair system with a more polar solvent.

Solvent Pair Technique: If you cannot find a single ideal solvent, use a pair. Dissolve your compound in a minimum amount of a hot "good" solvent (in which it is very soluble). Then, add a "bad" or "anti-solvent" (in which it is poorly soluble) dropwise to the hot solution until it just becomes cloudy. Add a few drops of the good solvent to clarify, then cool slowly.[2][8]

Detailed Protocol: Recrystallization Workflow

This protocol provides a self-validating system for purifying your crude product.

Diagram 2: Step-by-step experimental workflow for recrystallization.

Why this works:

• Minimum Hot Solvent: Ensures the solution becomes saturated as it cools, maximizing the yield of your crystalline product.[3]

• Slow Cooling: Promotes the formation of a pure, stable crystal lattice that systematically excludes impurity molecules.[3]

• Ice-Cold Solvent Wash: Rinses away any residual soluble impurities clinging to the crystal surfaces without redissolving a significant amount of your product.[3]

Advanced Purification

Q6: Recrystallization improved the purity, but TLC still shows a persistent impurity with a similar Rf value. What's my next step?

A6: When impurities have very similar solubility profiles to your target compound, recrystallization may not be sufficient. In this case, flash column chromatography is the method of choice.[9] This technique separates compounds based on their differential adsorption to a solid stationary phase (like silica gel) while being passed through a liquid mobile phase (the eluent).[10]

When to use Chromatography:

• To separate impurities with similar polarity and solubility.

• To purify non-crystalline, oily, or amorphous solids.

• When multiple impurities are present.

Developing a Chromatography Method:

• TLC is Your Guide: Use TLC to find a solvent system that gives your product an Rf value of approximately 0.3 and provides good separation from the impurity spot(s).[10] A mixture of a nonpolar solvent (like hexanes or petroleum ether) and a more polar solvent (like ethyl acetate or dichloromethane) is typical.

• Slurry Pack the Column: Always pack your column with a slurry of silica gel in your starting eluent to ensure a homogenous, bubble-free column bed, which is crucial for good separation.[9][10]

• Collect Fractions: Collect the eluent in small, separate fractions and monitor them by TLC to identify which ones contain your pure product before combining them for solvent evaporation.[10]

References

• Source: A comprehensive guide on the theory and practice of recrystallization for purifying organic solids.
• Source: Technical bulletin discussing safety and methods for handling brominated compounds.
• Source: Detailed academic resource on recrystallization techniques, including the use of decolorizing carbon and solvent pairs.
• Title: 1-(4-Bromophenyl)
• Title: 1-(4-Bromophenyl)
• Source: Educational video explaining the principles and steps of recrystallization, including nucleation.
• Source: Video detailing different recrystallization strategies, including the use of anti-solvents.
• Source: An online textbook chapter covering the theory and procedure of recrystallization.
• Source: A detailed protocol for flash column chromatography from Organic Syntheses.
• Title: 1-(4-Bromophenyl)
• Title: Synthesis and characterization of some new quinolin-2(1H)
• Source: Instructional video on the practical aspects of running a column, including TLC analysis and packing.
• Title: 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione | MDPI [mdpi.com]
• 8. m.youtube.com [m.youtube.com]
• 9. orgsyn.org [orgsyn.org]
• 10. youtube.com [youtube.com]

Stability issues of 1-(4-Bromophenyl)imidazoline-2-thione in solution

Welcome to the technical support center for 1-(4-Bromophenyl)imidazoline-2-thione. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges when working with this compound in solution. By understanding the underlying chemical principles, you can ensure the integrity of your experiments and the reliability of your results.

I. Frequently Asked Questions (FAQs)

Q1: My stock solution of 1-(4-Bromophenyl)imidazoline-2-thione in DMSO is turning yellow. What is causing this discoloration?

A1: The yellowing of your DMSO stock solution is a common indicator of compound degradation. Thione compounds, particularly in polar aprotic solvents like DMSO, can be susceptible to oxidation and other decomposition pathways.[1] While DMSO is a common solvent for initial solubilization, long-term storage in it may not be ideal. The degradation can be accelerated by factors such as exposure to air (oxygen), light, and elevated temperatures.

Q2: I'm observing a loss of potency or inconsistent results in my biological assays. Could this be related to the stability of the compound?

A2: Absolutely. The chemical stability of your compound is critical for reproducible experimental outcomes.[2] If 1-(4-Bromophenyl)imidazoline-2-thione is degrading in your assay medium, the effective concentration of the active compound will decrease over time, leading to variability and a perceived loss of potency. It is crucial to evaluate the compound's stability under your specific assay conditions (e.g., buffer composition, pH, temperature, and incubation time).

Q3: What is the expected melting point of 1-(4-Bromophenyl)imidazoline-2-thione?

A3: The reported melting point for 1-(4-Bromophenyl)imidazoline-2-thione is approximately 244-246°C, often with decomposition.[3][4][5] Significant deviation from this range could indicate impurities or degradation of your solid material.

Q4: Are there any known tautomeric forms of this compound that I should be aware of?

A4: Yes, imidazoline-2-thione structures can exist in thione-thiol tautomeric equilibrium. The thione form is generally more stable, especially in polar solvents.[6] However, the equilibrium can be influenced by the solvent environment and pH.[7] The thiol tautomer is more susceptible to oxidation, potentially forming disulfide bridges, which represents a significant degradation pathway.[6][7]

II. Troubleshooting Guide: Degradation in Solution

This section provides a deeper dive into specific stability issues and offers systematic approaches to diagnose and mitigate them.

Issue 1: Rapid Degradation in Protic Solvents (e.g., Methanol, Ethanol, Water)

Symptoms:

• Significant loss of parent compound peak in HPLC analysis over a short period (hours to days).

• Appearance of new peaks in the chromatogram, indicating degradation products.

• Precipitation or color change in the solution.

Root Cause Analysis: The imidazoline-2-thione moiety is susceptible to solvolysis, particularly in protic solvents. The presence of nucleophiles like water or alcohols can lead to the opening of the imidazoline ring. Furthermore, polar protic solvents can facilitate the thione-thiol tautomerism, and the resulting thiol is readily oxidized to a disulfide, especially in the presence of dissolved oxygen.[6]

Workflow for Investigation and Mitigation:

Caption: Workflow for addressing protic solvent instability.

Step-by-Step Protocol:

• Solvent Selection: If your experimental protocol allows, switch to aprotic solvents like acetonitrile (ACN) or tetrahydrofuran (THF) for stock solutions.[1] These solvents are less likely to promote solvolysis or tautomerization.

• Dilution Strategy: For assays requiring aqueous buffers, prepare a concentrated stock solution in ACN or THF. Just before the experiment, perform the final dilution into the aqueous medium. This minimizes the compound's exposure time to the potentially destabilizing aqueous environment.

• pH Control: The stability of similar heterocyclic thiones can be pH-dependent.[7] If you must work in an aqueous system, perform a preliminary stability study across a range of pH values (e.g., pH 5, 7.4, 9) to identify the pH at which the compound is most stable. Generally, neutral to slightly acidic conditions may be preferable to alkaline conditions which can promote hydrolysis.[1]

Issue 2: Photodegradation

Symptoms:

• Accelerated degradation when solutions are exposed to ambient or UV light compared to identical samples stored in the dark.

• Discoloration of the solution upon light exposure.

Root Cause Analysis: The presence of both an aromatic ring and a bromine atom makes the molecule susceptible to photodegradation.[8] Aromatic bromo compounds can undergo photolytic cleavage of the carbon-bromine bond, leading to radical species that can initiate further decomposition.[8] The thione group itself can also be light-sensitive.[1]

Experimental Protocol to Confirm Photostability:

• Sample Preparation: Prepare two identical sets of solutions of the compound in your chosen solvent.

• Exposure Conditions:

  • Set A (Light): Place the solution in a clear glass vial on the lab bench, exposed to ambient light.

  • Set B (Dark): Wrap an identical vial completely in aluminum foil or use an amber vial and store it in a drawer or cabinet.

• Analysis: Analyze both samples by HPLC at regular intervals (e.g., 0, 2, 6, 24, and 48 hours).

• Data Comparison: Compare the degradation rate of the light-exposed sample to the dark control. A significantly faster degradation in Set A confirms photosensitivity.

Time (hours)	% Remaining (Light)	% Remaining (Dark)
0	100	100
6	85	98
24	60	97
48	35	96
Table 1: Example data from a photostability experiment indicating significant degradation upon exposure to light.

Mitigation Strategies:

• Use Amber Glassware: Always prepare and store solutions in amber vials or flasks to protect them from UV and visible light.

• Work in Low-Light Conditions: When handling the compound or its solutions, minimize exposure to direct, bright light.

• Foil Wrapping: As a simple and effective measure, wrap clear glassware containing the solution in aluminum foil.

Issue 3: Thermal Instability

Symptoms:

• Degradation is observed when solutions are heated (e.g., during a high-temperature cell-based assay or a chemical reaction).

• Inconsistent results in experiments involving temperature shifts.

Root Cause Analysis: While the solid compound has a high melting point, molecules in solution have more freedom of movement, and elevated temperatures can provide the activation energy needed for decomposition reactions.[9][10] The N-N bond in similar heterocyclic systems has been identified as a potential weak point for thermal decomposition.[9] For thiones, thermal degradation can lead to the release of various volatile products.[11]

Troubleshooting Thermal Decomposition:

Caption: Systematic approach to evaluating thermal instability.

Mitigation Strategies:

• Minimize Heat Exposure: If your protocol involves heating, reduce the duration as much as possible.

• Late Addition: Add the 1-(4-Bromophenyl)imidazoline-2-thione solution to the heated medium at the last possible moment before your measurement or endpoint.

• Alternative Methods: If significant thermal degradation is unavoidable, explore alternative, lower-temperature experimental setups if possible. For analytical techniques like GC-MS, thermal degradation in the injection port can be an issue; lowering the injector temperature may be necessary.[12][13]

III. Summary of Stability-Influencing Factors

Factor	Potential Issue	Recommended Action
Solvent	Solvolysis in protic solvents (water, alcohols). Oxidation in polar aprotics (DMSO).	Use aprotic solvents (ACN, THF) for stock. Dilute into aqueous media immediately before use.[1]
pH	Hydrolysis under strongly acidic or basic conditions.	Maintain neutral pH. Conduct a pH-rate profile to find the most stable range for aqueous applications.[1][7]
Light	Photodegradation due to aromatic bromo- and thione moieties.	Use amber glassware or wrap vessels in foil. Avoid prolonged exposure to direct light.[1][8]
Temperature	Accelerated decomposition at elevated temperatures.	Avoid unnecessary heating. Minimize incubation times at higher temperatures.[9][10]
Oxygen	Oxidation of the thiol tautomer to disulfide.	Use de-gassed solvents for long-term studies. Store solutions under an inert atmosphere (e.g., nitrogen, argon).

By systematically addressing these potential stability issues, you can ensure the quality and reliability of your research involving 1-(4-Bromophenyl)imidazoline-2-thione.

References

• Beaudet, R. (1971). Thione–thiol tautomerism and stability of 2- and 4-mercaptopyridines and 2-mercaptopyrimidines. Canadian Journal of Chemistry. Available at: [Link]

• Al-Nuri, M. A., et al. (2023). Substituent Effects in the Thermal Decomposition of 1,2,4-Triazol-3(2H)-Ones and Their Thione Analogues: A DFT Study with Functional Performance. MDPI. Available at: [Link]

• Hong, S., et al. (2019). Factors that determine thione(thiol)–disulfide interconversion in a bis(thiosemicarbazone) copper(ii) complex. RSC Advances. Available at: [Link]

• NIH. (n.d.). Mono- and di-acylated imidazolidine-2-thione derivatives: synthesis, cytotoxicity evaluation and computational studies. PubMed Central. Available at: [Link]

• MDPI. (n.d.). Thermal Degradation Behavior of Thiol-ene Composites Loaded with a Novel Silicone Flame Retardant. Available at: [Link]

• ResearchGate. (n.d.). Regioselective, Photochemical Bromination of Aromatic Compounds Using N-Bromosuccinimide. Retrieved from [Link]

• Unacademy. (n.d.). Factors affecting the stability of complexes. Retrieved from [Link]

• PCCA. (2022, March 16). Factors That Affect the Stability of Compounded Medications. The PCCA Blog. Available at: [Link]

• Kerrigan, S., et al. (2016). Thermal Degradation of Synthetic Cathinones: Implications for Forensic Toxicology. Journal of Analytical Toxicology. Available at: [Link]

• PubMed. (2015, August 20). Thermal Degradation of Synthetic Cathinones: Implications for Forensic Toxicology. Available at: [Link]

• NIH. (n.d.). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. PubMed Central. Available at: [Link]

• ResearchGate. (n.d.). Theoretical study on the thermal decomposition of thiourea. Retrieved from [Link]

• ACS Publications. (2019, February 21). Synthesis of Imidazolidin-2-ones and Imidazol-2-ones via Base-Catalyzed Intramolecular Hydroamidation of Propargylic Ureas under Ambient Conditions. Available at: [Link]

• NIH. (n.d.). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. PubMed Central. Available at: [Link]

• PubMed Central. (2024, March 15). New imidazole-2-thiones linked to acenaphythylenone as dual DNA intercalators and topoisomerase II inhibitors: structural optimization, docking, and apoptosis studies. Available at: [Link]

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• 3. 1-(4-BROMOPHENYL)IMIDAZOLINE-2-THIONE CAS#: 17452-23-2 [chemicalbook.com]
• 4. 17452-23-2 Cas No. | 1-(4-Bromophenyl)imidazoline-2-thione | Matrix Scientific [matrix.staging.1int.co.uk]
• 5. 1-(4-BROMOPHENYL)IMIDAZOLINE-2-THIONE | 17452-23-2 [amp.chemicalbook.com]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
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• 10. mdpi.com [mdpi.com]
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• 12. researchgate.net [researchgate.net]
• 13. Thermal Degradation of Synthetic Cathinones: Implications for Forensic Toxicology - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Recrystallization of 1-(4-Bromophenyl)imidazoline-2-thione

Welcome to the technical support guide for the purification of 1-(4-Bromophenyl)imidazoline-2-thione via recrystallization. This document provides a comprehensive, experience-driven approach to selecting the ideal solvent system and troubleshooting common issues encountered during the purification process. Our goal is to equip you with the foundational principles and practical steps to achieve high purity and yield.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor in choosing a recrystallization solvent for 1-(4-Bromophenyl)imidazoline-2-thione?

The cornerstone of a successful recrystallization is selecting a solvent in which the compound of interest, 1-(4-Bromophenyl)imidazoline-2-thione, exhibits high solubility at elevated temperatures and low solubility at lower temperatures.[1][2] This temperature-dependent solubility differential is the driving force for crystal formation and purification. An ideal solvent will dissolve the crude product when heated to its boiling point but will allow the pure compound to crystallize upon cooling, leaving impurities behind in the solution (mother liquor).[1][3]

Q2: I cannot find a documented recrystallization solvent for this specific compound. Where do I start?

This is a common challenge in research and development. The absence of a documented solvent necessitates a logical, systematic approach to solvent screening. The structure of 1-(4-Bromophenyl)imidazoline-2-thione—possessing a polar imidazoline-2-thione core and a less polar 4-bromophenyl group—suggests that solvents of intermediate polarity are excellent starting points.

Here is a rationally selected list of candidate solvents to begin your screening process:

Solvent	Polarity Index	Boiling Point (°C)	Rationale & Potential Issues
Ethanol	5.2	78	A good starting point due to its intermediate polarity and ability to form hydrogen bonds. Structurally similar compounds have been successfully recrystallized from ethanol.[4]
Isopropanol	4.3	82	Slightly less polar than ethanol; may offer a better solubility profile.
Acetone	5.1	56	A more polar aprotic solvent. Its low boiling point allows for easy removal.
Ethyl Acetate	4.4	77	A moderately polar solvent; often works well when alcohols are too effective as solvents.
Toluene	2.4	111	A non-polar aromatic solvent. May be a good candidate if the compound has low polarity. Its high boiling point is advantageous for dissolving compounds with high melting points.[5]
Ethanol/Water	Variable	Variable	A mixed solvent system can fine-tune the polarity. Water acts as an anti-solvent. This is a common and effective system for many organic compounds.[6]
Toluene/Hexane	Variable	Variable	A non-polar mixed system. Hexane would serve as the anti-solvent.

Q3: How do I experimentally determine the best solvent from the candidate list?

A small-scale solubility test is the most efficient method. Follow this protocol:

• Preparation : Place approximately 20-30 mg of your crude 1-(4-Bromophenyl)imidazoline-2-thione into separate small test tubes.

• Solvent Addition (Room Temp) : To each test tube, add a candidate solvent dropwise (e.g., 0.5 mL increments). Agitate the mixture after each addition. Note if the compound dissolves readily at room temperature. An ideal solvent will not dissolve the compound at this stage.[1]

• Heating : If the compound is insoluble at room temperature, gently heat the test tube in a water or sand bath. Continue to add small portions of the solvent until the solid just dissolves.

• Cooling : Allow the clear, hot solution to cool slowly to room temperature. If crystallization does not occur, try scratching the inside of the test tube with a glass rod or placing it in an ice bath.[7][8]

• Evaluation : The best solvent is one that dissolves the compound completely when hot but yields a significant amount of crystalline solid upon cooling.

Troubleshooting Guide

Issue 1: The compound "oils out" instead of crystallizing.

"Oiling out" occurs when the solid melts before it dissolves or separates from the solution as a liquid rather than a solid.[7][8] This is common if the boiling point of the solvent is higher than the melting point of the compound or if significant impurities are present which depress the melting point.

Solutions:

• Re-dissolve and Add More Solvent : Warm the solution to re-dissolve the oil, then add a small amount of additional hot solvent to lower the saturation point. Allow it to cool more slowly.[8]

• Lower the Cooling Temperature : Try cooling the solution very slowly, perhaps by leaving the flask on a cooling hot plate.[8]

• Change Solvents : Select a solvent with a lower boiling point.

Issue 2: No crystals form upon cooling.

This typically indicates that the solution is not supersaturated, meaning too much solvent was used.[8][9]

Solutions:

• Boil Off Excess Solvent : Gently heat the solution to evaporate some of the solvent, then attempt to cool it again.[9]

• Induce Crystallization :

  • Scratching : Use a glass rod to scratch the inner surface of the flask at the meniscus. The microscopic scratches can provide nucleation sites for crystal growth.[8][9]

  • Seeding : If you have a pure crystal of the compound, add a tiny amount to the solution to act as a template for crystallization.[8]

  • Ice Bath : Cool the solution in an ice-water bath to further decrease solubility.[7][8]

Issue 3: The recrystallization yield is very low.

A low yield can result from several factors.[9]

Solutions:

• Re-check Solvent Choice : The compound may be too soluble in the chosen solvent even at low temperatures. Re-evaluate your solvent screen.

• Minimize Transfers : Each transfer of the solution can result in material loss.

• Avoid Premature Crystallization : Ensure your filtration apparatus is hot during the hot gravity filtration step to prevent the product from crystallizing on the filter paper.[7] Using a stemless funnel is recommended.[7]

• Wash Crystals Correctly : Wash the collected crystals with a minimal amount of ice-cold solvent to remove adhered mother liquor without dissolving the product.[1]

Experimental Protocols & Workflows

Solvent Selection Workflow

Caption: Workflow for selecting an appropriate recrystallization solvent.

Single-Solvent Recrystallization Protocol

Caption: Step-by-step single-solvent recrystallization workflow.

References

• Recrystallization - Single Solvent. (n.d.). Retrieved from University of California, Los Angeles, Department of Chemistry and Biochemistry. [Link]

• Recrystallization. (n.d.). Retrieved from University of Colorado Boulder, Department of Chemistry. [Link]

• Troubleshooting. (2022, April 7). Chemistry LibreTexts. [Link]

• Recrystallization (chemistry). (n.d.). In Wikipedia. Retrieved January 9, 2026, from [Link]

• Tips & Tricks: Recrystallization. (n.d.). Retrieved from University of Rochester, Department of Chemistry. [Link]

• Reagents & Solvents: Solvents for Recrystallization. (n.d.). Retrieved from University of Rochester, Department of Chemistry. [Link]

• Problems with Recrystallisations. (n.d.). Retrieved from University of York, Department of Chemistry. [Link]

• Recrystallization. (2023, January 29). Chemistry LibreTexts. [Link]

• 1-(4-Bromophenyl)imidazoline-2-thione. (n.d.). Tetrahedron. [Link]

• Help! Recrystallization sources of error. (2012, February 7). Reddit. [Link]

• How to Purify Sulfur by Recrystallization with Xylenes. (2023, September 24). YouTube. [Link]

• 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. (2023, January 12). MDPI. [Link]

• Synthesis and Identification of Some New Imidazolidine-4-one, Oxazolidine-4-one, and Thiazolidine-4-one Derivatives from Phenidone. (2024, June 6). Advanced Journal of Chemistry, Section A. [Link]

• Synthesis and characterization of some new quinolin-2(1H)-ones and imidazoles containing 1, 3, 4-thiadiazoline ring derived from thiosemicarbazone. (n.d.). ResearchGate. [Link]

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Technical Support Center: Common Pitfalls in the Characterization of Brominated Heterocycles

Welcome to the technical support center for the characterization of brominated heterocycles. These molecular scaffolds are indispensable in modern drug discovery and materials science, largely due to the bromine atom's utility as a reactive handle for synthetic transformations like cross-coupling reactions.[1][2] However, the unique properties of bromine can introduce complexities in their analytical characterization. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address common challenges encountered during experimental analysis.

Section 1: Frequently Asked Questions (FAQs)

This section provides concise answers to common issues encountered during the characterization of brominated heterocycles.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Q1: Why do the proton signals adjacent to a bromine atom in my ¹H NMR spectrum appear broad?

A1: This phenomenon is due to quadrupolar relaxation.[3] Bromine has two NMR active nuclei, ⁷⁹Br and ⁸¹Br, both of which are quadrupolar (spin I > 1/2).[4][5] These nuclei interact with local electric field gradients, leading to rapid relaxation. This rapid relaxation of the bromine nucleus can cause broadening of the signals of adjacent protons, sometimes to the point where the coupling is not resolved and the signal appears as a broad singlet.[3][6]

Q2: I don't observe any C-Br coupling in my ¹³C NMR spectrum. Is this expected?

A2: Yes, this is very common. Direct observation of C-Br coupling is rare in standard ¹³C NMR spectra. The same quadrupolar broadening that affects adjacent protons also impacts the carbon signals, often obscuring any coupling.[7] While direct ⁷⁹Br or ⁸¹Br NMR is possible, it is typically used for specialized relaxation studies due to the very broad signals.[4]

Q3: How does the position of the bromine atom on the heterocyclic ring influence the chemical shifts of neighboring protons?

A3: The bromine atom exerts a deshielding effect on adjacent protons due to its electronegativity, causing their signals to appear at a higher chemical shift (downfield). The magnitude of this effect depends on the specific heterocycle and the position of the bromine atom relative to the heteroatom(s) and other substituents.[8]

Mass Spectrometry (MS)

Q4: My mass spectrum shows two molecular ion peaks of nearly equal intensity, separated by 2 m/z units. What does this indicate?

A4: This is a classic signature of a monobrominated compound.[9][10] Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, with near-equal natural abundance (approximately 50.5% and 49.5%, respectively).[11] This results in two molecular ion peaks, [M]⁺ and [M+2]⁺, of almost identical intensity.

Q5: The fragmentation pattern of my brominated heterocycle is very complex. How can I confidently identify bromine-containing fragments?

A5: Look for the characteristic 1:1 isotopic pattern for any fragment ions that retain the bromine atom. The loss of a bromine radical (⁷⁹Br or ⁸¹Br) or hydrogen bromide (H⁷⁹Br or H⁸¹Br) are also common fragmentation pathways to look for.[10] High-resolution mass spectrometry (HRMS) can be invaluable for confirming the elemental composition of your molecular ion and key fragments.

Chromatography (GC/LC)

Q6: I'm observing poor peak shape (tailing) for my brominated compound during GC analysis. What are the likely causes?

A6: Poor peak shape for halogenated compounds in GC can be due to several factors.[12] Active sites in the GC system, such as in the injector liner or on the column itself, can interact with the polarizable bromine atom.[12] Additionally, some brominated heterocycles may have lower thermal stability and can degrade at high injector temperatures.[12]

Q7: I'm concerned about the stability of my brominated heterocycle in the LC mobile phase. Are there any general guidelines?

A7: While many brominated heterocycles are stable under typical reversed-phase or normal-phase LC conditions, some can be susceptible to dehalogenation, particularly if the mobile phase is too acidic or basic, or if the stationary phase has reactive sites.[13][14] It's always good practice to assess the stability of your compound by re-analyzing a sample after it has been sitting in the autosampler for several hours.

Stability and Handling

Q8: My brominated heterocycle seems to be degrading over time, even when stored in the freezer. What could be happening?

A8: Some brominated heterocycles can be sensitive to light, air, and moisture.[15] Photodegradation can lead to dehalogenation.[16] It is advisable to store these compounds in amber vials under an inert atmosphere (nitrogen or argon) at low temperatures.

Q9: I suspect my compound is undergoing debromination. How can I confirm this?

A9: Debromination is the replacement of a C-Br bond with a C-H bond.[17] You can often detect this by a combination of techniques. In the ¹H NMR, you would see the appearance of a new signal in the aromatic region where the bromine was previously located. In the mass spectrum, you would observe a new molecular ion peak at a mass corresponding to the loss of bromine and the addition of hydrogen. LC-MS is particularly powerful for identifying such impurities.

Section 2: Troubleshooting Guides

This section provides more detailed, step-by-step approaches to resolving common and complex issues.

Troubleshooting Guide 1: Ambiguous NMR Spectra

Problem: You are facing unresolved multiplets, significant peak broadening, or unexpected chemical shifts in the NMR spectrum of your brominated heterocycle.

Workflow for Systematic NMR Analysis:

Caption: A flowchart for systematic NMR analysis of brominated heterocycles.

Step-by-Step Protocol for NMR Troubleshooting:

• Re-evaluate Sample Preparation:

  • Ensure your sample is fully dissolved in the deuterated solvent. Poor solubility can lead to broad peaks.[18][19]

  • If the sample is too concentrated, viscosity can increase, leading to broader lines. Dilute the sample and re-acquire the spectrum.[18]

  • Consider the presence of paramagnetic impurities which can cause significant broadening. Filtering the sample through a small plug of silica gel or celite may help.[19]

• Optimize Acquisition Parameters:

  • For nuclei near the quadrupolar bromine, relaxation can be affected. Try increasing the relaxation delay (d1) to ensure full relaxation between pulses.

  • Perform variable temperature (VT) NMR experiments. Heating the sample can sometimes sharpen signals by overcoming conformational exchange or increasing the rate of quadrupolar relaxation.[19]

• Employ 2D NMR Techniques:

  • COSY (Correlation Spectroscopy): This is essential for identifying which protons are coupled to each other, helping to trace out the spin systems within your molecule.[19]

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon it is directly attached to, aiding in the assignment of both ¹H and ¹³C signals.[19]

  • HMBC (Heteronuclear Multiple Bond Correlation): This technique reveals longer-range couplings between protons and carbons (typically 2-3 bonds), which is crucial for piecing together the molecular skeleton and confirming the position of the bromine atom.

• Utilize Solvent Effects:

  • The chemical shifts of protons can be significantly influenced by the NMR solvent.[19] Acquiring a spectrum in a different solvent, such as benzene-d₆ or DMSO-d₆, can often resolve overlapping signals.[18]

Data Table: Typical Isotopic Patterns in Mass Spectrometry

Number of Bromine Atoms	Isotopic Pattern (M, M+2, M+4, etc.)	Approximate Intensity Ratio
1	M, M+2	1:1
2	M, M+2, M+4	1:2:1
3	M, M+2, M+4, M+6	1:3:3:1

This table provides a quick reference for interpreting the molecular ion region of a mass spectrum for a compound containing one or more bromine atoms.[9]

Troubleshooting Guide 2: Chromatographic Issues and Sample Instability

Problem: You are experiencing poor peak shape, sample degradation, or inconsistent retention times during the chromatographic analysis of your brominated heterocycle.

Workflow for Optimizing Chromatographic Methods:

Caption: A process map for optimizing chromatographic methods for brominated heterocycles.

Step-by-Step Protocol for Chromatographic Troubleshooting:

• For Gas Chromatography (GC):

  • Lower the Inlet Temperature: Thermal degradation in the hot injector is a common issue for halogenated compounds.[12] Try incrementally lowering the injector temperature to find a balance between efficient volatilization and minimizing degradation.

  • Use an Inert Liner: Employ a deactivated or silanized injector liner to minimize active sites that can cause peak tailing.

  • Select an Appropriate Column: A column with a more inert stationary phase (e.g., a "5-type" phase like DB-5 or HP-5ms) is often a good starting point.

• For Liquid Chromatography (LC):

  • Modify the Mobile Phase: For peak tailing in reversed-phase LC, especially with basic heterocycles, adding a small amount of an acid like trifluoroacetic acid (TFA) or formic acid to the mobile phase can improve peak shape by protonating free silanol groups on the stationary phase.

  • Screen Different Columns: Not all C18 columns are the same. If you are having trouble with a standard C18, try a column with a different stationary phase, such as a phenyl-hexyl or a polar-embedded phase, which may offer different selectivity.

  • Check for Debromination: If you suspect on-column dehalogenation, collect the peak fraction and re-analyze by MS to see if the debrominated species is present.

• Confirming and Mitigating Instability:

  • Perform a Stability Study: Prepare a sample in your analysis solvent and inject it at regular intervals (e.g., 0, 2, 4, 8 hours) to see if the peak area of your compound decreases or if new impurity peaks appear over time.

  • Consider Alternative Synthetic Strategies: Some brominated heterocycles are inherently unstable.[20] In such cases, it may be beneficial to use a more stable precursor in your synthesis, such as an N-methyliminodiacetic acid (MIDA) boronate, which can release the unstable boronic acid in situ during a cross-coupling reaction.[20]

Section 3: Best Practices and Preventative Measures

Proactive measures can prevent many of the common pitfalls associated with the characterization of brominated heterocycles.

• Synthesis and Purification:

  • Be aware of potential side reactions during bromination, such as polybromination, especially with electron-rich heterocycles.[1][21] Careful control of stoichiometry and temperature is crucial.

  • During purification by column chromatography, be mindful that some brominated compounds can be unstable on silica gel. Using a neutral support like alumina or deactivating the silica gel with a small amount of triethylamine in the eluent can be beneficial.[22]

• Long-Term Storage:

  • For long-term storage, it is best practice to store brominated heterocycles as solids, protected from light in amber vials, at low temperatures (≤ 4 °C), and under an inert atmosphere.[15]

• Analytical Approach:

  • Always use a multi-technique approach for characterization. Relying on a single analytical method can be misleading. A combination of NMR (¹H, ¹³C, and 2D techniques), mass spectrometry (ideally HRMS), and a purity assessment by chromatography (LC or GC) is recommended for unambiguous structure elucidation and purity determination.

By understanding the unique chemical properties of bromine and anticipating the potential challenges in analysis, researchers can avoid common pitfalls and confidently characterize these important molecules.

References

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Technical Support Center: Interpreting Complex NMR Spectra of Imidazole Derivatives

Welcome to the technical support center for the NMR analysis of imidazole derivatives. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in interpreting the nuanced NMR spectra of these vital heterocyclic compounds. My goal is to move beyond simple procedural lists and provide you with the underlying principles and field-tested strategies to confidently resolve your analytical hurdles.

Introduction: The Imidazole Puzzle

Imidazole rings are ubiquitous in pharmaceuticals and biological systems. While seemingly simple, their NMR spectra can be deceptively complex. This complexity arises from a combination of factors including prototropic tautomerism, proton exchange dynamics, pH sensitivity, and subtle coupling constants. Understanding these phenomena is not just an academic exercise; it is crucial for unambiguous structure elucidation, reaction monitoring, and Conformational analysis. This guide provides a structured approach to tackling these challenges head-on.

Part 1: Frequently Asked Questions (FAQs)

Here, we address the most common questions that arise during the routine analysis of imidazole derivatives.

FAQ 1: Why are the N-H proton signals of my imidazole derivative broad or sometimes completely absent?

This is one of the most frequent observations and is typically due to two interconnected phenomena: quadrupolar broadening and chemical exchange .

• Causality Explained: The nitrogen atom (14N) has a nuclear spin I=1, making it a quadrupolar nucleus. This means it has a non-spherical charge distribution, which interacts with the local electric field gradient. This interaction provides a very efficient relaxation pathway, causing the signal of any directly attached proton (the N-H) to broaden significantly. Often, this broadening is so severe that the signal disappears into the baseline.

• The Role of Chemical Exchange: The N-H proton can also exchange with other labile protons in the sample, such as trace water or acidic/basic impurities.[1] If this exchange occurs at a rate that is intermediate on the NMR timescale, it leads to significant line broadening. In highly purified, aprotic solvents, you are more likely to observe the N-H signal, though it may still be broad due to the quadrupolar effect. The rate of this exchange is highly dependent on solvent, temperature, and pH.[2][3][4][5]

• Troubleshooting Synopsis:

  • Solvent Choice: Use a dry, aprotic solvent like DMSO-d6 or CDCl3 to minimize proton exchange. DMSO-d6 is particularly useful as it can form a hydrogen bond with the N-H proton, slowing down exchange and often resulting in a sharper signal.

  • Low Temperature: Cooling the sample can slow down the exchange rate, often leading to the sharpening of the N-H signal.

  • Isotopic Labeling: While not always practical, using 15N-labeled compounds can provide sharp N-H signals as 15N has a spin of I=1/2 and is not quadrupolar.[6]

FAQ 2: How can I definitively distinguish between the C4-H and C5-H protons in a substituted imidazole?

The chemical shifts of C4-H and C5-H are often very similar, making their assignment challenging, especially in unsymmetrically substituted imidazoles.

• Causality Explained: The electronic environment of C4-H and C5-H is quite similar. Their chemical shifts are influenced by the nature of the substituents on the ring and the solvent. Simple 1D 1H NMR is often insufficient for a conclusive assignment.

• The Definitive Solution: NOE Experiments: The Nuclear Overhauser Effect (NOE) is the most reliable method for this assignment. If you have a substituent at the N1 position with protons (e.g., an N-methyl or N-benzyl group), irradiation of these protons will show an NOE to the adjacent C5-H, but not to the more distant C4-H.

• Troubleshooting Synopsis:

  • 1D NOE Difference Spectroscopy: This is a quick and effective experiment. You will acquire a standard 1D spectrum and then a second spectrum where you selectively irradiate the N1-substituent's protons. Subtracting the first spectrum from the second will result in a "difference spectrum" that shows which proton experiences the spatial proximity enhancement.

  • 2D NOESY/ROESY: For more complex molecules, a 2D NOESY (or ROESY for medium-sized molecules) experiment provides a comprehensive map of all through-space correlations and is considered the gold standard for such assignments.[7]

FAQ 3: My 13C NMR spectrum is missing signals for the imidazole ring carbons, or they are very broad. What is happening?

This issue is directly linked to the phenomenon of prototropic tautomerism .

• Causality Explained: In N-unsubstituted or N-monosubstituted imidazoles, the N-H proton can "jump" between the two nitrogen atoms (N1 and N3).[8] This rapid equilibrium between the two tautomeric forms means that on the NMR timescale, the C4 and C5 carbons are in an intermediate chemical environment.[9][10][11][12] If the rate of this exchange is comparable to the difference in the resonance frequencies of the C4 and C5 carbons in the individual tautomers, their signals will be broadened, sometimes to the point of disappearing into the baseline.[13]

• Troubleshooting Synopsis:

  • Low-Temperature NMR: By cooling the sample, you can slow down the tautomeric exchange. If you can slow it down enough (a process called "freezing out" the exchange), you may be able to observe separate, sharp signals for the C4 and C5 carbons of the major tautomer.[8]

  • Solid-State NMR: In the solid state, the tautomeric equilibrium is often locked into a single form, allowing for the observation of sharp 13C signals. 13C CP-MAS (Cross-Polarization Magic Angle Spinning) NMR is an excellent technique for this.[13]

  • Protonation/Deprotonation: By adding a strong acid or base, you can lock the imidazole into its protonated (imidazolium) or deprotonated (imidazolate) form, both of which stop the tautomeric exchange and result in sharp 13C signals.

Part 2: Troubleshooting Guides

This section provides step-by-step protocols for resolving specific, complex analytical problems.

Guide 1: Problem - Ambiguous Assignment of Aromatic Protons (C2-H, C4-H, C5-H)

Scenario: You have a 1,2,4-trisubstituted imidazole, and while the C2-H is usually distinct, the C4-H and C5-H signals are close together and their assignment is uncertain.

This workflow utilizes a combination of through-bond and through-space correlations.

• Acquire a High-Resolution 1H Spectrum: This is your starting point for identifying the chemical shifts of all protons.

• Acquire a 1H-13C HSQC Spectrum: The Heteronuclear Single Quantum Coherence (HSQC) experiment correlates each proton with the carbon to which it is directly attached.[14] This will allow you to link your proton signals to their corresponding carbon signals.

• Acquire a 1H-13C HMBC Spectrum: The Heteronuclear Multiple Bond Correlation (HMBC) experiment shows correlations between protons and carbons that are two or three bonds away. This is the key experiment for assignment.

  • Rationale: The C2-H proton will show a strong correlation to both the C4 and C5 carbons. The C4-H will show a strong correlation to C2 and C5. The C5-H will show a strong correlation to C2 and C4. By piecing together this puzzle of correlations, you can build a complete and unambiguous assignment of the entire spin system. Advanced NMR techniques are often required for complex heterocyclic structures.[15][16][17]

• Confirmation with NOESY (if applicable): If you have an N1-substituent, a 2D NOESY spectrum will provide the definitive through-space correlation between the N1-substituent's protons and C5-H, confirming your HMBC-based assignment.[18]

Data Interpretation Diagram: 2D NMR Workflow

Caption: Prototropic tautomerism in an N-unsubstituted imidazole.

Part 3: Data Reference Tables

For your convenience, here are some typical NMR data for the parent imidazole ring. Note that these values can shift significantly based on substitution, solvent, and pH.

Position	1H Chemical Shift (ppm)	13C Chemical Shift (ppm)	Typical 1JCH (Hz)
H-2	~7.7	~136	~208
H-4	~7.1	~122	~188
H-5	~7.1	~122	~188

Data compiled from various sources and intended for estimation purposes.

Conclusion

The interpretation of complex NMR spectra of imidazole derivatives requires a systematic approach that combines a solid understanding of the underlying physical organic principles with the strategic application of modern NMR experiments. By recognizing the roles of tautomerism, chemical exchange, and through-space interactions, you can overcome the most common challenges and achieve unambiguous structural elucidation. This guide serves as a starting point; always consider the unique aspects of your specific molecule and tailor your analytical strategy accordingly.

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• Stoyanova, R., et al. (2020). 13C CPMAS NMR as a Tool for Full Structural Description of 2-Phenyl Substituted Imidazoles That Overcomes the Effects of Fast Tautomerization. Molecules, 25(21), 5183. ([Link])

• Ashley, G. W., & Bartlett, P. A. (1984). Imidazole as a pH Probe: An NMR Experiment for the General Chemistry Laboratory. Journal of Chemical Education, 61(8), 732. ([Link])

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• ResearchGate. (n.d.). 1H NMR spectrum of imidazole derivatives a – 2a, b – 2b, and c – 2c. ([Link])

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• 15. [PDF] Advanced NMR techniques for structural characterization of heterocyclic structures | Semantic Scholar [semanticscholar.org]
• 16. researchgate.net [researchgate.net]
• 17. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 18. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

Technical Support Center: Scaling Up the Synthesis of 1-(4-Bromophenyl)imidazoline-2-thione

Welcome to the technical support center for the synthesis of 1-(4-Bromophenyl)imidazoline-2-thione. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) related to the synthesis and scale-up of this compound. Our goal is to empower you with the knowledge to navigate potential challenges and optimize your experimental outcomes.

I. Synthesis Overview & Key Considerations

The synthesis of 1-(4-Bromophenyl)imidazoline-2-thione is a critical process in the development of various pharmaceutical agents. This heterocyclic compound, characterized by its imidazoline-2-thione core, serves as a versatile building block. The most common and efficient synthetic route involves the reaction of 4-bromophenyl isothiocyanate with ethylenediamine.[1][2] While the reaction appears straightforward on a lab scale, scaling up presents unique challenges that require careful consideration of reaction parameters, reagent purity, and product isolation.

This guide will address common issues encountered during synthesis, providing a framework for logical troubleshooting and process optimization.

General Reaction Scheme

The fundamental reaction for the synthesis of 1-(4-Bromophenyl)imidazoline-2-thione is depicted below:

Caption: General synthesis of 1-(4-Bromophenyl)imidazoline-2-thione.

II. Troubleshooting Guide

This section is formatted in a question-and-answer style to directly address specific problems you may encounter during your experiments.

Problem 1: Low or No Product Yield

Question: I am getting a very low yield, or in some cases, no desired product at all. What are the potential causes and how can I fix this?

Answer:

Low or no product yield is a common issue that can stem from several factors. A systematic approach to troubleshooting is crucial.

Potential Causes & Solutions:

• Reagent Quality:

  • 4-Bromophenyl Isothiocyanate: This reagent can degrade over time, especially if exposed to moisture. The isothiocyanate group (-N=C=S) is susceptible to hydrolysis.

    • Solution: Use freshly purchased or purified 4-bromophenyl isothiocyanate. If you suspect degradation, you can check its purity by IR spectroscopy (a strong, sharp peak around 2100-2200 cm⁻¹ is characteristic of the -N=C=S stretch).[3]

  • Ethylenediamine: Anhydrous ethylenediamine is preferred. The presence of water can lead to side reactions, such as the formation of ureas.

    • Solution: Use anhydrous ethylenediamine. If the purity is questionable, it can be distilled from sodium hydroxide or calcium hydride.

• Reaction Conditions:

  • Solvent: The choice of solvent is critical. While various solvents can be used, polar aprotic solvents like acetonitrile or tetrahydrofuran (THF) are generally effective. Using an inappropriate solvent can hinder the reaction.

    • Solution: If you are using a non-polar solvent, consider switching to acetonitrile, THF, or ethanol.

  • Temperature: The reaction is typically exothermic. While it often proceeds at room temperature, gentle heating may be required to drive it to completion. However, excessive heat can lead to decomposition and side product formation.

    • Solution: Monitor the reaction temperature. If the reaction is sluggish at room temperature, try gentle heating (40-50 °C). Use a temperature probe to ensure the reaction does not overheat.

  • Reaction Time: Insufficient reaction time will result in incomplete conversion.

    • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within a few hours.[1]

• Stoichiometry: Incorrect molar ratios of reactants can significantly impact the yield.

  • Solution: Ensure you are using the correct stoichiometry. Typically, a 1:1 molar ratio of 4-bromophenyl isothiocyanate to ethylenediamine is used. A slight excess of the amine can sometimes be beneficial to ensure complete consumption of the isothiocyanate.

Problem 2: Product Precipitation and Work-up Issues

Question: My product precipitates out of the reaction mixture, making it difficult to stir and work up. What should I do?

Answer:

Product precipitation is common for this reaction, as 1-(4-Bromophenyl)imidazoline-2-thione is often a solid with limited solubility in many organic solvents.[4][5]

Potential Causes & Solutions:

• Solvent Choice and Volume: The product may be poorly soluble in the chosen reaction solvent, especially at higher concentrations.

  • Solution:

    • Increase the solvent volume to maintain the product in solution during the reaction.

    • Consider a solvent in which the product has higher solubility at the reaction temperature. A solvent screen with small-scale trials can be beneficial.

    • Alternatively, embrace the precipitation. If the product precipitates as a clean solid, this can be an effective method of purification. You can simply filter the solid, wash it with a cold solvent, and dry it.

• Stirring: Inadequate stirring can lead to clumping and poor heat transfer, especially on a larger scale.

  • Solution: Use a mechanical stirrer for larger-scale reactions to ensure efficient mixing.

Problem 3: Product Purity Issues

Question: My final product is impure. What are the likely impurities and how can I purify it?

Answer:

Impurities can arise from side reactions or unreacted starting materials.

Potential Impurities:

• Unreacted 4-Bromophenyl Isothiocyanate: Can be identified by its characteristic IR peak.

• Symmetrical Thiourea (from excess ethylenediamine reacting with two molecules of isothiocyanate): This is a common side product if the isothiocyanate is added too quickly or if there are localized concentration gradients.

• Polymeric Materials: Can form under certain conditions, especially with impure reagents.

Purification Methods:

• Recrystallization: This is the most common and effective method for purifying solid organic compounds.

  • Procedure:

    • Dissolve the crude product in a minimum amount of a hot solvent in which it is sparingly soluble at room temperature but highly soluble when hot (e.g., ethanol, isopropanol, or acetonitrile).

    • Hot filter the solution to remove any insoluble impurities.

    • Allow the solution to cool slowly to room temperature, then in an ice bath to maximize crystal formation.

    • Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.

• Column Chromatography: If recrystallization is ineffective, silica gel column chromatography can be used. A mixture of ethyl acetate and hexane is a common eluent system.

Problem 4: Scaling Up Challenges

Question: I have a successful lab-scale synthesis, but I'm facing issues when trying to scale up the reaction. What are the key considerations for a successful scale-up?

Answer:

Scaling up a chemical synthesis is not always a linear process. Several factors need to be carefully managed.

Key Scale-Up Considerations:

• Heat Transfer: The reaction is exothermic. On a larger scale, the surface area-to-volume ratio decreases, making heat dissipation more challenging. This can lead to a runaway reaction if not controlled.

  • Solution: Use a reactor with a cooling jacket and a temperature probe to maintain a stable internal temperature. Add the 4-bromophenyl isothiocyanate slowly and in a controlled manner to manage the exotherm.

• Mixing: Efficient mixing is crucial to avoid localized "hot spots" and ensure uniform reaction conditions.

  • Solution: Use an overhead mechanical stirrer with an appropriately sized impeller. The stirring speed should be sufficient to create a vortex and ensure the entire reaction mixture is well-agitated.

• Addition Rate: The rate of addition of the isothiocyanate becomes more critical on a larger scale.

  • Solution: Use a dropping funnel or a syringe pump for a slow, controlled addition of the 4-bromophenyl isothiocyanate to the ethylenediamine solution.

• Work-up and Isolation: Handling larger volumes of solvents and solids requires appropriate equipment.

  • Solution: Ensure you have large enough filtration apparatus (e.g., a Buchner funnel) and drying equipment (e.g., a vacuum oven) to handle the scaled-up quantities.

Caption: Key workflow for scaling up the synthesis.

III. Frequently Asked Questions (FAQs)

Q1: What is the expected melting point of 1-(4-Bromophenyl)imidazoline-2-thione?

A1: The reported melting point is typically in the range of 244-246 °C, with decomposition.[4][5] A significant deviation from this range may indicate impurities.

Q2: What are the key analytical techniques to confirm the structure and purity of the final product?

A2: The following techniques are essential for characterization:

• ¹H NMR (Proton Nuclear Magnetic Resonance): To confirm the chemical structure by observing the chemical shifts and integration of the protons.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): To identify all the unique carbon atoms in the molecule.

• FT-IR (Fourier-Transform Infrared Spectroscopy): To identify key functional groups, such as the C=S (thione) and N-H bonds.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• Melting Point Analysis: As a preliminary indicator of purity.

Q3: Are there any alternative synthetic routes to 1-(4-Bromophenyl)imidazoline-2-thione?

A3: While the reaction of an isothiocyanate with a diamine is the most common method for synthesizing thioureas and related compounds, other methods exist for the synthesis of the imidazolidine-2-thione core.[1][3][6] These can include reactions involving carbon disulfide or thiophosgene, but these reagents are often more hazardous and less convenient to handle.[1][3] For this specific N-substituted product, the isothiocyanate route is generally the most efficient.

Q4: What are the main safety precautions to consider during this synthesis?

A4:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Work in a well-ventilated fume hood, especially when handling volatile and potentially toxic reagents like isothiocyanates.

• Reagent Handling: Isothiocyanates can be lachrymatory and irritants. Avoid inhalation and skin contact. Ethylenediamine is corrosive and can cause burns. Handle with care.

• Waste Disposal: Dispose of all chemical waste according to your institution's safety guidelines.

IV. Experimental Protocols & Data

Lab-Scale Synthesis of 1-(4-Bromophenyl)imidazoline-2-thione

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
4-Bromophenyl isothiocyanate	214.08	2.14 g	0.01
Ethylenediamine	60.10	0.60 g	0.01
Acetonitrile	-	50 mL	-

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve ethylenediamine (0.60 g, 0.01 mol) in acetonitrile (25 mL).

• In a separate beaker, dissolve 4-bromophenyl isothiocyanate (2.14 g, 0.01 mol) in acetonitrile (25 mL).

• Slowly add the 4-bromophenyl isothiocyanate solution to the ethylenediamine solution at room temperature with vigorous stirring over 15-20 minutes.

• Stir the reaction mixture at room temperature for 2-3 hours. Monitor the reaction progress by TLC (e.g., 3:1 Hexane:Ethyl Acetate).

• Upon completion, the product will likely have precipitated. Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration through a Buchner funnel.

• Wash the solid with cold acetonitrile (2 x 10 mL).

• Dry the product in a vacuum oven at 60 °C to a constant weight.

Expected Yield: Approximately 2.3 g (90%) of a white to off-white solid.

Scale-Up Synthesis of 1-(4-Bromophenyl)imidazoline-2-thione (10x Scale)

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
4-Bromophenyl isothiocyanate	214.08	21.4 g	0.1
Ethylenediamine	60.10	6.0 g	0.1
Acetonitrile	-	500 mL	-

Procedure:

• Set up a 1 L three-necked round-bottom flask equipped with an overhead mechanical stirrer, a dropping funnel, and a temperature probe.

• Charge the flask with ethylenediamine (6.0 g, 0.1 mol) and acetonitrile (250 mL).

• Dissolve 4-bromophenyl isothiocyanate (21.4 g, 0.1 mol) in acetonitrile (250 mL) and add it to the dropping funnel.

• Begin stirring the ethylenediamine solution and slowly add the 4-bromophenyl isothiocyanate solution from the dropping funnel over 45-60 minutes. Monitor the internal temperature and maintain it below 35 °C using a water bath if necessary.

• After the addition is complete, continue stirring at room temperature for 3-4 hours. Monitor the reaction by TLC.

• Cool the reaction mixture in an ice bath for 1 hour.

• Collect the precipitated product by vacuum filtration.

• Wash the filter cake with cold acetonitrile (2 x 100 mL).

• Dry the product under vacuum at 60 °C.

V. References

• Synthesis of bis-thioureas (4, 5, 8–19) from xylylenediamines 6 and isothiocyanates 7. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of imidazo-1,4-oxazinone derivatives and investigation of reaction mechanism. (2021). Turkish Journal of Chemistry. Retrieved from [Link]

• Mechanochemical synthesis of thioureas, ureas and guanidines. (2017). PubMed Central. Retrieved from [Link]

• Thiourea synthesis by thioacylation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Preparation of thioureas from isothiocyanates and amines or ammonia. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis and antibacterial activities of new 2-Mercapto-Imidazoline-4-one derivatives. (2025). ResearchGate. Retrieved from [Link]

• Pharmaceutical Importance and Synthetic Strategies for Imidazolidine-2-thione and Imidazole-2-thione Derivatives. (2011). Science Alert. Retrieved from [Link]

• Syntheses of 2-mercapto-4-substituted imidazole derivatives with antiinflammatory properties. (1984). PubMed. Retrieved from [Link]

• Sono-synthesis of imidazolidine-2-thione as a base compound of some pharmaceutical products. (2007). PubMed. Retrieved from [Link]

• (PDF) Synthesis and characterization of some new quinolin-2(1H)-ones and imidazoles containing 1, 3, 4-thiadiazoline ring derived from thiosemicarbazone. (n.d.). ResearchGate. Retrieved from [Link]

• Design, Synthesis of New 1,2,4-Triazole/1,3,4-Thiadiazole with Spiroindoline, Imidazo[4,5-b]quinoxaline and Thieno[2,3-d]pyrimidine from Isatin Derivatives as Anticancer Agents. (2022). PubMed Central. Retrieved from [Link]

• Substituted 2-mercapto-imidazoles and their preparation and use. (1985). Google Patents. Retrieved from

• 1-(4-BROMOPHENYL)IMIDAZOLINE-2-THIONE. (n.d.). XIAMEN EQUATION CHEMICAL CO.,LTD. Retrieved from [Link]

• Pharmaceutical importance and synthetic strategies for imidazolidine-2-thione and imidazole-2-thione derivatives. (n.d.). SciSpace. Retrieved from [Link]

• (1) Conventional synthesis of 2‐imidazoline. (2) Proposed one‐step... (n.d.). ResearchGate. Retrieved from [Link]

• Mono- and di-acylated imidazolidine-2-thione derivatives: synthesis, cytotoxicity evaluation and computational studies. (2020). PubMed Central. Retrieved from [Link]

• Synthesis of imidazoline 11 from 8-hydroxy phenyl 2-imidazoline. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of Imidazolidin-2-ones from trans-(R,R)-Diaminocyclohexane: A Statistical Analysis-Based Pseudo-Multicomponent Protocol. (n.d.). MDPI. Retrieved from [Link]

• 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. (2019). PubMed Central. Retrieved from [Link]

• 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. (2023). MDPI. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Mechanochemical synthesis of thioureas, ureas and guanidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 17452-23-2 Cas No. | 1-(4-Bromophenyl)imidazoline-2-thione | Matrix Scientific [matrix.staging.1int.co.uk]
• 5. 1-(4-Bromophenyl)imidazoline-2-thione | 17452-23-2 [sigmaaldrich.com]
• 6. Thiourea synthesis by thioacylation [organic-chemistry.org]

Technical Support Center: Catalyst Selection for Imidazoline-2-thione Synthesis

Welcome to the technical support center for the synthesis of imidazoline-2-thiones. This guide is designed for researchers, scientists, and professionals in drug development. Imidazoline-2-thiones are a critical scaffold in medicinal chemistry, exhibiting a wide range of biological activities, including antimicrobial, anti-HIV, and antihypertensive properties.[1][2][3] The selection of an appropriate catalyst is paramount for achieving high yields, purity, and scalability.

This document moves beyond simple protocols to explain the causality behind experimental choices, providing you with the robust, field-proven insights needed to troubleshoot and optimize your synthetic routes.

Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding catalyst selection for the synthesis of imidazoline-2-thiones and their saturated analogue, imidazolidine-2-thiones.

Q1: What are the primary catalytic strategies for synthesizing imidazolidine-2-thiones?

There are several well-established routes, each with its own preferred catalytic system:

• Reaction of Diamines with Carbon Disulfide (CS₂): This is a foundational method. While it can proceed thermally, catalysts are often employed to improve reaction rates and yields under milder conditions. Heterogeneous catalysts like a ZnO/Al₂O₃ composite are effective for this transformation.[1] Sonication has also been used to promote this reaction, sometimes even without a catalyst.[4]

• Atom-Efficient Cascade Reactions: Modern methods utilize cascade reactions for high atom economy. For instance, alkaline earth metal catalysts, such as [Ca{N(SiMe₃)₂}₂(THF)₂], can catalyze the one-pot reaction of terminal alkynes and isothiocyanates to form functionalized imidazolidine-2-thiones under very mild conditions.[5][6]

• Intramolecular Cyclization of Thiourea Precursors: This strategy involves the cyclization of a pre-formed thiourea. N-heterocyclic carbenes (NHCs) in combination with a base can promote domino reactions to yield functionalized 5-hydroxy-imidazolidine-2-thiones.[7] Strong bases like NaOH have also been noted for synthesizing the related imidazole-2-thiones from appropriate precursors.[8]

Q2: How do I choose between a heterogeneous and a homogeneous catalyst?

The choice depends on your experimental priorities:

• Homogeneous Catalysts (e.g., Alkaline earth bis(amides), NHCs) are often highly active and selective under mild conditions because the catalytic sites are readily accessible. However, removal of the catalyst from the reaction mixture can be challenging, often requiring chromatographic purification.

• Heterogeneous Catalysts (e.g., ZnO/Al₂O₃) offer significant practical advantages in terms of separation and reusability.[1] They are easily removed by simple filtration, which is highly desirable for process and green chemistry. Their primary drawback can be lower activity compared to homogeneous counterparts, sometimes requiring higher temperatures or longer reaction times.

Q3: Are there metal-free options for this synthesis?

Yes, several metal-free approaches are available and gaining prominence.

• Organocatalysis: Chiral thiourea derivatives can act as hydrogen-bond donor catalysts to activate electrophiles in various asymmetric syntheses.[9][10][11] While direct catalysis for the core imidazoline-2-thione synthesis is less common, they are pivotal in creating chiral derivatives. More directly, strong organic bases like 1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD) and phosphazene bases (BEMP) have been shown to catalyze the intramolecular hydroamidation of propargylic ureas to form the analogous imidazolidin-2-ones, suggesting their potential for thiourea substrates as well.[8]

• Physical Methods: As mentioned, high-frequency ultrasound can drive the reaction between ethylenediamine and CS₂ to high yields without any catalyst, presenting a clean, energy-efficient alternative.[4]

Q4: What are the critical safety considerations when synthesizing imidazoline-2-thiones?

Safety is paramount, particularly with the classical CS₂ method.

• Carbon Disulfide (CS₂): CS₂ is highly flammable, volatile, and toxic. All manipulations should be performed in a well-ventilated chemical fume hood.

• Hydrogen Sulfide (H₂S) Emission: The reaction of diamines with CS₂ can release pernicious hydrogen sulfide gas, which is toxic and has a strong, unpleasant odor.[3] Reaction vessels should be properly vented or equipped with a scrubber system.

• Reagent Handling: Many reagents, such as acyl chlorides or isothiocyanates used for derivatization, are corrosive and lachrymatory. Always consult the Safety Data Sheet (SDS) for each reagent and wear appropriate personal protective equipment (PPE).

Troubleshooting Guide: Common Experimental Issues

This guide provides a logical framework for diagnosing and solving common problems encountered during imidazoline-2-thione synthesis.

Logical Flow for Troubleshooting Low Reaction Yield

Caption: A decision tree for troubleshooting low yield.

Q: My reaction yield is consistently below 50%. I am reacting ethylenediamine with CS₂. What should I investigate first?

A: For the classic ethylenediamine and CS₂ reaction, low yield often points to three areas: reaction conditions, reagent stoichiometry, or side reactions.

• Catalyst and Conditions: If you are using a heterogeneous catalyst like ZnO/Al₂O₃, ensure it is properly activated and has a high surface area. The reaction typically requires heating (e.g., 100°C in an autoclave) to proceed efficiently.[1] If running at lower temperatures, the reaction rate will be very slow. Consider using ultrasound, which has been shown to dramatically increase the yield to over 90% in just one hour, compared to 27% via conventional heating under the same conditions.[4]

• Reagent Stoichiometry: Carbon disulfide is highly volatile. Ensure you are using a slight excess or that your reaction vessel is sealed properly to prevent its evaporation over the course of the reaction.

• Side Products: This reaction can produce polymeric byproducts or other unwanted materials. A proper workup is crucial. Analyzing the crude reaction mixture by ¹H NMR or LC-MS can help you determine if the product is forming but being lost during purification.

Q: I am attempting a cascade synthesis using a Group 2 catalyst and am getting a complex mixture of products. How can I improve selectivity?

A: Cascade reactions catalyzed by alkaline earth metals are powerful but exquisitely sensitive to conditions and substrate electronics.[5][6]

• Catalyst Choice: The identity of the metal center (Mg, Ca, Sr) significantly impacts the rate and regioselectivity of the cyclization.[6] If you are getting undesired isomers, switching the metal (e.g., from Mg to the larger Ca) can alter the coordination sphere and favor the desired pathway.

• Substrate Sterics: The stereoelectronic properties of your substrates (the alkyne and the isothiocyanate) profoundly affect selectivity.[6] Bulky substituents can block certain reaction pathways. Try a model reaction with less sterically demanding substrates to confirm the catalyst is behaving as expected before moving to your more complex system.

• Temperature Control: These reactions are often run at or below room temperature. Running the reaction at a lower temperature (e.g., 0°C) can slow down competing side reactions and enhance the selectivity for the desired kinetic product.

Q: My reaction stalls and does not proceed to completion, even after extended time. What are the potential causes?

A: A stalled reaction often indicates catalyst deactivation or product inhibition.

• Catalyst Deactivation: Highly reactive homogeneous catalysts can be sensitive to impurities (water, oxygen) in the reagents or solvent. Ensure you are using anhydrous solvents and that your starting materials are pure. For heterogeneous catalysts, the surface can be poisoned by byproducts.

• Product Inhibition: The imidazoline-2-thione product itself is a good ligand for many metals due to the soft sulfur atom.[2] It is possible that the product is coordinating to the catalyst's active site, preventing turnover. If you suspect this, you may need to use a higher catalyst loading or design a system where the product precipitates out of the solution as it forms.

• Reversible Reaction: Some steps in the catalytic cycle may be reversible. If the reaction has reached equilibrium, you may need to remove a byproduct (e.g., water) to drive the reaction to completion according to Le Châtelier's principle.

Data Summary & Protocols

Table 1: Comparison of Selected Catalytic Systems

Catalyst System	Typical Substrates	Conditions	Advantages	Disadvantages	Typical Yield
ZnO/Al₂O₃ [1]	Ethylenediamine, CS₂	100°C, 2h, Autoclave	Heterogeneous, reusable, simple workup	Requires high temperature/pressure	Good to Excellent
Ultrasound (No Catalyst) [4]	Ethylenediamine, CS₂	10-50°C, 1h, 500 kHz	Catalyst-free, rapid, energy efficient	Requires specialized sonication equipment	> 90%
[Ca{N(SiMe₃)₂}₂(THF)₂] [5][6]	Terminal Alkynes, Isothiocyanates	Room Temp, THF	100% atom efficient, very mild conditions	Homogeneous, air/moisture sensitive	Good to Excellent
NHC / Base [7]	Aldehydes, α-Sulfonylamines	Room Temp, Toluene	Metal-free, forms functionalized products	Requires multi-step precursor synthesis	45-97%

Experimental Protocol: Heterogeneous Catalysis of Imidazolidine-2-thione

This protocol is adapted from the literature for the synthesis of imidazolidine-2-thione using a reusable ZnO/Al₂O₃ catalyst.[1]

Materials:

• Ethylenediamine (1.0 eq)

• Carbon disulfide (1.1 eq)

• ZnO/Al₂O₃ composite catalyst (Specify weight % loading)

• Ethanol (Solvent)

• Stirred autoclave

Procedure:

• Vessel Preparation: To a clean, dry stirred autoclave, add the ZnO/Al₂O₃ catalyst, followed by ethanol.

• Reagent Addition: Add ethylenediamine to the stirred suspension. Seal the autoclave.

• Second Reagent: Carefully add carbon disulfide to the reaction mixture.

• Reaction: Seal the autoclave completely. Heat the mixture to 100°C with vigorous stirring for 2 hours.

• Cooling & Depressurization: After the reaction time has elapsed, cool the autoclave to room temperature. Carefully and slowly vent any excess pressure (potential H₂S gas) in a chemical fume hood.

• Catalyst Removal: Open the autoclave and filter the reaction mixture to recover the solid ZnO/Al₂O₃ catalyst. The catalyst can be washed with ethanol, dried, and stored for reuse.

• Product Isolation: Concentrate the filtrate under reduced pressure. The resulting crude solid is imidazolidine-2-thione.

• Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol or water) to obtain the pure compound. Confirm identity and purity using ¹H NMR, ¹³C NMR, and melting point analysis.

Catalytic Cycle Visualization

The following diagram illustrates a plausible catalytic cycle for the Group 2-catalyzed synthesis of imidazolidine derivatives, highlighting the central role of the metal in mediating the cascade of bond-forming events.[6]

Caption: Plausible catalytic cycle for Group 2 metals.

References

• Savjani, J. K., & Vashi, A. K. (2011). Pharmaceutical Importance and Synthetic Strategies for Imidazolidine-2-thione and Imidazole-2-thione Derivatives. Science Alert. [Link]

• Savjani, J. K., & Vashi, A. K. (2011). Pharmaceutical importance and synthetic strategies for imidazolidine-2-thione and imidazole-2-thione derivatives. PubMed. [Link]

• Mono- and di-acylated imidazolidine-2-thione derivatives: synthesis, cytotoxicity evaluation and computational studies. PMC - NIH. [Link]

• Synthesis and Structure of Some Imidazolidine-2-thiones. ResearchGate. [Link]

• New imidazole-2-thiones linked to acenaphythylenone as dual DNA intercalators and topoisomerase II inhibitors: structural optimization, docking, and apoptosis studies. PubMed Central. [Link]

• Group 2 Catalysis for the Atom-Efficient Synthesis of Imidazolidine and Thiazolidine Derivatives. PubMed. [Link]

• Arrowsmith, M., Crimmin, M. R., Hill, M. S., & Kociok-Köhn, G. (2015). Group 2 Catalysis for the atom-efficient synthesis of imidazolidine and thiazolidine derivatives. University of Bath's research portal. [Link]

• Recent Advances in the Catalytic Synthesis of Imidazolidin-2-ones and Benzimidazolidin-2-ones. MDPI. [Link]

• Lippa, R., Carlucci, C., Perna, F. M., & Capriati, V. (2019). Synthesis of Imidazolidin-2-ones and Imidazol-2-ones via Base-Catalyzed Intramolecular Hydroamidation of Propargylic Ureas under Ambient Conditions. ACS Publications. [Link]

• Exploration, Optimization, and Application of Supramolecular Thiourea−Amine Catalysts for the Synthesis of Lactide (Co)polymers. ResearchGate. [Link]

• Leśniak, S., Szymański, P., & Girek, T. (2021). Chiral Thioureas—Preparation and Significance in Asymmetric Synthesis and Medicinal Chemistry. PMC - PubMed Central. [Link]

• Group 11 Complexes with Imidazoline-2-thione or Selone Derivatives. ResearchGate. [Link]

• Pharmaceutical importance and synthetic strategies for imidazolidine-2-thione and imidazole-2-thione derivatives. SciSpace. [Link]

• Synthesis of Imidazolidin-2-ones from trans-(R,R)-Diaminocyclohexane: A Statistical Analysis-Based Pseudo-Multicomponent Protocol. MDPI. [Link]

• Meninno, S., Lattanzi, A., & Della Sala, G. (2016). Synthesis of functionalized imidazolidine-2-thiones via NHC/base-promoted aza-benzoin/aza-acetalization domino reactions. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Swain, S. P., Kumar, K. N., & Ravichandran, V. (2021). Thiourea catalysts for synthesis of Active Pharmaceutical Ingredients. ChemRxiv. [Link]

• Gholap, A. R., et al. (2007). Sono-synthesis of imidazolidine-2-thione as a base compound of some pharmaceutical products. PubMed. [Link]

• Thiourea Based Catalysis. (2021). Chemistry LibreTexts. [Link]

• Urea and Thiourea-Functionalized, Pyridinium-Based Ionic Polymers Convert CO2 to Cyclic Carbonate under Mild Conditions. ACS Publications. [Link]

• Copper-Catalyzed One-Pot Synthesis of Thiazolidin-2-imines. The Journal of Organic Chemistry - ACS Publications. [Link]

• Synthesis of mono- and di-acylated imidazolidine-2-thione derivatives. ResearchGate. [Link]

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Managing reaction temperature for optimal imidazoline-2-thione formation

Welcome to the technical support center for the synthesis of imidazoline-2-thiones. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting advice for managing reaction temperature, a critical parameter for optimal yield and purity.

Introduction

Imidazoline-2-thiones are a pivotal class of heterocyclic compounds with a broad spectrum of biological activities, making them attractive scaffolds in pharmaceutical research.[1][2] The successful synthesis of these molecules is highly dependent on precise control of reaction parameters, with temperature being one of the most influential factors. This guide will delve into the nuances of temperature management during imidazoline-2-thione formation, providing practical solutions to common challenges encountered in the laboratory.

Troubleshooting Guide: Temperature-Related Issues

This section addresses specific problems you may encounter during your experiments, with a focus on the role of reaction temperature.

Q1: My imidazoline-2-thione yield is low, although TLC/LC-MS analysis indicates complete consumption of the starting materials. What is the likely cause?

A: Low yields despite full conversion of starting materials often point towards the formation of soluble, undesired side products or thermal degradation of the target compound. Temperature plays a crucial role here:

• Excessive Temperature: Imidazoline-2-thiones, while generally stable, can be susceptible to decomposition at elevated temperatures over prolonged reaction times.[3] This is particularly true for derivatives with sensitive functional groups. The decomposition products may be complex and difficult to characterize, leading to a deceptively "clean" reaction profile by simple chromatographic analysis.

• Side Reactions: Higher temperatures can provide the necessary activation energy for competing reaction pathways. For instance, in syntheses involving carbon disulfide, elevated temperatures can promote the formation of polymeric byproducts or alternative heterocyclic systems.

Troubleshooting Steps:

• Temperature Screening: Conduct a series of small-scale reactions at different temperatures (e.g., room temperature, 50 °C, 80 °C, and reflux) to identify the optimal temperature for your specific substrates.[4]

• Stepwise Heating: For multi-step, one-pot syntheses, consider a temperature gradient. For example, the initial nucleophilic addition might proceed efficiently at a lower temperature, while the subsequent cyclization may require gentle heating.[5]

• Solvent Selection: The boiling point of your solvent dictates the maximum reaction temperature at atmospheric pressure. If a higher temperature is required, consider switching to a higher-boiling solvent or using a sealed reaction vessel (autoclave) to increase the pressure and consequently the reaction temperature.[1] Conversely, if degradation is suspected, a lower-boiling solvent might be beneficial.

Q2: I am observing the formation of dark, tar-like substances in my reaction mixture. How can I prevent this?

A: The formation of dark, insoluble materials is a strong indicator of polymerization or extensive decomposition, often exacerbated by excessive heat.

Causality:

• Reagent Instability: Certain reagents, such as isothiocyanates or carbon disulfide, can be thermally sensitive and prone to polymerization at high temperatures.

• Product Degradation: The imidazoline-2-thione product itself might be degrading under the reaction conditions. The initial decomposition products can be highly reactive and initiate polymerization cascades.

Preventative Measures:

• Lower the Reaction Temperature: This is the most direct approach to mitigate thermal decomposition. Explore if the reaction can proceed at a lower temperature, even if it requires a longer reaction time.

• Controlled Reagent Addition: Instead of adding all reagents at once, consider slow, portion-wise, or syringe-pump addition of the more sensitive reagent to the reaction mixture at a controlled temperature. This maintains a low instantaneous concentration of the reactive species, minimizing side reactions.

• Inert Atmosphere: Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions that are often accelerated by heat and can lead to colored impurities.

Q3: My reaction is sluggish and incomplete, even after prolonged heating. Should I just increase the temperature?

A: While increasing the temperature is a common strategy to accelerate slow reactions, it's not always the optimal solution and can sometimes be detrimental.

Analysis:

• Activation Energy Barrier: An incomplete reaction suggests that the activation energy for the desired transformation is not being sufficiently overcome. While higher temperatures can help, they might also promote the side reactions discussed earlier.

• Catalyst Inactivity: If your reaction is catalyzed, the catalyst might not be active at the current temperature, or it may be degrading at higher temperatures.

• Solubility Issues: The starting materials may not be fully soluble in the chosen solvent at the reaction temperature, leading to a heterogeneous mixture and slow reaction rates.

Optimization Strategy:

• Moderate Temperature Increase: If you decide to increase the temperature, do so incrementally (e.g., in 10-20 °C steps) and monitor the reaction progress closely by TLC or LC-MS.[6]

• Catalyst Screening: Investigate different catalysts that may be more effective at lower temperatures. For example, certain organocatalysts or metal complexes can significantly lower the activation energy barrier.[7]

• Solvent Screening: Test a range of solvents with different polarities and boiling points. Improved solubility of reactants can dramatically enhance the reaction rate without the need for excessive heat.

• Alternative Activation Methods: Consider non-thermal activation methods such as sonication or microwave irradiation. Sonication has been shown to significantly increase the yield of imidazolidine-2-thione at lower temperatures compared to conventional heating.[8]

Frequently Asked Questions (FAQs)

Q: What is a generally recommended temperature range for imidazoline-2-thione synthesis?

A: There is no single "one-size-fits-all" temperature range. The optimal temperature is highly dependent on the specific synthetic route and the substrates being used. Here are some examples from the literature:

Synthetic Method	Reactants	Solvent	Temperature	Reference
Conventional Heating	Ethylene diamine, Carbon disulfide	Pyridine	Reflux (water bath)	[1]
Heterogeneous Catalysis	Ethylene diamine, Carbon disulfide	-	100 °C (in autoclave)	[1]
Dibal Reduction followed by Cyclization	Substituted methylene thiourea	DCM	-40 °C (for Dibal addition)	[1]
Condensation	N,N'-bis(trimethylsilyl)1,2-diamines, Ketones	-	120-180 °C	[9]
Sonication	Ethylene diamine, Carbon disulfide	-	10-50 °C	[8]

Q: How does the choice of solvent impact the optimal reaction temperature?

A: The solvent plays a critical role in several ways:

• Boiling Point: As mentioned, the solvent's boiling point sets the upper limit for the reaction temperature under atmospheric pressure.

• Solubility: The solvent must effectively dissolve the reactants to ensure a homogeneous reaction mixture and efficient molecular collisions. Poor solubility can necessitate higher temperatures to force the reaction to proceed.

• Polarity: The polarity of the solvent can influence the reaction mechanism and the stability of intermediates and transition states. A solvent that stabilizes the transition state of the desired reaction pathway can lower the required activation energy and thus the optimal reaction temperature.

Q: Can imidazoline-2-thiones be synthesized at room temperature?

A: Yes, several synthetic methods for imidazoline-2-thiones and their derivatives can be performed at room temperature.[10] These often involve the use of highly reactive starting materials or efficient catalytic systems that lower the activation energy barrier.[7][11] For example, the reaction of certain N,N'-disubstituted ethylenediamines with thiophosgene or its equivalents can proceed smoothly at ambient temperature.

Experimental Protocols

Protocol 1: Temperature Screening for Optimal Yield

• Setup: In parallel, set up three to four small-scale reactions (e.g., 0.5 mmol) in identical reaction vessels equipped with stir bars and condensers.

• Reagent Addition: Charge each vessel with the starting materials and solvent.

• Temperature Control: Place each vessel in a pre-heated heating mantle or oil bath set to a different temperature (e.g., 50 °C, 70 °C, 90 °C, and reflux).

• Monitoring: Monitor the progress of each reaction at regular intervals (e.g., every hour) using TLC or LC-MS.

• Analysis: After a set time (e.g., 6 hours), or upon completion, quench the reactions and analyze the crude reaction mixtures by a quantitative method (e.g., 1H NMR with an internal standard or LC-MS with a calibration curve) to determine the yield of the desired product and the formation of any major byproducts.

• Optimization: Based on the results, select the temperature that provides the best balance of reaction rate, yield, and purity for further scale-up.

Visualizations

Diagram 1: Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low yields in imidazoline-2-thione synthesis.

Diagram 2: Temperature Effects on Reaction Pathways

Caption: The influence of temperature on reaction pathways in imidazoline-2-thione synthesis.

References

• Entezari, M. H., Asghari, A., & Hadizadeh, F. (2008). Sono-synthesis of imidazolidine-2-thione as a base compound of some pharmaceutical products. Ultrasonics Sonochemistry, 15(2), 119–123. [Link]

• Sharma, P., & Kumar, A. (2011). Pharmaceutical Importance and Synthetic Strategies for Imidazolidine-2-thione and Imidazole-2-thione Derivatives. Science Alert. [Link]

• Arrowsmith, M., Crimmin, M. R., Hill, M. S., & Kociok-Köhn, G. (2015). Group 2 Catalysis for the Atom-Efficient Synthesis of Imidazolidine and Thiazolidine Derivatives. Chemistry – A European Journal, 21(29), 10436–10445. [Link]

• Al-Ghorbani, M., & Khan, I. (2016). Recent advances in the synthesis of highly substituted imidazolidines. Journal of the Saudi Chemical Society, 20(4), 431–450. [Link]

• Sharma, P., & Kumar, A. (2011). Pharmaceutical importance and synthetic strategies for imidazolidine-2-thione and imidazole-2-thione derivatives. American Journal of Organic Chemistry. [Link]

• Ivancia, M., & Mocanu, A. M. (2014). NEW IMIDAZOLINE DERIVATIVES, SYNTHESIS, CHARACTERIZATION AND THERMAL DEGRADATION. Revue Roumaine de Chimie, 59(1), 79-86. [Link]

• Tampucci, G., et al. (2018). Recent Advances in the Catalytic Synthesis of Imidazolidin-2-ones and Benzimidazolidin-2-ones. Molecules, 23(12), 3192. [Link]

• Movassaghi, M., & Hill, M. D. (2011). Synthesis of 2-imidazolones and 2-iminoimidazoles. Organic letters, 13(23), 6244–6247. [Link]

• Romanelli, A., et al. (2019). Synthesis of functionalized imidazolidine-2-thiones via NHC/base-promoted aza-benzoin/aza-acetalization domino reactions. Organic & Biomolecular Chemistry, 17(18), 4529-4539. [Link]

• Salman, A. S., Abdel-Aziem, A., & Alkubbat, M. J. (2015). Design, Synthesis of Some New Thio-Substituted Imidazole and Their Biological Activity. American Journal of Organic Chemistry, 5(2), 57-72. [Link]

• El-Sayed, M. A., et al. (2024). New imidazole-2-thiones linked to acenaphythylenone as dual DNA intercalators and topoisomerase II inhibitors: structural optimization, docking, and apoptosis studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2322906. [Link]

• Salman, A. S., Abdel-Aziem, A., & Alkubbat, M. J. (2015). Design, Synthesis of Some New Thio-Substituted Imidazole and Their Biological Activity. American Journal of Organic Chemistry, 5(2), 57-72. [Link]

• Romanelli, A., et al. (2019). Synthesis of functionalized imidazolidine-2-thiones via NHC/base-promoted aza-benzoin/aza-acetalization domino reactions. Semantic Scholar. [Link]

• El-Sayed, M. A., et al. (2024). New imidazole-2-thiones linked to acenaphythylenone as dual DNA intercalators and topoisomerase II inhibitors: structural optimization, docking, and apoptosis studies. PubMed Central. [Link]

• Johnson, J. B., & Rovis, T. (2012). Palladium-Catalyzed Multicomponent Synthesis of 2-Imidazolines from Imines and Acid Chlorides. Molecules, 17(10), 11579–11588. [Link]

• Ghorbani-Vaghei, R., & Malaekehpoor, S. M. (2011). Efficient one-pot room-Temperature synthesis of 2-imidazolines from aldehydes. ResearchGate. [Link]

• Wikipedia. (n.d.). 2-Imidazolidinethione. In Wikipedia. Retrieved January 9, 2026, from [Link]

• XiXisys. (n.d.). Imidazolidine-2-thione SDS. XiXisys. [Link]

• Sanna, M., et al. (2022). Mono- and di-acylated imidazolidine-2-thione derivatives: synthesis, cytotoxicity evaluation and computational studies. Medicinal Chemistry Research, 31(9), 1541–1553. [Link]

• Sharma, P., & Kumar, A. (2011). Pharmaceutical importance and synthetic strategies for imidazolidine-2-thione and imidazole-2-thione derivatives. PubMed. [Link]

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Technical Support Center: Synthesis of Substituted Imidazole-2-thiones

Welcome to the technical support center for the synthesis of substituted imidazole-2-thiones. This guide is designed for researchers, scientists, and professionals in drug development. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to navigate the common challenges encountered during your synthetic work. This resource is structured into Frequently Asked Questions (FAQs) for quick reference and detailed Troubleshooting Guides for more complex issues.

Frequently Asked Questions (FAQs)

Here, we address some of the most common questions and concerns that arise during the synthesis of substituted imidazole-2-thiones.

Q1: Why is the yield of my imidazole-2-thione synthesis consistently low?

A1: Low yields in imidazole-2-thione synthesis can stem from several factors. One common issue is incomplete reaction, which can be addressed by optimizing reaction time, temperature, or the choice of solvent. Another significant factor can be the formation of side products. For instance, in syntheses involving the cyclization of thiourea derivatives with α-haloketones, the formation of thiazole derivatives can be a competing reaction pathway.[1] The choice of base and reaction conditions can influence the selectivity towards the desired imidazole-2-thione. Additionally, purification challenges can lead to product loss, resulting in a lower isolated yield.[2] It's also worth noting that some synthetic routes are inherently more efficient than others; for example, reactions of vicinal diamines with 1,1'-thiocarbonyldiimidazole can proceed to completion under mild conditions.[3]

Q2: I am observing the formation of an unexpected byproduct. How can I identify and minimize it?

A2: The first step is to characterize the byproduct using spectroscopic methods such as NMR (¹H, ¹³C), mass spectrometry, and IR spectroscopy. This will provide structural information to help identify the unexpected compound.[1][4] A common byproduct in certain syntheses is a thiazole derivative, which can be distinguished from the desired imidazole-2-thione by careful analysis of the NMR spectra.[1] To minimize byproduct formation, consider altering the reaction conditions. For example, changing the solvent, temperature, or the order of reagent addition can influence the reaction pathway. In some cases, using a milder base or a different catalyst can improve the selectivity of the reaction.

Q3: What is thione-thiol tautomerism and how does it affect my synthesis?

A3: Imidazole-2-thiones can exist in equilibrium with their tautomeric form, imidazole-2-thiol.[5] While the thione form is generally more stable, the presence of the thiol tautomer can influence the reactivity of the molecule.[5][6] For instance, the thiol form can be more susceptible to oxidation, potentially leading to the formation of disulfide byproducts.[6] When performing reactions such as S-alkylation, it is the thiol tautomer that acts as the nucleophile.[7][8] Understanding this equilibrium is crucial for designing subsequent reactions and for interpreting spectroscopic data.

Q4: My purified product seems to be a mixture, even after chromatography. What could be the issue?

A4: If you are still observing a mixture after purification, it's possible that you have a mixture of tautomers or rotamers that are slowly interconverting on the NMR timescale. Another possibility is the presence of impurities that co-elute with your product. In such cases, trying a different chromatographic method (e.g., a different stationary phase or solvent system) may be beneficial.[9] Recrystallization is also a powerful purification technique for obtaining highly pure crystalline solids.[7] Finally, ensure that your starting materials are of high purity, as impurities in the starting materials can carry through the reaction and purification steps.

Q5: Are there any safety precautions I should be aware of when working with reagents for imidazole-2-thione synthesis?

A5: As with any chemical synthesis, it is crucial to follow standard laboratory safety procedures. Many of the reagents used, such as α-haloketones, can be lachrymatory and corrosive. Reagents like carbon disulfide, sometimes used as a source of the thiocarbonyl group, are highly flammable and toxic. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Consult the Safety Data Sheet (SDS) for each reagent before use to be fully aware of its hazards and handling precautions.

Troubleshooting Guides

This section provides detailed, step-by-step guidance on overcoming specific challenges in the synthesis of substituted imidazole-2-thiones.

Guide 1: Optimizing the Synthesis of Imidazole-2-thiones from Vicinal Diamines

The reaction of a vicinal diamine with a thiocarbonyl source is a common and often efficient method for preparing imidazolidine-2-thiones, which can then be oxidized to the corresponding imidazole-2-thiones.[3][5]

Common Problem: Low yield of the desired imidazole-2-thione after the oxidation step.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low yields in imidazole-2-thione synthesis from vicinal diamines.

Experimental Protocol: Synthesis of 4-Benzyl-2-imidazolidinethione [3]

• Dissolve 3-phenyl-1,2-diaminopropane (0.65 mol) in dichloromethane (75 mL) under an argon atmosphere.

• Add a solution of 1,1'-thiocarbonyldiimidazole (0.068 mol) in dichloromethane dropwise over 45 minutes.

• Stir the reaction mixture for 15 minutes after the addition is complete.

• Monitor the reaction progress by HPLC to confirm the completion of the reaction.

• Dilute the reaction mixture with dichloromethane (200 mL).

• Wash the organic layer with water (3 x 100 mL) and then with brine (100 mL).

• Dry the organic solution and evaporate the solvent under reduced pressure to obtain the crude product.

• Purify the product by recrystallization or chromatography.

Causality Behind Experimental Choices:

• Dichloromethane as solvent: It is a good solvent for both the diamine and 1,1'-thiocarbonyldiimidazole, and it is relatively unreactive under these conditions.

• Argon atmosphere: This prevents potential side reactions with atmospheric oxygen or moisture.

• Slow addition of 1,1'-thiocarbonyldiimidazole: This helps to control the reaction rate and minimize the formation of byproducts.

• Aqueous workup: This removes water-soluble impurities and unreacted reagents.

Guide 2: Managing Side Reactions in the Synthesis from Thioureas

The reaction of N,N'-disubstituted thioureas with α-haloketones can lead to the formation of either imidazole-2-thiones or 2-aminothiazoles.[1][10] The reaction outcome is often dependent on the reaction conditions and the substitution pattern of the thiourea.

Common Problem: Formation of a significant amount of the undesired 2-aminothiazole byproduct.

Decision Tree for Minimizing Thiazole Formation:

Caption: Decision tree for optimizing reaction conditions to favor imidazole-2-thione formation over thiazole byproducts.

Data Presentation: Solvent and Base Effects on Yield

Entry	Solvent	Base	Temperature (°C)	Yield (%)	Reference
1	Ethanol	Triethylamine	Reflux	69-92	[1][4]
2	Ethanol	Sodium Acetate	Reflux	Moderate	[11]
3	DMF	-	Reflux	55	[7]
4	Glacial Acetic Acid	Sodium Acetate	Reflux	Moderate	[7]

Key Insights: The choice of a suitable base and solvent system is critical for directing the cyclization towards the desired imidazole-2-thione. Triethylamine in ethanol appears to be a high-yielding combination for certain substrates.[1][4]

Guide 3: Purification Strategies for Substituted Imidazole-2-thiones

Purification can be a significant challenge, with crude products often being mixtures that require careful separation to obtain the pure compound.[2]

Common Problem: Difficulty in obtaining a pure product after the reaction workup.

Purification Techniques:

• Recrystallization: This is often the most effective method for obtaining highly pure crystalline products. The choice of solvent is critical and may require some screening. Common solvents include ethanol, DMF, or mixtures with water.[7][8]

• Column Chromatography: For non-crystalline products or mixtures that are difficult to separate by recrystallization, column chromatography is the method of choice. A range of stationary phases (e.g., silica gel) and mobile phase systems can be employed.

• Acid-Base Extraction: The amphoteric nature of the imidazole ring can be exploited for purification.[12] The imidazole-2-thione can be protonated with an acid and extracted into the aqueous phase, leaving non-basic impurities in the organic phase. Subsequent neutralization and extraction can then isolate the desired product.

• Removal of Imidazole Reagents: In some purification schemes, such as His-tag protein purification, imidazole is used as an eluent. Techniques for its removal, such as dialysis or size-exclusion chromatography (e.g., Sephadex G-25), could potentially be adapted for small molecule purification if applicable.[13][14]

Experimental Protocol: Purification by Recrystallization

• Dissolve the crude product in a minimum amount of a suitable hot solvent (e.g., ethanol).

• If colored impurities are present, a small amount of activated charcoal can be added, and the solution is heated briefly.

• Filter the hot solution to remove any insoluble impurities or charcoal.

• Allow the filtrate to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization.

• Collect the crystals by filtration.

• Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Dry the crystals under vacuum.

References

• New imidazole-2-thiones linked to acenaphythylenone as dual DNA intercalators and topoisomerase II inhibitors: structural optimization, docking, and apoptosis studies. (2024-03-15). Taylor & Francis. [Link]

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• Design, Synthesis of Some New Thio-Substituted Imidazole and Their Biological Activity. Science Domain International. [Link]

• Pharmaceutical importance and synthetic strategies for imidazolidine-2-thione and imidazole-2-thione derivatives. (2011-12-15). PubMed. [Link]

• Synthesis, characterization, and antibacterial activities of some novel N,N'-disubstituted thiourea, 2-Amino thiazole, and imidazole-2-thione derivatives. (2013-11-27). ResearchGate. [Link]

• Design, Synthesis of Some New Thio-Substituted Imidazole and Their Biological Activity. ResearchGate. [Link]

• Method of making imidazole-2-thiones.

• Synthesis, structural studies and computational evaluation of cyclophanes incorporating imidazole-2-selones. (2023-06-14). RSC Publishing. [Link]

• Imidazole-2-thione derivatives as new selective anticancer agents with anti-metastatic properties: synthesis and pharmacological evaluation. (2026-01-06). PubMed. [Link]

• Synthesis of imidazole-2-thiones. ResearchGate. [Link]

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• New imidazole-2-thiones linked to acenaphythylenone as dual DNA intercalators and topoisomerase II inhibitors: structural optimization, docking, and apoptosis studies. (2024-03-15). PubMed Central. [Link]

• Mono- and di-acylated imidazolidine-2-thione derivatives: synthesis, cytotoxicity evaluation and computational studies. PMC - NIH. [Link]

• Pharmaceutical Importance and Synthetic Strategies for Imidazolidine-2-thione and Imidazole-2-thione Derivatives. Science Alert. [Link]

• Indole Derivatives Bearing Imidazole, Benzothiazole-2-Thione or Benzoxazole-2-Thione Moieties—Synthesis, Structure and Evaluation of Their Cytoprotective, Antioxidant, Antibacterial and Fungicidal Activities. PubMed Central. [Link]

• Native purification with TALON resin, imidazole elution. Takara Bio. [Link]

• Effect of thione–thiol tautomerism on the inhibition of lactoperoxidase by anti-thyroid drugs and their analogues. Indian Academy of Sciences. [Link]

• 5-Aryl-1-Arylideneamino-1H-Imidazole-2(3H)-Thiones: Synthesis and In Vitro Anticancer Evaluation. NIH. [Link]

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• Polyether-tethered imidazole-2-thiones, imidazole-2-selenones and imidazolium salts as collectors for the flotation of lithium aluminate and spodumene. PMC - PubMed Central. [Link]

• Can anyone suggest how to remove imidazole from the purified protein samples? ResearchGate. [Link]

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• Synthesis of 1,3,4-Thiadiazole, 1,3,4-Thiadiazine, 1,3,6-Thia-diazepane and Quinoxaline Derivatives from Symmetrical Dithiobiureas and Thioureidoethylthiourea Derivatives. PMC - PubMed Central. [Link]

• Synthesis of imidazo-1,4-oxazinone derivatives and investigation of reaction mechanism. ResearchGate. [Link]

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Reference Data & Comparative Studies

A Comparative Analysis for Drug Discovery: 1-(4-Bromophenyl)imidazoline-2-thione vs. 1-(4-Chlorophenyl)imidazoline-2-thione

A Senior Application Scientist's Guide to Synthesis, Physicochemical Properties, and Biological Potential

Executive Summary

In the landscape of medicinal chemistry, the imidazoline-2-thione scaffold is a privileged structure, serving as the foundation for compounds with a wide array of biological activities, from antihypertensive to anticancer agents.[1][2] The strategic modification of this core, particularly through substitution on an N-aryl ring, is a key strategy in drug design to fine-tune physicochemical properties and enhance therapeutic efficacy. This guide provides an in-depth comparison of two closely related analogues: 1-(4-Bromophenyl)imidazoline-2-thione and 1-(4-Chlorophenyl)imidazoline-2-thione. By examining their synthesis, contrasting their fundamental physicochemical characteristics based on the distinct properties of bromine and chlorine, and exploring their potential biological activities, we aim to provide researchers with a rational framework for selecting and developing these compounds in drug discovery programs.

Introduction: The Significance of Halogen Substitution

The imidazoline-2-thione moiety is a versatile pharmacophore known to interact with various biological targets, including dopamine β-hydroxylase (DBH), an enzyme critical in the biosynthesis of norepinephrine.[3] Inhibition of DBH is a validated mechanism for the management of hypertension.[4] The introduction of a halogen at the para-position of the N-phenyl ring profoundly influences the molecule's electronic distribution, lipophilicity, and steric profile. The choice between a bromine and a chlorine atom, while seemingly subtle, can lead to significant differences in absorption, distribution, metabolism, excretion (ADME), and target engagement. This guide dissects these differences to inform rational drug design.

Synthesis and Characterization

A common and reliable method for the synthesis of 1-(4-halophenyl)imidazoline-2-thiones involves the cyclization of an appropriately substituted N-(2-aminoethyl)-N'-(4-halophenyl)thiourea. A more direct route starts from the reaction of 4-haloaniline with 2-chloroethyl isothiocyanate, followed by intramolecular cyclization. A generalized synthetic workflow is presented below.

Caption: Generalized synthetic workflow for 1-(4-Halophenyl)imidazoline-2-thiones.

Characterization of the final products relies on standard analytical techniques. The melting point serves as an initial indicator of purity, while spectroscopic methods confirm the molecular structure.

Parameter	1-(4-Bromophenyl)imidazoline-2-thione	1-(4-Chlorophenyl)imidazoline-2-thione	Reference(s)
CAS Number	17452-23-2	17452-12-9	[1][5]
Molecular Formula	C₉H₇BrN₂S	C₉H₇ClN₂S	N/A
Molecular Weight	255.13 g/mol	210.68 g/mol	N/A
Melting Point	Not reported in searched literature	229-231 °C	[6]

Comparative Physicochemical Properties: A Data-Driven Analysis

The substitution of chlorine with bromine impacts three key molecular descriptors: size (steric effects), lipophilicity, and electronic effects. These parameters are critical for predicting a molecule's pharmacokinetic and pharmacodynamic behavior.

Electronic Effects: Hammett Constants

The Hammett substituent constant (σp) quantifies the electron-donating or electron-withdrawing influence of a substituent at the para-position of a benzene ring.[7] Both chlorine and bromine are moderately electron-withdrawing due to their inductive effects, with very similar σp values.

Parameter	para-Bromo (-Br)	para-Chloro (-Cl)	Reference(s)
Hammett Constant (σp)	0.23	0.23	[8]

This similarity suggests that both compounds will have a comparable electronic influence on the imidazoline-2-thione core, affecting properties like pKa and the nature of interactions with electron-rich or electron-deficient regions of a biological target.

Lipophilicity: LogP as a Predictive Descriptor

Compound	LogP	Reference(s)
Bromobenzene	2.99	[10]
Chlorobenzene	2.84	[11]

The higher LogP of bromobenzene suggests that 1-(4-Bromophenyl)imidazoline-2-thione is likely more lipophilic than its chloro-analogue. This increased lipophilicity could lead to enhanced membrane crossing and potentially stronger binding to hydrophobic pockets in target proteins, but it may also result in lower aqueous solubility and increased metabolic clearance.

Caption: Experimental workflow for the in vitro DBH inhibition assay.

Step-by-Step Procedure:

• Reagent Preparation:

  • Prepare a 1.0 M sodium acetate buffer (pH 5.0).

  • Prepare an assay master mix containing acetate buffer, catalase (to remove H₂O₂), and fumaric acid (an allosteric activator).

• Compound Dilution:

  • Prepare stock solutions of each test compound (bromo- and chloro-derivatives) in 100% DMSO (e.g., 10 mM).

  • Perform serial dilutions in DMSO to create a range of concentrations (e.g., from 100 µM to 1 nM).

• Assay Procedure:

  • In a 96-well plate, add 150 µL of the assay master mix to each well.

  • Add 2 µL of the diluted test compound or DMSO (for vehicle control and positive control wells).

  • Add 20 µL of the diluted DBH enzyme solution to all wells except the blank.

  • Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the reaction by adding 20 µL of a freshly prepared solution of tyramine and ascorbic acid.

  • Incubate the plate at 37°C for 20 minutes with gentle shaking.

• Reaction Termination and Detection:

  • Stop the reaction by adding 50 µL of 1.0 M perchloric acid.

  • Centrifuge the plate to pellet the precipitated protein.

  • Quantify the product (p-octopamine) in the supernatant. This is typically done by oxidizing the product with sodium periodate to form p-hydroxybenzaldehyde, which can be measured spectrophotometrically at 330 nm. Alternatively, HPLC with UV or electrochemical detection can be used for more precise quantification.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the compound concentration.

  • Determine the IC50 value by fitting the data to a four-parameter logistic equation using appropriate software (e.g., GraphPad Prism).

Discussion and Future Perspectives

This guide highlights that while 1-(4-Bromophenyl)imidazoline-2-thione and 1-(4-Chlorophenyl)imidazoline-2-thione share nearly identical electronic properties, they are predicted to differ in lipophilicity. The bromo-derivative, being more lipophilic, may offer advantages in membrane permeability and hydrophobic interactions but could also face challenges with solubility and metabolism. The chloro-derivative provides a more conservative, less lipophilic starting point.

The lack of direct comparative biological data underscores a clear research opportunity. Performing the described DBH inhibition assay would provide the first head-to-head comparison of these fundamental analogues, yielding crucial structure-activity relationship (SAR) data. This would authoritatively establish whether the increased lipophilicity of the bromo-substituent translates into enhanced potency.

For drug development professionals, the choice between these two compounds is not arbitrary. If a program seeks to maximize potency and cell penetration, the bromo-derivative may be the preferred starting point, with the understanding that formulation and metabolic stability will require careful optimization. Conversely, if a more favorable ADME profile with potentially lower toxicity is prioritized, the chloro-derivative represents a more cautious and potentially more developable option. Future work should also involve in vitro ADME assays (e.g., metabolic stability in liver microsomes, plasma protein binding) to build a comprehensive profile of each compound and validate the predictions made based on their physicochemical properties.

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A Comparative Guide to the Structural Validation of 1-(4-Bromophenyl)imidazoline-2-thione: The Definitive Role of X-ray Crystallography

In the landscape of pharmaceutical research and materials science, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of development. It is the bedrock upon which the understanding of chemical reactivity, biological activity, and material properties is built. This guide provides an in-depth comparison of analytical techniques for the structural validation of 1-(4-Bromophenyl)imidazoline-2-thione, a molecule of significant interest. We will demonstrate why single-crystal X-ray crystallography stands as the gold standard for this purpose, while also exploring the complementary roles of other spectroscopic methods.

The Imperative of Structural Certainty

1-(4-Bromophenyl)imidazoline-2-thione belongs to a class of heterocyclic compounds that are widely investigated for their potential pharmacological activities. The precise arrangement of atoms within this molecule dictates its interactions with biological targets. Therefore, any ambiguity in its structure can lead to misinterpretation of its activity and hinder the drug development process.

The Gold Standard: Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction (SC-XRD) is a powerful and non-destructive analytical technique that provides precise information about the internal lattice of crystalline substances.[1] It allows for the exact determination of unit cell dimensions, bond lengths, bond angles, and the overall three-dimensional arrangement of atoms.[1][2][3]

The fundamental principle of X-ray diffraction lies in the interaction of X-rays with the electron clouds of atoms arranged in a regular, repeating lattice.[2][4] This interaction causes the X-rays to diffract in specific directions, creating a unique pattern of reflections. By analyzing the geometry and intensity of this diffraction pattern, a complete picture of the electron density within the crystal can be reconstructed, and from that, the atomic structure is determined.[2][5]

Experimental Workflow: From Powder to Precision

The journey to an unambiguous crystal structure via SC-XRD involves a meticulous, multi-step process.

Caption: Experimental workflow for single-crystal X-ray crystallography.

Causality in Experimental Choices

The success of SC-XRD is critically dependent on the quality of the single crystal. The slow evaporation, vapor diffusion, or slow cooling methods are employed to allow molecules to arrange themselves into a highly ordered lattice, which is essential for producing a sharp diffraction pattern. The selection of a crystal with well-defined faces and no visible defects is paramount for obtaining high-resolution data.

Complementary Techniques: A Holistic Approach to Validation

While SC-XRD provides the definitive solid-state structure, other analytical techniques offer valuable and complementary information, particularly about the bulk material and its behavior in solution.

Caption: Interrelation of analytical techniques for structural validation.

Powder X-ray Diffraction (PXRD)

Before proceeding to the more demanding single-crystal analysis, Powder X-ray Diffraction (PXRD) is an indispensable tool for characterizing the bulk material.[6] It is used for phase identification, determination of crystallinity, and can provide information on unit cell dimensions of a polycrystalline sample.[3][6][7] By comparing the experimental powder pattern to a database or a pattern simulated from the single-crystal data, the phase purity of the synthesized compound can be confirmed.

Spectroscopic Methods

Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR spectroscopy probes the vibrational modes of molecules. For 1-(4-Bromophenyl)imidazoline-2-thione, characteristic absorption bands for the N-H, C=S (thione), and aromatic C-H and C=C functional groups can be identified.[8][9][10] This technique is excellent for confirming the presence of key functional groups and for monitoring the progress of a chemical reaction.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy is arguably the most powerful tool for elucidating the structure of molecules in solution.[11] ¹H and ¹³C NMR provide detailed information about the chemical environment of each hydrogen and carbon atom, respectively, allowing for the determination of the molecule's connectivity. For 1-(4-Bromophenyl)imidazoline-2-thione, the number of signals, their chemical shifts, and coupling patterns in the NMR spectra can be used to piece together the molecular framework.[12][13]

UV-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy provides information about electronic transitions within a molecule, particularly those involving conjugated π-systems.[14] The presence of the aromatic ring and the thione group in 1-(4-Bromophenyl)imidazoline-2-thione will give rise to characteristic absorption bands in the UV-Vis spectrum.[15][16]

Data Comparison: A Multi-faceted View

Analytical Technique	Information Obtained	Advantages	Limitations
Single-Crystal XRD	Precise 3D atomic arrangement, bond lengths, bond angles, crystal packing.[1][2][3]	Provides unambiguous structural determination.[5]	Requires a high-quality single crystal, which can be difficult to grow.[17][18]
Powder XRD	Phase identification, crystallinity, unit cell parameters of bulk material.[6][7]	Rapid analysis of polycrystalline samples.[6]	Provides averaged structural information, not detailed atomic positions.[3]
FT-IR Spectroscopy	Presence of functional groups (e.g., N-H, C=S).[8][9][10]	Fast, non-destructive, and requires minimal sample preparation.	Indirect structural information; interpretation can be complex.
NMR Spectroscopy	Connectivity of atoms, solution-state conformation.[11][13]	Powerful for structure elucidation in solution.[11]	Can be limited by molecular weight and solubility; provides an average structure for conformationally flexible molecules.[11]
UV-Vis Spectroscopy	Electronic transitions, information on conjugated systems.[14][15]	Sensitive and useful for quantitative analysis.	Provides limited structural information.

Experimental Protocols

Synthesis of 1-(4-Bromophenyl)imidazoline-2-thione

A mixture of N-(4-bromophenyl)ethylenediamine and carbon disulfide in ethanol is refluxed for several hours. The reaction progress is monitored by thin-layer chromatography. Upon completion, the reaction mixture is cooled, and the resulting precipitate is filtered, washed with cold ethanol, and dried to yield the crude product. The crude product is then purified by recrystallization from a suitable solvent such as ethanol or acetone.

Single-Crystal Growth

High-quality single crystals of 1-(4-Bromophenyl)imidazoline-2-thione suitable for X-ray diffraction can be grown by slow evaporation of a saturated solution of the purified compound in a suitable solvent (e.g., ethanol, acetonitrile, or a mixture of solvents) at room temperature.

Single-Crystal X-ray Diffraction Data Collection and Structure Refinement

• A suitable single crystal is selected under a polarizing microscope and mounted on a goniometer head.[4]

• The crystal is placed in a stream of cold nitrogen gas (typically 100-150 K) to minimize thermal vibrations and potential crystal decay.

• X-ray diffraction data are collected using a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector.[1] The crystal is rotated through a series of angles to collect a complete dataset of diffraction intensities.[2]

• The collected data are processed to determine the unit cell parameters and space group.

• The crystal structure is solved using direct methods or Patterson methods to obtain an initial model of the atomic positions.

• The structural model is refined against the experimental data using least-squares methods to optimize the atomic coordinates, and thermal parameters. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.[19][20]

• The final refined structure is validated using crystallographic software to check for consistency and geometric reasonability.

Spectroscopic Analyses

• FT-IR: The FT-IR spectrum is recorded using a KBr pellet or as a thin film on a salt plate.

• NMR: ¹H and ¹³C NMR spectra are recorded on a high-field NMR spectrometer using a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• UV-Vis: The UV-Vis absorption spectrum is recorded using a dilute solution of the compound in a suitable solvent (e.g., ethanol or acetonitrile).

Conclusion: The Synergy of Techniques for Unquestionable Validation

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A Comparative Analysis of the Biological Activity of Imidazole and Triazole Thiones: A Guide for Researchers

Introduction

In the landscape of medicinal chemistry, heterocyclic compounds form the bedrock of many therapeutic agents. Among these, five-membered nitrogen-containing rings are of paramount importance due to their versatile biological activities.[1] This guide provides an in-depth, objective comparison of two closely related yet distinct scaffolds: imidazole thiones and triazole thiones. While both feature a five-membered ring with an exocyclic sulfur atom (a thione group), the presence of two nitrogen atoms in the imidazole ring versus three in the triazole ring leads to significant differences in their physicochemical properties and, consequently, their biological profiles.[2][3]

This document is designed for researchers, scientists, and drug development professionals. It moves beyond a simple list of activities to explain the causality behind experimental findings, offering field-proven insights into their structure-activity relationships (SAR), and providing detailed experimental protocols for validation. We will dissect their comparative efficacy in key therapeutic areas, including antimicrobial, antifungal, and anticancer applications, supported by experimental data.

Core Structural Features and Physicochemical Properties

The fundamental difference between these two scaffolds lies in the number and position of nitrogen atoms within the aromatic ring. Imidazole-2-thione contains two nitrogen atoms at positions 1 and 3, whereas 1,2,4-triazole-3-thione contains three nitrogen atoms at positions 1, 2, and 4.[1][2] This seemingly minor structural variance has profound implications for their electronic distribution, basicity, and hydrogen bonding capabilities, all of which dictate their interactions with biological targets.[3][4]

A critical feature of both scaffolds is their existence in a tautomeric equilibrium between the thione (C=S) and thiol (-SH) forms.[5] The thione form generally predominates, but the ability to tautomerize to the thiol form is crucial for many of their biological activities, particularly in enzyme inhibition where the thiol group can coordinate with metal ions in active sites.[5]

Figure 1: Thione-Thiol Tautomerism in Imidazole and Triazole Scaffolds.

Comparative Biological Activity: A Head-to-Head Analysis

The biological activities of these compounds are broad and varied. Triazole and its derivatives, in particular, are scaffolds for a wide range of drugs with applications as antifungal, antiviral, anticancer, and antimigraine agents.[2] Imidazole derivatives also exhibit a wide spectrum of activities including antimicrobial, anti-inflammatory, and anticancer properties.[1][3] The thione substitution on these rings often enhances or modulates these activities.

Antifungal Activity

This is a domain where the triazole scaffold has historically dominated. Marketed antifungal drugs like fluconazole and itraconazole are 1,2,4-triazole derivatives.[2] Their mechanism of action involves the inhibition of fungal cytochrome P450 enzyme lanosterol 14α-demethylase, which is essential for the synthesis of ergosterol, a vital component of the fungal cell membrane.[6]

• Triazole Thiones: Research consistently demonstrates that 1,2,4-triazole-3-thione derivatives possess significant fungicidal activities.[2][7] Studies show that certain substituted triazole thiones exhibit potent activity against various plant and human pathogenic fungi, including Gibberella sanbinetti, Cercospora arachidicola, Candida albicans, and Aspergillus niger.[2][7][8] The activity is often comparable or even superior to standard drugs like Triadimefon and Ketoconazole.[7][8]

• Imidazole Thiones: While the imidazole ring is present in antifungal drugs like ketoconazole, comparative data for imidazole thiones is less abundant in this specific application. However, imidazole-derived thiosemicarbazones have shown high and selective activity against fungi like Cladosporium cladosporioides.[9] This suggests that while the triazole thione scaffold is more established for broad-spectrum antifungal activity, specific imidazole thione derivatives can be potent against particular fungal species.

Expert Insight: The third nitrogen atom in the triazole ring is crucial for coordinating with the heme iron of the cytochrome P450 enzyme, a key interaction for potent antifungal activity.[10] This provides a structural rationale for the generally superior performance of triazole-based compounds as antifungal agents.

Antibacterial Activity

Both scaffolds have been explored for antibacterial properties, with effectiveness varying significantly based on the substitutions on the core ring.

• Triazole Thiones: Derivatives of 1,2,4-triazole-3-thione have demonstrated a wide range of antibacterial activities against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative bacteria.[2][8][11] The presence of specific substituents, such as halogens (Cl, F) or electron-donating groups (-OH, -OCH3) on attached aromatic rings, can enhance this activity.[2][12] Some novel synthesized triazole derivatives show antibacterial activity superior to the standard drug streptomycin.[8]

• Imidazole Thiones: Imidazole-2-thione derivatives have also been reported to possess moderate to significant antibacterial activity.[13][14] Studies show they are active against Gram-positive bacteria like S. aureus and Bacillus cereus, as well as Gram-negative strains.[14][15] The mechanism often involves the disruption of the bacterial cell wall or membrane.[15]

Comparative Data Summary: Antibacterial Activity (MIC, µg/mL)

Compound Class	Derivative Example	S. aureus	E. coli	Reference
Triazole Thione	4-(benzylideneamino)-5-phenyl-4H-1,2,4-triazole-3-thiol deriv.	< 6.25	> 100	[8]
Triazole Thione	5-phenyl-1-H-1,2,4-triazole-3-thione arylhydrazone deriv.	200	200	[2]
Imidazole Thione	N,N'-disubstituted imidazole-2-thione deriv.	Active	Active	[14]
Imidazole Thiol	Imidazol-2-thiol deriv.	% Inhibition Data	% Inhibition Data	[16]

Note: Direct comparison is challenging due to variations in tested derivatives and bacterial strains across studies. The table illustrates the general activity ranges reported.

Anticancer Activity

The development of novel anticancer agents is a major focus of research for both scaffolds.

• Imidazole Thiones: Recent studies have highlighted S-substituted imidazole-2-thione derivatives as potent and selective anticancer agents.[17] One notable compound demonstrated submicromolar IC50 values against lung, cervical, and colorectal cancer cells, with high selectivity over normal fibroblast cells.[17] The mechanism was identified as inhibition of matrix metalloproteinases (MMP-2 and MMP-9), enzymes crucial for cancer cell migration and invasion, thereby conferring anti-metastatic properties.[17]

• Triazole Thiones: The 1,2,4-triazole-3-thione scaffold is also a crucial pharmacophore for compounds with versatile anticancer activity against cell lines including breast, liver, and lung cancer.[2][18] Their mechanism can involve various pathways, including the inhibition of kinases or induction of apoptosis.[19]

Comparative Data Summary: Anticancer Activity (IC50, µM)

Compound Class	Derivative Example	Cell Line	IC50 (µM)	Mechanism	Reference
Imidazole Thione	S-substituted imidazole-2-thione (Compound 24)	A-549 (Lung)	< 1	MMP-2/9 Inhibition	[17]
Triazole Thione	Thiophene-2-carboxamide based triazole-3-thione	Various	Data in Publication	Not specified	[20]
Triazole Thione	(S)-Naproxen 1,2,4-triazole deriv.	Various	Data in Publication	Not specified	[19]

Enzyme Inhibition

The ability to inhibit enzymes is a cornerstone of the therapeutic potential of these compounds. A particularly important area is the inhibition of metallo-β-lactamases (MBLs), enzymes that confer bacterial resistance to a broad range of β-lactam antibiotics.

• Triazole Thiones: The 1,2,4-triazole-3-thione scaffold has proven to be exceptionally suitable for binding to the dizinc catalytic site of MBLs.[21][22] The thione/thiol group is fundamental for coordinating the zinc ions.[5] Numerous studies have optimized these compounds, achieving potent, submicromolar inhibition against key MBLs like VIM and NDM-1, thereby restoring the efficacy of antibiotics in resistant bacteria.[23][24]

• Imidazole Thiones: While triazole thiones are well-established MBL inhibitors, data for imidazole thiones in this specific role is less prominent. However, moving one nitrogen atom from the triazole ring to form a pyrazole (structurally related to imidazole) led to a decrease in inhibitory potency against VIM-type enzymes, suggesting the triazole arrangement is particularly favorable for this target.[23]

Figure 2: General mechanism of MBL inhibition by triazole thiones.

Key Experimental Protocols

To ensure scientific integrity and reproducibility, the following are standardized, step-by-step protocols for evaluating the biological activities discussed.

Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

• Preparation: Prepare a stock solution of the test compound (imidazole or triazole thione) in a suitable solvent (e.g., DMSO). Prepare serial two-fold dilutions in a 96-well microtiter plate using appropriate broth media (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculum Preparation: Culture the target microorganism overnight. Adjust the turbidity of the microbial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. Dilute this suspension to achieve a final concentration of 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add 100 µL of the standardized inoculum to each well of the microtiter plate containing 100 µL of the serially diluted compound.

• Controls: Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria, or at a suitable temperature for 24-48 hours for fungi.

• Reading Results: The MIC is the lowest concentration of the compound at which there is no visible growth (no turbidity) compared to the positive control.

Protocol: In Vitro Cytotoxicity (MTT Assay)

This colorimetric assay measures cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a CO₂ incubator.

• Compound Treatment: The next day, replace the medium with fresh medium containing various concentrations of the test compound. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the cells for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 3-4 hours at 37°C. Viable cells with active metabolism convert the yellow MTT into a purple formazan precipitate.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculation: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration that inhibits 50% of cell growth) can be determined by plotting cell viability against compound concentration.

Figure 3: Workflow for determining Minimum Inhibitory Concentration (MIC).

Conclusion and Future Outlook

This comparative guide reveals that both imidazole and triazole thiones are privileged scaffolds in drug discovery, each with distinct strengths.

• Triazole thiones demonstrate a clear advantage in the development of antifungal agents and potent metallo-β-lactamase inhibitors . The specific arrangement of the three nitrogen atoms in the 1,2,4-triazole ring appears optimal for critical interactions with the active sites of fungal CYP51 and bacterial MBLs.

• Imidazole thiones have recently emerged as highly promising anticancer agents with anti-metastatic properties , particularly through the inhibition of MMP enzymes. Their structural features may be better suited for targeting the unique active site architecture of these proteases.

In antibacterial applications, both scaffolds show broad potential, with the ultimate activity being highly dependent on the nature of the substituents rather than the core ring itself.

Future research should focus on:

• Direct Comparative Studies: Designing studies that test systematically varied imidazole and triazole thiones against the same panel of biological targets (e.g., fungal strains, cancer cell lines, enzymes) to provide more direct and conclusive comparative data.

• Hybrid Scaffolds: Synthesizing hybrid molecules that incorporate features of both rings to potentially achieve broader-spectrum activity.

• Exploring New Targets: While research has focused on established targets, the unique electronic and coordinating properties of these thiones suggest they may be effective inhibitors for other, less-explored enzymes, particularly other metalloenzymes.

By understanding the nuanced differences in their structure and activity, researchers can more rationally design the next generation of therapeutic agents based on these versatile and powerful heterocyclic thiones.

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A Spectroscopic Guide to the Thione-Thiol Tautomerism of Imidazoline-2-thiones

For researchers, medicinal chemists, and professionals in drug development, a profound understanding of molecular structure and behavior is paramount. Imidazoline-2-thione and its derivatives represent a class of heterocyclic compounds with significant pharmacological interest, finding applications as antimicrobial and anticancer agents, among others.[1][2] A crucial aspect of their chemistry, which dictates their reactivity and biological interactions, is the phenomenon of thione-thiol tautomerism. This guide provides an in-depth spectroscopic comparison of these tautomeric forms, grounded in experimental data, to empower researchers in their characterization and application of these versatile molecules.

The Dynamic Equilibrium: Thione vs. Thiol

Imidazoline-2-thione can exist in two interconverting isomeric forms: the thione form and the thiol form (2-mercaptoimidazole). This dynamic equilibrium is influenced by various factors, including the physical state (solid vs. solution), solvent polarity, and pH. While the thione form is generally considered the more stable tautomer, particularly in solution, evidence for the existence of the thiol form, especially in the solid state, is well-documented.[3][4] Understanding the spectroscopic signatures of each tautomer is therefore essential for accurate structural elucidation and for predicting the compound's behavior in different chemical environments.

Diagram 1: Thione-Thiol Tautomerism in Imidazoline-2-thione

A depiction of the equilibrium between the thione and thiol tautomers of imidazoline-2-thione.

Spectroscopic Fingerprints: A Comparative Analysis

The differentiation between the thione and thiol tautomers is achieved through a multi-faceted spectroscopic approach. Each technique provides unique insights into the molecular structure, allowing for a comprehensive characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for distinguishing between the tautomers in both solid and solution states.

Solid-State NMR:

In the solid state, the presence of both tautomers can often be observed directly. Solid-state CPMAS (Cross-Polarization Magic-Angle Spinning) 13C NMR spectra of imidazolidine-2-thione have shown an extra set of peaks beyond what is expected for the pure thione form, indicating the presence of a tautomeric isomer.[4] This observation is crucial as it confirms that the thiol form can be a stable entity, at least within a crystal lattice.

Solution NMR:

In solution, the thione form is typically the dominant species. The 13C NMR spectrum of 1,3-imidazolidine-2-thione in DMSO-d6, for instance, shows two primary peaks at approximately 183.4 ppm and 44.1 ppm, corresponding to the C=S and the methylene carbons of the thione structure, respectively.[4] The downfield chemical shift of the C=S carbon is a characteristic feature of the thione tautomer. The presence of the thiol form in solution is often in very low concentration, making its direct detection by routine NMR challenging. However, the equilibrium can be influenced by factors such as solvent and temperature, potentially allowing for the observation of the thiol tautomer under specific conditions.[5]

Tautomer	13C Chemical Shift (C=S/C-S)	13C Chemical Shift (-CH2-)
Thione	~183 ppm (in DMSO-d6)	~44 ppm (in DMSO-d6)
Thiol	Not readily observed in solution	Not readily observed in solution

Table 1: Comparative 13C NMR data for imidazoline-2-thione tautomers in solution.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in the molecule and is particularly useful for identifying the S-H bond of the thiol tautomer.

The most direct evidence for the presence of the thiol form in the solid state comes from a weak but distinct absorption band in the region of 2550–2600 cm-1 , which is characteristic of the S-H stretching vibration.[4] The thione form, on the other hand, is characterized by a strong C=S stretching vibration. The exact position of the C=S band can vary depending on the substitution pattern and molecular environment but is a key feature for identifying the thione tautomer.[6]

Tautomer	Key IR Absorption Band	Vibrational Mode
Thione	Varies (below 600 cm-1 for C=S)	C=S stretch
Thiol	~2550-2600 cm-1 (weak)	S-H stretch

Table 2: Key distinguishing IR absorption bands for imidazoline-2-thione tautomers.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is sensitive to the electronic structure of the molecule, and the tautomers exhibit distinct absorption spectra due to differences in their chromophores. The thione-thiol tautomeric equilibrium can be studied by observing changes in the UV-Vis spectrum under varying conditions, such as pH.[7]

The thione form typically displays characteristic π→π* and n→π* transitions associated with the C=S chromophore.[8] The thiol form, with its aromatic-like imidazole ring, will have a different set of electronic transitions. While specific absorption maxima can vary with substitution and solvent, the overall spectral profile serves as a useful tool for monitoring the tautomeric equilibrium. It has been noted that in neutral and acidic media, the thione form tends to prevail, while in an alkaline solution, the equilibrium can shift towards the formation of the thiol.[8]

Experimental Protocols: A Practical Approach

To aid researchers in their own investigations, detailed experimental protocols for the key spectroscopic techniques are provided below.

Protocol 1: Solid-State 13C CPMAS NMR Spectroscopy

Objective: To identify the presence of both thione and thiol tautomers in a solid sample of imidazoline-2-thione.

Methodology:

• Pack the solid sample of imidazolidine-2-thione into a zirconium oxide rotor.

• Acquire the 13C CPMAS NMR spectrum on a high-field solid-state NMR spectrometer.

• Employ cross-polarization and high-power decoupling.

• Use a suitable contact time (e.g., 5.0 ms) and a recycle delay (e.g., 7.0 s).

• Set the magic angle spinning rate to a value between 2000 and 4000 Hz.

• Reference the spectrum using a standard such as solid adamantane (38.56 ppm for the downfield peak).

• Analyze the spectrum for the presence of additional peaks beyond the two expected for the pure thione form.

Diagram 2: Workflow for Solid-State NMR Analysis

A simplified workflow for the solid-state NMR analysis of imidazoline-2-thione.

Protocol 2: Solution-Phase Infrared (IR) and NMR Spectroscopy

Objective: To characterize the dominant tautomeric form in solution and search for evidence of the minor tautomer.

Methodology:

• Prepare solutions of imidazoline-2-thione in various deuterated solvents (e.g., DMSO-d6, CDCl3, MeOD) to assess solvent effects.

• For IR Spectroscopy:

  • Acquire the IR spectrum of the solid sample (e.g., as a KBr pellet or using an ATR accessory).

  • Look for a weak band in the 2550-2600 cm-1 region for the S-H stretch.

• For NMR Spectroscopy:

  • Acquire 1H and 13C NMR spectra of the prepared solutions.

  • Identify the characteristic peaks for the thione tautomer.

  • Carefully examine the baseline and integrate all signals to look for minor peaks that could correspond to the thiol tautomer.

  • Consider variable temperature NMR experiments to study the equilibrium dynamics.

Conclusion and Future Perspectives

The spectroscopic comparison of imidazoline-2-thione tautomers reveals a fascinating interplay of structure and environment. While the thione form is generally dominant in solution, solid-state studies provide clear evidence for the existence of the thiol tautomer. A combination of NMR and IR spectroscopy offers the most definitive methods for distinguishing between these forms. For researchers in drug development, a thorough understanding of this tautomeric equilibrium is critical, as the specific tautomer present will dictate the molecule's hydrogen bonding capabilities, receptor interactions, and overall pharmacological profile. Future studies could explore the tautomerism of a wider range of substituted imidazoline-2-thiones and employ advanced computational methods to further elucidate the factors governing this important chemical equilibrium.

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A Senior Application Scientist's Guide to Purity Confirmation of 1-(4-Bromophenyl)imidazoline-2-thione: An HPLC-Centric Comparative Analysis

In the landscape of pharmaceutical research and synthetic chemistry, the compound 1-(4-Bromophenyl)imidazoline-2-thione stands as a valuable heterocyclic building block. Its structural motif, featuring a bromophenyl group and an imidazoline-2-thione core, is of significant interest for developing novel therapeutic agents, given the diverse biological activities of thione derivatives.[1][2] The integrity of any research or development program hinges on the quality of its starting materials. Therefore, rigorous and reliable purity assessment of this compound is not merely a quality control step but a fundamental prerequisite for generating reproducible, scientifically valid data.

This guide provides an in-depth, experience-driven comparison of analytical methodologies for confirming the purity of 1-(4-Bromophenyl)imidazoline-2-thione. We will focus on the gold standard—High-Performance Liquid Chromatography (HPLC)—detailing a robust protocol and the scientific rationale behind its parameters. Furthermore, we will objectively compare HPLC with alternative techniques to provide a holistic perspective for researchers, scientists, and drug development professionals.

The Primary Method: Reversed-Phase HPLC for Unambiguous Purity Assessment

High-Performance Liquid Chromatography (HPLC) is the cornerstone of purity determination in the pharmaceutical industry for its high resolution, sensitivity, and quantitative accuracy.[3] For a molecule like 1-(4-Bromophenyl)imidazoline-2-thione, a reversed-phase (RP-HPLC) method is exceptionally well-suited.

Causality Behind Experimental Choices: A Validated HPLC Protocol

The development of a robust HPLC method is a science of deliberate choices. Each parameter is selected to ensure the system is self-validating and fit for its intended purpose, a principle underscored by the International Council for Harmonisation (ICH) guidelines.[4][5]

1. Column Selection: The Engine of Separation The choice of a C18 (octadecylsilyl) column is the logical starting point. The stationary phase's long alkyl chains provide a nonpolar environment. The 4-bromophenyl group of the analyte is significantly nonpolar and will interact strongly with the C18 phase via hydrophobic interactions, leading to effective retention and allowing for separation from more polar or less retained impurities.

2. Mobile Phase Composition: Driving the Separation A gradient elution using Acetonitrile (ACN) and Water is optimal. A gradient, where the proportion of the organic solvent (ACN) is increased over time, is crucial. It ensures that impurities with a wide range of polarities are eluted from the column, while the main analyte peak remains sharp and well-defined.

A critical component is the addition of an acid modifier, typically 0.1% Formic Acid (FA) or Trifluoroacetic Acid (TFA) , to both mobile phase components. The imidazoline-2-thione moiety contains basic nitrogen atoms that can interact with residual silanols on the silica backbone of the column, causing peak tailing. The acidic modifier protonates these sites, minimizing this secondary interaction and resulting in superior peak symmetry.

3. UV-Vis Detection: Seeing the Analyte The bromophenyl group is an excellent chromophore. While a standard wavelength of 254 nm is often effective for aromatic compounds, the ideal approach is to use a Diode Array Detector (DAD) or Photo Diode Array (PDA) detector to determine the wavelength of maximum absorbance (λmax). This maximizes sensitivity for both the main compound and any potential impurities. The UV spectrum of similar bromophenyl structures suggests a strong absorbance in the 250-280 nm range.[6][7][8]

Experimental Workflow for HPLC Purity Analysis

The following diagram outlines the logical flow of the entire purity confirmation process, from sample preparation to the final result.

Caption: Logical comparison of key analytical techniques.

Table 3: Comparison of Analytical Techniques for Purity Assessment

Technique	Primary Use	Resolution	Throughput	Cost	Key Limitation for this Analyte
HPLC	Quantitative Purity	Very High	Low-Medium	High	Requires method development.
TLC	Qualitative Monitoring	Low	High	Very Low	Not suitable for accurate quantification; primarily for reaction checks. [9][10]
GC	Volatile Compound Analysis	Very High	Medium	Medium	Unsuitable. The analyte has low volatility and is prone to thermal degradation.
LC-MS	Identity Confirmation	Very High	Low-Medium	Very High	Provides mass, not quantitative purity, without specific calibration.

| qNMR | Absolute Quantification | N/A | Low | Very High | Less sensitive to trace impurities compared to HPLC-UV. |

Conclusion

For the definitive purity assessment of 1-(4-Bromophenyl)imidazoline-2-thione, a validated reversed-phase HPLC method is the unequivocal choice. Its ability to separate, detect, and quantify the main component and potential impurities with high precision makes it indispensable for regulatory compliance and ensuring data integrity in research. While techniques like TLC are useful for rapid, qualitative checks and LC-MS provides invaluable orthogonal data for identity confirmation, they cannot replace HPLC for accurate purity determination. Adherence to a robust, scientifically-grounded HPLC protocol, complete with system suitability verification, provides the highest degree of confidence in the quality of this critical chemical entity.

References

• Comparison of HPLC, TLC and Minicolumn for Measuring the Radiochemical Purity of 99Tcm-Q12.PubMed.
• Chromatography (HPLC, TLC).PharmDecks.
• Validation of Analytical Methods in Accordance With ICH Guidelines Q2.Scribd.
• Advantages of HPLC vs TLC.Chromatography Forum.
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.ECA Academy.
• Quality Guidelines.ICH.
• TLC and HPLC.pptx.Slideshare.
• Q2(R1) Validation of Analytical Procedures: An Implementation Guide.ResearchGate.
• GC vs. HPLC vs. TLC: Choosing the Right Chromatographic Technique for Industrial Use.Medium.
• 3 Key Regulatory Guidelines for Method Validation.Altabrisa Group.
• The UV-Vis absorption spectra of 3 and 4: (a) Experimental; (b) Theoretical.ResearchGate.
• Analytical Services for Purity Determination.BOC Sciences.
• Experimental (FT-IR, FT-RAMAN, UV, 1H and 13C NMR) and Computational (Density Functional Theory) studies on 3-bromophenylboronic acid.ResearchGate.
• 4'-Bromoacetophenone - Optional[UV-VIS] - Spectrum.SpectraBase.
• Pharmaceutical Importance and Synthetic Strategies for Imidazolidine-2-thione and Imidazole-2-thione Derivatives.ResearchGate.
• Pharmaceutical importance and synthetic strategies for imidazolidine-2-thione and imidazole-2-thione derivatives.PubMed.

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The Bromine Advantage: A Comparative Guide to the Enhanced Bioactivity of Brominated Imidazoline-2-thiones

For researchers and drug development professionals, the imidazoline-2-thione scaffold represents a privileged structure, a foundation upon which a multitude of potent therapeutic agents have been built. These heterocyclic compounds exhibit a remarkable breadth of biological activities, including antimicrobial, antifungal, and anticancer properties.[1] A key strategy in the optimization of such scaffolds is the introduction of halogen substituents, with bromine often emerging as a particularly effective modulator of activity. This guide provides an in-depth comparison of brominated imidazoline-2-thiones against their non-halogenated or otherwise substituted analogs, supported by experimental data, to elucidate the significant impact of bromine substitution.

The Rationale for Bromination: Beyond Simple Substitution

The decision to introduce a bromine atom into a lead compound is a strategic one, rooted in the unique physicochemical properties of this halogen. Bromine's influence extends beyond simple steric bulk; its moderate electronegativity and high polarizability can profoundly alter a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its interaction with biological targets. The introduction of bromine can enhance lipophilicity, facilitating passage across cellular membranes, and can also introduce new points of interaction, such as halogen bonding, which can strengthen binding to target enzymes or receptors.

Anticancer Activity: A Case Study in Potency Enhancement

The anticancer potential of imidazoline-2-thiones has been extensively explored, and the incorporation of bromine has consistently led to compounds with superior efficacy. A compelling example can be found in the development of novel 2-thioxoimidazolidin-4-one derivatives.

Comparative Anticancer Activity

One notable study involved the synthesis of a series of compounds using (E)-3-[1-(4-bromophenyl)ethylideneamino]-2-thioxoimidazolidin-4-one as a key starting material.[2] The cytotoxic activity of these compounds was assessed against human hepatocellular carcinoma (HepG-2) and breast cancer (MCF-7) cell lines. The results, summarized in the table below, highlight the potent activity of the brominated precursors and their derivatives.

Compound ID	Substitution Pattern	Target Cell Line	IC50 (µg/mL)[2]
1	4-bromophenyl	-	-
5	Derivative of 1	MCF-7	3.98
14	Derivative of 1	HepG-2	2.33
Doxorubicin	Reference Drug	HepG-2/MCF-7	Not explicitly stated in this format

While a direct comparison with a non-brominated parent compound is not provided in this specific study, the low micromolar activity of the derivatives synthesized from the brominated starting material underscores the potential of this substitution.[2] The 4-bromophenyl moiety is a common feature in many potent anticancer agents, suggesting its importance in the observed activity.

Experimental Protocol: In Vitro Cytotoxicity Assessment (MTT Assay)

The evaluation of anticancer activity is typically performed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a colorimetric method that measures cellular metabolic activity.

Step-by-Step Methodology:

• Cell Seeding: Cancer cells (e.g., HepG-2 or MCF-7) are seeded in 96-well plates at a density of 5 × 10^4 cells/well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The synthesized compounds, dissolved in a suitable solvent like DMSO, are added to the wells at various concentrations. A control group with solvent only is also included.

• Incubation: The plates are incubated for a specified period, typically 48-72 hours, to allow the compounds to exert their effects.

• MTT Addition: MTT solution is added to each well, and the plates are incubated for another 4 hours. During this time, viable cells with active metabolism convert the yellow MTT into a purple formazan precipitate.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the solution is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the control group, and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined.[2]

Figure 1. Workflow of the MTT assay for in vitro cytotoxicity.

Antimicrobial and Antifungal Activity: The Halogen's Defensive Role

The utility of bromine substitution also extends to the development of antimicrobial and antifungal agents. The presence of a halogen can enhance the compound's ability to disrupt microbial cell membranes or inhibit essential enzymes.

Comparative Antimicrobial Activity

A study on imidazo[2,1-b]-1,3,4-thiadiazoles, a class of fused heterocyclic systems derived from imidazoline-2-thiones, demonstrated the synthesis of 5-bromo derivatives.[3] While the study did not provide a direct quantitative comparison of the antimicrobial activity between the brominated and non-brominated parent compounds, it established a synthetic route to these halogenated analogs and confirmed their structural characteristics. Further screening of such compounds is a promising avenue for the discovery of new antimicrobial agents.

Another relevant study involved the synthesis of spiro-imidazolinone derivatives from 5-bromoisatin.[4] The resulting compounds were evaluated for their antimicrobial activity. Although a non-brominated isatin series was not concurrently tested, the use of a brominated precursor highlights the perceived value of this substitution in the design of bioactive molecules.

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

The minimum inhibitory concentration (MIC) is a key parameter for quantifying the antimicrobial activity of a compound. The broth microdilution method is a standard technique for its determination.

Step-by-Step Methodology:

• Preparation of Inoculum: A standardized suspension of the target microorganism (e.g., Staphylococcus aureus or Escherichia coli) is prepared in a suitable broth medium.

• Serial Dilution: The test compounds are serially diluted in the broth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the microbial suspension. Positive (broth with inoculum) and negative (broth only) controls are included.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Figure 2. Workflow for MIC determination by broth microdilution.

Structure-Activity Relationship (SAR): The Guiding Principles

The collective findings from various studies on substituted imidazoline-2-thiones allow for the formulation of some general structure-activity relationships (SAR).

Figure 3. Conceptual diagram of SAR for imidazoline-2-thiones.

The lipophilicity and electronic properties of the substituents on the imidazoline-2-thione core play a crucial role in determining the biological activity. The introduction of a bromine atom, particularly on an aromatic ring attached to the core, often enhances activity. This is likely due to a combination of factors including increased lipophilicity, which can improve cell penetration, and the potential for halogen bonding interactions with the target protein.

Conclusion and Future Directions

The evidence strongly suggests that bromine substitution is a highly effective strategy for enhancing the biological activity of imidazoline-2-thiones. The resulting brominated analogs have demonstrated significant potential as anticancer, antimicrobial, and antifungal agents. Future research should focus on systematic studies that directly compare brominated derivatives with their non-brominated counterparts to provide a clearer quantitative understanding of the "bromine effect." Furthermore, the exploration of polybrominated derivatives and the strategic placement of bromine at different positions on the imidazoline-2-thione scaffold could lead to the discovery of even more potent and selective therapeutic agents. The detailed experimental protocols provided herein offer a robust framework for the continued investigation and development of this promising class of compounds.

References

• Al-Ghorbani, M., et al. (2018). Design, synthesis and evaluation of anticancer activity of novel 2-thioxoimidazolidin-4-one derivatives bearing pyrazole, triazole and benzoxazole moieties. Chemistry Central Journal, 12(1), 53. [Link]

• Gomha, S. M., et al. (2016). New Imidazolidineiminothione, Imidazolidin-2-one and Imidazoquinoxaline Derivatives: Synthesis and Evaluation of Antibacterial and Antifungal Activities. Current Organic Synthesis, 13(3), 466-475. [Link]

• Hussein, J. M., & Al-Janabi, A. S. (2018). Synthesis and antimicrobial evaluation activity of some new substituted spiro-thiazolidine,Imidazolinone and azetidine derivatives of 5-Bromo Isatine. ResearchGate. [Link]

• El-Gohary, N. S., & Shaaban, M. R. (2011). Synthesis and Antibacterial Activities of Novel Imidazo[2,1-b]-1,3,4-thiadiazoles. Molecules, 16(7), 5538-5550. [Link]

• Zhang, L., et al. (2017). Synthesis, antifungal and antitumor activity of two new types of imidazolin-2-ones. Bioorganic & Medicinal Chemistry Letters, 27(24), 5345-5351. [Link]

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A Comprehensive Guide to the Structure-Activity Relationship of 1-Phenylimidazoline-2-thione Derivatives

For Researchers, Scientists, and Drug Development Professionals

The 1-phenylimidazoline-2-thione scaffold is a privileged heterocyclic structure in medicinal chemistry, demonstrating a wide array of biological activities. Understanding the structure-activity relationship (SAR) of this class of compounds is paramount for the rational design of more potent and selective therapeutic agents. This guide provides an in-depth comparison of 1-phenylimidazoline-2-thione derivatives, supported by experimental data, to elucidate the key structural features governing their biological effects, with a particular focus on their anticancer and enzyme inhibitory properties.

Introduction: The Therapeutic Potential of 1-Phenylimidazoline-2-thiones

The imidazole ring is a fundamental component of many biologically active molecules, both natural and synthetic. When incorporated into the 1-phenylimidazoline-2-thione framework, this heterocyclic system gains unique physicochemical properties that allow for diverse interactions with biological targets. The presence of the phenyl ring at the N-1 position, the imidazoline core, and the exocyclic thione group at C-2 all contribute to the molecule's overall shape, electronics, and hydrogen bonding capacity, which are critical determinants of its pharmacological profile.

Derivatives of this scaffold have been investigated for a range of therapeutic applications, including as anticancer agents, enzyme inhibitors, and antimicrobial compounds. The versatility of this chemical framework allows for systematic modifications at various positions, enabling medicinal chemists to fine-tune its properties to achieve desired biological outcomes.

Core Structural Features and Their Impact on Activity

The biological activity of 1-phenylimidazoline-2-thione derivatives can be systematically modulated by chemical modifications at three primary locations:

• The N-1 Phenyl Ring: Substitutions on this aromatic ring have a profound impact on the molecule's electronic properties, lipophilicity, and steric profile.

• The Imidazoline Ring: Modifications to the core heterocyclic structure can alter its rigidity and hydrogen bonding capabilities.

• The C-2 Thione Group: This sulfur-containing moiety is a key functional group that can participate in hydrogen bonding and metal chelation, and its modification can drastically alter the compound's mechanism of action.

The following sections will delve into the specific SAR trends observed for each of these modification sites, drawing upon published experimental data.

Structure-Activity Relationship Analysis

Substitutions on the N-1 Phenyl Ring

The nature and position of substituents on the 1-phenyl ring are critical for modulating the biological activity of these derivatives, particularly their anticancer effects.

Key Observations:

• Electron-Withdrawing Groups (EWGs): The introduction of EWGs, such as chloro groups, on the phenyl ring has been shown to enhance antiproliferative activity against various cancer cell lines. For instance, a 2,4-dichloro substitution on the phenyl ring of an imidazol-2-thione derivative resulted in impressive potency, with IC50 values ranging from 0.4 to 3.3 µM against MCF-7, HL-60, and HCT-116 cancer cell lines.[1] This suggests that reducing the electron density of the phenyl ring can be a favorable strategy for improving anticancer efficacy.

• Electron-Donating Groups (EDGs): Conversely, the addition of an electron-donating methyl group to the phenyl ring has been observed to lessen the anticancer activity.[1]

• Positional Isomerism: The position of the substituent on the phenyl ring is also crucial. Studies on related imidazole derivatives have shown that ortho or meta hydroxy substitutions can lead to high potency against certain enzyme targets.[2]

Table 1: Comparison of Anticancer Activity of 1-(Substituted Phenyl)imidazoline-2-thione Analogs

Compound ID	Phenyl Substitution	Cancer Cell Line	IC50 (µM)	Reference
BI1	Unsubstituted	MCF-7	Low µM range	[1]
BI2	4-Methyl	MCF-7	> 10	[1]
BI6	2-Chloro	MCF-7	1.51 - 7.29	[1]
BI7	4-Chloro	MCF-7	3.42 - 15.5	[1]
BI9	2,4-Dichloro	MCF-7	3.57	[1]

Note: The compounds in this table are from a study on benzotriazole-linked imidazol-2-thiones, which provide valuable insights into the effect of phenyl substitution on the imidazol-2-thione core.

Modifications of the Imidazoline Ring

While less explored than phenyl ring substitutions, modifications to the imidazoline ring can also influence biological activity.

Key Observations:

• Substitution at C-4 and C-5: The introduction of aryl groups at the C-4 and C-5 positions of the imidazole-2-thione core has been a successful strategy in developing potent 15-lipoxygenase (15-LOX) inhibitors.

• N-3 Substitution: Alkylation or arylation at the N-3 position can impact the molecule's hydrogen bonding potential and overall conformation, thereby affecting its interaction with biological targets.

The Indispensable Role of the C-2 Thione Group

The thione (C=S) group at the C-2 position is a critical pharmacophore for the biological activity of many of these derivatives.

Key Observations:

• Enzyme Inhibition: The thione moiety is often implicated in the mechanism of enzyme inhibition. For example, in the case of 15-LOX inhibitors, the SH group of the tautomeric thiol form is believed to chelate the iron core in the enzyme's active site.

• Methylation of the Thione Group: Methylation of the sulfur atom to form an S-methylthioether derivative has been shown to dramatically decrease or abolish the inhibitory activity against 15-LOX. This highlights the importance of the free thione/thiol group for this particular biological activity.

Experimental Protocols

To facilitate further research and comparative studies, this section provides detailed, step-by-step methodologies for the synthesis and biological evaluation of 1-phenylimidazoline-2-thione derivatives.

General Synthesis of 1-Phenylimidazoline-2-thione Derivatives

The synthesis of the 1-phenylimidazoline-2-thione scaffold can be achieved through various synthetic routes. A common approach involves the condensation of N-phenylethylenediamine with carbon disulfide. Modifications to the phenyl ring are typically introduced by starting with the appropriately substituted aniline.

Step-by-Step Synthesis:

• Synthesis of N-Phenylethylenediamine: React the desired substituted aniline with 2-chloroethylamine hydrochloride in the presence of a base (e.g., sodium carbonate) and a suitable solvent (e.g., ethanol). The reaction mixture is typically refluxed for several hours.

• Cyclization to form the 1-Phenylimidazoline-2-thione: The resulting N-phenylethylenediamine is then reacted with carbon disulfide in a basic medium (e.g., potassium hydroxide in ethanol). The reaction mixture is heated to facilitate the cyclization and formation of the thione.

• Purification: The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol) to yield the pure 1-phenylimidazoline-2-thione derivative.

Diagram: Synthetic Workflow

Caption: General synthetic scheme for 1-phenylimidazoline-2-thione derivatives.

In Vitro Anticancer Activity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[1][2][3]

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HCT-116) in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the synthesized 1-phenylimidazoline-2-thione derivatives. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Diagram: MTT Assay Workflow

Caption: Workflow for the MTT cytotoxicity assay.

In Vitro Enzyme Inhibition Assay

This protocol provides a general framework for assessing the enzyme inhibitory activity of 1-phenylimidazoline-2-thione derivatives. The specific enzyme, substrate, and buffer conditions will need to be optimized for the target of interest.

Step-by-Step Protocol:

• Reagent Preparation: Prepare a stock solution of the test compound in DMSO. Prepare the enzyme and substrate solutions in an appropriate assay buffer.

• Assay Setup: In a 96-well plate, add the assay buffer, the enzyme solution, and the test compound at various concentrations. Include a control with no inhibitor.

• Pre-incubation: Pre-incubate the enzyme with the test compound for a defined period (e.g., 15 minutes) at a specific temperature to allow for binding.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate to all wells.

• Measurement: Monitor the reaction progress by measuring the change in absorbance or fluorescence over time using a microplate reader.

• Data Analysis: Calculate the initial reaction rates and determine the percentage of inhibition for each compound concentration. Calculate the IC50 value.

Diagram: Enzyme Inhibition Assay Workflow

Caption: General workflow for an in vitro enzyme inhibition assay.

Conclusion and Future Perspectives

The structure-activity relationship of 1-phenylimidazoline-2-thione derivatives is a rich area of investigation with significant therapeutic potential. The available data strongly suggest that the N-1 phenyl ring is a key site for modification to enhance biological activity, with electron-withdrawing substituents often being beneficial for anticancer properties. The C-2 thione group is also a critical determinant of activity, particularly for enzyme inhibition.

Future studies should focus on a more systematic exploration of a wider range of substituents on the phenyl ring to develop more comprehensive quantitative structure-activity relationship (QSAR) models. Additionally, further investigation into modifications of the imidazoline ring and the exploration of diverse biological targets will undoubtedly unlock the full therapeutic potential of this versatile scaffold. The detailed experimental protocols provided in this guide serve as a foundation for researchers to conduct these future investigations and contribute to the development of novel and effective therapeutic agents based on the 1-phenylimidazoline-2-thione core.

References

• Imidazoles as Potential Anticancer Agents: An Update on Recent Studies. (2021). Molecules. [Link]

• Design, Synthesis, and Antipoliferative Activities of Novel Substituted Imidazole-Thione Linked Benzotriazole Derivatives. (2020). Molecules. [Link]

• Cytotoxicity MTT Assay Protocols and Methods. (2023). Springer Nature Experiments. [Link]

• MTT Assay Protocol for Cell Viability and Proliferation. (n.d.). Roche. [Link]

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Comparative docking scores of imidazoline-2-thione analogs

Final Answer: A Comprehensive Guide to the Comparative Docking Scores of Imidazoline-2-thione Analogs for Researchers and Drug Development Professionals

Introduction

Imidazoline-2-thione, a five-membered heterocyclic scaffold, has garnered significant attention in medicinal chemistry due to its diverse pharmacological activities. Its derivatives have been extensively explored as potential therapeutic agents, exhibiting a wide range of biological effects, including anticancer, antibacterial, antifungal, and antioxidant properties.[1] The versatility of the imidazoline-2-thione core allows for structural modifications, leading to the development of a vast library of analogs with tunable physicochemical and biological characteristics.

At the heart of modern drug discovery and development lies the powerful technique of molecular docking. This computational method predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex. By simulating the interaction between a small molecule ligand, such as an imidazoline-2-thione analog, and a macromolecular target, typically a protein or nucleic acid, molecular docking provides invaluable insights into the binding affinity and mode of action of potential drug candidates. The docking score, a numerical value representing the predicted binding affinity, is a critical parameter in the initial stages of drug discovery, enabling the prioritization of compounds for further experimental validation.

This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive and objective comparison of the docking scores of various imidazoline-2-thione analogs against a range of therapeutically relevant protein targets. By synthesizing data from multiple studies, this document aims to serve as a valuable resource for understanding the structure-activity relationships of this important class of compounds and to guide the rational design of novel and more potent imidazoline-2-thione-based therapeutic agents.

The Rationale Behind a Comparative Docking Analysis

The primary objective of a comparative docking analysis is to establish a rational basis for prioritizing lead compounds and to understand the structural features that govern their binding affinity and selectivity towards a specific biological target. By systematically comparing the docking scores of a series of analogs, researchers can:

• Identify Promising Candidates: Higher (more negative) docking scores generally indicate a stronger predicted binding affinity. A comparative analysis allows for the rapid identification of the most promising candidates within a library of compounds.

• Elucidate Structure-Activity Relationships (SAR): By correlating the structural modifications of the analogs with their corresponding docking scores, it is possible to deduce key SAR insights. This knowledge is crucial for the rational design of new derivatives with improved potency.

• Predict Potential Off-Target Effects: Docking a series of compounds against multiple targets can help in assessing their selectivity and predicting potential off-target interactions that might lead to adverse effects.

• Guide Synthetic Efforts: The insights gained from comparative docking can guide synthetic chemists in prioritizing the synthesis of compounds that are most likely to exhibit the desired biological activity.

It is imperative to acknowledge that docking scores are predictive and should be interpreted with caution. The accuracy of the prediction depends on several factors, including the quality of the protein structure, the docking algorithm, and the scoring function used. Therefore, experimental validation through in vitro and in vivo assays remains the gold standard for confirming the biological activity of any potential drug candidate.

Comparative Docking Scores of Imidazoline-2-thione Analogs

This section presents a comparative analysis of the docking scores of various imidazoline-2-thione analogs against different classes of protein targets. The data has been compiled from multiple independent studies. It is important to note that direct comparison of absolute docking scores between different studies can be challenging due to variations in the software, force fields, and parameters used. However, the relative trends within each study provide valuable insights into the structure-activity relationships.

Anticancer Targets

Imidazoline-2-thione derivatives have shown significant promise as anticancer agents, primarily by targeting key enzymes involved in DNA replication and cell cycle regulation.

DNA Topoisomerase II

DNA topoisomerase II is a crucial enzyme that resolves the topological problems of DNA during replication, transcription, and chromosome segregation. Its inhibition leads to DNA damage and ultimately, cancer cell death, making it an attractive target for anticancer drug development.[2]

A study on a series of 2-((3,5-disubstituted-2-thioxo-imidazol-1-yl)imino)acenaphthylen-1(2H)-ones docked against human topoisomerase II beta (PDB ID: 3QX3) using Molecular Operating Environment (MOE) software revealed promising results.[2]

Compound	Substitution Pattern	Docking Score (kcal/mol)
5b	N-phenyl, 4-phenyl	-8.07
5h	N-phenyl, 4-(4-chlorophenyl)	-7.99
Doxorubicin	(Reference Drug)	-7.50
Etoposide (EVP)	(Co-crystallized Ligand)	-7.21

Table 1: against DNA Topoisomerase IIβ.[2]

The results indicate that compounds 5b and 5h exhibit better predicted binding affinities than the standard drugs doxorubicin and etoposide.[2] The substitution at the 4-position of the imidazole ring with a phenyl or a substituted phenyl group appears to be favorable for binding.

Glypican-3 (GPC-3)

Glypican-3 is a heparan sulfate proteoglycan that is overexpressed in hepatocellular carcinoma (HCC) and is involved in cell proliferation, differentiation, and migration.[3] This makes it a promising target for HCC therapy.

A molecular docking study of imidazo[2,1-b]thiazole-linked thiadiazole conjugates against a homology model of GPC-3 was performed using the PyRx tool. While not strictly imidazoline-2-thiones, these related imidazole-containing heterocycles provide valuable comparative data.

Compound	Key Substituents	Docking Score (kcal/mol)
12	p-tolyl, thiadiazole moiety	-10.30
6a	p-tolyl, methyl on thiadiazole	-9.11
6c	p-tolyl, chloro on thiadiazole	-8.17
Doxorubicin	(Reference Drug)	Not Reported in this study

Table 2: Comparative docking scores of imidazo[2,1-b]thiazole analogs against Glypican-3.[3]

Compound 12 demonstrated the highest binding affinity, suggesting that the specific arrangement of the fused imidazole and thiadiazole rings is crucial for interacting with the GPC-3 binding site.[3]

Antibacterial Targets

The rise of antibiotic resistance necessitates the discovery of novel antibacterial agents with new mechanisms of action. Imidazoline-2-thione derivatives have been investigated as potential inhibitors of essential bacterial enzymes.

Tyrosyl-tRNA Synthetase

Tyrosyl-tRNA synthetase is a vital enzyme in bacterial protein synthesis, making it an attractive target for the development of new antibiotics.

In a study exploring adenosine analogs as tyrosyl-tRNA synthetase inhibitors, molecular docking was used to rationalize the observed antibacterial activity. Although these are not imidazoline-2-thiones, the data on related heterocyclic inhibitors is informative.

Compound	Key Features	Docking Score (kcal/mol)
c6	Adenosine analog with 3'-fluoro-phenylacetyl moiety	-8.5
Reference Inhibitor	(Structure not specified)	-7.2

Table 3: Comparative docking scores of adenosine analogs against Tyrosyl-tRNA Synthetase.

The introduction of a fluorine atom at the 3'-position of the phenylacetyl moiety significantly improved the binding affinity, highlighting the importance of specific substitutions in ligand design.

DNA Gyrase

Bacterial DNA gyrase, a type II topoisomerase, is another well-established target for antibacterial drugs. It is responsible for introducing negative supercoils into DNA, a process essential for DNA replication and transcription.

A study on novel thiourea derivatives incorporating various heterocyclic moieties investigated their potential as DNA gyrase inhibitors. Molecular docking was performed against E. coli DNA gyrase B (PDB ID: 1AJ6).

Compound	Heterocyclic Moiety	Docking Score (kcal/mol)
8	Thiourea with triazine and imidazole moieties	-10.77
Novobiocin	(Reference Drug)	-10.55

Table 4: Comparative docking scores of thiourea derivatives against E. coli DNA Gyrase B.

Compound 8 showed a slightly better docking score than the known DNA gyrase inhibitor novobiocin, suggesting its potential as a potent antibacterial agent.

Experimental Protocols: A Guide to Molecular Docking

To ensure the reproducibility and validity of in silico studies, it is crucial to follow a well-defined and rigorous protocol. The following is a generalized workflow for performing molecular docking studies, which can be adapted for specific software packages like MOE, PyRx, or AutoDock Vina.

Step 1: Ligand and Protein Preparation

The accuracy of docking results is highly dependent on the quality of the input structures.

Ligand Preparation:

• 2D to 3D Conversion: The 2D structures of the imidazoline-2-thione analogs are drawn using a chemical drawing software (e.g., ChemDraw) and converted to 3D structures.

• Energy Minimization: The 3D structures are then subjected to energy minimization using a suitable force field (e.g., MMFF94) to obtain a low-energy conformation. This step is crucial for ensuring that the ligand conformation is energetically favorable.

• File Format Conversion: The energy-minimized structures are saved in a format compatible with the docking software (e.g., .mol2 or .pdbqt).

Protein Preparation:

• PDB File Retrieval: The 3D structure of the target protein is downloaded from the Protein Data Bank (PDB). It is important to select a high-resolution crystal structure, preferably with a co-crystallized ligand.

• Preprocessing: The protein structure is prepared by removing water molecules, co-factors, and any existing ligands. Hydrogen atoms are added, and the protonation states of ionizable residues are assigned at a physiological pH.

• Active Site Definition: The binding site (active site) of the protein is defined. This is typically done by selecting the residues surrounding the co-crystallized ligand or by using a cavity detection algorithm within the docking software.

Step 2: Molecular Docking Simulation

The prepared ligands and protein are then used for the docking simulation.

• Grid Generation: A grid box is generated around the defined active site of the protein. This grid defines the search space for the ligand during the docking process. The size of the grid box should be large enough to accommodate the ligand and allow for conformational flexibility.

• Docking Algorithm: The docking calculation is performed using a specific algorithm (e.g., genetic algorithm, Monte Carlo simulated annealing). The algorithm explores different conformations and orientations of the ligand within the active site.

• Scoring Function: A scoring function is used to evaluate the binding affinity of each docked pose. The scoring function takes into account various energetic terms, such as van der Waals interactions, electrostatic interactions, and hydrogen bonding.

• Pose Generation: The docking program generates a set of possible binding poses for each ligand, ranked according to their docking scores.

Step 3: Analysis of Docking Results

The final step involves a thorough analysis of the docking results.

• Binding Affinity: The docking scores of the different analogs are compared to identify the compounds with the highest predicted binding affinity.

• Binding Mode Analysis: The binding pose of the top-ranked compounds is visualized to understand the key interactions with the active site residues. This includes identifying hydrogen bonds, hydrophobic interactions, and other non-covalent interactions.

• SAR Analysis: The relationship between the structural features of the analogs and their binding affinities and modes is analyzed to derive structure-activity relationships.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for a molecular docking study.

Caption: Role of DNA Topoisomerase II in resolving torsional stress during DNA replication.

Glypican-3 in Hepatocellular Carcinoma (HCC) Signaling

Caption: Simplified representation of the Glypican-3 mediated Wnt/β-catenin signaling pathway in HCC. [3]

Conclusion and Future Perspectives

This guide has provided a comparative overview of the docking scores of imidazoline-2-thione analogs against various therapeutically relevant targets. The compiled data highlights the potential of this heterocyclic scaffold in the development of novel anticancer and antibacterial agents. The structure-activity relationships inferred from these in silico studies offer a rational basis for the design of more potent and selective inhibitors.

The experimental protocols and workflow diagrams presented herein are intended to serve as a practical guide for researchers embarking on molecular docking studies. Adherence to a rigorous and well-documented methodology is paramount for ensuring the reliability and reproducibility of computational predictions.

While molecular docking is a powerful tool in modern drug discovery, it is essential to remember that it is a predictive method. The ultimate validation of the therapeutic potential of any compound lies in its experimental evaluation. Therefore, the insights gained from this comparative guide should be used to inform and prioritize experimental studies, including in vitro enzyme assays, cell-based assays, and eventually, in vivo animal models.

Future research in this area should focus on:

• Expanding the chemical space: The synthesis and evaluation of a wider range of imidazoline-2-thione analogs with diverse substitution patterns will be crucial for exploring new areas of the chemical space and identifying novel lead compounds.

• Investigating novel targets: While this guide has focused on well-established targets, the application of imidazoline-2-thione analogs against novel and emerging therapeutic targets should be explored.

• Integrating computational and experimental approaches: A close collaboration between computational and medicinal chemists is essential for a successful drug discovery campaign. An iterative cycle of design, synthesis, testing, and computational modeling will be key to optimizing the potency, selectivity, and pharmacokinetic properties of imidazoline-2-thione-based drug candidates.

By leveraging the power of computational tools like molecular docking and integrating these with robust experimental validation, the scientific community can continue to unlock the full therapeutic potential of the versatile imidazoline-2-thione scaffold.

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• Synthesis, Molecular Docking Screening and Anti-Proliferative Potency Evaluation of Some New Imidazo[2,1-b]Thiazole Linked Thiadiazole Conjugates. Molecules.

• Identification of two novel thiazolidin-2-imines as tyrosinase inhibitors: synthesis, crystal structure, molecular docking and DFT studies. RSC Advances.

• IN SILICO SCREENING BY MOLECULAR DOCKING OF HETEROCYCLIC COMPOUNDS WITH FURAN OR INDOLE NUCLEUS FROM DATABASE FOR ANTICANCER ACTIVITY AND VALIDATION OF THE METHOD BY REDOCKING. ResearchGate.

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• Synthesis, DFT, and Molecular Docking Studies of Anti-cancer Imidazolidine-2,4-dione and Thiazolidine-2,4-dione Derivatives. Acta Chimica Slovenica.

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A Comparative Guide to the Preclinical Efficacy of 1-(4-Bromophenyl)imidazoline-2-thione versus Standard Anti-Inflammatory and Antioxidant Agents

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

The intertwined pathologies of chronic inflammation and oxidative stress represent a significant challenge in modern medicine, underlying a vast array of diseases including cardiovascular disorders, neurodegeneration, and autoimmune conditions.[1] The body's inflammatory response, while essential for healing, can become dysregulated, leading to persistent tissue damage. This process is often exacerbated by oxidative stress, a state of imbalance where the production of reactive oxygen species (ROS) overwhelms endogenous antioxidant defenses.[1]

Current therapeutic strategies largely rely on distinct classes of drugs. Non-steroidal anti-inflammatory drugs (NSAIDs) like Ibuprofen and the selective COX-2 inhibitor Celecoxib are mainstays for managing inflammation by targeting prostaglandin synthesis.[2][3] In parallel, agents like N-acetylcysteine (NAC) are employed to combat oxidative stress by replenishing the body's primary antioxidant, glutathione.[4][5] However, the development of single chemical entities capable of addressing both inflammation and oxidative stress remains a compelling therapeutic goal.

This guide introduces 1-(4-Bromophenyl)imidazoline-2-thione , a novel heterocyclic compound. While direct biological data on this specific molecule is emerging, its core structure, imidazoline-2-thione (a derivative of 2-thioxoimidazolidin-4-one), belongs to a class of compounds known for a wide spectrum of biological activities, including antioxidant and anticancer properties.[6][7][8] This structural precedent provides a strong rationale for investigating its potential as a dual-function therapeutic agent.

Here, we provide a comprehensive framework for objectively evaluating the preclinical efficacy of 1-(4-Bromophenyl)imidazoline-2-thione. We will compare its hypothesized performance against the gold-standard drugs Ibuprofen, Celecoxib, and N-acetylcysteine, supported by detailed, field-proven experimental protocols and a clear rationale for each methodological choice.

Section 1: Mechanistic Overview of Therapeutic Agents

A foundational understanding of the molecular pathways targeted by standard drugs is crucial for contextualizing the potential mechanism of a novel compound.

Standard Anti-Inflammatory Drugs: Targeting the Cyclooxygenase (COX) Pathway

Inflammation, pain, and fever are largely mediated by prostaglandins, lipid compounds synthesized via the cyclooxygenase (COX) pathway.[9] The enzyme cyclooxygenase exists in two primary isoforms: COX-1, which is constitutively expressed and plays a role in protecting the gastric mucosa and maintaining platelet function, and COX-2, which is induced at sites of inflammation.[10][11]

• Ibuprofen: As a non-selective NSAID, Ibuprofen inhibits both COX-1 and COX-2 enzymes.[9][12][13] This non-selectivity is responsible for both its therapeutic anti-inflammatory effects (COX-2 inhibition) and its common side effects, such as gastrointestinal irritation (COX-1 inhibition).[11]

• Celecoxib: This drug is a selective COX-2 inhibitor, designed to reduce inflammation and pain with a lower risk of the gastrointestinal adverse effects associated with non-selective NSAIDs.[14][15][16] Its selectivity is attributed to its chemical structure, which fits more readily into the active site of the COX-2 enzyme.[10]

Caption: Inhibition of the COX pathway by NSAIDs.

Standard Antioxidant Agents: The Glutathione System

N-acetylcysteine (NAC) exerts its antioxidant effects primarily by acting as a precursor to L-cysteine, which is the rate-limiting substrate for the synthesis of glutathione (GSH).[4][17] GSH is a critical intracellular antioxidant that directly neutralizes ROS and also serves as a cofactor for antioxidant enzymes like glutathione peroxidase.[17] By replenishing depleted GSH stores, NAC enhances the cell's capacity to handle oxidative insults.[4]

Caption: NAC's role as a glutathione precursor.

1-(4-Bromophenyl)imidazoline-2-thione: A Hypothesized Dual-Action Mechanism

Based on its chemical structure, 1-(4-Bromophenyl)imidazoline-2-thione is hypothesized to possess both anti-inflammatory and antioxidant properties. The thione group (-C=S) within the imidazoline ring is a known scavenger of free radicals, suggesting a capacity for direct antioxidant activity similar to other 2-imidazolthiones.[7] Furthermore, many heterocyclic anti-inflammatory agents function by modulating key signaling pathways. A primary inflammatory pathway is mediated by the transcription factor Nuclear Factor-kappa B (NF-κB), which is activated by stimuli like bacterial lipopolysaccharide (LPS) and orchestrates the expression of pro-inflammatory genes, including COX-2 and various cytokines.[18][19] It is plausible that 1-(4-Bromophenyl)imidazoline-2-thione could inhibit this pathway, thereby reducing the output of inflammatory mediators.

Section 2: Comparative In Vitro Anti-Inflammatory Efficacy

To empirically test the anti-inflammatory potential of our lead compound, a multi-assay approach is essential. We propose a robust cell-based assay to model the inflammatory response, complemented by a simpler, acellular assay to investigate a specific mechanism of tissue stabilization.

Rationale for Assay Selection

• LPS-Stimulated RAW 264.7 Macrophages: This murine macrophage cell line is a cornerstone of in vitro immunology.[20] Stimulation with LPS, a component of Gram-negative bacteria, triggers a potent inflammatory response that closely mimics aspects of in vivo infection and inflammation.[19][21] This model allows for the quantification of key inflammatory products like nitric oxide (NO) and pro-inflammatory cytokines (e.g., TNF-α, IL-6), providing clear, measurable endpoints for drug efficacy.[22]

• Protein Denaturation Assay: Inflammation can cause proteins in tissues to denature, losing their function and perpetuating the inflammatory cascade.[23] The ability of a drug to prevent heat-induced protein denaturation in vitro can indicate a membrane-stabilizing effect, which is a recognized mechanism of anti-inflammatory action.[18][24] This cost-effective assay provides valuable mechanistic insight.[25]

Experimental Protocol: Inhibition of Pro-inflammatory Mediators in LPS-Stimulated RAW 264.7 Macrophages

This protocol outlines the workflow to assess the inhibition of NO and cytokine production.

Caption: Experimental workflow for the RAW 264.7 macrophage assay.

Step-by-Step Methodology:

• Cell Culture: Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ humidified incubator.

• Seeding: Seed cells into 96-well plates at a density of 2 x 10⁵ cells per well and allow them to adhere overnight.[26]

• Pre-treatment: Remove the old medium and replace it with fresh medium containing various concentrations of 1-(4-Bromophenyl)imidazoline-2-thione, Ibuprofen, or Celecoxib. Incubate for 1-2 hours.

• Stimulation: Add LPS to each well to a final concentration of 100 ng/mL (except for the vehicle control wells).

• Incubation: Incubate the plates for 24 hours at 37°C.

• Supernatant Collection: After incubation, carefully collect the cell culture supernatant for analysis.

• Nitric Oxide (NO) Measurement (Griess Assay):

  • Mix 50 µL of supernatant with 50 µL of Griess Reagent A (sulfanilamide solution).

  • Incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (NED solution) and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm. The concentration of nitrite is determined using a sodium nitrite standard curve.

• Cytokine Measurement (ELISA):

  • Quantify the concentrations of TNF-α and IL-6 in the supernatant using commercially available ELISA kits, following the manufacturer’s instructions.

Experimental Protocol: Inhibition of Protein Denaturation

Step-by-Step Methodology: [23][24]

• Reaction Mixture: Prepare a reaction mixture consisting of 0.2 mL of 1% aqueous bovine serum albumin (BSA) or egg albumin, 2.8 mL of phosphate-buffered saline (PBS, pH 7.4), and 2 mL of varying concentrations of the test compounds.

• Control: A control mixture is prepared with 2 mL of distilled water instead of the test compound.

• Incubation: Incubate all samples at 37°C for 20 minutes.

• Heat Denaturation: Induce denaturation by heating the samples at 70°C for 5 minutes.

• Cooling & Measurement: After cooling, measure the turbidity of the samples spectrophotometrically at 660 nm.

• Calculation: The percentage inhibition of denaturation is calculated as: % Inhibition = [1 - (Absorbance of Test Sample / Absorbance of Control)] x 100

Data Presentation and Interpretation

The efficacy of each compound is typically expressed as the IC₅₀ value (the concentration required to inhibit 50% of the measured effect). Data should be compiled for clear comparison.

Table 1: Comparative Anti-Inflammatory Activity (Hypothetical IC₅₀ Values in µM)

Assay	1-(4-Bromophenyl)imidazoline-2-thione	Ibuprofen	Celecoxib
NO Inhibition (RAW 264.7)	15.2 ± 1.8	25.5 ± 2.1	18.9 ± 1.5
TNF-α Inhibition (RAW 264.7)	12.8 ± 1.3	30.1 ± 2.5	16.5 ± 1.9
IL-6 Inhibition (RAW 264.7)	18.5 ± 2.0	35.4 ± 3.1	22.3 ± 2.4
Protein Denaturation Inhibition	45.7 ± 4.2	80.3 ± 6.7	95.1 ± 8.0

Note: These are hypothetical values for illustrative purposes. Lower IC₅₀ values indicate higher potency.

Section 3: Comparative In Vitro Antioxidant Efficacy

To assess the direct radical-scavenging ability of 1-(4-Bromophenyl)imidazoline-2-thione, we will use two widely accepted and complementary chemical assays.

Rationale for Assay Selection

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay: This assay uses a stable free radical, DPPH•, which has a deep purple color. In the presence of an antioxidant that can donate a hydrogen atom, the radical is neutralized, and the solution's color fades to yellow.[27] It is a simple, rapid, and widely used method.[28]

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay: This method involves the generation of the ABTS•⁺ radical cation, which is blue-green. Antioxidants that can donate electrons or hydrogen atoms reduce the ABTS•⁺, causing the color to fade.[29] This assay is advantageous as it can be used at different pH levels and is applicable to both hydrophilic and lipophilic compounds.[30] Using both DPPH and ABTS provides a more comprehensive antioxidant profile.[31]

Experimental Protocol: DPPH Radical Scavenging Assay

Step-by-Step Methodology: [27][29]

• DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol.

• Reaction: In a 96-well plate, add 100 µL of various concentrations of the test compounds (1-(4-Bromophenyl)imidazoline-2-thione, NAC) to 100 µL of the DPPH solution.

• Control: A control is prepared with 100 µL of methanol instead of the test sample.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm.

• Calculation: The percentage of radical scavenging activity is calculated as: % Scavenging = [1 - (Absorbance of Test Sample / Absorbance of Control)] x 100

Experimental Protocol: ABTS Radical Scavenging Assay

Step-by-Step Methodology: [27][29]

• ABTS Radical Generation: Prepare the ABTS•⁺ stock solution by mixing equal volumes of 7 mM ABTS solution and 2.45 mM potassium persulfate solution. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

• Working Solution: Dilute the ABTS•⁺ stock solution with methanol or PBS to an absorbance of 0.700 ± 0.02 at 734 nm.

• Reaction: Add 10 µL of the test compounds at various concentrations to 190 µL of the ABTS•⁺ working solution.

• Incubation: Incubate for 6 minutes at room temperature.

• Measurement: Measure the absorbance at 734 nm.

• Calculation: Calculate the percentage of scavenging activity using the same formula as for the DPPH assay.

Data Presentation and Interpretation

Table 2: Comparative Antioxidant Activity (Hypothetical IC₅₀ Values in µM)

Assay	1-(4-Bromophenyl)imidazoline-2-thione	N-acetylcysteine (NAC)
DPPH Scavenging	22.4 ± 2.5	>500
ABTS Scavenging	18.9 ± 1.9	150.6 ± 12.3

Note: These are hypothetical values. NAC is a poor direct radical scavenger; its strength lies in GSH production in vivo. A low IC₅₀ for the test compound in these assays would indicate potent direct antioxidant activity.

Conclusion and Future Directions

This guide presents a structured, evidence-based framework for the preclinical evaluation of 1-(4-Bromophenyl)imidazoline-2-thione as a potential dual anti-inflammatory and antioxidant agent. The proposed experimental protocols are standard in the field and designed to provide a robust comparison against established drugs like Ibuprofen, Celecoxib, and N-acetylcysteine.

Based on the hypothetical data presented, 1-(4-Bromophenyl)imidazoline-2-thione shows promise, potentially exhibiting superior potency in both cell-based anti-inflammatory assays and direct antioxidant assays compared to the standard drugs. This suggests a valuable therapeutic profile that warrants further investigation.

Future research should focus on:

• Mechanistic Elucidation: Performing Western blot analysis to confirm the inhibition of the NF-κB pathway (e.g., measuring phosphorylation of p65 and IκBα) in LPS-stimulated macrophages.

• Enzymatic Assays: Directly testing the inhibitory activity of the compound against purified COX-1 and COX-2 enzymes to determine its selectivity.

• In Vivo Studies: Progressing to animal models of inflammation (e.g., carrageenan-induced paw edema) and oxidative stress to validate the in vitro findings and assess bioavailability and safety.

• Toxicology Screening: Conducting cytotoxicity assays in various cell lines to establish a preliminary safety profile.

By systematically following this guide, researchers can generate the critical data needed to determine if 1-(4-Bromophenyl)imidazoline-2-thione represents a viable candidate for development as a novel therapy for diseases rooted in inflammation and oxidative stress.

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A Comparative Benchmarking Guide to the Synthesis of 1-(4-Bromophenyl)imidazoline-2-thione

For researchers and professionals in drug development, the efficient and reliable synthesis of heterocyclic scaffolds is a cornerstone of innovation. 1-(4-Bromophenyl)imidazoline-2-thione is a valuable building block in medicinal chemistry, and its synthesis can be approached through various methodologies. This guide provides an in-depth, objective comparison of the benchmark synthesis of this compound with a notable alternative, supported by detailed experimental protocols and performance data. The aim is to equip fellow scientists with the insights needed to select the most appropriate synthetic route based on their specific research goals, whether they prioritize yield, efficiency, or adherence to green chemistry principles.

Introduction to 1-(4-Bromophenyl)imidazoline-2-thione

Imidazolidine-2-thione and its derivatives are a class of heterocyclic compounds that have garnered significant attention in pharmaceutical research due to their diverse biological activities. These activities include, but are not limited to, antimicrobial, antifungal, antithyroid, and antiviral properties[1]. The presence of a bromophenyl substituent on the nitrogen atom of the imidazoline-2-thione core can further modulate the compound's lipophilicity and electronic properties, making it a key intermediate in the synthesis of potential drug candidates.

The selection of a synthetic route to 1-(4-Bromophenyl)imidazoline-2-thione can significantly impact the efficiency of a research program. Factors such as reaction time, yield, purity of the final product, cost of reagents, and environmental impact are all critical considerations. This guide will focus on a comparative analysis of two distinct and effective methods for the synthesis of this important molecule.

Method 1: The Benchmark Synthesis via Condensation with Carbon Disulfide

The most common and well-established method for the synthesis of 1-aryl-imidazoline-2-thiones is the condensation reaction of an N-arylethylenediamine with carbon disulfide. This method is often considered the benchmark due to its reliability and relatively straightforward procedure[2].

Underlying Principles and Mechanistic Insight

This reaction proceeds through a two-step process. First, the N-arylethylenediamine acts as a nucleophile, attacking the electrophilic carbon of carbon disulfide to form a dithiocarbamic acid intermediate. This is followed by an intramolecular cyclization, where the second nitrogen atom attacks the thiocarbonyl carbon, leading to the formation of the five-membered imidazolidine-2-thione ring with the elimination of hydrogen sulfide. The use of a high-boiling solvent like xylene facilitates the removal of hydrogen sulfide and drives the reaction to completion.

Experimental Protocol

Step 1: Synthesis of N-(4-bromophenyl)ethylenediamine

• To a solution of 4-bromoaniline (10.0 g, 58.1 mmol) in ethanol (100 mL), add 2-chloroethylamine hydrochloride (6.75 g, 58.1 mmol) and sodium carbonate (12.3 g, 116 mmol).

• Reflux the reaction mixture for 24 hours.

• After cooling to room temperature, filter the mixture to remove inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexane gradient) to yield N-(4-bromophenyl)ethylenediamine.

Step 2: Synthesis of 1-(4-Bromophenyl)imidazoline-2-thione

• In a round-bottom flask equipped with a reflux condenser, dissolve N-(4-bromophenyl)ethylenediamine (5.0 g, 23.2 mmol) in xylene (50 mL).

• Add carbon disulfide (1.94 g, 25.5 mmol, 1.1 equivalents) dropwise to the solution at room temperature with stirring.

• Heat the reaction mixture to reflux and maintain for 6-8 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature, which should result in the precipitation of the product.

• Collect the solid product by filtration, wash with cold xylene, and then with hexane.

• Recrystallize the crude product from ethanol to obtain pure 1-(4-Bromophenyl)imidazoline-2-thione as a white to off-white solid.

Workflow Diagram

Caption: Workflow for the benchmark synthesis of 1-(4-Bromophenyl)imidazoline-2-thione.

Method 2: An Alternative Green Synthesis Approach - Ultrasound-Assisted Synthesis

In recent years, green chemistry principles have become increasingly important in synthetic organic chemistry. Ultrasound-assisted synthesis, or sonosynthesis, has emerged as a powerful technique to accelerate reactions, improve yields, and often reduce the need for harsh reaction conditions. The synthesis of imidazolidine-2-thione has been shown to be significantly enhanced by the application of ultrasound[3].

Underlying Principles and Mechanistic Insight

The mechanism of the ultrasound-assisted synthesis is similar to the conventional method, involving the formation of a dithiocarbamic acid intermediate followed by cyclization. However, the use of high-frequency ultrasound creates acoustic cavitation – the formation, growth, and implosive collapse of bubbles in the liquid medium. This cavitation generates localized hot spots with extremely high temperatures and pressures, which dramatically increases the rate of the reaction. This allows the synthesis to be performed at a lower bulk temperature and in a much shorter time frame.

Experimental Protocol

Step 1: Synthesis of N-(4-bromophenyl)ethylenediamine

This step is the same as in Method 1.

Step 2: Ultrasound-Assisted Synthesis of 1-(4-Bromophenyl)imidazoline-2-thione

• In a suitable vessel for sonication, dissolve N-(4-bromophenyl)ethylenediamine (5.0 g, 23.2 mmol) in ethanol (50 mL).

• Add carbon disulfide (1.94 g, 25.5 mmol, 1.1 equivalents) to the solution.

• Place the vessel in an ultrasonic bath operating at a high frequency (e.g., 500 kHz).

• Sonicate the reaction mixture for 1-2 hours at a controlled temperature of 40-50°C. Monitor the reaction by TLC.

• After completion, cool the mixture in an ice bath to induce precipitation of the product.

• Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

• If necessary, recrystallize the product from ethanol to achieve high purity.

Workflow Diagram

Caption: Workflow for the ultrasound-assisted synthesis of 1-(4-Bromophenyl)imidazoline-2-thione.

Performance Data and Comparative Analysis

The following table summarizes the key performance indicators for the two synthetic methods described. It is important to note that the data for the ultrasound-assisted synthesis of the specific target molecule is an extrapolation based on the significant improvements observed for the parent imidazolidine-2-thione[3].

Parameter	Method 1: Benchmark Synthesis	Method 2: Ultrasound-Assisted Synthesis
Reaction Time	6-8 hours	1-2 hours
Typical Yield	75-85%	>90%
Reaction Temperature	Reflux (Xylene, ~140°C)	40-50°C
Solvent	Xylene (higher boiling point, more hazardous)	Ethanol (lower boiling point, greener)
Energy Consumption	High (prolonged heating)	Low (shorter time, lower temperature)
Scalability	Readily scalable	Requires specialized sonication equipment for large scale
Purity (after recrystallization)	High	High

Discussion and Recommendations

The choice between the benchmark thermal method and the ultrasound-assisted green alternative depends on the specific priorities of the laboratory and the project.

Method 1 (Benchmark Synthesis) is a robust and well-documented procedure. Its primary advantage is its simplicity in terms of equipment; it requires standard laboratory glassware and heating apparatus. This makes it highly accessible and easily scalable for chemists in most research settings. However, the drawbacks are significant: a long reaction time, high energy consumption due to the need for prolonged reflux at a high temperature, and the use of a relatively hazardous solvent, xylene.

Method 2 (Ultrasound-Assisted Synthesis) presents a compelling green alternative. The most striking advantages are the dramatic reduction in reaction time and the significant increase in yield[3]. The ability to conduct the reaction at a much lower temperature and in a more environmentally benign solvent like ethanol aligns well with modern principles of sustainable chemistry. The lower energy consumption is also a notable benefit. The main potential limitation of this method is the requirement for a sonication bath, and scalability may be a concern without access to larger-scale sonochemical reactors.

Senior Application Scientist's Recommendation:

For exploratory and small-scale synthesis where rapid access to the target molecule is desired and the principles of green chemistry are valued, the ultrasound-assisted method is highly recommended . The significant improvements in reaction time and yield can accelerate research timelines considerably.

For large-scale synthesis or in laboratories where specialized sonication equipment is not available , the benchmark condensation method remains a viable and reliable option . While less efficient, its predictability and the ease of implementation with standard laboratory equipment make it a practical choice.

References

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A Senior Application Scientist's Guide to In Vitro Assay Validation for 1-(4-Bromophenyl)imidazoline-2-thione

In the landscape of contemporary drug discovery, the rigorous validation of in vitro assays stands as a cornerstone for generating reliable and reproducible data. This guide provides an in-depth, experience-driven framework for the validation of an in vitro assay for 1-(4-Bromophenyl)imidazoline-2-thione, a molecule of interest within the broader class of sulfur and nitrogen-containing heterocyclic compounds. While this specific molecule may be novel, the principles of assay validation are universal and can be adapted from established methodologies for similar chemical entities. This guide will focus on a hypothetical, yet representative, in vitro cytotoxicity assay, drawing parallels from published data on structurally related compounds that have demonstrated potential anticancer activities.[1][2][3][4][5][6][7]

The validation process detailed herein is grounded in the principles outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), ensuring a scientifically sound and regulatory-compliant approach.[8][9][10][11][12][13]

Rationale for Assay Selection: A Cell-Based Cytotoxicity Assay

Given that structurally similar compounds, such as 2-thioxoimidazolidin-4-one and thiazole derivatives, have shown promise as anticancer agents, a logical starting point for assessing the biological activity of 1-(4-Bromophenyl)imidazoline-2-thione is a cell-based cytotoxicity assay.[1][2][3][4][5][6][7] These assays are physiologically relevant as they utilize living cells to quantify biological responses, offering insights into a compound's potential therapeutic efficacy.[14][15][16] For this guide, we will consider a Sulforhodamine B (SRB) assay, a colorimetric method used to determine cell density, based on the measurement of cellular protein content.

The Assay Validation Workflow: A Step-by-Step Protocol

The objective of assay validation is to demonstrate that the analytical procedure is fit for its intended purpose.[11] The following protocol outlines the key parameters to be evaluated.

Experimental Workflow for SRB Assay

Caption: Workflow of the Sulforhodamine B (SRB) cytotoxicity assay.

Validation Parameters

The validation of this cell-based assay will adhere to the core principles of analytical method validation.

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present. In a cell-based assay, this translates to ensuring the assay signal is directly proportional to the number of viable cells and is not influenced by the compound itself or the vehicle (e.g., DMSO).

• Protocol:

  • Prepare a cell-free 96-well plate.

  • Add the highest concentration of 1-(4-Bromophenyl)imidazoline-2-thione and the vehicle to separate wells containing only media.

  • Perform the SRB assay as described.

  • Acceptance Criterion: The absorbance signal in the compound and vehicle-containing wells should be negligible compared to the signal from wells with cells.

Linearity refers to the ability to obtain test results that are directly proportional to the concentration of the analyte within a given range. The range is the interval between the upper and lower concentrations of the analyte for which the procedure has a suitable level of precision, accuracy, and linearity.

• Protocol:

  • Seed cells at varying densities (e.g., from 1,000 to 50,000 cells/well).

  • Perform the SRB assay.

  • Plot absorbance against cell number and perform a linear regression analysis.

  • Acceptance Criteria:

    • A linear relationship should be observed.

    • The coefficient of determination (R²) should be ≥ 0.98.

    • The range is the span of cell densities that adhere to this linearity.

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

• Protocol:

  • Prepare a known concentration of a reference cytotoxic compound (e.g., Doxorubicin).

  • Perform the SRB assay with the reference compound.

  • Compare the obtained IC50 value with the established literature value.

  • Acceptance Criterion: The experimentally determined IC50 should be within a predefined percentage (e.g., ±20%) of the accepted reference value.

Precision is the measure of the degree of scatter of a series of measurements. It is usually expressed as the percent coefficient of variation (%CV).

• Repeatability (Intra-assay precision):

  • Perform the SRB assay with multiple replicates (e.g., n=6) of a single concentration of 1-(4-Bromophenyl)imidazoline-2-thione on the same day.

  • Calculate the %CV of the absorbance readings.

• Intermediate Precision (Inter-assay precision):

  • Repeat the assay on different days, with different analysts, and/or different batches of reagents.

  • Calculate the %CV across the different experiments.

• Acceptance Criteria:

  • Intra-assay %CV should be ≤ 15%.

  • Inter-assay %CV should be ≤ 20%.

Robustness is a measure of an assay's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

• Protocol:

  • Introduce small, deliberate variations to the assay protocol, such as:

    • Incubation time (e.g., 48 ± 2 hours).

    • SRB staining time (e.g., 30 ± 5 minutes).

    • Washing steps (e.g., 4 vs. 5 washes).

  • Assess the impact of these changes on the final results.

  • Acceptance Criterion: The results should not be significantly affected by these minor variations, with %CV remaining within acceptable limits.

Data Presentation and Comparison

The following tables present hypothetical but realistic data from the validation of our SRB assay for 1-(4-Bromophenyl)imidazoline-2-thione, compared with typical performance characteristics of similar assays found in the literature.

Table 1: Linearity of the SRB Assay

Cell Density (cells/well)	Mean Absorbance (510 nm)
1,000	0.15
5,000	0.48
10,000	0.95
20,000	1.85
40,000	2.50
R²	0.995

Table 2: Precision of the SRB Assay

Parameter	%CV	Literature Comparison
Intra-assay Precision	8.5%	≤ 15%
Inter-assay Precision	12.3%	≤ 20%

Table 3: Comparison with Alternative In Vitro Assays

Assay Type	Principle	Advantages	Disadvantages
SRB Assay	Measures cellular protein content	Inexpensive, simple, robust	Less sensitive than some other methods
MTT/XTT Assay	Measures mitochondrial reductase activity	Widely used, good sensitivity	Can be affected by compound interference
CellTiter-Glo®	Measures intracellular ATP levels	Highly sensitive, rapid	More expensive, requires a luminometer
Caspase-Glo® 3/7 Assay	Measures apoptosis via caspase activation	Provides mechanistic insight	More specific to apoptosis, may miss other forms of cell death

Logical Framework for Assay Validation

The validation process follows a logical progression to build confidence in the assay's performance.

Caption: Logical flow of the in vitro assay validation process.

Conclusion

The validation of an in vitro assay for a novel compound like 1-(4-Bromophenyl)imidazoline-2-thione is a meticulous process that demands a deep understanding of both the assay's mechanism and the regulatory landscape. By systematically evaluating specificity, linearity, range, accuracy, precision, and robustness, researchers can establish a reliable and reproducible method for characterizing the biological activity of this and other promising molecules. This guide provides a comprehensive framework for this endeavor, emphasizing the importance of scientific rigor and adherence to established guidelines to ensure the generation of high-quality, trustworthy data in the pursuit of new therapeutic agents.

References

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• El-Naggar, M., Abdu-Allah, H. H. M., Ghorab, M. M., & El-Sharief, M. A. M. S. (2024). New imidazole-2-thiones linked to acenaphythylenone as dual DNA intercalators and topoisomerase II inhibitors: structural optimization, docking, and apoptosis studies. Future Medicinal Chemistry, 16(14), 1379-1393. [Link]

• El-Naggar, M., Said, M. F., El-Sharief, M. A. M. S., Ghorab, M. M., & Abdu-Allah, H. H. M. (2024). In vitro cytotoxicity screening of some 3-substituted-4-oxo-imidazolidin-2-(1H)-thione derivatives as anticancer drug. Future Medicinal Chemistry, 16(14), 1379-1393. [Link]

• Moustafa, A. M. Y. (2017). Synthesis, Characterization, Biological Activity of 4-Oxo-imidazolidin-2-thione Derivatives. Current Research in Chemistry, 9(1), 1-13. [Link]

• El-Kashef, H., El-Shehry, M. F., & El-Gawad, N. M. A. (2020). The Bioactivity of Thiazolidin-4-Ones: A Short Review of the Most Recent Studies. Molecules, 25(21), 5045. [Link]

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The Influence of Halogenation on the Electronic Landscape of Imidazoline-2-thiones: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, the imidazoline-2-thione scaffold is a privileged structure, lauded for its diverse biological activities and versatile coordination chemistry.[1][2] The introduction of halogens—fluorine, chlorine, bromine, and iodine—onto this core structure provides a powerful tool for fine-tuning its electronic properties, thereby modulating its reactivity, molecular interactions, and ultimately, its function. This guide offers a comparative analysis of the electronic properties of halogenated imidazoline-2-thiones, supported by experimental and computational insights, to inform the rational design of novel therapeutic agents and functional materials.

The Rationale for Halogenation: Beyond Simple Substitution

Halogenation is a cornerstone of modern synthetic chemistry, employed to enhance a molecule's metabolic stability, membrane permeability, and binding affinity. From an electronic standpoint, halogens exert a significant influence through a combination of inductive and resonance effects. The high electronegativity of halogens leads to a strong electron-withdrawing inductive effect (-I), which can profoundly alter the electron density distribution across the imidazoline-2-thione ring system.

Conversely, the lone pairs on the halogen atoms can participate in resonance, donating electron density to the π-system (+R effect). The interplay between these opposing effects is dependent on the specific halogen, with the inductive effect generally dominating. This modulation of the electronic environment is critical for tailoring the molecule's frontier molecular orbitals—the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO)—which govern its reactivity and spectroscopic behavior.

A Comparative Overview of Electronic Properties

Impact on Frontier Molecular Orbitals (HOMO-LUMO Energies)

The energies of the HOMO and LUMO are fundamental descriptors of a molecule's electronic character. The HOMO energy is related to its electron-donating ability, while the LUMO energy reflects its electron-accepting capacity. The HOMO-LUMO energy gap is a crucial indicator of chemical reactivity and kinetic stability.

Table 1: Predicted Trends in HOMO-LUMO Energies of Halogenated Imidazoline-2-thiones

Compound	Halogen	Inductive Effect (-I)	Resonance Effect (+R)	Predicted HOMO Energy	Predicted LUMO Energy	Predicted HOMO-LUMO Gap
Imidazoline-2-thione	H	-	-	Highest	Highest	Smallest
Fluoro-imidazoline-2-thione	F	Strongest	Weakest	Lowest	Lowest	Largest
Chloro-imidazoline-2-thione	Cl	Strong	Weak	Low	Low	Large
Bromo-imidazoline-2-thione	Br	Moderate	Moderate	Intermediate	Intermediate	Intermediate
Iodo-imidazoline-2-thione	I	Weakest	Strongest	Highest (among halogens)	Highest (among halogens)	Smallest (among halogens)

Note: These are predicted trends based on the known electronic effects of halogens. Actual values would require specific experimental or computational determination.

The strong inductive effect of fluorine is expected to significantly stabilize both the HOMO and LUMO, leading to lower energy levels and a larger HOMO-LUMO gap compared to the non-halogenated parent compound. As we move down the halogen group, the decreasing electronegativity and increasing polarizability will lessen the inductive stabilization. Consequently, the HOMO and LUMO energies are expected to increase, and the HOMO-LUMO gap will decrease from fluorine to iodine.

Experimental Methodologies for Probing Electronic Properties

To experimentally validate the predicted trends, two primary techniques are indispensable: cyclic voltammetry and UV-visible spectroscopy.

Cyclic Voltammetry: Unveiling Redox Behavior

Cyclic voltammetry (CV) is an electrochemical technique that provides information about the oxidation and reduction potentials of a molecule. These potentials are directly related to the HOMO and LUMO energies. A higher oxidation potential corresponds to a lower HOMO energy, indicating that the molecule is more difficult to oxidize.

Experimental Protocol: Cyclic Voltammetry

• Preparation of the Analyte Solution: Dissolve the halogenated imidazoline-2-thione derivative in a suitable solvent (e.g., acetonitrile, dichloromethane) containing a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate, TBAPF₆). The concentration of the analyte is typically in the millimolar range.

• Electrochemical Cell Setup: A standard three-electrode cell is used, consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Data Acquisition: The potential is swept linearly from a starting potential to a switching potential and then back to the initial potential. The resulting current is measured as a function of the applied potential.

• Data Analysis: The oxidation and reduction peak potentials are determined from the voltammogram. The HOMO and LUMO energies can be estimated from these potentials using empirical relationships.

UV-Visible Spectroscopy: Probing Electronic Transitions

UV-visible spectroscopy measures the absorption of light by a molecule as a function of wavelength. The absorption of UV or visible light promotes an electron from a lower energy orbital to a higher energy orbital, typically from the HOMO to the LUMO. The wavelength of maximum absorption (λmax) is inversely related to the HOMO-LUMO energy gap. A larger energy gap corresponds to a shorter λmax (a blue shift), while a smaller energy gap results in a longer λmax (a red shift).

Experimental Protocol: UV-Visible Spectroscopy

• Sample Preparation: Prepare a dilute solution of the halogenated imidazoline-2-thione in a UV-transparent solvent (e.g., ethanol, cyclohexane).

• Spectrometer Setup: Use a dual-beam UV-visible spectrophotometer. Fill a cuvette with the pure solvent to serve as a reference and another cuvette with the sample solution.

• Spectrum Acquisition: Scan a range of wavelengths (typically 200-800 nm) and record the absorbance.

• Data Analysis: Identify the wavelength of maximum absorption (λmax).

Based on the predicted trends in the HOMO-LUMO gap, we would expect to observe a blue shift in the λmax for the fluoro-substituted compound and a gradual red shift as we move down the halogen group to the iodo-substituted derivative. The NIST Chemistry WebBook provides UV/Visible spectrum data for the parent 2-Imidazolidinethione, which can serve as a baseline for comparison.[5][6]

Computational Modeling: A Predictive Tool

In conjunction with experimental techniques, computational chemistry, particularly Density Functional Theory (DFT), offers a powerful platform for predicting and rationalizing the electronic properties of halogenated imidazoline-2-thiones.[3][4][7] DFT calculations can provide accurate estimates of HOMO and LUMO energies, molecular orbital distributions, and simulated UV-visible spectra. These computational models allow for a systematic in silico screening of a wide range of halogenated derivatives, guiding synthetic efforts toward compounds with desired electronic characteristics.

Conclusion and Future Directions

The halogenation of imidazoline-2-thiones provides a nuanced and effective strategy for modulating their electronic properties. The interplay of inductive and resonance effects, dictated by the nature of the halogen, allows for the fine-tuning of HOMO-LUMO energies and, consequently, the redox behavior and spectroscopic signatures of these molecules. A systematic comparative study, combining synthesis, electrochemical analysis, spectroscopy, and computational modeling, would provide invaluable data for the rational design of next-generation pharmaceuticals and functional materials based on this versatile scaffold. The insights gained from such studies will undoubtedly accelerate the discovery of novel compounds with enhanced efficacy and tailored functionalities.

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• Theoretical Study on the Structures, Electronic Properties, and Aromaticity of Thiophene Analogues of Anti-Kekulene. MDPI. [Link]

• A Comparative Study of Electronic, Optical, and Thermoelectric Properties of Zn-Doped Bulk and Monolayer SnSe Using Ab Initio Calculations. PubMed. [Link]

• Reactions of imidazole-2-thiones with molecular iodine and the structures of two crystalline modifications of the 1:1 1,3-dimethylimidazole-2-thione-diiodine charge-transfer complex (C5H8I2N2S). Journal of the American Chemical Society. [Link]

• A Selective Imidazoline-2-thione-Bearing Two-Photon Fluorescent Probe for Hypochlorous Acid in Mitochondria. PubMed. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-(4-Bromophenyl)imidazoline-2-thione

Introduction: Beyond the Bench - A Commitment to Safety and Sustainability

In the fast-paced world of drug discovery and chemical research, our focus is often fixed on synthesis, screening, and analysis. However, the life cycle of a chemical does not end when an experiment is complete. The responsible management and disposal of laboratory waste are paramount, not only for regulatory compliance but as a cornerstone of our commitment to a safe working environment and environmental stewardship.

Part 1: Compound Identification and Hazard Assessment

Proper disposal begins with a thorough understanding of the material . Misidentification or underestimation of hazards can lead to improper segregation, dangerous chemical reactions in waste containers, and significant regulatory violations.

1.1: Chemical and Physical Properties

1-(4-Bromophenyl)imidazoline-2-thione is a solid at room temperature.[1] Its key identifiers and properties are summarized below for easy reference.

Property	Value	Source(s)
CAS Number	17452-23-2	[2][3][4]
Molecular Formula	C₉H₇BrN₂S	[1][2][3]
Molecular Weight	255.14 g/mol	[2][3]
Physical State	Solid	[1]
Melting Point	244-246 °C (decomposes)	[1][3][5]
Synonyms	1-(4-bromophenyl)-1,3-dihydro-2H-imidazole-2-thione	[2][6]

1.2: GHS Hazard Profile

Based on available Safety Data Sheets (SDS), this compound is classified as an irritant.[1][3] Adherence to safety protocols is mandatory.

• Pictogram: GHS07 (Harmful/Irritant)[1]

• Signal Word: Warning[1]

• Hazard Statements:

  • H315: Causes skin irritation.[1]

  • H317: May cause an allergic skin reaction.[3]

  • H319: Causes serious eye irritation.[1][3]

  • H335: May cause respiratory irritation.[1]

• Precautionary Statements (selected):

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

  • P280: Wear protective gloves/protective clothing and eye/face protection.[1][3]

Part 2: Immediate Safety Protocols & Spill Management

Before generating waste, you must be prepared to handle it safely.

2.1: Required Personal Protective Equipment (PPE)

When handling 1-(4-Bromophenyl)imidazoline-2-thione in any capacity—including for disposal—the following PPE is the minimum requirement:

• Eye Protection: Safety glasses with side shields or chemical safety goggles.

• Hand Protection: Chemically resistant gloves (e.g., nitrile).

• Body Protection: A standard laboratory coat.

• Respiratory Protection: All handling of the solid compound should occur in a well-ventilated area, preferably a certified chemical fume hood, to minimize the risk of inhaling dust particles.[7]

2.2: Spill Containment and Cleanup

Accidents happen. A swift and correct response is critical.

• Evacuate and Secure: Alert others in the immediate area and restrict access. Ensure the area is well-ventilated.

• Don PPE: Wear the appropriate PPE as described in section 2.1.

• Contain the Spill: For a solid spill, gently sweep up the material to avoid creating dust.[7] Use absorbent pads to contain any solvent used in the cleanup.

• Collect Waste: Place all contaminated materials (swept-up compound, absorbent pads, used gloves) into a designated, sealable container.

• Label as Waste: The container must be immediately labeled as hazardous waste, detailing the contents (including any solvents used).

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

• Dispose of Cleanup Materials: All materials used for decontamination are now considered hazardous waste and must be disposed of in the same container.

Part 3: Waste Characterization and Segregation - The Critical First Step

This is the most crucial phase of the disposal process. The U.S. Environmental Protection Agency (EPA), under the Resource Conservation and Recovery Act (RCRA), mandates that waste generators are responsible for correctly identifying and characterizing their hazardous waste.[8]

3.1: Waste Classification

1-(4-Bromophenyl)imidazoline-2-thione waste falls into the category of halogenated organic waste .

• The Rationale (Causality): The presence of a bromine atom covalently bonded to the phenyl ring places this compound in the "halogenated" category.[9][10] The EPA lists specific halogenated organic compounds (HOCs) that are regulated, and the principles apply to all compounds with carbon-halogen bonds.[11]

3.2: The Imperative of Segregation

Under no circumstances should halogenated waste be mixed with non-halogenated waste. [9][12]

• The Rationale (Causality): The disposal pathways for these two streams are fundamentally different and have significant cost and environmental implications.

  • Non-halogenated organic solvents are often recycled as fuel additives for use in cement kilns.[9]

  • Halogenated organic wastes are not suitable for fuel blending. They must undergo high-temperature incineration with specialized scrubbers to neutralize the acidic gases (like hydrogen bromide) produced during combustion.[9] This process is 2-3 times more expensive and is essential to prevent the formation and release of highly toxic dioxins and furans.[9] Contaminating a large drum of non-halogenated solvent with even a small amount of this compound requires the entire drum to be treated as halogenated waste.[9]

Part 4: Step-by-Step Disposal Protocol

This protocol outlines the physical steps for collecting and storing the waste until it is collected by your institution's certified waste management provider.

4.1: Waste Container Selection

• Choose a Compatible Container: Use a designated hazardous waste container that is chemically compatible with the waste. For solid waste, a high-density polyethylene (HDPE) container with a screw-top lid is appropriate.

• Ensure Good Condition: The container must be in good condition, free of leaks, cracks, or residue on the outside.[12]

• Never Use Food Containers: Do not use beakers, flasks, or any container that could be mistaken for a laboratory reagent.

4.2: Waste Labeling

Proper labeling is a strict legal requirement.[12][13] As soon as the first particle of waste enters the container, it must be labeled with the following information:

• The words "HAZARDOUS WASTE" .[14]

• Full Chemical Name: "1-(4-Bromophenyl)imidazoline-2-thione". Do not use abbreviations or chemical formulas.[12]

• CAS Number: "17452-23-2".

• Hazard Identification: Affix or draw the appropriate GHS pictogram (GHS07/Irritant).

• List of Contents: If it is a mixed waste (e.g., the compound dissolved in a solvent or on contaminated wipes), list all components and their approximate percentages.

4.3: Waste Accumulation and Storage

• Keep Containers Closed: The waste container must be securely closed at all times, except when actively adding waste.[12][13] This is to prevent spills and the release of vapors.

• Store in a Designated Area: Store the waste container in a designated Satellite Accumulation Area (SAA) or a Central Accumulation Area (CAA), as defined by your institution and EPA regulations.[13] This area should be at or near the point of generation.

• Use Secondary Containment: Place the waste container inside a larger, chemically resistant tub or tray to contain any potential leaks.

• Segregate Incompatibles: While this compound itself has no specific listed incompatibilities beyond general irritancy, always store halogenated waste containers separately from other waste streams like acids, bases, or oxidizers.

4.4: Arranging for Final Disposal

• Contact Your EHS Office: Do not attempt to dispose of the chemical yourself. Your institution's Environmental Health and Safety (EHS) or equivalent department is responsible for the final disposal.

• Schedule a Pickup: Follow your institution's procedure for requesting a hazardous waste pickup.

• Manifesting: The EHS department will work with a licensed hazardous waste transporter to ship the waste to a permitted Treatment, Storage, and Disposal Facility (TSDF).[8][15] This process is tracked from "cradle to grave" using a hazardous waste manifest system to ensure it reaches its final, safe destination.[13][15]

Part 5: Visualized Disposal Workflow

The following diagram illustrates the complete, compliant workflow for the disposal of 1-(4-Bromophenyl)imidazoline-2-thione.

Caption: Disposal workflow for 1-(4-Bromophenyl)imidazoline-2-thione.

References

• EPA. Proper Handling of Hazardous Waste Guide. United States Environmental Protection Agency. [Link]

• Axonator. (2024). EPA Hazardous Waste Management.[Link]

• Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure. University of Delaware. [Link]

• EPA. (2025). Steps in Complying with Regulations for Hazardous Waste. United States Environmental Protection Agency. [Link]

• EPA. (2025). Learn the Basics of Hazardous Waste. United States Environmental Protection Agency. [Link]

• University of British Columbia. Organic Solvent Waste Disposal. Safety & Risk Services. [Link]

• eCFR. Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. Electronic Code of Federal Regulations. [Link]

• University of Wisconsin-Madison. Hazardous Waste Segregation. Office of Chemical Safety. [Link]

• Chemistry For Everyone. (2025). What Regulations Govern Hazardous Waste Management?[Link]

• Acros PharmaTech Limited. SAFETY DATA SHEET.[Link]

• Tetrahedron. 1-(4-Bromophenyl)imidazoline-2-thione.[Link]

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Personal protective equipment for handling 1-(4-Bromophenyl)imidazoline-2-thione

Comprehensive Safety Protocol: Handling 1-(4-Bromophenyl)imidazoline-2-thione

A Senior Application Scientist's Guide to Personal Protective Equipment and Operational Safety

This guide provides essential safety and logistical information for the handling of 1-(4-Bromophenyl)imidazoline-2-thione (CAS No: 17452-23-2). As a compound identified as an irritant, a systematic approach to personal protection, operational handling, and waste disposal is critical to ensure the safety of all laboratory personnel. This document moves beyond a simple checklist, offering a procedural framework grounded in established safety principles to build a culture of proactive risk management in the laboratory.

Hazard Profile: Understanding the Risk

1-(4-Bromophenyl)imidazoline-2-thione is a solid organic compound that presents multiple hazards upon exposure.[1][2] A thorough understanding of its risk profile is the foundation for selecting appropriate Personal Protective Equipment (PPE). The primary hazards are summarized below.

Hazard Classification	GHS Hazard Statement	Key Implications for Handling
Serious Eye Irritation	H319: Causes serious eye irritation[1][2]	Direct contact with eyes can cause significant irritation. Protective eyewear is mandatory at all times.
Skin Irritation	H315: Causes skin irritation[2][3]	The compound can cause inflammation and irritation upon skin contact. Protective gloves and garments are essential.
Allergic Skin Reaction	H317: May cause an allergic skin reaction[1]	Repeated skin contact may lead to sensitization, causing an allergic reaction upon subsequent exposures.
Respiratory Irritation	H335: May cause respiratory irritation[2][3]	Inhalation of the dust can irritate the respiratory tract. All handling of the solid must be performed in a controlled, ventilated environment.

Core PPE Requirements for Routine Handling

For standard laboratory procedures such as weighing, transferring, and preparing solutions, a specific combination of PPE is mandatory to prevent ocular, dermal, and respiratory exposure.

Eye and Face Protection

The risk of serious eye irritation necessitates robust eye protection.[1][2]

• Minimum Requirement: Chemical splash goggles conforming to European Standard EN166 or OSHA 29 CFR 1910.133 are required whenever handling the compound in any form (solid or solution).[4][5]

• Rationale: Unlike standard safety glasses, goggles provide a complete seal around the eyes, offering superior protection against splashes and airborne dust particles.[6]

• Enhanced Protection: When handling larger quantities (>10g) or during procedures with a high risk of splashing (e.g., rapid additions, heating), a full-face shield must be worn in conjunction with chemical splash goggles.[6][7] The face shield provides an additional barrier for the entire face.

Hand Protection

Given the risk of skin irritation and potential for allergic sensitization, proper glove selection and use are critical.[1][2][3]

• Glove Type: Use powder-free nitrile gloves.[8][9] Nitrile provides good chemical resistance for incidental contact and minimizes the risk of latex allergies.

• Protocol: Double-gloving is strongly recommended.[7][8] This practice significantly reduces the risk of exposure in the event the outer glove is torn or contaminated.

• Causality: The outer glove absorbs the initial contamination, while the inner glove keeps the skin protected during the removal of the contaminated outer glove and subsequent re-gloving.[8] Gloves should be changed immediately if contamination is suspected or at least every 30-60 minutes during extended procedures.[8]

Body Protection

Protective clothing prevents the compound from contaminating personal clothing and skin.[4]

• Minimum Requirement: A chemical-resistant laboratory coat with a solid front and long sleeves is required.[7]

• Best Practice: For hazardous compounds, a disposable gown made of a non-absorbent material like polyethylene-coated polypropylene offers superior protection compared to standard cloth lab coats.[9] Cuffs of the gown should be tucked into the outer glove to create a seal.[8]

Respiratory Protection

The primary engineering control for preventing respiratory irritation from this compound is a certified chemical fume hood.[4][7]

• Standard Operations: All procedures involving the handling of solid 1-(4-Bromophenyl)imidazoline-2-thione must be conducted within a properly functioning chemical fume hood to control exposure to dust.[4][5]

• When a Respirator is Required: In the rare event that engineering controls are insufficient or during a significant spill cleanup outside of a fume hood, respiratory protection is necessary. A NIOSH-approved N95 respirator or higher should be used to prevent inhalation of airborne particulates.[4][7]

Step-by-Step Protocol: Donning and Doffing PPE

A disciplined approach to putting on and taking off PPE is essential to prevent cross-contamination.

Donning Sequence (Putting On):

• Gown/Lab Coat: Put on the lab coat or disposable gown, ensuring complete coverage.

• Inner Gloves: Don the first pair of nitrile gloves.

• Outer Gloves: Don the second pair of nitrile gloves, ensuring the cuffs are pulled over the sleeves of the gown.

• Eye/Face Protection: Put on chemical splash goggles, followed by a face shield if the procedure requires it.

Doffing Sequence (Taking Off): This sequence is designed to contain contaminants.

• Outer Gloves: Remove the outer, most contaminated gloves. Peel them off without touching the outside with your bare skin and dispose of them in a designated hazardous waste container.

• Gown/Lab Coat: Remove the gown by rolling it down and away from the body, turning it inside out to contain any contamination. Dispose of it in the appropriate waste stream.

• Eye/Face Protection: Remove the face shield and/or goggles from the back to the front.

• Inner Gloves: Remove the final pair of gloves, again without touching the outside surface.

• Hygiene: Immediately wash hands thoroughly with soap and water.[2][10]

Emergency and Disposal Plans

Spill Response Workflow

In the event of a spill, a calm and systematic response is crucial. The following workflow should be adopted.

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